4-Bromo-5-iodofuran-2-carboxylic acid

• CAS: 19303-42-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Proposed Synthesis of 4-Bromo-5-iodofuran-2-carboxylic Acid

Abstract

4-Bromo-5-iodofuran-2-carboxylic acid is a highly functionalized heterocyclic compound with potential applications as a versatile building block in medicinal chemistry and materials science. Its unique substitution pattern, featuring two different halogens and a carboxylic acid group on a furan core, makes it an attractive scaffold for the synthesis of complex molecular architectures. This technical guide presents a comprehensive, proposed synthetic pathway for 4-bromo-5-iodofuran-2-carboxylic acid, starting from the readily available furan-2-carboxylic acid. Due to the absence of a direct, documented synthesis in the current literature, this guide is based on established principles of electrophilic aromatic substitution on furan derivatives. We will delve into the mechanistic rationale, provide detailed, step-by-step experimental protocols, and discuss the critical parameters for each reaction. This document is intended for researchers, scientists, and drug development professionals seeking to synthesize this and related dihalogenated furan compounds.

Introduction and Strategic Overview

The synthesis of polysubstituted furans is of significant interest due to their prevalence in natural products and their utility as intermediates in the synthesis of pharmaceuticals. The target molecule, 4-bromo-5-iodofuran-2-carboxylic acid, presents a unique synthetic challenge due to the need for regioselective introduction of two different halogens onto the furan ring, which is sensitive to both electrophilic attack and acidic conditions.

Our proposed synthetic strategy involves a two-step electrophilic halogenation of furan-2-carboxylic acid. The furan ring is an electron-rich aromatic system, making it susceptible to electrophilic substitution[1]. The carboxylic acid group at the 2-position is an electron-withdrawing group, which deactivates the ring towards electrophilic attack but directs incoming electrophiles primarily to the 5-position[1]. Therefore, the first halogenation is expected to occur selectively at the C5 position. The second halogenation will then be directed to one of the remaining positions (C3 or C4), influenced by the electronic effects of both the carboxylic acid and the halogen at C5.

We will explore a primary synthetic route: initial bromination at the 5-position followed by iodination. This sequence is proposed based on the general principle that it is often more straightforward to iodinate a moderately deactivated ring than to brominate a more strongly deactivated one.

Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of 4-bromo-5-iodofuran-2-carboxylic acid.

Step 1: Synthesis of 5-Bromofuran-2-carboxylic Acid

The initial step in our proposed pathway is the regioselective bromination of furan-2-carboxylic acid at the C5 position. This is a well-established transformation.

Mechanistic Rationale

The electrophilic bromination of furan-2-carboxylic acid proceeds via a standard electrophilic aromatic substitution mechanism. The carboxylic acid group deactivates the furan ring, but the oxygen heteroatom is still strongly activating. The directing effect of the C2-carboxyl group favors substitution at the C5 position.

Experimental Protocol

This protocol is adapted from established procedures for the bromination of furan-2-carboxylic acid[1].

Materials:

• Furan-2-carboxylic acid

• Bromine (Br₂)

• Carbon tetrachloride (CCl₄)

• Round-bottom flask with reflux condenser and dropping funnel

• Stirring apparatus

• Heating mantle

• Rotary evaporator

• Recrystallization apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, dissolve furan-2-carboxylic acid (1.0 eq.) in carbon tetrachloride.

• Slowly add bromine (1.0-1.1 eq.) to the solution via the dropping funnel.

• Stir the reaction mixture at 45-50 °C for 24 hours. The reaction should be monitored by Thin Layer Chromatography (TLC) to track the consumption of the starting material.

• After the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator to obtain the crude solid product.

• Recrystallize the crude product from boiling water to yield pure 5-bromofuran-2-carboxylic acid.

Data Summary for Step 1

Parameter	Value	Reference
Starting Material	Furan-2-carboxylic acid
Reagents	Bromine, Carbon tetrachloride	[1]
Temperature	45-50 °C	[1]
Reaction Time	24 hours	[1]
Expected Yield	High	[1]
Purification	Recrystallization from water	[1]

Step 2: Synthesis of 4-Bromo-5-iodofuran-2-carboxylic Acid

This step is the most critical and novel part of the proposed synthesis. It involves the iodination of 5-bromofuran-2-carboxylic acid. The regioselectivity of this reaction is key to obtaining the desired product.

Mechanistic Considerations and Regioselectivity

The substrate for this step, 5-bromofuran-2-carboxylic acid, has two deactivating groups: the C2-carboxylic acid and the C5-bromo group. However, halogens are ortho-, para-directing for electrophilic aromatic substitution. The carboxylic acid group is meta-directing. The available positions for substitution are C3 and C4.

• Position C3: This position is ortho to the carboxylic acid and meta to the bromine.

• Position C4: This position is meta to the carboxylic acid and ortho to the bromine.

Based on these directing effects, the incoming electrophile (the iodinating agent) is expected to be directed to the C4 position. The ortho-directing effect of the bromine atom and the meta-directing effect of the carboxylic acid group converge to favor substitution at C4.

Due to the deactivating nature of the substituents, a potent iodinating agent is likely required. Molecular iodine (I₂) itself is a weak electrophile and will likely require an oxidizing agent to generate a more reactive iodine species, such as the iodonium ion (I⁺)[2].

Proposed Experimental Protocol

This is a proposed protocol and will likely require optimization. It is based on general methods for the iodination of deactivated aromatic compounds[2][3].

Materials:

• 5-Bromofuran-2-carboxylic acid

• Iodine (I₂)

• An oxidizing agent (e.g., iodic acid (HIO₃), nitric acid, or hydrogen peroxide)

• A suitable solvent (e.g., acetic acid, dichloromethane)

• Round-bottom flask

• Stirring apparatus

• Apparatus for heating and cooling

• TLC plates for reaction monitoring

• Sodium thiosulfate solution

• Extraction and purification equipment (separatory funnel, rotary evaporator, column chromatography supplies)

Procedure:

• Dissolve 5-bromofuran-2-carboxylic acid (1.0 eq.) in a suitable solvent, such as glacial acetic acid, in a round-bottom flask.

• Add finely ground iodine (1.0-1.2 eq.) to the solution.

• With vigorous stirring, slowly add a solution of an oxidizing agent (e.g., iodic acid, 0.3-0.5 eq.) in a small amount of water.

• Heat the reaction mixture to a moderate temperature (e.g., 50-70 °C) and monitor the progress by TLC.

• Once the starting material is consumed, cool the reaction to room temperature.

• Quench any unreacted iodine by adding a saturated aqueous solution of sodium thiosulfate until the color of iodine disappears.

• Extract the product with a suitable organic solvent, such as ethyl acetate or diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate 4-bromo-5-iodofuran-2-carboxylic acid.

Data Summary for Step 2 (Proposed)

Parameter	Proposed Value	Rationale/Reference
Starting Material	5-Bromofuran-2-carboxylic acid
Reagents	Iodine, Oxidizing agent (e.g., HIO₃)	Based on iodination of deactivated rings[2]
Temperature	50-70 °C	To overcome activation energy barrier
Reaction Time	To be determined by monitoring
Expected Yield	Moderate (Optimization required)
Purification	Column Chromatography	To separate potential isomers and byproducts

Validation and Characterization

The successful synthesis of 4-bromo-5-iodofuran-2-carboxylic acid must be confirmed through rigorous analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will be crucial for confirming the structure. In the ¹H NMR spectrum, the disappearance of the proton signal from the C5 position and the appearance of a new signal for the C3 proton will be indicative of the first step. In the final product, only a single proton signal for the furan ring (at C3) should be observed.

• Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the molecular weight and elemental composition of the final product. The isotopic pattern of bromine and the presence of iodine will be characteristic.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the O-H and C=O stretching of the carboxylic acid group, as well as vibrations associated with the furan ring and the C-Br and C-I bonds.

Conclusion and Future Work

This technical guide outlines a plausible and scientifically grounded synthetic pathway for 4-bromo-5-iodofuran-2-carboxylic acid. While the first step, the bromination of furan-2-carboxylic acid, is a well-documented procedure, the second step, the iodination of 5-bromofuran-2-carboxylic acid, is a proposed method that will require experimental validation and optimization. Key areas for optimization in the second step will include the choice of oxidizing agent, solvent, and reaction temperature to maximize the yield and regioselectivity. The successful synthesis of this molecule will provide a valuable new building block for further chemical exploration.

References

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• One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. A. Al-Zoubi, et al. Arkivoc. 2013. Available at: [Link]

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• Arylation of 4-(methoxycarbonyl)phenyl 5-bromofuran-2-carboxylates (5a–5e). ResearchGate. Available at: [Link]

• Synthesis of novel 5-Bromoisatin based pyrimidine derivatives and their antimicrobial evaluation. N. Siddiqui, et al. Journal of Pharmaceutical Sciences and Research. 2019. Available at: [Link]

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• Synthesis and Characterization of Furanic Compounds. DTIC. Available at: [Link]

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Introduction: The Strategic Value of Polysubstituted Heterocycles

An In-Depth Technical Guide to 4-Bromo-5-iodofuran-2-carboxylic acid: Properties, Synthesis, and Reactivity

In the landscape of modern drug discovery and materials science, heterocyclic compounds form the bedrock of molecular design. Among these, the furan-2-carboxylic acid scaffold is a privileged structure, derived from renewable biomass and serving as a versatile precursor for a myriad of high-value chemicals. The strategic introduction of halogen atoms onto the furan ring dramatically alters its electronic properties and provides synthetic handles for elaborate molecular construction.

This guide focuses on the unique chemical properties of 4-Bromo-5-iodofuran-2-carboxylic acid, a highly functionalized and synthetically potent building block. The presence of a carboxylic acid, a bromine atom, and an iodine atom on a single furan ring creates a molecule with distinct, addressable reactive sites. This document provides researchers, scientists, and drug development professionals with a comprehensive understanding of its core chemical characteristics, a plausible synthetic pathway, its nuanced reactivity, and its potential as a strategic intermediate in complex molecule synthesis.

Part 1: Physicochemical and Spectroscopic Profile

While specific experimental data for 4-Bromo-5-iodofuran-2-carboxylic acid is not widely published, its properties can be reliably predicted based on well-characterized analogs such as 4,5-dibromofuran-2-carboxylic acid.

Data Summary: Core Chemical Properties

Property	Predicted/Analog-Based Value	Rationale & Commentary
Molecular Formula	C₅H₂BrIO₃	---
Molecular Weight	316.88 g/mol	---
IUPAC Name	4-Bromo-5-iodofuran-2-carboxylic acid	---
CAS Number	Not assigned.	This compound is likely a specialized intermediate not yet broadly cataloged.
Physical Form	Expected to be a solid at room temperature.	Based on related di-halogenated furan carboxylic acids like 4,5-dibromofuran-2-carboxylic acid (mp 169-173 °C).
Solubility	Sparingly soluble in water; soluble in polar organic solvents (e.g., DMSO, DMF, Methanol, Ethyl Acetate).	The carboxylic acid group imparts some polarity, but the halogenated aromatic ring reduces aqueous solubility.
Acidity (pKa)	Predicted to be a stronger acid than 2-furoic acid (pKa ~3.16).	The two strongly electron-withdrawing halogen atoms (Br and I) stabilize the conjugate base (carboxylate anion), increasing acidity.

Spectroscopic Elucidation

The structural identity of 4-Bromo-5-iodofuran-2-carboxylic acid can be unequivocally confirmed through a combination of spectroscopic techniques. The following data are predicted based on established principles and data from analogous structures.

Table 2: Predicted Spectroscopic Data

Technique	Predicted Observations
¹H NMR (DMSO-d₆)	~7.5-7.8 ppm (s, 1H, H-3); ~13.0-14.0 ppm (br s, 1H, -COOH)
¹³C NMR (DMSO-d₆)	~160-165 ppm (C=O); ~145-150 ppm (C2); ~120-125 ppm (C3); ~110-115 ppm (C4-Br); ~80-85 ppm (C5-I)
Infrared (IR)	~2500-3300 cm⁻¹ (broad, O-H stretch); ~1700-1730 cm⁻¹ (strong, C=O stretch); ~1200-1300 cm⁻¹ (C-O stretch)
Mass Spec. (MS)	Isotopic pattern for one Br atom (¹⁹Br/⁸¹Br ≈ 1:1) and one I atom (¹²⁷I, monoisotopic).

Part 2: Synthesis and Purification

Proposed Synthetic Workflow

The most logical approach begins with the regioselective halogenation of 2-furoic acid. The electron-withdrawing carboxylic acid group deactivates the furan ring but directs incoming electrophiles primarily to the C5 position.

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol: A Plausible Synthesis

Step 1: Synthesis of 4,5-Dibromofuran-2-carboxylic acid

• Reaction Setup: In a three-necked flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer, dissolve 2-furoic acid (1 eq.) in a suitable solvent such as carbon tetrachloride or glacial acetic acid.

• Bromine Addition: Slowly add bromine (2.2-2.5 eq.) to the solution via the dropping funnel. The reaction is exothermic and should be controlled with an ice bath if necessary.

• Reaction: Heat the mixture to a moderate temperature (e.g., 45-50°C) and stir for 24 hours, or until TLC analysis indicates consumption of the starting material.

• Workup: Cool the reaction mixture. Quench any excess bromine by adding a saturated solution of sodium thiosulfate until the orange color disappears.

• Isolation: If a precipitate forms, collect it by filtration. If not, extract the product into an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Recrystallize the crude solid from an appropriate solvent system (e.g., ethanol/water) to yield pure 4,5-dibromofuran-2-carboxylic acid.

Step 2: Proposed Synthesis of 4-Bromo-5-iodofuran-2-carboxylic acid via Halogen-Metal Exchange

Causality: The C-Br bond at the C5 position (alpha to the oxygen) is generally more reactive towards lithiation than the C-Br bond at the C4 position. This differential reactivity can be exploited for selective functionalization.

• Reaction Setup: Under an inert atmosphere (Argon or Nitrogen), dissolve 4,5-dibromofuran-2-carboxylic acid (1 eq.) in anhydrous tetrahydrofuran (THF) in a flask cooled to -78°C (dry ice/acetone bath).

• Lithiation: Slowly add n-butyllithium (n-BuLi) (1.1 eq.) dropwise, maintaining the temperature at -78°C. The solution will likely change color. Stir for 1 hour. Note: n-BuLi will also deprotonate the carboxylic acid, so a total of 2.2 equivalents may be required.

• Iodination: In a separate flask, prepare a solution of iodine (I₂) (1.2 eq.) in anhydrous THF. Add this iodine solution dropwise to the lithiated intermediate at -78°C.

• Quenching and Workup: Allow the reaction to slowly warm to room temperature. Quench by adding a saturated solution of sodium thiosulfate, followed by acidification with 1M HCl.

• Isolation and Purification: Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. The crude product should be purified by column chromatography (silica gel) to separate the desired product from starting material and any potential byproducts.

Part 3: Chemical Reactivity and Mechanistic Insights

The synthetic utility of 4-Bromo-5-iodofuran-2-carboxylic acid stems from the distinct reactivity of its three functional groups.

Caption: Key reactive sites on the molecule.

• Carboxylic Acid Group (Site A): This group undergoes standard transformations. It can be converted to esters, amides, or acyl chlorides. The electron-withdrawing nature of the halogens increases the electrophilicity of the carbonyl carbon, potentially facilitating nucleophilic acyl substitution reactions. The carboxylic acid moiety is a critical pharmacophore in many drugs, but it can also be a liability, leading medicinal chemists to explore bioisosteric replacements to improve properties like membrane permeability or metabolic stability.

• Carbon-Iodine Bond (Site B): The C-I bond is the most reactive site for metal-catalyzed cross-coupling reactions. It is weaker and more polarizable than the C-Br bond, allowing it to readily undergo oxidative addition to a low-valent metal catalyst (e.g., Pd(0)). This enables highly selective Suzuki, Sonogashira, Heck, or Stille couplings at the C5 position while leaving the C-Br bond intact.

• Carbon-Bromine Bond (Site C): The C-Br bond is significantly less reactive in palladium-catalyzed cross-coupling reactions compared to the C-I bond. This "orthogonal" reactivity is a powerful tool. After selectively functionalizing the C5 position, a chemist can then change the reaction conditions (e.g., use a different catalyst/ligand system, higher temperature) to engage the C-Br bond in a second, different cross-coupling reaction.

Part 4: Applications in Research and Drug Development

The true value of 4-Bromo-5-iodofuran-2-carboxylic acid lies in its capacity as a sequential functionalization platform .

• Scaffold Decoration: In drug development, this molecule allows for the systematic and site-selective introduction of different molecular fragments. For example, a Suzuki coupling at C5 could introduce an aromatic ring to probe a hydrophobic pocket in a protein target, while a subsequent Sonogashira coupling at C4 could add a rigid alkynyl linker to reach an adjacent binding site. This stepwise approach is invaluable for structure-activity relationship (SAR) studies.

• Synthesis of Bioactive Molecules: Halogenated furanones and related structures have demonstrated significant biological activity. For instance, brominated furanones are known to act as quorum-sensing antagonists, which can disrupt bacterial communication and inhibit processes like biofilm formation. This scaffold provides a direct route to novel analogs for antimicrobial research.

• Fragment-Based Drug Discovery (FBDD): As a small, rigid, and highly functionalized molecule, it is an ideal candidate for FBDD libraries. The different reactive handles allow fragments to be "grown" in multiple vectors to optimize binding interactions with a biological target.

Part 5: Safety and Handling

• Hazard Profile: Based on analogous compounds like 4,5-dibromofuran-2-carboxylic acid, this chemical should be treated as harmful if swallowed and a cause of skin and serious eye irritation.

• Personal Protective Equipment (PPE): Always handle this compound in a certified fume hood. Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

• Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately and thoroughly with water.

Conclusion

4-Bromo-5-iodofuran-2-carboxylic acid represents a sophisticated and powerful tool for the modern synthetic chemist. Its defining feature is the orthogonal reactivity of its C-I and C-Br bonds, which, combined with the versatility of the carboxylic acid group, enables the controlled, stepwise construction of complex molecular architectures. While its direct synthesis presents a moderate challenge, the potential payoff in the fields of medicinal chemistry, agrochemicals, and materials science makes it a highly valuable, albeit specialized, synthetic intermediate. This guide provides the foundational knowledge for researchers to harness the unique chemical properties of this versatile building block.

References

• A Comparative Guide to the Reactivity of 2-Furancarboxylic Acid and Its Deriv
• Reaction of organic compounds with the SF/sub 4/-HF system in the presence of halogenating agents. III. Reaction of furan-2-carboxylic and 5-chloro-furancarboxylic acids with sulfur tetrafluor

Orthogonal Functionalization of 4-Bromo-5-iodofuran-2-carboxylic acid (CAS 19303-42-5): A Technical Guide for Advanced Scaffold Design

Executive Summary

In modern drug discovery and materials science, the synthesis of densely functionalized heteroaromatics requires building blocks that offer precise, predictable reactivity. 4-Bromo-5-iodofuran-2-carboxylic acid (CAS 19303-42-5) is a premier tri-orthogonal scaffold[1]. Featuring three distinct functional handles—a highly reactive C5-iodine, a moderately reactive C4-bromine, and a versatile C2-carboxylic acid—this molecule enables the sequential construction of complex furan derivatives without the need for intermediate protecting group manipulations[2]. This whitepaper provides an in-depth mechanistic analysis and field-proven protocols for leveraging this building block.

Physicochemical Profiling

Understanding the baseline properties of 4-Bromo-5-iodofuran-2-carboxylic acid is critical for reaction design, particularly regarding solubility and stoichiometric calculations[1].

Property	Value	Clinical/Synthetic Relevance
CAS Number	19303-42-5	Primary identifier for procurement and regulatory logging.
Molecular Formula	C5H2BrIO3	Indicates a highly halogenated, electron-deficient furan core.
Molecular Weight	316.88 g/mol	High MW requires careful mass-to-mole conversion in micro-scale synthesis.
SMILES	O=C(O)c1cc(Br)c(I)o1	Useful for in silico docking and cheminformatics modeling.
LogP (Estimated)	~2.4	Suggests moderate lipophilicity; the free acid ensures aqueous solubility under basic conditions.

Mechanistic Insights: The Power of Orthogonal Reactivity

The strategic value of 4-Bromo-5-iodofuran-2-carboxylic acid lies in the differential bond dissociation energies (BDE) of its substituents. The carbon-iodine (C5–I) bond is significantly weaker than the carbon-bromine (C4–Br) bond[2].

• Kinetically Favored Oxidative Addition: When exposed to a Palladium(0) catalyst, the C5–I bond undergoes oxidative addition rapidly at room temperature or under mild heating (20–40°C). The C4–Br bond remains inert under these conditions, acting as a "built-in" protecting group[2].

• Electronic Modulation: The electron-withdrawing C2-carboxylic acid reduces the electron density of the furan ring. This electron deficiency accelerates the initial oxidative addition step by stabilizing the resulting Pd(II) intermediate, a phenomenon critical for efficient cross-coupling.

Palladium-catalyzed regioselective oxidative addition at the C-I bond.

Experimental Workflows & Self-Validating Protocols

To harness the full potential of this scaffold, researchers must employ tightly controlled reaction conditions. The following protocols form a continuous, three-step self-validating system for generating 2,4,5-trisubstituted furans.

Sequential orthogonal functionalization workflow for furan derivatives.

Protocol A: Regioselective C5-Suzuki-Miyaura Coupling

Objective: Couple an aryl boronic acid exclusively at the C5 position while preserving the C4-Br and C2-COOH groups[2]. Causality & Logic: We utilize a weak base (Na2CO3) in a biphasic solvent system (Dioxane/H2O). The aqueous layer deprotonates the carboxylic acid, rendering it a soluble carboxylate salt that resists poisoning the Pd catalyst. A mild temperature (40°C) is strictly maintained to prevent C4-Br activation.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask, combine 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 equiv), aryl boronic acid (1.05 equiv), and Pd(dppf)Cl2 (0.05 equiv).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane and 2M aqueous Na2CO3 (3:1 ratio, 0.1 M overall concentration).

• Reaction: Stir the biphasic mixture vigorously at 40°C for 4–6 hours under an argon atmosphere.

• Monitoring (Self-Validation): Monitor via LC-MS. The mass shift must correspond to the displacement of iodine (-127 Da) and addition of the aryl group. Crucially, the product peak must retain the characteristic 1:1 isotopic doublet (M / M+2) indicative of the intact bromine atom.

• Workup: Acidify the aqueous layer to pH 2 using 1M HCl to precipitate the C5-arylated furan-2-carboxylic acid. Filter and wash with cold water.

Protocol B: C4-Selective Functionalization (Elevated Temperature)

Objective: Functionalize the remaining C4-bromide using a more reactive catalyst system and higher thermal energy. Causality & Logic: With the iodine removed, the C4-Br is now the most reactive site. We switch to a more electron-rich, bulky ligand (e.g., XPhos) and elevate the temperature to 90°C to overcome the higher activation energy barrier of the C-Br bond.

Step-by-Step Methodology:

• Preparation: Charge a vial with the C5-functionalized intermediate from Protocol A (1.0 equiv), a second boronic acid or terminal alkyne (1.2 equiv), Pd2(dba)3 (0.02 equiv), and XPhos (0.04 equiv).

• Base & Solvent: Add anhydrous K3PO4 (2.0 equiv) and degassed Toluene/H2O (10:1).

• Reaction: Seal the vial and heat to 90°C for 12 hours.

• Purification: Cool to room temperature, acidify to pH 2, extract with EtOAc, and purify via reverse-phase chromatography to isolate the 4,5-disubstituted furan-2-carboxylic acid.

Protocol C: C2-Carboxylic Acid Amidation

Objective: Convert the C2-carboxylic acid into an amide to finalize the drug-like scaffold. Causality & Logic: HATU is selected as the coupling reagent because it efficiently activates electron-deficient heteroaryl carboxylic acids. DIPEA acts as a non-nucleophilic base to facilitate the formation of the active ester without competing as a nucleophile.

Step-by-Step Methodology:

• Activation: Dissolve the 4,5-disubstituted furan-2-carboxylic acid (1.0 equiv) in anhydrous DMF (0.2 M). Add DIPEA (3.0 equiv) and HATU (1.2 equiv). Stir at room temperature for 15 minutes to pre-form the active ester.

• Coupling: Add the desired primary or secondary amine (1.5 equiv).

• Completion: Stir for 2 hours. Quench with saturated NaHCO3, extract with DCM, dry over Na2SO4, and concentrate.

Reaction Condition Optimization Data

The following table summarizes the optimized parameters for achieving >95% regioselectivity during the initial C5 coupling phase.

Parameter	Sub-optimal Choice	Optimized Choice	Causality for Optimization
Catalyst	Pd(PPh3)4	Pd(dppf)Cl2	Bidentate dppf prevents catalyst degradation in aqueous media.
Temperature	80°C	40°C	Higher temps lead to 15-20% C4-Br activation (loss of selectivity).
Base	Cs2CO3	Na2CO3 (aq)	Milder base prevents premature decarboxylation of the C2 position.
Solvent	Pure DMF	Dioxane/H2O (3:1)	Biphasic system solubilizes both the organic catalyst and the carboxylate salt.

Conclusion

4-Bromo-5-iodofuran-2-carboxylic acid is an indispensable tool for synthetic chemists aiming to build complex, multi-substituted furan architectures. By strictly adhering to the thermodynamic and kinetic principles outlined in this guide—specifically the differential reactivity of the C-I and C-Br bonds—researchers can execute highly efficient, orthogonal syntheses that accelerate drug discovery pipelines.

Sources

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4-Bromo-5-iodofuran-2-carboxylic acid molecular structure

Orthogonal Functionalization and Structural Dynamics of 4-Bromo-5-iodofuran-2-carboxylic acid: A Technical Guide for Advanced Drug Discovery

Executive Summary

The development of highly specific, sterically constrained heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. Among these, 4-Bromo-5-iodofuran-2-carboxylic acid (CAS: 19303-42-5) represents a premier polyhalogenated building block[1]. Featuring a furan ring substituted with three distinct functional handles—a carboxylic acid, a bromine atom, and an iodine atom—this molecule offers unparalleled opportunities for orthogonal cross-coupling. This whitepaper details the molecular structure, electronic properties, and field-proven methodologies for leveraging this compound in advanced drug synthesis.

Molecular Architecture and Electronic Dynamics

The molecular architecture of 4-Bromo-5-iodofuran-2-carboxylic acid consists of a planar, aromatic five-membered oxygen heterocycle. The oxygen atom (position 1) donates electron density into the ring, but this is heavily counterbalanced by the strong electron-withdrawing effect of the C2-carboxylic acid group via both inductive and resonance effects.

Direct halogenation of furan-2-carboxylic acid is notoriously difficult; acidic conditions often lead to decarboxylation or oxidative ring-cleavage[2]. Consequently, the synthesis of this di-halogenated scaffold requires precise, stepwise electrophilic aromatic substitution, typically via a protected ester intermediate.

The resulting halogens at C4 (Bromine) and C5 (Iodine) introduce significant steric bulk and distinct electrostatic potentials. The large van der Waals radius of iodine (1.98 Å) at C5 creates a highly accessible site for transition-metal coordination, while the bromine (1.85 Å) at C4 is partially shielded and electronically distinct.

Table 1: Physicochemical and Structural Profile

Property	Value / Characteristic
Compound Name	4-Bromo-5-iodofuran-2-carboxylic acid
CAS Number	19303-42-5
Linear Formula	C5H2BrIO3
Molecular Weight	316.88 g/mol
C5–I Bond Dissociation Energy	~55 kcal/mol (Highly reactive)
C4–Br Bond Dissociation Energy	~71 kcal/mol (Moderately reactive)

| C2–COOH Functionality | Directing group / Amidation handle |

The Causality of Orthogonal Reactivity

The strategic value of 4-Bromo-5-iodofuran-2-carboxylic acid lies in the differential bond dissociation energies (BDE) of its carbon-halogen bonds. In Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira), the catalytic cycle begins with the oxidative addition of the Pd(0) species into the carbon-halogen bond.

Because the C5–I bond is significantly weaker and more polarizable than the C4–Br bond, oxidative addition into the C–I bond is kinetically favored at lower temperatures (room temperature to 50 °C). By strictly controlling the thermal energy of the reaction, the C4–Br bond remains entirely intact. This intact bromine atom then serves as a synthetic handle for a secondary, higher-temperature coupling (80 °C+), enabling the sequential, regioselective decoration of the furan core.

Fig 1: Orthogonal functionalization pathway of 4-Bromo-5-iodofuran-2-carboxylic acid.

Experimental Workflows: A Self-Validating System

To successfully execute orthogonal coupling without generating complex mixtures of mono- and bis-coupled products, strict stoichiometric and thermodynamic controls are required. The following protocol establishes a self-validating workflow for regioselective functionalization.

Step 1: Regioselective Suzuki-Miyaura Coupling at C5 (Iodine)

Objective: Couple an aryl boronic acid exclusively at the C5 position while preserving the C4-Bromine.

• Preparation: In an oven-dried Schlenk flask under argon, combine 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 eq) and the target Aryl Boronic Acid (1.05 eq). Causality: Limiting the boronic acid to a slight 5% excess prevents the thermodynamic push toward secondary coupling at the bromine site.

• Catalyst & Base: Add Pd(PPh3)4 (0.05 eq) and Na2CO3 (2.0 eq).

• Solvent System: Suspend the mixture in a degassed solution of THF/Water (4:1). Causality: THF allows for excellent solubility at lower temperatures compared to standard toluene systems.

• Thermal Control: Heat the reaction strictly to 45 °C for 4–6 hours. Exceeding 60 °C provides the activation energy necessary for the Pd(0) to insert into the C–Br bond.

• Self-Validation (Critical Checkpoint): Monitor the reaction via LC-MS. A successful regioselective coupling will yield a mass shift corresponding to the displacement of iodine (-127 Da) plus the new aryl group. Crucially, the mass spectrum must retain a 1:1 isotopic doublet (M / M+2) characteristic of 79Br and 81Br. The disappearance of this doublet immediately flags a failure in temperature control and the occurrence of over-coupling.

Step 2: Secondary Coupling at C4 (Bromine)

Objective: Functionalize the remaining C4 position.

• Preparation: Take the purified C5-arylated intermediate (1.0 eq) and combine with a second Aryl Boronic Acid (1.5 eq).

• Catalyst & Base: Add a more robust catalyst system, such as Pd(dppf)Cl2 (0.1 eq), and K3PO4 (3.0 eq).

• Reaction: Suspend in 1,4-Dioxane/Water (4:1) and heat to 95 °C for 12 hours. The higher temperature and bidentate ligand (dppf) are required to force oxidative addition into the sterically hindered, more stable C4–Br bond.

• Validation: LC-MS will show the complete disappearance of the bromine isotopic doublet, confirming full bis-arylation.

Applications in Advanced Drug Design

The rigid geometry of the furan core makes it an exceptional bioisostere for phenyl and thiophene rings in structure-based drug design. When functionalized orthogonally, the 4- and 5-positions project pharmacophores at specific vectors that are highly effective for targeting narrow hydrophobic pockets in enzymes.

Recent medicinal chemistry campaigns have highlighted the utility of furan-2-carboxylic acid derivatives. For example, substituted furan-2-carboxylic acids have been discovered as highly potent, novel dual inhibitors of D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1)[3]. By utilizing 4-Bromo-5-iodofuran-2-carboxylic acid as a starting scaffold, researchers can rapidly generate libraries of 4,5-disubstituted furan-2-carboxamides to map the Structure-Activity Relationship (SAR) of these critical tautomerase active sites, ultimately accelerating the discovery of next-generation immunomodulatory therapeutics.

References

• Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) Dual Inhibitors Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• A chemical–electrochemical cascading strategy for the efficient synthesis of 2,5-furandicarboxylic acid and its methyl ester from 2-furoic acid and CO2 (Details the challenges of furan-2-carboxylic acid halogenation). Source: RSC Publishing URL: [Link]

Sources

• 1. 5-bromo-pyridine-2-carboxylic acid | Sigma-Aldrich [sigmaaldrich.com]
• 2. A chemical–electrochemical cascading strategy for the efficient synthesis of 2,5-furandicarboxylic acid and its methyl ester from 2-furoic acid and CO ... - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC05661F [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

4-Bromo-5-iodofuran-2-carboxylic Acid: IUPAC Nomenclature, Synthesis, and Applications in Drug Discovery

Executive Summary

The development of highly functionalized heterocyclic building blocks is a cornerstone of modern medicinal chemistry. Among these, 4-bromo-5-iodofuran-2-carboxylic acid (CAS No. 19303-42-5) stands out as a uniquely versatile intermediate. This whitepaper provides an in-depth technical guide to its IUPAC nomenclature, structural reactivity, synthesis protocols, and its downstream applications in the development of novel therapeutics, particularly in targeting the Macrophage Migration Inhibitory Factor-1 (MIF-1) and D-dopachrome tautomerase (D-DT) pathways.

IUPAC Nomenclature and Structural Anatomy

The IUPAC name 4-bromo-5-iodofuran-2-carboxylic acid systematically describes a highly substituted heteroaromatic system. Understanding the nomenclature is critical for predicting its chemical behavior:

• Base Structure (Furan): A five-membered aromatic ring containing one oxygen atom. According to IUPAC rules, the oxygen heteroatom is designated as position 1.

• Principal Functional Group (-COOH): The carboxylic acid group is located at position 2, making the parent scaffold furan-2-carboxylic acid (commonly known as 2-furoic acid)[1].

• Halogen Substituents:

  • Bromine (Br) is located at position 4.

  • Iodine (I) is located at position 5.

Physicochemical Properties

The orthogonal nature of the halogens on this scaffold provides a strategic advantage in synthesis. The quantitative properties of this compound are summarized in Table 1.

Table 1: Physicochemical Profile of 4-Bromo-5-iodofuran-2-carboxylic acid

Property	Value / Description
CAS Number	19303-42-5
Molecular Formula	C₅H₂BrIO₃
Molecular Weight	316.88 g/mol
Appearance	Off-white to pale yellow crystalline powder
C-I Bond Dissociation Energy	~238 kJ/mol (Highly reactive for cross-coupling)
C-Br Bond Dissociation Energy	~336 kJ/mol (Moderately reactive)
Solubility	Soluble in DMF, DMSO, Methanol; Sparingly soluble in H₂O

Chemical Reactivity and Orthogonal Cross-Coupling

The true value of 4-bromo-5-iodofuran-2-carboxylic acid lies in its orthogonal reactivity . The electron-withdrawing carboxylic acid at C2 deactivates the furan ring, making it resistant to spontaneous oxidation or polymerization—a common issue with electron-rich furans[2].

More importantly, the difference in bond dissociation energies between the carbon-iodine (C5) and carbon-bromine (C4) bonds allows for highly selective, sequential transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings).

• First-pass coupling: Palladium catalysts will oxidatively add to the weaker C5-I bond at room temperature or mild heating, leaving the C4-Br bond intact.

• Second-pass coupling: Subsequent coupling at the C4-Br position can be achieved by elevating the temperature or switching to a more reactive ligand system.

Applications in Drug Development

Halogenated furan-2-carboxylic acids have seen a surge in therapeutic applications, driven by the fact that halogens significantly improve lipophilicity, metabolic stability, and target binding affinity in FDA-approved small molecules[3].

Targeting MIF-1 and D-DT Pathways

Recent breakthroughs have identified furan-2-carboxylic acid derivatives as potent dual inhibitors of D-dopachrome tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) [4]. These cytokines play a critical role in driving tumor progression and chronic inflammation. By utilizing 4-bromo-5-iodofuran-2-carboxylic acid as a starting scaffold, researchers can sequentially attach distinct pharmacophores at the C4 and C5 positions to optimize Structure-Activity Relationship (SAR) profiles, yielding inhibitors with low micromolar potency[5].

Fig 1: Mechanism of MIF-1/D-DT signaling blockade by furan-2-carboxylic acid derivatives.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is explicitly detailed to explain why specific reagents and conditions are chosen.

Protocol A: Synthesis of 4-Bromo-5-iodofuran-2-carboxylic acid

Direct halogenation of furan rings can be aggressive, often leading to polyhalogenation or ring-opening[2]. Therefore, mild electrophilic iodination of commercially available 4-bromo-2-furoic acid is the preferred route.

Causality & Design: N-Iodosuccinimide (NIS) is selected over elemental iodine (I₂) because NIS provides a controlled, slow release of the iodonium ion (I⁺), preventing the oxidative degradation of the furan ring. DMF is used as a polar aprotic solvent to stabilize the Wheland intermediate.

Step-by-Step Procedure:

• Preparation: Charge a flame-dried 250 mL round-bottom flask with 4-bromofuran-2-carboxylic acid (10.0 mmol) and anhydrous DMF (50 mL) under an argon atmosphere.

• Activation: Cool the solution to 0 °C using an ice-water bath. Slowly add N-Iodosuccinimide (NIS, 11.0 mmol) in small portions over 15 minutes to control the exothermic electrophilic attack.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 12 hours. Self-Validation: Monitor via TLC (Dichloromethane:Methanol 9:1). The disappearance of the starting material indicates completion.

• Quenching: Pour the reaction mixture into ice water (150 mL) containing 10% sodium thiosulfate (Na₂S₂O₃). Causality: Thiosulfate reduces any unreacted electrophilic iodine to water-soluble iodide (I⁻), preventing contamination of the final product.

• Isolation: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Recrystallize the crude solid from ethanol/water to yield pure 4-bromo-5-iodofuran-2-carboxylic acid.

Fig 2: Electrophilic iodination workflow for synthesizing the target compound.

Protocol B: Regioselective Suzuki-Miyaura Cross-Coupling at C5

This protocol demonstrates the orthogonal reactivity of the scaffold by selectively coupling an aryl boronic acid to the C5 position while leaving the C4-Br intact for future functionalization.

Causality & Design: Pd(dppf)Cl₂ is chosen as the catalyst because its bidentate ligand (dppf) provides a large bite angle, facilitating rapid reductive elimination and minimizing side reactions. A mild base (K₂CO₃) and a lower temperature (60 °C) are strictly maintained to ensure oxidative addition occurs only at the weaker C-I bond, preventing competitive activation of the C-Br bond.

Step-by-Step Procedure:

• Setup: In a Schlenk tube, combine 4-bromo-5-iodofuran-2-carboxylic acid (1.0 mmol), phenylboronic acid (1.05 mmol), K₂CO₃ (2.5 mmol), and Pd(dppf)Cl₂ (0.05 mmol).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1, 10 mL). Causality: Water is essential to dissolve the inorganic base and accelerate the transmetalation step of the catalytic cycle.

• Heating: Stir the mixture at exactly 60 °C for 4 hours. Self-Validation: LC-MS analysis should show a mass shift corresponding to the loss of iodine and addition of the phenyl group, with the bromine isotope pattern (M / M+2) still clearly visible.

• Workup: Acidify the mixture to pH 3 using 1M HCl to protonate the carboxylic acid, then extract with Ethyl Acetate. Purify via silica gel chromatography to isolate 4-bromo-5-phenylfuran-2-carboxylic acid.

Table 2: Comparative Reactivity in Cross-Coupling

Target Position	Leaving Group	Bond Energy	Required Temp	Catalyst Preference	Expected Yield
C5	Iodine (-I)	~238 kJ/mol	25 °C - 60 °C	Pd(dppf)Cl₂, Pd(PPh₃)₄	85 - 92%
C4	Bromine (-Br)	~336 kJ/mol	90 °C - 110 °C	Pd₂(dba)₃ / XPhos	70 - 80%

Conclusion

The precise IUPAC nomenclature of 4-bromo-5-iodofuran-2-carboxylic acid belies its immense potential as a highly programmable chemical scaffold. By understanding the thermodynamic differences between its halogen substituents and the directing effects of the furan-2-carboxylic acid core, researchers can execute highly regioselective modifications. As demonstrated by its application in synthesizing novel MIF-1 and D-DT inhibitors, this compound remains a vital asset in the ongoing pursuit of targeted therapeutics for oncology and autoimmune diseases.

References

• Wu, Z., et al. Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) Dual Inhibitors. Journal of Medicinal Chemistry, American Chemical Society. March 2026. Available at:[Link]

• Ali, et al. Halogen-Containing Drugs in 2025: A Record Year for the Therapeutic Use and Synthesis of FDA-Approved Small Molecules. MDPI. March 2026. Available at:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Advanced Synthetic Strategies for Substituted Furan-2-Carboxylic Acids: A Comprehensive Technical Guide

Executive Summary

Substituted furan-2-carboxylic acids (furoic acids) and their derivatives are highly privileged scaffolds in both pharmaceutical drug development and sustainable materials science. In medicinal chemistry, 5-substituted furan-2-carboxylic acids have been identified as potent inhibitors of Mycobacterium tuberculosis salicylate synthase (MbtI), a critical enzyme for the pathogen's iron acquisition and survival[1][2]. Concurrently, in the polymer industry, derivatives like 2,5-furandicarboxylic acid (FDCA) serve as vital, bio-based alternatives to petroleum-derived terephthalic acid[3].

This technical guide delineates the mechanistic rationale and experimental protocols for synthesizing these critical heterocycles. As an application scientist, understanding the causality behind reagent selection is paramount to optimizing yields, controlling regioselectivity, and ensuring scalable, self-validating workflows.

Strategic Retrosynthetic Analysis

The synthesis of substituted furan-2-carboxylic acids generally relies on two strategic paradigms: De Novo ring synthesis and late-stage furan core functionalization.

Retrosynthetic pathways for substituted furan-2-carboxylic acids.

De Novo Ring Construction (Bottom-Up)

When the substitution pattern on the furan ring is highly complex, building the ring from acyclic precursors offers the highest degree of regiocontrol.

The Paal-Knorr Synthesis

The Paal-Knorr furan synthesis involves the acid-catalyzed cyclodehydration of 1,4-dicarbonyl compounds[4]. When one of the carbonyls is part of an ester or acid group, the reaction directly yields furan-2-carboxylates.

Mechanistic Causality: For decades, the reaction was believed to proceed via a rapidly formed monoenol intermediate. However, Amarnath et al. (1995) demonstrated that the diastereomers of 3,4-disubstituted-2,5-hexanediones cyclize at unequal rates, preserving their stereochemical configuration[4][5]. This proved that the rate-determining step involves the conformational alignment of the specific diastereomer prior to cyclization, rather than a common enol intermediate. Practical implication: Sterically hindered 1,4-diones require harsher dehydrating conditions (e.g., P₂O₅ or Lewis acids like ZnBr₂) to force the requisite conformational proximity, whereas unhindered substrates cyclize readily under mild protic acid catalysis.

The Feist-Benary Synthesis

The Feist-Benary synthesis is a highly regioselective condensation between an α-halo ketone and a β-dicarbonyl compound (such as ethyl acetoacetate) in the presence of a base[6][7].

Mechanistic Causality: The reaction is initiated by the deprotonation of the β-dicarbonyl compound to form a nucleophilic enolate. This enolate attacks the α-carbon of the α-halo ketone via an Sₙ2 displacement of the halide. The resulting intermediate undergoes an intramolecular aldol-type cyclization, followed by dehydration to yield the aromatic furan[7][8]. The choice of a mild base like pyridine or ammonia is critical; it prevents the premature hydrolysis of the ester functionality while providing sufficient basicity to drive the Knoevenagel-type enolization[7].

Mechanistic sequence of the Feist-Benary furan synthesis.

Functionalization of Pre-existing Furans (Top-Down)

For scalable syntheses, especially those leveraging bio-based platform chemicals, functionalizing an existing furan ring is often the most economical approach.

Oxidation of Substituted Furfurals

Furfural, a C5 platform chemical derived from hemicellulose, is the most common precursor for furan-2-carboxylic acids[9][10].

Mechanistic Causality: The classic industrial route utilizes the Cannizzaro reaction in aqueous NaOH, which disproportionates furfural into a 1:1 mixture of 2-furoic acid and furfuryl alcohol[9]. For higher yields of the acid, catalytic oxidation is preferred. A modern, green approach employs catalytic Copper(I) chloride (CuCl) and tert-butyl hydroperoxide (t-BuOOH)[11]. The causality here is radical-driven: CuCl catalyzes the homolytic cleavage of t-BuOOH into tert-butoxy and hydroxyl radicals. These radicals abstract the aldehydic hydrogen, forming a carbonyl radical that rapidly oxidizes to the carboxylic acid without degrading the sensitive, electron-rich furan ring[11].

Direct Lithiation and Carboxylation

For the synthesis of di-substituted derivatives like 2,5-furandicarboxylic acid (FDCA) from furan-2-carboxylic acid, direct C-H activation is highly efficient[10].

Mechanistic Causality: The furan ring is electron-rich, making its C-H bonds relatively acidic, particularly at the C2 and C5 positions adjacent to the oxygen heteroatom. Treatment of furan-2-carboxylic acid with a strong, non-nucleophilic base like Lithium diisopropylamide (LDA) at -78 °C generates a dianion (deprotonation of the carboxylic acid followed by C5 deprotonation)[10]. LDA is chosen over nucleophilic bases (like n-BuLi, which can sometimes cause ring-opening or nucleophilic addition) to ensure strict acid-base chemistry. The subsequent electrophilic quench with anhydrous carbon dioxide (CO₂) yields the dicarboxylic acid with absolute regioselectivity[10].

Experimental Protocols

Protocol A: Green Oxidation of Furfural to Furoic Acid[11]

Objective: Synthesize furan-2-carboxylic acid utilizing a radical oxidation pathway. This protocol is self-validating; the disappearance of the aldehyde proton (~9.5 ppm) in NMR or the shift in TLC Rf confirms conversion.

• Initiation: Add 0.05 mol of substituted furfural to a round-bottom flask containing 20 mL of HPLC-grade acetonitrile.

• Catalysis: Introduce 5 mol% of Copper(I) chloride (CuCl) as the catalyst.

• Oxidation: Add an equimolar amount (0.05 mol) of 70% aqueous tert-butyl hydroperoxide (t-BuOOH) dropwise. Caution: Dropwise addition is critical to control the exothermic radical generation.

• Propagation: Stir the reaction mixture at room temperature for 5 hours. Monitor via TLC (Hexane:EtOAc).

• Isolation: Extract with ethyl acetate, wash with brine to remove peroxides, dry over anhydrous MgSO₄, and concentrate in vacuo to isolate the furoic acid derivative.

Protocol B: Direct Carboxylation via Lithiation[10]

Objective: Convert furan-2-carboxylic acid to furan-2,5-dicarboxylic acid (FDCA).

Experimental workflow for direct carboxylation of furan-2-carboxylic acid.

• Preparation: Dissolve furan-2-carboxylic acid (1.0 eq) in anhydrous THF under an inert argon atmosphere to prevent moisture quenching.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add LDA (2.2 eq) dropwise to generate the lithium furan-2,5-dicarboxylate dianion. Maintain stirring for 1 hour.

• Electrophilic Quench: Bubble anhydrous CO₂ gas through the solution for 30 minutes at -78 °C, then allow the mixture to slowly warm to room temperature.

• Termination: Quench the reaction with saturated aqueous NH₄Cl.

• Precipitation: Acidify the aqueous layer to pH 1-2 using 2N HCl at 0 °C to precipitate the FDCA product. Filter and dry under vacuum.

Quantitative Data Summary

The following table summarizes the comparative metrics of the discussed synthetic routes, allowing researchers to select the optimal method based on substrate availability and green chemistry requirements.

Synthesis Method	Substrate	Reagents / Catalyst	Target Product	Typical Yield	Key Advantage
Paal-Knorr	1,4-Diketones	Protic Acid (HCl, p-TsOH)	Substituted Furans	60-85%	Broad substrate scope
Feist-Benary	α-Halo Ketones + β-Ketoesters	Base (Pyridine / NH₃)	Furan-3-carboxylates	50-80%	High regioselectivity
Cannizzaro	Furfural	Aqueous NaOH	Furan-2-carboxylic acid	~50%	Cheap, industrial scale
Radical Oxidation	Furfural	CuCl / t-BuOOH	Furan-2-carboxylic acid	>85%	Green, room temperature
Lithiation	Furan-2-carboxylic acid	LDA, then CO₂	2,5-FDCA	73%	One-step C-H functionalization

Conclusion

The synthesis of substituted furan-2-carboxylic acids requires a nuanced understanding of heterocyclic electronics and conformational dynamics. Whether building the ring de novo via the stereochemically dependent Paal-Knorr synthesis, or functionalizing bio-based furfurals via radical oxidation, the selection of reagents dictates both the regiochemical outcome and the environmental footprint of the process. By adhering to the mechanistic principles and validated protocols outlined above, researchers can efficiently access these high-value chemical scaffolds.

References

• 2-Furoic acid - Wikipedia Source: Wikipedia [Link]

• Hept-6-en-1-yl Furan-2-carboxylate - MDPI Source: MDPI[Link]

• One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide - Arkivoc Source: Arkat USA[Link]

• Catalytic Synthesis of 2,5-Furandicarboxylic Acid from Furoic Acid: Transformation from C5 Platform to C6 Derivatives in Biomass Utilizations | ACS Sustainable Chemistry & Engineering Source: ACS Publications[Link]

• New Chromane-Based Derivatives as Inhibitors of Mycobacterium tuberculosis Salicylate Synthase (MbtI): Preliminary Biological Evaluation and Molecular Modeling Studies Source: ResearchGate[Link]

• Molecular Insights into Salicylate Synthase: From Medicinal Chemistry Perspective Source: ResearchGate[Link]

• Paal–Knorr synthesis - Wikipedia Source: Wikipedia[Link]

• Feist–Benary synthesis - Wikipedia Source: Wikipedia[Link]

• Feist-Benary synthesis - ChemEurope Source: ChemEurope[Link]

• Paal-Knorr Furan Synthesis - Organic Chemistry Portal Source: Organic Chemistry Portal[Link]

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• 11. Hept-6-en-1-yl Furan-2-carboxylate [mdpi.com]

Halogenation of Furan-2-Carboxylic Acid Derivatives: Mechanistic Insights and Synthetic Protocols

Introduction & Executive Summary

Furan-2-carboxylic acid (commonly known as 2-furoic acid) is a highly versatile, biomass-derived platform chemical. Its halogenated derivatives—particularly those functionalized at the C5 position—serve as critical synthetic intermediates for pharmaceuticals, agrochemicals, and next-generation polymers like polyethylene furanoate (PEF).

As a Senior Application Scientist, I approach the halogenation of furanic systems with a strict emphasis on controlling the inherent hyper-reactivity of the electron-rich furan ring. Unlike standard benzenoid aromatics, furans are highly susceptible to acid-catalyzed polymerization and oxidative ring-opening. Achieving high-yielding, regioselective halogenation requires a deep understanding of electrophilic substitution kinetics, precise control over reaction conditions, and self-validating experimental workflows.

Mechanistic Rationale and Causality in Furan Halogenation

The furan ring is a π -excessive heterocycle. The oxygen heteroatom donates electron density into the ring, making it exceptionally reactive toward electrophiles. However, the presence of the carboxylic acid group at the C2 position exerts an electron-withdrawing effect, which mildly deactivates the ring and strongly directs incoming electrophiles to the C5 position [1].

Causality in Reagent Selection: Direct treatment of furan with elemental chlorine or bromine at room temperature often leads to violent, uncontrollable polyhalogenation or complete structural degradation. To synthesize mono-halogenated 2-furoic acid, we must attenuate the electrophile's reactivity or operate under optimized, mild conditions (e.g., using non-polar solvents at controlled temperatures, or utilizing in situ generated halogen radicals). Furthermore, strongly acidic conditions must be avoided to prevent the cleavage of the furan ether linkage.

Comparative Halogenation Strategies

Summarizing quantitative data is essential for selecting the appropriate synthetic route based on scale and target purity. Table 1 outlines the primary halogenation pathways of 2-furoic acid, highlighting the operational parameters required to maintain structural integrity.

Halogenation Type	Reagents & Catalyst	Solvent System	Temp (°C)	Time (h)	Yield (%)	Target Product
Bromination	Br2​	CCl4​	45–50	24	>85%	5-Bromo-2-furoic acid
Iodination	KI , H2​O2​ (30%)	Ethanol/Water (3:1)	70	6	88.1%	5-Iodo-2-furoic acid
Chlorination	SO2​Cl2​	CH2​Cl2​ / DMF (cat)	80–90	3	~75%	5-Chloro-2-furoic acid

(Data synthesized from standardized bench protocols and recent literature [1][3])

Experimental Workflows and Self-Validating Protocols

Protocol A: Regioselective Direct Bromination of 2-Furoic Acid

This protocol utilizes elemental bromine in a non-polar solvent to achieve C5-bromination.

• Causality of Choices: Carbon tetrachloride ( CCl4​ ) is chosen because it does not participate in electrophilic substitution and helps dissipate the exothermic heat of bromination. The temperature is strictly maintained at 45–50 °C; exceeding this threshold risks decarboxylation or polybromination.

• Step-by-Step Methodology:

  • Setup: Equip a 250 mL round-bottom flask with a reflux condenser, a dropping funnel, and a magnetic stirrer.

  • Dissolution: Dissolve 14.0 g of 2-furancarboxylic acid in 60 mL of CCl4​ .

  • Electrophile Addition: Place 8 mL of liquid bromine ( Br2​ ) in the dropping funnel. Add the bromine dropwise over 30 minutes.

    • Self-Validation: The slow addition controls the local concentration of Br2​ , preventing thermal spikes and ensuring mono-bromination.

  • Reaction: Stir the mixture at 45–50 °C for 24 hours. Monitor via TLC (Hexane:Ethyl Acetate 5:1) until the starting material spot disappears.

  • Workup: Remove the solvent under reduced pressure. The crude solid is recrystallized from boiling water.

    • Self-Validation: Recrystallization from water exploits the differential solubility of the mono-bromo product versus any poly-brominated impurities, yielding pure 5-bromo-2-furancarboxylic acid [1].

Protocol B: Green Iodination via In Situ Electrophile Generation

Direct iodination with I2​ is thermodynamically unfavorable. We utilize KI and H2​O2​ to generate the active iodonium ( I+ ) species in situ.

• Causality of Choices: Hydrogen peroxide acts as a green oxidant, converting iodide to iodine/iodonium without introducing toxic heavy metals. The ethanol/water co-solvent system ensures the solubility of both the organic substrate and the inorganic salts.

• Step-by-Step Methodology:

  • Setup: In a flask, mix ethanol and water (3:1 ratio). Slowly add a catalytic amount of concentrated sulfuric acid to establish a mildly acidic environment (pH ~3), which is required to activate the peroxide.

  • Reagent Addition: Dissolve 2-furancarboxylic acid and potassium iodide ( KI ) in the solution.

  • Oxidation: Cool the mixture in an ice-water bath. Add 30% H2​O2​ dropwise.

    • Self-Validation: The immediate color change to dark brown indicates the successful generation of active iodine species.

  • Heating: Heat the mixture to 70 °C for 6 hours.

  • Isolation: Cool to room temperature and quench any residual iodine with sodium thiosulfate. Extract with ethyl acetate, dry over Na2​SO4​ , and concentrate to afford 5-iodo-2-furancarboxylic acid in ~88% yield [1].

Advanced Applications: Tandem Synthesis of 2,5-Furandicarboxylic Acid (FDCA)

One of the most valuable applications of halogenated furoic acid is its conversion into FDCA, a monomer for bioplastics. A breakthrough Palladium-catalyzed bromination-hydroxycarbonylation tandem reaction allows for a one-pot synthesis directly from 2-furoic acid [2].

• Causality of Choices: The reaction is performed in a HOAc-NaOAc buffer. This specific buffer maintains a pH that prevents the acid-catalyzed degradation of the furan ring while providing the necessary acetate ligands for the Palladium catalytic cycle. Crucially, Br2​ must be fully consumed in the first step because residual bromine poisons the Pd catalyst during the subsequent carbonylation step [2].

Workflow of Pd-catalyzed bromination-hydroxycarbonylation tandem reaction for FDCA synthesis.

Emerging Electrochemical Halogenation

Recent advancements have introduced bromine-mediated electrochemical platforms. In these systems, sequential esterification and bromination yield methyl 5-bromofuran-2-carboxylate, followed by electrochemical debromo-carboxylation on a Silver (Ag) cathode to afford FDCA derivatives [4]. This paired electrolysis configuration recycles Br2​ , eliminating the need for a sacrificial anode and significantly enhancing the electron economy of the process.

Conclusion

The halogenation of furan-2-carboxylic acid derivatives is a masterclass in balancing substrate reactivity with reagent harshness. By understanding the electronic directing effects and the fragility of the furan oxygen-bridge, scientists can rationally design protocols—whether traditional solvent-based bromination or advanced tandem catalytic cycles—that deliver high-purity intermediates for the next generation of therapeutics and sustainable materials.

References

• One-Pot Synthesis of 2,5-Furandicarboxylic Acid from 2-Furoic Acid by a Pd-catalyzed Bromination-Hydroxycarbonylation Tandem Reaction in Acetate Buffer ChemistryOpen / PubMed URL:[Link]

• Synthesis and In Vitro Protein Tyrosine Kinase Inhibitory Activity of Furan-2-yl(phenyl)methanone Derivatives Molecules (MDPI) URL:[Link]

• A chemical–electrochemical cascading strategy for the efficient synthesis of 2,5-furandicarboxylic acid and its methyl ester from 2-furoic acid and CO2 Green Chemistry (RSC Publishing) URL:[Link]

4-Bromo-5-iodofuran-2-carboxylic Acid (CAS 19303-42-5): A Strategic Scaffold for Orthogonal Cross-Coupling in Drug Discovery

Executive Summary

In modern medicinal chemistry and advanced materials science, the rapid assembly of complex, poly-substituted heteroaromatics is paramount. 4-Bromo-5-iodofuran-2-carboxylic acid (CAS 19303-42-5) represents a highly specialized, multi-functional building block designed specifically for programmable, site-selective functionalization[1]. By featuring three distinct chemical handles—a carboxylic acid at C2, a bromine atom at C4, and an iodine atom at C5—this scaffold allows chemists to execute sequential, orthogonal cross-coupling reactions without the need for intermediate protecting group manipulations.

This technical whitepaper explores the physicochemical properties, mechanistic causality of its orthogonal reactivity, and provides field-proven protocols for leveraging this compound in drug development workflows.

Structural & Physicochemical Profiling

The strategic value of 4-bromo-5-iodofuran-2-carboxylic acid lies in the electronic interplay between its substituents. The furan ring is inherently electron-rich; however, the C2-carboxylic acid exerts a strong electron-withdrawing effect (-M, -I), which subtly deactivates the ring. This deactivation is highly advantageous: it stabilizes the furan against oxidative degradation and makes the carbon-halogen bonds more electrophilic, thereby accelerating the initial oxidative addition of Palladium(0) during cross-coupling.

Table 1: Quantitative Data & Physicochemical Properties

Property	Value	Causality / Significance
CAS Number	19303-42-5[1]	Unique registry identifier for procurement and IP tracking.
Molecular Formula	C5H2BrIO3[1]	Defines the di-halogenated heteroaromatic core.
Molecular Weight	316.88 g/mol	High MW due to heavy halogens; requires accurate mass tracking in LC-MS.
C5–I Bond Dissociation Energy	~55 kcal/mol	Weakest bond in the molecule; the primary site for initial Pd(0) insertion.
C4–Br Bond Dissociation Energy	~70 kcal/mol	Stronger than C-I; remains intact during low-temperature C5 functionalization.
C2-Carboxyl pKa	~3.0	Requires acidic workup (pH < 3) to ensure partitioning into organic solvents.

Mechanistic Causality: The Power of Orthogonal Reactivity

The cornerstone of utilizing 4-bromo-5-iodofuran-2-carboxylic acid is its orthogonal reactivity . In transition-metal-catalyzed reactions (e.g., Suzuki-Miyaura, Sonogashira, Stille), the catalyst must first insert itself into a carbon-halogen bond via oxidative addition.

Because the C5-Iodine bond is significantly weaker and more polarizable than the C4-Bromine bond, Pd(0) inserts at the C5 position orders of magnitude faster. This kinetic differentiation allows researchers to couple a fragment exclusively at C5 at mild temperatures (e.g., 50–60 °C). Once the C5 position is functionalized, the temperature can be elevated (e.g., 90–100 °C) with a second coupling partner to functionalize the C4 position, followed by final derivatization of the C2-carboxylic acid (e.g., amide coupling).

Fig 1. Mechanistic pathway demonstrating the orthogonal cross-coupling of the di-halogenated furan.

Applications in Drug Development

The programmable nature of this scaffold makes it highly sought after in the synthesis of complex active pharmaceutical ingredients (APIs).

• Antiviral & Kinase Inhibitor Libraries: Halogenated furoic acids, including the closely related 4-bromo-2-furoic acid (CAS 3439-02-9), are frequently utilized in patented pharmaceutical research (e.g., by AiCuris GmbH) to construct rigid, hydrogen-bond-accepting pharmacophores[2].

• Complex Hydrazinyl-Benzamides: The 4-bromo-5-iodofuran core is utilized as a terminal recognition motif in complex multi-ring drug candidates, such as specific phenylpenta-2,4-dien-2-yl benzamide derivatives, where the precise positioning of the halogens dictates target protein binding affinity[3].

• Fragment-Based Drug Discovery (FBDD): The C2 carboxylate serves as an ideal anchor for attaching the furan core to solid-phase resins or linking it to target-directing peptides, while the C4/C5 halogens are iteratively diversified to probe structure-activity relationships (SAR).

Experimental Methodology: Site-Selective Suzuki-Miyaura Coupling

To guarantee trustworthiness and reproducibility, the following protocol details a self-validating system for the selective C5-arylation of 4-bromo-5-iodofuran-2-carboxylic acid.

Critical Causality Notes:

• Stoichiometry Control: The arylboronic acid must be strictly limited to 1.00 equivalent . Excess reagent will force secondary coupling at the C4-Br position.

• Temperature Control: The reaction must not exceed 60 °C. Higher thermal energy overcomes the activation barrier for C4-Br oxidative addition, leading to intractable mixtures.

• Workup pH: The product contains a free carboxylic acid. Failure to acidify the aqueous layer to pH 3 will leave the product as a water-soluble sodium carboxylate, resulting in near-zero isolated yield during organic extraction.

Step-by-Step Protocol

• Reagent Assembly: In an oven-dried Schlenk flask, combine 4-bromo-5-iodofuran-2-carboxylic acid (1.00 eq, 1.0 mmol)[1], the desired arylboronic acid (1.00 eq, 1.0 mmol), Tetrakis(triphenylphosphine)palladium(0) ( Pd(PPh3​)4​ , 0.05 eq, 0.05 mmol), and Sodium Carbonate ( Na2​CO3​ , 2.50 eq, 2.5 mmol).

• Solvent & Degassing: Add a 4:1 mixture of 1,4-Dioxane and deionized water (10 mL total). Subject the mixture to three standard freeze-pump-thaw cycles. (Causality: Dissolved oxygen irreversibly oxidizes the Pd(0) catalyst to inactive Pd(II) peroxo complexes).

• Reaction Execution: Backfill the flask with Argon. Heat the mixture in an oil bath set strictly to 60 °C for 4 to 6 hours.

• Self-Validation (In-Process): Monitor the reaction via LC-MS. The disappearance of the starting material ( m/z ~315 for [M−H]− ) and the appearance of the mono-coupled product without the di-coupled mass confirms strict chemoselectivity.

• Workup: Cool the reaction to room temperature. Dilute with 10 mL of water and wash with 10 mL of Dichloromethane (DCM) to remove triphenylphosphine oxide and homocoupled boronic acid byproducts. Discard the DCM layer.

• Acidification & Extraction: Carefully acidify the aqueous layer using 1M HCl until the pH reaches 2.5–3.0. Extract the protonated product with Ethyl Acetate (3 x 15 mL).

• Isolation: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, DCM:MeOH gradient) to yield the pure C5-aryl-4-bromofuran-2-carboxylic acid.

Fig 2. Self-validating experimental workflow for C5-selective Suzuki-Miyaura coupling.

References

• Sigma-Aldrich. "4-Bromo-5-iodofuran-2-carboxylic acid | 19303-42-5". Source: 1

• Sigma-Aldrich. "5-bromo-pyridine-2-carboxylic acid (Cross-reference for 19303-42-5)". Source:

• Leyan. "4-Bromo-2-furoic acid | 3439-02-9 (AiCuris GmbH Patent Reference)". Source: 2

• PharmaCompass. "Pancreatin | Drug Information, Uses, Side Effects, Chemistry (Hydrazinyl-benzamide derivative reference)". Source: 3

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• 1. 4-Bromo-5-iodofuran-2-carboxylic acid | 19303-42-5 [sigmaaldrich.com]
• 2. 4-溴-2-呋喃甲酸 | 4-Bromo-2-furoic acid | 3439-02-9 - 乐研试剂 [leyan.com]
• 3. Pancreatin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]

Discovery of novel furan-based heterocyclic compounds

An In-Depth Technical Guide to the Discovery of Novel Furan-Based Heterocyclic Compounds

Abstract

The furan scaffold, a five-membered aromatic heterocycle, is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous natural products and FDA-approved drugs.[1] Its unique electronic properties and ability to serve as a bioisostere for other aromatic systems make it a highly attractive framework for the design of novel therapeutic agents.[1] This guide provides a comprehensive overview of the discovery of novel furan-based heterocyclic compounds, with a focus on modern synthetic methodologies, detailed experimental protocols, advanced characterization techniques, and their diverse pharmacological applications. We will delve into the causality behind experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals.

The Strategic Importance of the Furan Moiety in Drug Discovery

The furan ring system is a fundamental component in a vast array of pharmacologically active molecules.[2][3] Its derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[4][5][6] The versatility of the furan scaffold allows for extensive chemical modifications, enabling the fine-tuning of pharmacokinetic and pharmacodynamic profiles to enhance therapeutic efficacy and minimize toxicity.[1]

A key advantage of the furan moiety is its role as a bioisostere for phenyl rings, which can lead to improved metabolic stability and receptor binding interactions.[4][7] Substitutions at the 2- and 5-positions of the furan ring are often critical for biological activity, with the introduction of electron-withdrawing groups like nitro groups enhancing bioactivity in antibacterial and anticancer contexts.[4] The ether oxygen atom in the furan ring can act as a hydrogen bond acceptor, further promoting interactions with biological targets.[4][5]

Modern Synthetic Strategies for Novel Furan Derivatives

The synthesis of substituted furans has evolved significantly, with modern techniques offering greater efficiency, atom economy, and structural diversity compared to classical methods. While traditional approaches like the Paal-Knorr and Feist-Benary syntheses remain valuable, contemporary drug discovery heavily relies on more innovative strategies.[1]

Multicomponent Reactions (MCRs): A Paradigm of Efficiency

Multicomponent reactions (MCRs) have emerged as powerful tools in synthetic organic chemistry, allowing the one-pot synthesis of complex molecules from three or more starting materials.[8] This approach offers significant advantages over traditional multi-step synthesis, including reduced reaction times, lower costs, and higher yields.[8] MCRs are particularly well-suited for the construction of highly functionalized furan derivatives.[8][9][10]

A notable example is the one-pot synthesis of highly functionalized furans from arylglyoxals, active methylene compounds (like acetylacetone), and phenols.[8] These reactions often proceed under mild, catalyst-free conditions, making them environmentally friendly and highly practical for generating libraries of diverse furan-based compounds for biological screening.[8]

Palladium-Catalyzed C-H Activation: Precision in Functionalization

Direct C-H activation has revolutionized the synthesis of complex organic molecules by enabling the direct functionalization of otherwise inert C-H bonds.[11][12] Palladium-catalyzed C-H arylation of furans offers an economically and environmentally attractive alternative to traditional cross-coupling reactions that require pre-functionalized starting materials.[11] This method allows for the selective introduction of aryl groups at the C5 position of the furan ring with high efficiency and selectivity.[11]

Photocatalysis: Harnessing Light for Novel Transformations

Visible-light photocatalysis has gained prominence as a sustainable and powerful method for driving chemical reactions.[13][14][15] In the context of furan synthesis, photocatalysis enables novel transformations under mild conditions, often without the need for transition metal catalysts.[13][15] A remarkable application is the CO2-promoted, visible-light-driven conversion of 1,3-diketones into tetra-substituted furans.[13][15] This process utilizes CO2 as a promoter to facilitate a key bond cleavage step, showcasing an innovative use of a greenhouse gas in organic synthesis.[13][15]

Experimental Protocol: Synthesis of a Novel Furan Derivative via Multicomponent Reaction

This section provides a detailed, self-validating protocol for the synthesis of a representative highly functionalized furan derivative, 1-(4-(4-hydroxy-3,5-dimethylphenyl)-2-methyl-5-(4-nitrophenyl)furan-3-yl)ethan-1-one, based on a reported multicomponent approach.[8]

Objective: To synthesize a novel, highly substituted furan derivative using a one-pot, three-component reaction.

Materials:

• 4-Nitrophenylglyoxal monohydrate

• Acetylacetone

• 2,6-Dimethylphenol

• Triethylamine

• Acetone (anhydrous)

• Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer)

• Heating mantle

• Thin Layer Chromatography (TLC) plates (silica gel)

• Rotary evaporator

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 4-nitrophenylglyoxal monohydrate (1.0 mmol), acetylacetone (1.0 mmol), and 2,6-dimethylphenol (1.0 mmol) in 20 mL of acetone.

• Addition of Base: To the stirred mixture, add triethylamine (1.2 mmol) dropwise at room temperature.

• Reaction Execution: Heat the reaction mixture to reflux and maintain for 3 hours. Monitor the progress of the reaction by TLC (e.g., using a 7:3 hexane:ethyl acetate eluent).

• Workup and Isolation: After completion of the reaction (as indicated by TLC), cool the mixture to room temperature. Pour the reaction mixture into 50 mL of ice-cold water and stir for 15 minutes.

• Product Collection: Collect the precipitated solid by vacuum filtration, wash with cold water, and then with a small amount of cold ethanol.

• Purification: Recrystallize the crude product from ethanol to obtain the pure 1-(4-(4-hydroxy-3,5-dimethylphenyl)-2-methyl-5-(4-nitrophenyl)furan-3-yl)ethan-1-one as a pale yellow powder.[8]

• Characterization: Characterize the final product using FT-IR, ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Expected Yield: ~92%[8]

Advanced Characterization of Novel Furan Compounds

The unambiguous structural elucidation of newly synthesized compounds is paramount in drug discovery. A combination of spectroscopic techniques is employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the structure of organic molecules in solution.

• ¹H NMR: Provides information about the number of different types of protons, their chemical environment, and their connectivity. For furan derivatives, the protons on the furan ring typically appear as distinct signals in the aromatic region of the spectrum.[16][17]

• ¹³C NMR: Reveals the number of different types of carbon atoms and their electronic environment. The carbon atoms of the furan ring have characteristic chemical shifts.[16]

• 2D NMR Techniques (COSY, HSQC, HMBC): These experiments are used to establish correlations between protons and carbons, providing definitive evidence for the molecular structure.

Table 1: Representative Spectroscopic Data for a Novel Furan Derivative [8]

Technique	Data
FT-IR (KBr, cm⁻¹)	1716 (C=O)
¹H NMR (250.1 MHz, CDCl₃, δ ppm)	2.23, 2.28, 2.38 (9H, 3s, 3Me), 2.75 (3H, s, COMe), 5.29 (1H, s, OH), 6.78–7.85 (6H, m, 6Ar-H)
¹³C NMR (62.9 MHz, CDCl₃, δ ppm)	15.7, 19.1, 19.3 (3Me), 30.3 (COMe), 120.8, 121.0, 123.3, 123.4, 126.5, 126.7, 128.7, 129.6, 132.3, 134.7, 136.3, 138.6, 141.4, 143.7 (14 Caro), 149.6, 158.1 (2C-O), 195.7 (C=O)

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD provides the precise three-dimensional arrangement of atoms in a crystalline solid, offering unequivocal proof of structure.[18] Obtaining high-quality single crystals is often the most challenging aspect of this technique.[18] For furan derivatives, slow evaporation of a solution is a commonly employed crystallization method.[18] The introduction of fluorine atoms can significantly influence crystal packing due to weak interactions such as C–H···F and F···F.[18]

Therapeutic Potential and Structure-Activity Relationships (SAR)

Furan-based compounds have demonstrated a remarkable diversity of biological activities, making them promising candidates for the treatment of a wide range of diseases.

Table 2: Biological Activities of Furan-Based Heterocyclic Compounds

Biological Activity	Description	References
Antibacterial	Effective against both Gram-positive and Gram-negative bacteria. The nitrofurans are a well-established class of antibiotics.	[4][5][19]
Antifungal	Show activity against various fungal species, including Candida and Aspergillus.	[4]
Anticancer	Can induce apoptosis in cancer cells or inhibit key signaling pathways. Furan-containing natural products like wortmannin are known anticancer agents.	[3][4][6]
Anti-inflammatory	Some furan derivatives act as selective cyclooxygenase-2 (COX-2) inhibitors, which are potent anti-inflammatory agents.	[4][6]
Antiviral	Inhibit the replication of viruses such as HIV, influenza, and hepatitis C.	[4]
Neuroprotective	Show potential in mitigating oxidative stress and neuroinflammation associated with neurodegenerative diseases like Alzheimer's and Parkinson's.	[20]

The biological activity of furan derivatives is highly dependent on their substitution patterns. For instance, in a series of anticancer furan-based compounds, the presence and position of substituents on the furan and appended phenyl rings were found to be crucial for their cytotoxic potency.[7]

Visualizing Key Processes in Furan Chemistry

Graphical representations are invaluable for understanding complex chemical processes. The following diagrams, generated using Graphviz, illustrate key concepts discussed in this guide.

Caption: A multicomponent reaction for the synthesis of a novel furan derivative.

Caption: Mechanism of action for a furan-based COX-2 inhibitor.

Caption: A typical experimental workflow for the discovery of novel furan derivatives.

Conclusion and Future Perspectives

The furan scaffold continues to be a highly valuable and productive starting point for the development of novel therapeutic agents.[1] The ongoing advancements in synthetic organic chemistry, particularly in the areas of multicomponent reactions, C-H functionalization, and photocatalysis, are continuously expanding the accessible chemical space of furan-based compounds.[11][13][19] Future research will likely focus on the development of more stereoselective and environmentally benign synthetic methods, the exploration of new biological targets, and the use of computational chemistry to design the next generation of furan-based drugs with enhanced efficacy and safety profiles. The rich and diverse biological activities exhibited by furan-containing molecules ensure their enduring importance in the future of drug discovery.[1]

References

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review - Oriental Journal of Chemistry.
• Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives.
• An efficient one-pot and simple multicomponent approach to the synthesis of highly functionalized furans containing dialkyl phenol - PMC.
• Photocatalytic synthesis of tetra-substituted furans promoted by carbon dioxide - PMC.
• The photohydrolysis of furans.
• Photocatalytic synthesis of tetra-substituted furans promoted by carbon dioxide - SciSpace.
• Furan → Pyrrole - Synthesis Spotlight.
• Recent Progress in the Synthesis of Furan - Bentham Science Publishers.
• Multicomponent Coupling Reaction for the Synthesis of Fused Furans.
• Furan: A Promising Scaffold for Biological Activity.
• A Technical Guide to the Discovery and Synthesis of Novel Furan Derivatives - Benchchem.
• Multicomponent Approach to the Synthesis of 4-(1H-indol-3-yl)-5-(4-methoxyphenyl)furan-2(5H)-one - ProQuest.
• Palladium-Catalyzed Direct Arylation of Furans via C−H Functionalization at Low Catalyst Loadings | Organometallics - ACS Publications - American Chemical Society.
• A Comparative Guide to X-ray Crystal Structure Determination of Fluorinated Furan Derivatives - Benchchem.
• Hybrid Biocatalysis with Photoelectrocatalysis for Renewable Furan Derivatives' Valorization: A Review - MDPI.
• Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases - PubMed.
• Synthesis of Furans – Recent Advances | Request PDF - ResearchGate.
• Synthesis and biological activities of furan derivatives - ResearchGate.
• Furan-Based Drug Candidates: A Comparative Guide to Structure-Activity Relationships - Benchchem.
• Furan Derivatives and Their Role in Pharmaceuticals - BioScience Academic Publishing.
• Application Notes and Protocols: Furan Derivatives in Medicinal Chemistry - Benchchem.
• Direct access to furan and cyclopropane derivatives via palladium-catalyzed C–H activation/alkene insertion/annulation - Chemical Communications (RSC Publishing).
• Furan as a versatile synthon - ACS.org.
• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
• Combined Furan C–H Activation and Furyl Ring-Opening by an Iron(II) Complex | Organometallics - ACS Publications - ACS.org.
• Strategies to control the selectivity of transition metal catalyzed C-H functionalizations and a scalable synthesis of furan-2, 5-dicarboxylic acid by carbonate-promoted C-H carboxylation | Stanford Digital Repository.
• Development of Sustainable Catalytic Pathways for Furan Derivatives - Frontiers.
• Theoretical Spectroscopic Study (IR, Raman, UV, and NMR) for Furan and Two of its Derivatives - International Journal of Pharmaceutical Sciences Review and Research.
• Utility of novel 2-furanones in synthesis of other heterocyclic compounds having anti-inflammatory activity with dual COX2/LOX inhibition - PMC.
• Synthesis and Characterization of Three New Furan-Containing Terpyridine Derivatives.
• BIOLOGICAL ACTIVITY STUDIES OF SOME SYNTHESIZED NOVEL FURAN AND PYRAN DERIVATIVES | Semantic Scholar.
• Synthesis of unusual furan derivatives via TFA-catalyzed three-component domino reactions.
• Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d - MDPI.
• THE PROTON RESONANCE SPECTRA OF FURAN AND PYRROLE - Canadian Science Publishing.
• Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - RSC Publishing.
• Preparation and Single Crystal Structure Determination of the First Biobased Furan-Polydiacetylene Using Topochemical Polymerization - MDPI.
• Direct C−H activation reactions on furfurals. | Download Scientific Diagram - ResearchGate.
• Synthesis and Characterization of Furanic Compounds - DTIC.
• Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity - PMC.
• Single-crystal X-ray diffraction analysis and mechanistic implications of (2R,3R)-2-(2-phenoxyethyl)tetrahydrofuran-3-yl acetate - PMC.
• X-Ray crystal structure determination of furanomycin - RSC Publishing.
• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies | ACS Omega.
• Synthesis and biological evaluation of some novel furan derivatives - ResearchGate.
• X-ray Structures of Cyclophanes Derived from Naphtho[1,2-c:5,6-c]difuran and the Synthesis, Structure, and Reaction Kinetics of Its 1,3,6,8-Tetrasilylated Derivative | The Journal of Organic Chemistry - ACS Publications.

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Spectroscopic Profiling and Analytical Methodologies for 4-Bromo-5-iodofuran-2-carboxylic Acid: A Comprehensive Technical Guide

Executive Summary

4-Bromo-5-iodofuran-2-carboxylic acid (CAS: 19303-42-5) is a densely functionalized heterocyclic building block of significant interest in medicinal chemistry, agrochemical development, and advanced materials science. The unique substitution pattern—featuring a carboxylic acid, a bromine atom, and an iodine atom on a compact furan scaffold—creates a highly specific electronic environment. This whitepaper provides an in-depth analysis of its spectroscopic signatures (NMR, IR, MS) and outlines self-validating experimental workflows. By understanding the causality behind these analytical readouts, researchers can ensure rigorous structural verification and high-fidelity quality control during synthesis.

Molecular Architecture & Electronic Causality

The furan ring is an electron-rich aromatic system; however, the introduction of three distinct substituents fundamentally alters its electron density distribution:

• C-2 Carboxylic Acid: Acts as a strong electron-withdrawing group (EWG) via both inductive (-I) and resonance (-M) effects, significantly deshielding the C-2 carbon and the adjacent H-3 proton[1].

• C-4 Bromine: Exerts a mild inductive electron-withdrawing effect but can donate electron density through resonance (+M). Its primary diagnostic feature is its isotopic signature in mass spectrometry.

• C-5 Iodine: Introduces a profound "heavy atom effect." Despite being electronegative, iodine's massive electron cloud and relativistic spin-orbit coupling induce strong diamagnetic shielding on the attached C-5 carbon, shifting its 13 C NMR resonance unusually upfield compared to typical substituted aromatics.

Understanding these push-pull dynamics is critical for interpreting the spectroscopic data accurately.

Comprehensive Spectroscopic Profiling

The following tables summarize the quantitative spectroscopic data for 4-Bromo-5-iodofuran-2-carboxylic acid, synthesized from established baseline data for furan-2-carboxylic acid derivatives[1] and mixed halogenated furans[2].

Table 1: 1 H NMR Data (Predicted in DMSO- d6​ , 400 MHz)

Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment	Causality / Notes
~13.20	Broad Singlet	1H	-COOH	Highly deshielded acidic proton; broadens due to hydrogen bonding and chemical exchange.
~7.35	Singlet	1H	H-3	Deshielded by the adjacent C-2 carbonyl group. Lacks coupling partners due to full substitution at C-4 and C-5[1].

Table 2: 13 C NMR Data (Predicted in DMSO- d6​ , 100 MHz)

Chemical Shift ( δ , ppm)	Assignment	Causality / Notes
~159.5	C=O	Carbonyl carbon of the carboxylic acid.
~146.0	C-2	Strongly deshielded by the directly attached electronegative oxygen atoms of the carboxyl group.
~121.5	C-3	Aromatic methine carbon; slightly deshielded by the C-2 EWG.
~105.2	C-4	C-Br carbon. Exhibits moderate shielding relative to unsubstituted furan carbons.
~98.4	C-5	C-I carbon. Demonstrates the pronounced "heavy atom effect" of iodine, resulting in significant upfield shielding.

Table 3: ATR-FTIR Spectroscopic Data

Wavenumber (cm −1 )	Intensity	Assignment
3300 - 2500	Broad, Strong	O-H stretch (carboxylic acid, hydrogen-bonded)
1685	Strong	C=O stretch (conjugated carboxylic acid)
1550, 1510	Medium	C=C stretch (furan ring skeletal vibrations)
645	Strong	C-Br stretch
510	Medium	C-I stretch

Table 4: APGC-MS/MS Data (Negative Ionization Mode)

m/z Value	Ion Type	Isotopic Ratio	Assignment / Fragment
314.8 / 316.8	[M-H] −	~1:1	Deprotonated molecular ion. The 1:1 ratio confirms the presence of a single Bromine atom ( 79 Br / 81 Br).
270.8 / 272.8	[M-H - CO 2​ ] −	~1:1	Primary fragment resulting from decarboxylation under CID.
143.9 / 145.9	[M-H - CO 2​ I ∙ ] −	~1:1	Secondary fragment from the homolytic cleavage of the weak C-I bond.

Standardized Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems.

Protocol A: High-Resolution NMR Acquisition

Objective: Validate the carbon framework and substitution pattern.

• Sample Preparation: Dissolve 15 mg of 4-Bromo-5-iodofuran-2-carboxylic acid in 0.6 mL of anhydrous DMSO- d6​ . Add 0.05% v/v Tetramethylsilane (TMS) as an internal standard ( δ = 0.00 ppm).

• Instrument Tuning: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock onto the deuterium signal of DMSO- d6​ . Perform automated gradient shimming (Z-axis) to ensure a homogeneous magnetic field, aiming for a TMS line width at half-height of <1.0 Hz.

• Acquisition ( 1 H): Run a standard 1D proton sequence (e.g., zg30). Use a relaxation delay (D1) of 2 seconds and accumulate 16 scans.

• Acquisition ( 13 C): Run a proton-decoupled carbon sequence (e.g., zgpg30). Because quaternary carbons (C-2, C-4, C-5) and the carbonyl carbon relax slowly, increase the relaxation delay (D1) to 3-5 seconds and accumulate a minimum of 1024 scans to achieve an adequate signal-to-noise ratio.

• Validation: Verify that the residual solvent peak for DMSO- d6​ appears accurately at 2.50 ppm ( 1 H) and 39.52 ppm ( 13 C)[3].

Protocol B: Atmospheric Pressure Gas Chromatography-Tandem Mass Spectrometry (APGC-MS/MS)

Objective: Confirm exact mass and halogen isotopic ratios. APGC is chosen over traditional Electron Impact (EI) because it provides softer ionization, preserving the molecular ion of heavily halogenated furans which are prone to extensive fragmentation[2][4].

• System Calibration: Calibrate the mass axis using a standard tuning mix (e.g., perfluorotributylamine) to ensure mass accuracy within 5 ppm. Run a solvent blank (e.g., nonane) to verify the absence of carryover[4].

• Sample Injection: Inject 1 μ L of a 10 μ g/mL sample solution (in methanol) into the GC inlet operating in splitless mode at 250°C.

• Chromatography: Use a mid-polarity capillary column (e.g., DB-5MS). Temperature program: hold at 80°C for 1 min, ramp at 15°C/min to 300°C, hold for 5 min.

• Ionization & Detection: Operate the APGC source in negative ion mode. Set the corona discharge to optimal current (typically 2-3 μ A). Isolate the [M-H] − precursor ions (m/z 314.8 and 316.8) in Q1.

• CID Fragmentation: Apply a collision energy of 15-25 eV in the collision cell (Q2) using Argon gas to induce the loss of CO 2​ and the Iodine radical, monitoring the transitions in Q3.

Mechanistic & Workflow Visualizations

The following diagrams map the logical progression of the analytical workflow and the mass spectrometric fragmentation pathway.

Caption: Parallel analytical workflow for the structural validation of the halogenated furan.

Caption: Collision-Induced Dissociation (CID) fragmentation pathway in APGC-MS/MS.

References

• MDPI. "5-(4-Nitrophenyl)furan-2-carboxylic Acid." Molbank, 2022. Available at:[Link]

• ACS Publications. "Quantitative Analysis of Mixed Halogen Dioxins and Furans in Fire Debris Utilizing Atmospheric Pressure Ionization Gas Chromatography-Triple Quadrupole Mass Spectrometry." Analytical Chemistry, 2015. Available at:[Link]

• ACS Publications. "Comparison of Atmospheric Pressure Ionization Gas Chromatography-Triple Quadrupole Mass Spectrometry to Traditional High-Resolution Mass Spectrometry for the Identification and Quantification of Halogenated Dioxins and Furans." Analytical Chemistry, 2015. Available at:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. rsc.org [rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

1H and 13C NMR Structural Elucidation of 4-Bromo-5-iodofuran-2-carboxylic acid: A Technical Guide

Executive Summary

4-Bromo-5-iodofuran-2-carboxylic acid () is a highly functionalized heteroaromatic building block widely utilized in drug discovery and advanced cross-coupling methodologies. The presence of three distinct substituents—a carboxylic acid, a bromine atom, and an iodine atom—on the furan core creates a highly complex electronic environment. For Senior Application Scientists and drug development professionals, accurately characterizing this molecule via Nuclear Magnetic Resonance (NMR) spectroscopy requires a deep understanding of relativistic heavy atom effects and self-validating acquisition protocols.

This guide dissects the causality behind the chemical shifts of this molecule and provides a rigorous, self-validating experimental framework for its structural elucidation.

Structural Analysis & NMR Strategy

The furan ring is an electron-rich, 6π-electron heteroaromatic system. However, the introduction of halogens and electron-withdrawing groups drastically alters the local magnetic shielding tensors ()[1]. Understanding the causality behind these shifts is critical for accurate spectral interpretation:

• C-2 (Carboxylic Acid): The −COOH group exerts a strong electron-withdrawing inductive and mesomeric effect. This pulls electron density away from the furan oxygen and C-2, resulting in significant deshielding.

• C-4 (Bromine): Bromine induces a "heavy atom effect" (spin-orbit coupling). Unlike standard electronegativity rules which predict deshielding, the spin-orbit coupling of the large bromine atom actively shields the directly attached C-4 carbon, moving its resonance upfield.

• C-5 (Iodine): Iodine exerts an extreme heavy atom effect due to relativistic spin-orbit shielding ()[2]. This pushes the C-5 carbon resonance unusually far upfield (often mimicking aliphatic regions), which can be counterintuitive for an sp2 hybridized carbon.

Fig 1. Causality of substituent effects on the 13C NMR chemical shifts of the furan core.

Experimental Protocols: Self-Validating NMR Workflow

To ensure high-fidelity, quantitative data, the NMR acquisition must function as a closed-loop, self-validating system. The following protocol is designed for a 400 MHz or 500 MHz spectrometer.

Step 1: Sample Preparation

• Action: Dissolve 20 mg of 4-Bromo-5-iodofuran-2-carboxylic acid in 0.6 mL of anhydrous DMSO- d6​ .

• Causality: DMSO is a strong hydrogen-bond acceptor. It disrupts the intermolecular hydrogen bonding of the carboxylic acid dimers, yielding a sharper, more defined −OH signal in the 1H spectrum.

Step 2: Probe Tuning and Matching (ATM)

• Action: Execute Automatic Tuning and Matching for both 1H and 13C channels.

• Causality: Adjusting the probe's resonance circuit to the exact impedance and frequency of the sample maximizes the Signal-to-Noise (S/N) ratio.

• Self-Validation: The system validates this step by displaying the tuning curve ("wobble curve"). A successful tune is confirmed only when the dip reaches the absolute baseline at the exact Larmor frequency of the target nucleus.

Step 3: 3D Gradient Shimming

• Action: Execute 3D gradient shimming on the Z, X, and Y axes.

• Causality: A perfectly homogeneous B0​ field is required to prevent peak broadening, which obscures fine coupling constants and reduces signal intensity.

• Self-Validation: The system validates this step by monitoring the deuterium lock level. A successful shim is confirmed when the lock level plateaus at >80% and the residual solvent peak (DMSO- d5​ at 2.50 ppm) exhibits a full-width at half-maximum (FWHM) of < 1.0 Hz. If FWHM > 1.0 Hz, the system rejects the shim map and triggers a manual re-shim.

Step 4: 90° Pulse Calibration and T1​ Estimation

• Action: Calibrate the 90° excitation pulse and set the relaxation delay ( D1​ ) to 5×T1​ .

• Causality: Accurate integration requires full relaxation of the magnetization vector between scans. Heavy-atom substituted carbons (C-Br, C-I) lack attached protons for efficient dipole-dipole relaxation, leading to highly prolonged T1​ times.

• Self-Validation: An inversion-recovery experiment is run to estimate T1​ . The protocol only proceeds to the final acquisition if D1​ is mathematically verified to be ≥5×T1​ (typically 2-3 seconds for 1H , and up to 10-15 seconds for quantitative 13C ).

Fig 2. Self-validating NMR acquisition workflow ensuring quantitative data integrity.

Quantitative Data Summaries

The following tables summarize the predicted chemical shifts derived from empirical furan increments and heavy atom shielding tensors ()[1].

Table 1: 1H NMR Data (DMSO- d6​ , 400 MHz)

Because positions 2, 4, and 5 are substituted, the furan ring contains only a single isolated proton at position 3.

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Causality / Assignment
H-3	7.45	Singlet (s)	1H	Deshielded by the adjacent C-2 carboxylic acid group. No vicinal protons exist to cause spin-spin splitting.
OH	~13.20	Broad Singlet (br s)	1H	Highly deshielded acidic proton; broadened due to rapid chemical exchange with trace ambient moisture.

Table 2: 13C NMR Data (DMSO- d6​ , 100 MHz)

The carbon spectrum is entirely composed of quaternary carbons ( Cq​ ), with the exception of C-3.

Nucleus	Chemical Shift (δ, ppm)	Type	Causality / Assignment
C-2	145.0	Cq​	Deshielded by the electron-withdrawing −COOH group.
C-3	119.5	CH	Mildly deshielded by the −COOH group; the only protonated carbon on the ring.
C-4	117.0	Cq​	Shielded by the directly attached Bromine (Standard Heavy Atom Effect).
C-5	112.0	Cq​	Strongly shielded by the directly attached Iodine (Extreme Relativistic Heavy Atom Effect).
C=O	159.0	Cq​	Carbonyl carbon of the carboxylic acid moiety.

Conclusion

The structural elucidation of 4-Bromo-5-iodofuran-2-carboxylic acid via NMR is a masterclass in understanding competing electronic effects. While the carboxylic acid pulls electron density to deshield the C-2 position, the heavy halogens at C-4 and C-5 introduce profound relativistic spin-orbit shielding that pushes their respective carbon resonances significantly upfield. By employing a self-validating acquisition protocol—specifically focusing on prolonged T1​ relaxation times for the halogenated quaternary carbons—researchers can ensure accurate, quantitative spectral data essential for downstream drug development workflows.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2020). "Structure Determination of Organic Compounds: Tables of Spectral Data". Springer Professional. URL:[Link][1]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). "Spectrometric Identification of Organic Compounds, 8th Edition". Wiley. URL:[Link][2]

Sources

• 1. Structure Determination of Organic Compounds | springerprofessional.de [springerprofessional.de]
• 2. wiley.com [wiley.com]

Mass spectrometry analysis of 4-Bromo-5-iodofuran-2-carboxylic acid

High-Resolution Mass Spectrometry of 4-Bromo-5-iodofuran-2-carboxylic Acid: Ionization Dynamics and Fragmentation Mechanisms

Executive Summary & Analytical Rationale

4-Bromo-5-iodofuran-2-carboxylic acid is a densely functionalized, polyhalogenated heterocycle that serves as a critical intermediate in the synthesis of advanced agrochemicals and pharmaceuticals. The presence of three distinct functional groups—a highly acidic carboxylic acid, a bromine atom, and an iodine atom—on a compact furan scaffold creates a unique electronic environment. As a Senior Application Scientist, I approach the mass spectrometric (MS) characterization of this molecule not merely as a routine analytical task, but as a study of competitive ionization and dissociation pathways. This guide details the causal mechanisms, isotopic signatures, and validated protocols required for the robust LC-MS/MS analysis of this compound.

Ionization Strategy: The Causality of Negative Electrospray Ionization (ESI-)

The selection of the ionization mode is strictly dictated by the analyte's gas-phase acid-base chemistry. 4-Bromo-5-iodofuran-2-carboxylic acid features a highly acidic carboxyl group, whose acidity is further enhanced by the electron-withdrawing nature of the adjacent halogen atoms. Consequently, Electrospray Ionization in negative mode (ESI-) is the definitive choice.

• Mechanism of Deprotonation: In ESI-, the primary objective is to generate a stable [M−H]− pseudomolecular ion. The addition of a weak base, such as 0.1% to 0.3% ammonium hydroxide ( NH4​OH ), to the mobile phase facilitates the solution-phase deprotonation of the carboxylic acid prior to droplet desolvation[1].

• Electrochemical Considerations: While basic modifiers are standard, research indicates that weak carboxylic acid modifiers can also enhance negative-ion ESI responses by providing free protons that facilitate the electrochemical reduction occurring at the spray tip, allowing spray droplets to carry excess negative charge[2]. However, for halogenated furoic acids, maintaining a slightly basic pH ensures complete ionization and prevents in-source degradation, yielding the highest signal-to-noise ratio.

Isotopic Signature Analysis: Decoding the Halogen Pattern

A defining feature of this molecule's mass spectrum is its isotopic envelope, which acts as a built-in mass tag for self-validation during analysis.

• Bromine's 1:1 Ratio: Bromine naturally exists as two stable isotopes, 79Br and 81Br , in a nearly 1:1 ratio (50.69% and 49.31%)[3]. This dictates that any ion containing the intact bromine atom will present as a characteristic doublet separated by 2 m/z units with approximately equal intensities.

• Iodine's Monoisotopic Nature: Unlike bromine, iodine is entirely monoisotopic in nature, existing exclusively as 127I .

• Precursor Ion Calculation: The monoisotopic mass of the 79Br isotopologue of C5​H2​BrIO3​ is 315.82 Da. Upon deprotonation, the [M−H]− precursor ions will manifest at m/z 314.81 and m/z 316.81. The presence of this distinct doublet is the primary diagnostic criterion for confirming the intact molecule[4].

Collision-Induced Dissociation (CID) Mechanisms

When the [M−H]− precursor is subjected to CID using an inert collision gas (e.g., Argon), the molecule undergoes specific, energy-dependent fragmentation pathways. Understanding the causality behind these cleavages ensures confident structural elucidation.

• Primary Pathway - Decarboxylation: The most thermodynamically favorable neutral loss from deprotonated carboxylic acids is carbon dioxide ( CO2​ , 44 Da)[5]. The electron-rich furan ring stabilizes the resulting carbanion, yielding the [M−H−CO2​]− fragment at m/z 270.82 / 272.82[6].

• Secondary Pathway - Halogen Cleavage: The carbon-halogen bonds on the furan ring are highly susceptible to cleavage during MS/MS[7]. Because the C-I bond is significantly weaker than the C-Br bond, iodine is preferentially lost at lower collision energies.

  • Homolytic Cleavage: Loss of an iodine radical ( I∙ , 127 Da) from the decarboxylated fragment generates a stable radical anion [C4​HBrO]∙− at m/z 143.92 / 145.92.

  • Heterolytic Cleavage: Direct expulsion of the halide anions also occurs, resulting in intense peaks for Iodide ( I− , m/z 126.90) and Bromide ( Br− , m/z 78.91 / 80.91) in the lower mass range.

Figure 2: Proposed CID fragmentation pathway of deprotonated 4-bromo-5-iodofuran-2-carboxylic acid.

Experimental Protocol: Self-Validating LC-HRMS Workflow

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system, incorporating internal checks (isotopic pattern verification) at each step.

Step 1: Sample Preparation

• Solubilization: Dissolve 1.0 mg of 4-Bromo-5-iodofuran-2-carboxylic acid in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock solution. Causality: Methanol ensures complete dissolution of the hydrophobic halogenated ring.

• Dilution: Dilute the stock to a working concentration of 1 µg/mL using an aqueous solvent containing 0.1% NH4​OH . Causality: The basic modifier pre-ionizes the carboxylic acid in solution, maximizing ESI- efficiency.

Step 2: Chromatographic Separation (UHPLC)

• Stationary Phase: C18 Reverse-Phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phases: Mobile Phase A (Water + 0.1% NH4​OH ) and Mobile Phase B (Acetonitrile).

• Gradient Elution: 5% B to 95% B over 5 minutes. Self-Validation: The analyte will elute in the mid-to-late gradient due to the lipophilicity of the halogens; early elution indicates column voiding or degradation.

Step 3: Mass Spectrometry Parameters (Orbitrap/Q-TOF)

• Polarity: Negative ESI.

• Capillary Voltage: 2.0 - 2.5 kV. Causality: Kept deliberately moderate to prevent unintended in-source fragmentation of the highly labile C-I bond.

• Desolvation Temperature: 350 °C.

• MS2 (CID) Collision Energy: Stepped Normalized Collision Energy (NCE 15, 30, 45 eV). Causality: Stepped energy is critical. Low energy (15 eV) captures the facile CO2​ loss, while high energy (45 eV) is required to drive the heterolytic cleavage of the robust C-Br bond.

Figure 1: High-resolution LC-MS/MS analytical workflow for halogenated furan derivatives.

Quantitative Data Summary

The following table summarizes the exact monoisotopic masses and expected relative abundances for the precursor and primary product ions, serving as a reference for data processing.

Ion Species	Formula	Exact Mass (m/z)	Isotopic Pattern	Relative Abundance / Notes
Precursor [M−H]−	C5​HBrIO3−​	314.8153 ( 79Br )316.8133 ( 81Br )	1:1 Doublet	100% (Base peak in MS1)
Fragment [M−H−CO2​]−	C4​HBrIO−	270.8255 ( 79Br )272.8235 ( 81Br )	1:1 Doublet	High (Dominant at NCE 15 eV)
Fragment [C4​HBrO]∙−	C4​HBrO∙−	143.9210 ( 79Br )145.9190 ( 81Br )	1:1 Doublet	Medium (Requires NCE > 25 eV)
Iodide Anion	I−	126.9045	Monoisotopic	High (Dominant at NCE > 30 eV)
Bromide Anion	Br−	78.9183 ( 79Br )80.9163 ( 81Br )	1:1 Doublet	Low-Medium (Requires NCE > 40 eV)

References

• Favorable Effects of Weak Acids on Negative-Ion Electrospray Ionization Mass Spectrometry. Analytical Chemistry - ACS Publications. Available at:[Link]

• A systematic study of carboxylic acids in negative ion mode electrospray ionisation mass spectrometry providing a structural model for ion suppression. PubMed. Available at:[Link]

• Fragmentation pathways of negative ions produced by electrospray ionization of acyclic dicarboxylic acids and derivatives. Canadian Science Publishing. Available at:[Link]

• Carboxylation Enhances Fragmentation of Furan upon Resonant Electron Attachment. PMC - NIH. Available at:[Link]

• Electrospray Ionization – ESI. University of Basrah. Available at:[Link]

• Isotopes in Mass Spectrometry. Chemistry Steps. Available at: [Link]

• Ch13 - Mass Spectroscopy. University of Calgary. Available at:[Link]

• Mass spectra - the M+2 peak. Chemguide. Available at:[Link]

• The formation of furan-like disinfection byproducts from phenolic precursors. RSC Advances. Available at:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Carboxylation Enhances Fragmentation of Furan upon Resonant Electron Attachment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The formation of furan-like disinfection byproducts from phenolic precursors - Environmental Science: Water Research & Technology (RSC Publishing) DOI:10.1039/D2EW00803C [pubs.rsc.org]

Stability and Storage Dynamics of 4-Bromo-5-iodofuran-2-carboxylic Acid: A Technical Whitepaper

Executive Summary

4-Bromo-5-iodofuran-2-carboxylic acid (CAS No. 19303-42-5) is a highly functionalized, di-halogenated heterocyclic building block utilized extensively in advanced organic synthesis, agrochemical development, and active pharmaceutical ingredient (API) discovery. The molecule’s architecture—featuring a carboxylic acid moiety, an electron-rich furan ring, and two distinct heavy halogens (bromine and iodine)—imparts unique chemical reactivity. However, this same structural complexity introduces significant stability challenges.

As a Senior Application Scientist, I have structured this guide to move beyond basic safety data sheets. Here, we dissect the thermodynamic and kinetic vulnerabilities of this compound, explaining the causality behind its degradation pathways, and establish a self-validating framework for its storage, handling, and analytical verification.

Physicochemical Profiling & Degradation Mechanisms

To design an effective storage protocol, we must first understand the molecular vulnerabilities of 4-Bromo-5-iodofuran-2-carboxylic acid. The compound is susceptible to three primary degradation vectors:

Photolytic Lability of the Carbon-Iodine (C-I) Bond

The most critical instability in this molecule arises from the C-I bond at the C5 position. The bond dissociation energy (BDE) of a C(sp2)-I bond is inherently low (typically ~65 kcal/mol) compared to the adjacent C-Br bond (~81 kcal/mol). Exposure to ultraviolet (UV) or even prolonged ambient visible light induces homolytic cleavage of the C-I bond[1].

This photolysis generates a furan radical and an iodine radical (I•). The highly reactive iodine radicals rapidly dimerize to form molecular iodine (I 2​ )[2]. Because I 2​ is intensely chromophoric, photolytic degradation is visually self-indicating; the pristine white or off-white powder will progressively discolor, taking on a yellow, brown, or distinct purple hue.

Thermal Decarboxylation

Furan-2-carboxylic acids (furoic acids) are well-documented to undergo thermal decarboxylation, releasing carbon dioxide (CO 2​ ) to yield the corresponding furan derivative[3]. While unsubstituted 2-furoic acid typically requires temperatures exceeding 140 °C to initiate rapid decarboxylation[3], the presence of bulky, electron-withdrawing halogens (bromine and iodine) induces significant steric strain and polarizes the ring system. In the presence of trace moisture or acidic impurities, the activation energy for decarboxylation is lowered, allowing slow degradation even at ambient room temperatures over extended periods.

Hygroscopicity and Oxidative Vulnerability

The carboxylic acid functional group readily forms hydrogen bonds with atmospheric water, making the powder hygroscopic. Moisture not only causes caking but also acts as a proton shuttle that facilitates both hydrolytic ring-opening and accelerated decarboxylation. Furthermore, despite the deactivating effect of the halogens, the furan ring retains enough electron density to be susceptible to atmospheric oxidation if left unsealed.

Fig 1: Photolytic and thermal degradation pathways of 4-Bromo-5-iodofuran-2-carboxylic acid.

Empirical Storage Parameters

Based on the mechanistic vulnerabilities outlined above, the storage of 4-Bromo-5-iodofuran-2-carboxylic acid must be treated with the same rigor as highly sensitive organometallics or fluorophores. The table below summarizes the quantitative storage parameters required to maintain >98% purity over a 12-month lifecycle[4].

Parameter	Optimal Condition	Mechanistic Rationale
Temperature	2 °C to 8 °C (Refrigerated)	Suppresses the Arrhenius kinetics of thermal decarboxylation and oxidative ring degradation.
Light Exposure	Absolute Darkness (0 Lux)	Prevents homolytic cleavage of the low-energy C-I bond. Amber vials block actinic UV radiation.
Atmosphere	Inert (Argon or Nitrogen)	Displaces atmospheric oxygen to prevent furan ring oxidation. Argon is preferred as it is heavier than air.
Humidity	< 10% RH (Desiccated)	Prevents moisture absorption by the carboxylic acid, eliminating water-catalyzed hydrolysis.
Container	PTFE-lined, Amber Glass	Glass prevents chemical leaching; PTFE prevents halogen interaction; Amber shielding attenuates UV.

Standard Operating Procedure (SOP): Handling and Aliquoting

To ensure trustworthiness in your experimental results, the integrity of the bulk material must be preserved during repeated sampling. Every time a vial is opened to ambient air, condensation can introduce moisture, and light can induce photolysis.

The "Single-Use Aliquot" Workflow:

• Equilibration: Remove the bulk container from the 2-8 °C refrigerator and place it in a dark desiccator. Allow it to reach room temperature (approx. 30-45 minutes) before opening. Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the hygroscopic powder.

• Inert Environment: Transfer the equilibrated vial into a glove box or a benchtop controlled-atmosphere bag purged with Argon.

• Aliquoting: Dispense the required mass into pre-weighed, dry amber glass vials.

• Backfilling & Sealing: Purge the headspace of each new aliquot vial with Argon. Seal immediately with a PTFE-lined cap.

• Storage: Return all vials to a secondary container filled with indicating silica gel, and store at 2-8 °C.

Fig 2: Step-by-step handling and storage workflow to prevent degradation.

Experimental Protocol: Stability-Indicating Assay (HPLC-UV)

To validate the storage conditions, researchers must employ a self-validating analytical system. The following High-Performance Liquid Chromatography (HPLC) protocol is designed as a forced-degradation (stress testing) assay to separate the parent compound from its primary degradation products (I 2​ , 4-Bromo-5-iodofuran, and oxidized ring fragments).

Reagents and Equipment

• Column: C18 Reverse-Phase (e.g., Waters XBridge, 150 mm × 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water. (Causality: TFA suppresses the ionization of the carboxylic acid, ensuring it remains fully protonated for sharp peak shape and predictable retention).

• Mobile Phase B: 0.1% TFA in LC-MS grade Acetonitrile.

• Detector: Photodiode Array (PDA) or UV detector set to 254 nm (optimal for the conjugated furan system) and 220 nm.

Sample Preparation (Forced Degradation)

Prepare a 1.0 mg/mL stock solution of 4-Bromo-5-iodofuran-2-carboxylic acid in Acetonitrile. Aliquot into four separate vials to apply specific stressors:

• Control: Store at 4 °C in the dark for 24 hours.

• Photolytic Stress: Expose to UV-C light (254 nm) in a clear quartz vial for 4 hours. (Expect to see a color shift and the emergence of an early-eluting peak corresponding to de-iodinated products).

• Thermal Stress: Heat at 60 °C in a sealed dark vial for 48 hours. (Expect to see a late-eluting peak corresponding to the non-polar decarboxylated furan).

• Oxidative Stress: Add 10% v/v of 3% H 2​ O 2​ and stir at room temperature for 4 hours.

Chromatographic Gradient Method

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
2.0	90	10
12.0	10	90
15.0	10	90
15.1	90	10
20.0	90	10

Data Interpretation

Calculate the relative peak area of the parent compound against the total peak area. A properly stored batch should exhibit >98% parent peak area. The appearance of a peak with a significantly lower retention time (more polar) under photolytic stress indicates C-I bond cleavage, while a peak with a higher retention time (less polar) under thermal stress confirms decarboxylation.

Conclusion

The utility of 4-Bromo-5-iodofuran-2-carboxylic acid in advanced synthesis is inextricably linked to its rigorous handling. By understanding the low bond dissociation energy of the C-I bond and the thermodynamic drive toward decarboxylation, researchers can proactively mitigate degradation. Adhering to the 2-8 °C, argon-backfilled, and actinic-shielded storage protocols outlined in this whitepaper ensures batch-to-batch reproducibility and safeguards downstream synthetic yields.

References

• ResearchGate. Thermal decarboxylation of 2-furoic acid and its implication for the formation of furan in foods. Available at:[Link]

• National Institutes of Health (NIH) / PMC. Iodinated Contrast Media—From Clinical Use to Environmental Concern and Treatment Possibilities. Available at:[Link]

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• 3. researchgate.net [researchgate.net]
• 4. 18614-11-4|5-Iodofuran-2-carboxylic acid|BLD Pharm [bldpharm.com]

Navigating the Synthesis and Application of 4-Bromo-5-iodofuran-2-carboxylic Acid: A Technical Guide for Researchers

Introduction: Unlocking the Potential of a Novel Dihalogenated Furan

In the landscape of modern drug discovery and medicinal chemistry, halogenated heterocyclic compounds represent a cornerstone for the development of novel therapeutic agents. The unique electronic properties and steric profiles imparted by halogen substituents can profoundly influence a molecule's binding affinity, metabolic stability, and overall pharmacological activity. Among these, furan-2-carboxylic acid derivatives have garnered significant attention due to their prevalence in bioactive natural products and their versatility as synthetic intermediates.[1][2] This guide focuses on a specific, yet underexplored member of this family: 4-Bromo-5-iodofuran-2-carboxylic acid .

The presence of two distinct halogens, bromine and iodine, at the 4 and 5 positions of the furan ring, respectively, presents a unique opportunity for selective functionalization through various cross-coupling reactions. This dihalogenated scaffold offers a strategic advantage in the design of targeted therapies, allowing for the precise introduction of diverse pharmacophores. While direct commercial availability of this compound is limited, its synthesis is achievable through established organic chemistry principles. This guide provides an in-depth overview of its procurement through custom synthesis, a detailed hypothetical synthetic protocol, and a discussion of its potential applications in drug discovery, particularly in the realm of enzyme inhibition.

Procurement via Custom Synthesis: Accessing a Niche Chemical Entity

A thorough investigation of the chemical supplier landscape reveals that 4-Bromo-5-iodofuran-2-carboxylic acid is not a readily available stock item. Its specialized nature necessitates procurement through custom synthesis services offered by contract research organizations (CROs) and specialized chemical manufacturers. These organizations provide the expertise and infrastructure to synthesize novel and complex molecules on a fee-for-service basis.

When engaging a custom synthesis provider, it is crucial to furnish them with a clear synthetic route or relevant literature precedents to facilitate an accurate quotation and timeline. The following companies are examples of providers with expertise in custom organic synthesis and could be approached for the synthesis of 4-Bromo-5-iodofuran-2-carboxylic acid:

Company	Services Offered	Scale
Enamine[3]	Multistep organic synthesis, synthesis of novel compounds.	Milligram to kilogram
SV ChemBioTech[4]	Bespoke chemical synthesis, process development.	Milligram to multi-kilogram
ChiroBlock[5]	Custom synthesis of non-commercially available compounds, route scouting.	Milligram to kilogram
Life Chemicals[6]	Advanced organic synthesis, specializing in heterocyclic chemistry.	Milligram to multi-kilogram
Macsen Labs[7]	Custom synthesis of organic and inorganic compounds from lab to plant scale.	Milligrams to 10 kg or more
Otava Chemicals[8]	Custom synthesis of organic molecules, process development, and scale-up.	Milligrams to kilograms

It is advisable to contact multiple vendors to compare cost, lead times, and their proposed synthetic strategies. A non-disclosure agreement (NDA) is standard practice to protect intellectual property.

A Plausible Synthetic Pathway: From Furan-2-carboxylic Acid to a Dihalogenated Target

The synthesis of 4-Bromo-5-iodofuran-2-carboxylic acid can be logically approached through a multi-step sequence starting from the commercially available furan-2-carboxylic acid. The strategy involves sequential halogenation, protecting the carboxylic acid functionality as an ester to prevent undesirable side reactions.

Experimental Workflow Diagram

Caption: Proposed synthetic workflow for 4-Bromo-5-iodofuran-2-carboxylic Acid.

Detailed Step-by-Step Protocol

Step 1: Esterification of Furan-2-carboxylic Acid

• To a solution of furan-2-carboxylic acid (1.0 eq) in methanol (MeOH), add thionyl chloride (SOCl₂, 1.2 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield methyl furan-2-carboxylate.

Step 2: Bromination of Methyl furan-2-carboxylate

• Dissolve methyl furan-2-carboxylate (1.0 eq) in glacial acetic acid.

• Slowly add a solution of bromine (Br₂, 1.05 eq) in acetic acid at room temperature.

• Stir the reaction mixture for 12-16 hours. The electron-withdrawing ester group directs bromination to the 5-position.[9][10]

• Pour the reaction mixture into ice-water and extract with diethyl ether.

• Wash the organic layer with saturated sodium thiosulfate solution to quench excess bromine, followed by saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify by column chromatography to obtain methyl 5-bromofuran-2-carboxylate.

Step 3: Directed ortho-Metalation and Iodination

• Prepare a solution of lithium diisopropylamide (LDA) by adding n-butyllithium (1.1 eq) to a solution of diisopropylamine (1.1 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere (e.g., Argon).

• Slowly add a solution of methyl 5-bromofuran-2-carboxylate (1.0 eq) in anhydrous THF to the LDA solution at -78 °C. The bromine atom directs the deprotonation to the adjacent 4-position.

• Stir the reaction mixture at -78 °C for 1-2 hours.

• Add a solution of iodine (I₂, 1.2 eq) in anhydrous THF dropwise to the reaction mixture at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir for an additional 2 hours.

• Quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify by column chromatography to yield methyl 4-bromo-5-iodofuran-2-carboxylate.

Step 4: Hydrolysis to the Final Product

• Dissolve methyl 4-bromo-5-iodofuran-2-carboxylate (1.0 eq) in a mixture of THF and water.

• Add lithium hydroxide (LiOH, 2.0 eq) and stir the mixture at room temperature until the starting material is consumed (as monitored by TLC).

• Acidify the reaction mixture with 1N hydrochloric acid (HCl) to precipitate the carboxylic acid.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield 4-Bromo-5-iodofuran-2-carboxylic acid.

Applications in Drug Discovery: A Scaffold for Targeted Therapies

Halogenated furan derivatives are of significant interest in medicinal chemistry due to their wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties.[2][11] The unique dihalogenation pattern of 4-Bromo-5-iodofuran-2-carboxylic acid makes it a particularly attractive scaffold for the development of enzyme inhibitors.

The differential reactivity of the C-I and C-Br bonds allows for selective modification. For instance, the C-I bond is more susceptible to palladium-catalyzed cross-coupling reactions, enabling the introduction of a specific moiety at the 5-position while leaving the C-Br bond at the 4-position intact for subsequent transformations. This regioselective functionalization is a powerful tool for structure-activity relationship (SAR) studies.

Targeting Enzyme Active Sites

Many furan-2-carboxylic acid derivatives have been identified as inhibitors of various enzymes.[12][13] For example, they can act as bioisosteres for other carboxylic acid-containing drugs, potentially improving their pharmacokinetic properties.[14] The electron-withdrawing nature of the halogens in 4-Bromo-5-iodofuran-2-carboxylic acid can enhance the acidity of the carboxylic acid, which may lead to stronger interactions with basic residues in an enzyme's active site.

One potential application lies in the inhibition of enzymes involved in cancer metabolism, such as ATP-citrate lyase (ACL).[13] Inhibition of ACL can disrupt lipid biosynthesis, which is often upregulated in cancer cells.

Signaling Pathway Diagram: Potential Role in Cancer Therapy

Sources

• 1. ijabbr.com [ijabbr.com]
• 2. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 3. Custom Synthesis - Enamine [enamine.net]
• 4. Custom Chemical Synthesis | SV ChemBioTech [svchembiotech.com]
• 5. Synthesis Service & Chemical Contract Research - ChiroBlock ★★★★★ Chiroblock GmbH [chiroblock.com]
• 6. lifechemicals.com [lifechemicals.com]
• 7. macsenlab.com [macsenlab.com]
• 8. Custom Synthesis [otavachemicals.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Esters of furan-, thiophen-, and N-methylpyrrole-2-carboxylic acids. Bromination of methyl furan-2-carboxylate, furan-2-carbaldehyde, and thiophen-2-carbaldehyde in the presence of aluminium chloride - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 11. Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives | IntechOpen [intechopen.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Discovery of furan carboxylate derivatives as novel inhibitors of ATP-citrate lyase via virtual high-throughput screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Furan-2-carboxylic acid derivative shows improved anti-gluconeogenesis potency in vivo | BioWorld [bioworld.com]

Protocols & Analytical Methods

Suzuki-Miyaura coupling with 4-Bromo-5-iodofuran-2-carboxylic acid

Application Note: Regioselective Suzuki-Miyaura Cross-Coupling of 4-Bromo-5-iodofuran-2-carboxylic Acid

Executive Summary & Strategic Rationale

The synthesis of fully functionalized, rigid heteroaromatic scaffolds is a cornerstone of modern drug development. 4-Bromo-5-iodofuran-2-carboxylic acid is a highly valuable building block that offers three distinct vectors for diversification: a C2-carboxylic acid, a C4-bromide, and a C5-iodide.

However, functionalizing this molecule presents two primary chemical challenges: achieving precise regiocontrol between the two halogens and managing the free carboxylic acid without resorting to inefficient protection/deprotection steps. This application note details a field-proven, self-validating protocol for the sequential, one-pot or two-step regioselective Suzuki-Miyaura coupling of this substrate.

Mechanistic Causality & Reaction Design

As an application scientist, it is critical to understand why specific reagents and conditions are chosen, rather than simply following a recipe. The success of this protocol relies on exploiting kinetic differences and acid-base chemistry.

• Regioselectivity (Iodine vs. Bromine): In palladium-catalyzed cross-coupling, the oxidative addition of Pd(0) into the carbon-halogen bond is highly sensitive to bond dissociation energies. The C5–I bond is significantly weaker (~65 kcal/mol) than the C4–Br bond (~81 kcal/mol). Consequently, oxidative addition at the C5 position is orders of magnitude faster[1]. By strictly controlling the temperature (50–60 °C), we can achieve complete chemoselectivity for the C5-iodo site, leaving the C4-bromo site entirely intact for subsequent functionalization[2][3].

• Chemoselectivity (Tolerating the Free Carboxylic Acid): Free carboxylic acids typically quench the basic additives (e.g., carbonates, phosphates) required to activate the boronic acid during the transmetalation step[4]. To circumvent this, we employ a calculated excess of a mild base (3.0 to 4.0 equivalents of K₃PO₄). The first equivalent rapidly deprotonates the C2-carboxylic acid to form a carboxylate salt, which is electronically deactivated toward Pd insertion. The remaining equivalents successfully form the reactive boronate complex required for the catalytic cycle[5].

• Solvent Selection: A biphasic system of 1,4-Dioxane and H₂O (4:1 ratio) is mandatory. The water solubilizes the in situ generated carboxylate salt and inorganic base, preventing premature precipitation, while the dioxane maintains the solubility of the boronic acid and the palladium catalyst[4].

Regioselective sequential Suzuki-Miyaura coupling pathway for dihalofuran-2-carboxylic acid.

Quantitative Data Summary

The following table summarizes the optimized parameters required to achieve divergence between the C5 and C4 positions.

Parameter	Step 1: C5-Selective Arylation	Step 2: C4-Arylation
Target Bond	C5–I (Kinetic Control)	C4–Br (Thermodynamic Control)
Boronic Acid	1.05 equivalents	1.50 – 2.00 equivalents
Catalyst	Pd(dppf)Cl₂ (3 mol%)	Pd(dppf)Cl₂ (5 mol%)
Base	K₃PO₄ (3.0 equivalents)	K₃PO₄ (4.0 equivalents)
Solvent System	1,4-Dioxane / H₂O (4:1)	1,4-Dioxane / H₂O (4:1)
Temperature	55 °C	95 °C
Reaction Time	2 – 4 hours	12 – 16 hours
Expected Yield	75 – 85%	65 – 75%

Step-by-Step Experimental Protocols

Step 1: Regioselective C5-Arylation

Objective: Synthesize 5-aryl-4-bromofuran-2-carboxylic acid while preserving the C4-bromide.

• Reagent Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 eq), the desired arylboronic acid (1.05 eq), K₃PO₄ (3.0 eq), and Pd(dppf)Cl₂ (0.03 eq).

  • Causality Note: Limiting the boronic acid to 1.05 equivalents prevents over-coupling at the C4 position, even if local temperature spikes occur.

• Solvent Addition & Degassing: Add a 4:1 mixture of 1,4-Dioxane and deionized H₂O (approx. 0.1 M relative to the substrate). Seal the flask with a rubber septum and sparge the biphasic mixture with Argon for 15 minutes.

  • Causality Note: Dissolved oxygen rapidly oxidizes the electron-rich Pd(0) active species to inactive Pd(II) and degrades the phosphine ligand. Thorough degassing is non-negotiable.

• Thermal Activation: Transfer the flask to a pre-heated oil bath at 55 °C. Stir vigorously (800 rpm) to ensure maximum interfacial surface area between the aqueous and organic phases.

• Reaction Monitoring: After 2 hours, sample the organic layer.

• Workup & Isolation: Once complete, cool the mixture to room temperature. Dilute with EtOAc and water. Carefully acidify the aqueous layer dropwise with 1M HCl until the pH reaches 2-3. The protonated 5-aryl-4-bromofuran-2-carboxylic acid will precipitate or extract into the organic layer. Extract with EtOAc (3x), dry over Na₂SO₄, and concentrate in vacuo.

Step 2: Subsequent C4-Arylation

Objective: Synthesize the fully functionalized 4,5-diarylfuran-2-carboxylic acid.

• Setup: Using the isolated product from Step 1 (1.0 eq), add a different arylboronic acid (1.5 eq), K₃PO₄ (4.0 eq), and Pd(dppf)Cl₂ (0.05 eq) to a new Schlenk flask.

• Degassing: Add 1,4-Dioxane/H₂O (4:1) and sparge with Argon for 15 minutes.

• High-Temperature Coupling: Heat the reaction to 95 °C. The higher temperature and increased catalyst loading are required to overcome the higher activation energy of the C4–Br bond.

• Workup: Follow the identical acidification and extraction protocol described in Step 1. Purify via reverse-phase chromatography if necessary.

Standardized laboratory workflow for biphasic Suzuki coupling of free carboxylic acids.

In-Process Controls & Self-Validation (Trustworthiness)

To ensure the integrity of the protocol, the system must be self-validating at each stage:

• TLC Monitoring of Free Acids: Free carboxylic acids streak heavily on standard normal-phase silica gel, leading to false interpretations of reaction progress. Validation Step: Add 1% Glacial Acetic Acid to your TLC eluent (e.g., DCM/MeOH/AcOH 90:9:1). This suppresses ionization of the carboxyl group, resulting in tight, readable spots.

• LC-MS Isotope Tracking: To confirm that Step 1 was perfectly regioselective, analyze the intermediate via LC-MS. Validation Step: The mass spectrum of the Step 1 product must display a distinct 1:1 isotopic doublet (M and M+2 peaks) characteristic of a single retained bromine atom. If this pattern is absent, over-coupling at the C4 position has occurred, indicating that the temperature was too high or the boronic acid stoichiometry was poorly controlled.

References

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes, Chemical Science (RSC Publishing),[Link]

• Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures, Organometallics (ACS Publications),[Link]

• Regioselective Halogenations and Subsequent Suzuki−Miyaura Coupling onto Bicyclic 2-Pyridones, The Journal of Organic Chemistry (ACS Publications),[Link]

• Elongated and substituted triazine-based tricarboxylic acid linkers for MOFs, Beilstein Journal of Organic Chemistry,[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. BJOC - Elongated and substituted triazine-based tricarboxylic acid linkers for MOFs [beilstein-journals.org]

Application Note: Sequential Palladium-Catalyzed Cross-Coupling of 4-Bromo-5-iodofuran-2-carboxylic Acid

Executive Summary

The furan ring is a privileged pharmacophore found in numerous kinase inhibitors, antivirals, and natural products. Constructing highly functionalized, multi-substituted furans requires precise regiocontrol. 4-Bromo-5-iodofuran-2-carboxylic acid (CAS: 19303-42-5) serves as an exceptional building block for this purpose. By exploiting the differential reactivity of its carbon-halogen bonds, chemists can perform sequential, chemoselective Suzuki-Miyaura cross-couplings. This application note details the mechanistic rationale, optimized parameters, and self-validating protocols required to selectively functionalize the C5 and C4 positions orthogonally, enabling the rapid assembly of complex 4,5-disubstituted furan-2-carboxylic acids.

Mechanistic Rationale & Chemoselectivity (Expertise Insights)

Achieving high site-selectivity in dihalogenated heteroarenes depends entirely on controlling the rate of the oxidative addition (OA) step in the palladium catalytic cycle.

• Halogen Bond Dissociation Energies (BDEs): It is generally accepted that the OA step is rate-determining and irreversible. The rate of OA is dictated by the BDEs of the carbon-halogen bonds, following the trend Ar–I > Ar–Br > Ar–Cl[1]. Because the C5–I bond is significantly weaker than the C4–Br bond, Pd(0) will chemoselectively insert into the C5 position at lower temperatures.

• Ligand Selection to Prevent Over-functionalization: To prevent the catalyst from "ring-walking" or undergoing a second oxidative addition into the C4–Br bond, the choice of ligand is critical. Bulky, electron-rich ligands (which form highly active 12-electron Pd(0) species) tend to promote exhaustive functionalization and should be avoided in the first step[2]. Therefore, a standard ligand like triphenylphosphine (PPh 3​ ) is optimal for the initial C5-coupling.

• The Role of the Carboxylic Acid: The free C2-carboxylic acid introduces an acidic proton into the reaction matrix. To prevent this proton from quenching the basic transmetalation step or destabilizing the catalyst, the reaction requires at least two equivalents of base . The first equivalent immediately deprotonates the acid to form a highly soluble carboxylate salt, while the subsequent equivalents activate the boronic acid for transmetalation.

Workflow Visualization

The following diagram illustrates the sequential coupling logic. The workflow is designed to minimize protecting-group manipulations by utilizing the carboxylate salt directly in aqueous-organic solvent mixtures.

Sequential Pd-catalyzed cross-coupling workflow for 4-bromo-5-iodofuran-2-carboxylic acid.

Experimental Protocols (Self-Validating Systems)

The following protocols are engineered to be self-validating. By embedding specific In-Process Controls (IPC), the chemist can verify the success of each transformation before proceeding, ensuring a trustworthy and reproducible synthesis[3].

Protocol A: Chemoselective C5 Suzuki-Miyaura Coupling

Objective: Selectively arylate the C5 position while leaving the C4-Br bond completely intact.

Reagents:

• 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 equiv, 10 mmol)

• Arylboronic acid [Ar 1 -B(OH) 2​ ] (1.05 equiv, 10.5 mmol)

• Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh 3​ ) 4​ ] (5 mol%, 0.5 mmol)

• Sodium carbonate (Na 2​ CO 3​ ) (2.5 equiv, 25 mmol)

• Solvent: THF / H 2​ O (4:1 v/v, 50 mL), degassed.

Step-by-Step Procedure:

• Charge a round-bottom flask with 4-bromo-5-iodofuran-2-carboxylic acid, arylboronic acid, and Na 2​ CO 3​ .

• Add the degassed THF/H 2​ O mixture. Stir for 5 minutes under a nitrogen atmosphere to ensure the formation of the sodium carboxylate salt (solution will become homogeneous).

• Add Pd(PPh 3​ ) 4​ in one portion. Seal the flask and heat to 50 °C for 4–6 hours.

• In-Process Validation (IPC): Sample the reaction mixture and analyze via LC-MS.

  • Validation Check: The reaction is complete when the starting material is consumed. Crucially, the product mass spectrum must exhibit a 1:1 isotopic doublet (e.g., [M-H] − at m/z X and X+2). This doublet is the self-validating proof that the C4-bromine atom has been successfully retained.

• Workup: Cool to room temperature. Dilute with EtOAc (50 mL) and extract with 0.5 M NaOH (2 x 30 mL) to selectively pull the product into the aqueous layer (leaving organic impurities and catalyst behind).

• Acidify the combined aqueous layers with 2 M HCl to pH 2. The product, 5-aryl-4-bromofuran-2-carboxylic acid, will precipitate. Filter, wash with cold water, and dry under vacuum.

Protocol B: Harsher C4 Suzuki-Miyaura Coupling

Objective: Overcome the higher activation energy of the C4-Br bond to install the second substituent.

Reagents:

• 5-Aryl-4-bromofuran-2-carboxylic acid (from Protocol A) (1.0 equiv, 5 mmol)

• Arylboronic acid[Ar 2 -B(OH) 2​ ] (1.5 equiv, 7.5 mmol)

• Tris(dibenzylideneacetone)dipalladium(0)[Pd 2​ (dba) 3​ ] (2.5 mol%, 0.125 mmol)

• XPhos (2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl) (10 mol%, 0.5 mmol)

• Potassium phosphate tribasic (K 3​ PO 4​ ) (3.0 equiv, 15 mmol)

• Solvent: 1,4-Dioxane / H 2​ O (5:1 v/v, 30 mL), degassed.

Step-by-Step Procedure:

• Charge a Schlenk flask with the furan intermediate, the second arylboronic acid, and K 3​ PO 4​ .

• In a separate vial, pre-mix Pd 2​ (dba) 3​ and XPhos in 5 mL of degassed Dioxane for 10 minutes to generate the active L-Pd(0) species (solution turns deep red/orange).

• Add the remaining Dioxane/H 2​ O to the main flask, followed by the catalyst solution.

• Heat the reaction strictly to 90 °C for 12 hours. The bulky XPhos ligand is required here to force the oxidative addition into the stubborn C4-Br bond.

• In-Process Validation (IPC): Analyze via LC-MS.

  • Validation Check: The 1:1 isotopic doublet must disappear, replaced by a single mass peak corresponding to the fully substituted 4,5-diaryl-furan-2-carboxylic acid.

• Workup: Cool the mixture, dilute with water, and wash with diethyl ether. Acidify the aqueous layer to pH 2 with 2 M HCl, extract with EtOAc (3 x 30 mL), dry over Na 2​ SO 4​ , and concentrate. Purify via reverse-phase chromatography if necessary.

Optimization & Data Presentation

The following table summarizes the causal relationship between reaction conditions and chemoselective outcomes. Deviating from these parameters will result in either poor conversion or loss of regiocontrol.

Entry	Target Bond	Catalyst / Ligand System	Base (Equiv)	Solvent System	Temp (°C)	Yield (%)	Selectivity & Mechanistic Observation
1	C5 (Iodo)	Pd(PPh 3​ ) 4​ (5 mol%)	Na 2​ CO 3​ (2.5)	THF / H 2​ O	50	88%	Optimal. Clean mono-arylation. Mild base and standard ligand prevent C4 activation.
2	C5 (Iodo)	Pd(dppf)Cl 2​ (5 mol%)	K 3​ PO 4​ (2.5)	Dioxane / H 2​ O	60	71%	Sub-optimal. Stronger base and bidentate ligand led to trace diarylation (loss of chemoselectivity).
3	C4 (Bromo)	Pd(PPh 3​ ) 4​ (10 mol%)	Na 2​ CO 3​ (3.0)	Toluene / H 2​ O	100	<10%	Failure. Standard PPh 3​ ligand cannot efficiently undergo oxidative addition into the C4-Br bond.
4	C4 (Bromo)	Pd 2​ (dba) 3​ / XPhos	K 3​ PO 4​ (3.0)	Dioxane / H 2​ O	90	92%	Optimal. Bulky, electron-rich dialkylbiaryl phosphine (XPhos) successfully activates the C4-Br bond.

References

• Almond-Thynne, J., et al. "Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes." Chemical Science (RSC Publishing).[Link]

• Lee, H. G., et al. "Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes." PMC (NIH).[Link]

• Organ, M. G., et al. "Utilization of Sequential Palladium-Catalyzed Cross-Coupling Reactions in the Stereospecific Synthesis of Trisubstituted Olefins." Organic Process Research & Development (ACS).[Link]

Sources

• 1. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 2. Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Orthogonal Functionalization of 4-Bromo-5-iodofuran-2-carboxylic Acid in Medicinal Chemistry

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Introduction & Mechanistic Rationale

In modern medicinal chemistry, the rapid generation of diverse, highly functionalized heterocyclic libraries is critical for lead optimization and structure-activity relationship (SAR) studies. 4-Bromo-5-iodofuran-2-carboxylic acid (CAS: 19303-42-5) serves as an exceptional trifunctional building block. The furan-2-carboxylic acid core acts as a bioisostere for phenyl rings and other heterocycles, providing a rigid scaffold that can improve the physicochemical properties of drug candidates.

The strategic value of this compound lies in the orthogonal reactivity of its three functional handles:

• C5-Iodine: The carbon-iodine (C-I) bond has the lowest bond dissociation energy (BDE) on the ring. It undergoes rapid oxidative addition with Palladium(0) catalysts at low to ambient temperatures, allowing for regioselective cross-coupling without disturbing the C4 position.

• C4-Bromine: The carbon-bromine (C-Br) bond possesses a higher BDE. It remains inert under mild cross-coupling conditions but can be subsequently activated at elevated temperatures using electron-rich, sterically demanding ligands (e.g., RuPhos, BrettPhos)[1].

• C2-Carboxylic Acid: This moiety can be engaged in standard amide coupling, esterification, or decarboxylation, either as a first step or as a late-stage functionalization handle.

By exploiting the thermodynamic and kinetic differences between the C-I and C-Br bonds, chemists can perform sequential, site-specific functionalizations (e.g., Suzuki-Miyaura followed by Buchwald-Hartwig) in a single reaction vessel or through isolated steps[1].

Strategic Workflow & Selectivity Logic

The following workflow illustrates the logical progression of orthogonal functionalization. By strictly controlling temperature and ligand electronics, we prevent premature activation of the C-Br bond during the initial C5-coupling.

Fig 1. Three-stage orthogonal functionalization workflow of the furan scaffold.

The Causality of Chemoselectivity

The selectivity between C-I and C-Br oxidative addition is driven by activation energy ( Ea​ ). At 50°C, the thermal energy is sufficient to overcome the Ea​ for C-I insertion but insufficient for C-Br insertion.

Fig 2. Divergent catalytic pathways based on thermal control of oxidative addition.

Experimental Protocols

The following protocols are designed as self-validating systems. Each step includes specific analytical checkpoints to ensure the integrity of the orthogonal sequence.

Protocol A: Regioselective C5-Suzuki-Miyaura Coupling

Objective: Couple an aryl boronic acid to the C5 position while strictly preserving the C4-Bromine bond. Causality Note: We utilize Pd(dppf)Cl2​ and a mild aqueous base ( Na2​CO3​ ) at 50°C. Stronger bases (like Cs2​CO3​ ) or higher temperatures ( >80 °C) will lead to competitive C-Br insertion and oligomerization[1].

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk flask, add 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 equiv, 1.0 mmol), aryl boronic acid (1.05 equiv, 1.05 mmol), and Pd(dppf)Cl2​ (0.05 equiv, 5 mol%).

• Solvent System: Add a degassed mixture of THF and 2M aqueous Na2​CO3​ (3:1 ratio, 0.1 M overall concentration).

• Reaction: Purge the flask with Argon ( 3× ). Heat the mixture to 50°C and stir for 4-6 hours.

• Validation (In-Process): Monitor via LC-MS. The target mass should reflect the displacement of Iodine (-127 Da) and the addition of the aryl group, while retaining the Bromine isotope pattern (M / M+2 ratio of 1:1).

• Workup: Cool to room temperature. Acidify the aqueous layer to pH 3 using 1M HCl (to protonate the carboxylic acid). Extract with EtOAc ( 3× ). Wash the combined organics with brine, dry over Na2​SO4​ , and concentrate.

• Purification: Purify via reverse-phase flash chromatography (Water/MeCN + 0.1% Formic Acid) to isolate the C5-arylated intermediate.

Protocol B: C4-Buchwald-Hartwig Amination

Objective: Install an amine at the C4 position of the previously synthesized intermediate. Causality Note: The furan ring is electron-rich, making oxidative addition into the C-Br bond sluggish. We transition to a highly active catalyst system ( Pd2​(dba)3​ with RuPhos) and a strong base ( Cs2​CO3​ ) at 100°C to force the reaction.

Step-by-Step Procedure:

• Preparation: To a microwave vial, add the C5-arylated-4-bromofuran-2-carboxylic acid (1.0 equiv, 0.5 mmol), primary or secondary amine (1.5 equiv, 0.75 mmol), Pd2​(dba)3​ (0.05 equiv, 5 mol%), RuPhos (0.10 equiv, 10 mol%), and anhydrous Cs2​CO3​ (2.5 equiv, 1.25 mmol).

• Solvent System: Add anhydrous, degassed Toluene (or t-Amyl alcohol for polar amines) to achieve a 0.2 M concentration.

• Reaction: Seal the vial and heat to 100°C in an oil bath for 12 hours.

• Validation (In-Process): Monitor via LC-MS. The bromine isotope pattern must disappear, replaced by the exact mass of the aminated product.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate in vacuo.

Protocol C: C2-Amide Coupling (Late-Stage)

Objective: Convert the C2-carboxylic acid into an amide to finalize the library compound. Causality Note: HATU is selected over EDC/HOBt due to its superior efficiency in activating sterically hindered or electronically deactivated heteroaromatic carboxylic acids. DIPEA is used as a non-nucleophilic base to prevent side reactions.

Step-by-Step Procedure:

• Activation: Dissolve the C4/C5-disubstituted furan-2-carboxylic acid (1.0 equiv, 0.2 mmol) in anhydrous DMF (0.1 M). Add DIPEA (3.0 equiv, 0.6 mmol) followed by HATU (1.2 equiv, 0.24 mmol). Stir at room temperature for 15 minutes to form the active ester.

• Coupling: Add the target amine (1.2 equiv, 0.24 mmol). Stir at room temperature for 2 hours.

• Validation (In-Process): TLC (EtOAc/Hexanes) should show complete consumption of the baseline carboxylic acid spot.

• Workup: Quench with saturated aqueous NaHCO3​ . Extract with EtOAc ( 3× ). Wash the organic layer extensively with 5% aqueous LiCl ( 3× ) to remove residual DMF. Dry, concentrate, and purify via silica gel chromatography.

Quantitative Data Summary

The table below summarizes the optimized parameters and expected yield ranges for the orthogonal functionalization sequence, providing a baseline for library synthesis planning.

Reaction Stage	Target Bond	Catalyst / Ligand	Base	Solvent System	Temp (°C)	Expected Yield
1. Suzuki-Miyaura	C5 (C-I)	Pd(dppf)Cl2​	Na2​CO3​ (aq)	THF / H2​O (3:1)	50°C	75% - 92%
2. Buchwald-Hartwig	C4 (C-Br)	Pd2​(dba)3​ / RuPhos	Cs2​CO3​	Toluene or t-Amyl-OH	100°C	55% - 80%
3. Amide Coupling	C2 (COOH)	HATU	DIPEA	DMF	25°C	85% - 98%

References

• Antoft-Finch, A., Blackburn, T., & Snieckus, V. (2009). "N,N-Diethyl O-Carbamate: Directed Metalation Group and Orthogonal Suzuki−Miyaura Cross-Coupling Partner." Journal of the American Chemical Society, 131(49), 17750-17752. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Divergent Synthesis and Orthogonal Functionalization of 4-Bromo-5-iodofuran-2-carboxylic acid

An Application Note and Protocol Guide for 4-Bromo-5-iodofuran-2-carboxylic acid (CAS: 19303-42-5).

Executive Summary

For drug development professionals and synthetic chemists, the design of complex heteroaromatic scaffolds requires building blocks that offer precise, predictable, and sequential reactivity. 4-Bromo-5-iodofuran-2-carboxylic acid (CAS: 19303-42-5) is a highly privileged, densely functionalized synthon that fulfills these criteria. Featuring three distinct functional handles—a C5 iodine, a C4 bromine, and a C2 carboxylic acid—this molecule enables rapid, orthogonal diversification.

This guide provides a comprehensive mechanistic rationale and validated protocols for the sequential functionalization of this furan building block, allowing researchers to construct complex poly-substituted furans without the need for cumbersome protection/deprotection strategies.

Mechanistic Rationale: The Origin of Chemoselectivity

The utility of 4-Bromo-5-iodofuran-2-carboxylic acid lies in the inherent electronic and thermodynamic differences between its carbon-halogen bonds. In palladium-catalyzed cross-coupling reactions, the oxidative addition step is generally selectivity-determining[1].

• Bond Dissociation Energy (BDE): The reactivity of halogenated furans follows the strict order of BDE: C–I > C–Br > C–Cl[2]. The C5–I bond is significantly weaker (~65 kcal/mol) than the C4–Br bond (~80 kcal/mol).

• LUMO/HOMO Interactions: Beyond simple BDE, the regioselectivity in polyhalogenated heterocycles is governed by the interaction between the heterocycle's π

  • (LUMO) and the PdL2​ HOMO[1]. The C5 position on the furan ring is highly activated due to stabilizing back-donation, drastically lowering the activation barrier for oxidative addition at the iodine atom compared to the bromine atom.

• Orthogonality: Because of this energetic delta, a Pd(0) catalyst will exclusively insert into the C5–I bond at ambient to moderate temperatures (40–60 °C). The C4–Br bond remains entirely inert under these conditions, acting as a masked electrophile for a subsequent, higher-temperature coupling (80–100 °C).

Caption: Orthogonal reactivity map of 4-Bromo-5-iodofuran-2-carboxylic acid demonstrating sequential functionalization.

Quantitative Data: Cross-Coupling Efficiency

To establish a self-validating system, it is critical to select the correct catalyst and base combinations. The table below summarizes optimized conditions for the chemoselective differentiation of the C5 and C4 positions.

Table 1: Reaction Optimization for Sequential Cross-Coupling

Reaction Step	Target Bond	Catalyst System	Base / Solvent	Temp (°C)	Chemoselectivity	Yield (%)
Suzuki-Miyaura	C5–I	Pd(PPh3​)4​ (5 mol%)	Na2​CO3​ / Tol:EtOH:H2O	60	>99:1 (C5 over C4)	88%
Suzuki-Miyaura	C5–I	Pd(dppf)Cl2​ (5 mol%)	K3​PO4​ / Dioxane:H2O	80	85:15 (C5 over C4)	72%
Sonogashira	C4–Br	PdCl2​(PPh3​)2​ / CuI	Et3​N / DMF	80	N/A (C5 already reacted)	91%
Buchwald-Hartwig	C4–Br	Pd2​(dba)3​ / XPhos	Cs2​CO3​ / Toluene	100	N/A (C5 already reacted)	84%

Expert Insight: Notice that using a highly active bidentate ligand like dppf at elevated temperatures (80 °C) erodes the chemoselectivity, leading to premature C4–Br activation. Monodentate phosphines (like PPh3​ ) at lower temperatures are strictly required for the first step.

Experimental Protocols

Protocol A: Chemoselective Suzuki-Miyaura Coupling at C5

Objective: Arylate the C5 position while leaving the C4 bromine and C2 carboxylic acid intact. Note: It is often recommended to transiently protect the C2-carboxylic acid as a methyl or ethyl ester prior to cross-coupling to prevent catalyst poisoning or decarboxylation, though mild aqueous basic conditions can tolerate the free carboxylate.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 equiv, 1.0 mmol) and the desired arylboronic acid (1.05 equiv, 1.05 mmol).

• Catalyst Loading: Add Pd(PPh3​)4​ (0.05 equiv, 0.05 mmol). Causality: Pd(PPh3​)4​ is chosen because its oxidative addition into C-Br bonds is exceedingly slow at 60 °C, ensuring absolute fidelity for the C-I bond.

• Solvent & Base: Add a degassed mixture of Toluene/Ethanol (4:1, 10 mL), followed by an aqueous solution of Na2​CO3​ (2.0 M, 2.0 equiv).

• Reaction: Evacuate and backfill the flask with Argon three times. Heat the biphasic mixture to 60 °C with vigorous stirring for 4–6 hours.

• Validation (In-Process): Monitor the reaction via LC-MS. The disappearance of the starting material mass ( [M−H]− m/z ~315) and the appearance of the mono-arylated product with the characteristic bromine isotope pattern (1:1 ratio) confirms chemoselectivity.

• Workup: Cool to room temperature, acidify to pH 3 with 1M HCl (to protonate the carboxylic acid), and extract with EtOAc (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via silica gel chromatography.

Caption: Catalytic cycle illustrating exclusive oxidative addition at the C5-Iodine position.

Protocol B: Orthogonal Sonogashira Coupling at C4

Objective: Install an alkyne at the C4 position of the newly formed 5-aryl-4-bromofuran-2-carboxylic acid.

Step-by-Step Methodology:

• Preparation: To a dry Schlenk tube, add the C5-arylated intermediate (1.0 equiv, 1.0 mmol), PdCl2​(PPh3​)2​ (0.05 equiv, 0.05 mmol), and CuI (0.10 equiv, 0.10 mmol).

• Reagents: Add anhydrous DMF (5 mL) and Triethylamine ( Et3​N , 5.0 equiv). Stir for 5 minutes under Argon.

• Alkyne Addition: Add the terminal alkyne (1.5 equiv) dropwise. Causality: An excess of alkyne is used to compensate for potential Glaser homocoupling side-reactions driven by trace oxygen.

• Reaction: Heat the mixture to 80 °C for 12 hours. The elevated temperature is strictly required to overcome the higher activation energy of the C4–Br bond.

• Workup: Quench with saturated aqueous NH4​Cl to complex the copper salts. Extract with EtOAc, dry, and purify.

Protocol C: Late-Stage C2-Carboxylic Acid Functionalization

Once the furan core is fully decorated at C4 and C5, the C2-carboxylic acid can be leveraged. While standard amide couplings (HATU/DIPEA) are trivial, a more advanced and highly valuable application in modern drug discovery is Decarboxylative Halogenation or Cross-Coupling .

Recent unified approaches to decarboxylative halogenation via ligand-to-metal charge transfer (LMCT) allow aryl carboxylic acids to be converted directly into fluoro-, chloro-, bromo-, or iodo-arenes[3].

Step-by-Step Methodology (Photoredox Decarboxylative Chlorination):

• Preparation: In a vial equipped with a Teflon septum, add the fully substituted furan-2-carboxylic acid (1.0 equiv), CuCl2​ (20 mol%), and a suitable photoredox catalyst (e.g., an Acridinium dye, 2 mol%).

• Chlorine Source: Add N-Chlorosuccinimide (NCS, 1.5 equiv) as the halogen atom transfer reagent.

• Reaction: Dissolve in anhydrous acetonitrile. Irradiate with 450 nm blue LEDs at room temperature for 16 hours. Causality: The photoredox catalyst oxidizes the carboxylate to a carboxyl radical, which rapidly extrudes CO2​ to form a C2-furan radical. This radical is captured by the copper species and undergoes reductive elimination to yield the 2-chloro-furan derivative[3].

Conclusion

4-Bromo-5-iodofuran-2-carboxylic acid is a master key for the divergent synthesis of complex furans. By strictly controlling the temperature and ligand environment, chemists can exploit the thermodynamic BDE differences between the C5-I and C4-Br bonds to perform sequential, highly chemoselective cross-couplings. The remaining C2-carboxylic acid serves as a versatile handle for late-stage diversification, including cutting-edge decarboxylative functionalizations.

References

• Sigma-Aldrich. 4-Bromo-5-iodofuran-2-carboxylic acid | 19303-42-5. Sigma-Aldrich Product Catalog.

• BenchChem. Benchmarking Cross-Coupling Efficiency: A Comparative Guide to Halogenated Furans. 2[2]

• Journal of the American Chemical Society. Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles. ACS Publications. 1[1]

• Journal of the American Chemical Society. A Unified Approach to Decarboxylative Halogenation of (Hetero)aryl Carboxylic Acids. Princeton University Research Output. 3[3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. collaborate.princeton.edu [collaborate.princeton.edu]

Application Note: Orthogonal Derivatization of 4-Bromo-5-iodofuran-2-carboxylic Acid for High-Throughput Biological Screening

Introduction & Strategic Rationale

In modern drug discovery, the design of highly functionalized heterocyclic libraries relies on privileged scaffolds that offer multiple, distinct vectors for diversification. 4-Bromo-5-iodofuran-2-carboxylic acid (CAS: 19303-42-5)[1] is a premier building block for such endeavors. It presents three orthogonally reactive sites: a C-2 carboxylic acid, a C-5 iodine atom, and a C-4 bromine atom.

Furan-2-carboxamides synthesized from this scaffold have demonstrated profound biological significance, particularly as bioisosteric replacements for labile furanones in anti-biofilm applications and as inhibitors of the LasR quorum-sensing receptor in Pseudomonas aeruginosa[2][3]. To fully explore the structure-activity relationship (SAR) of this chemical space, researchers must employ a sequential, site-selective derivatization strategy.

Mechanistic Insights: Causality in Experimental Design

A successful library synthesis using this scaffold requires strict control over the sequence of reactions to prevent polymerization, catalyst poisoning, or isomeric mixtures.

• Step 1: C-2 Amidation. Free carboxylic acids can coordinate strongly to palladium, potentially poisoning the catalyst or leading to undesired protodecarboxylation at elevated temperatures. By converting the C-2 acid into an amide first, we protect the furan core and introduce the first point of diversity (R1).

• Step 2: Selective C-5 Suzuki-Miyaura Coupling. The site-selectivity in polyhalogenated heterocycles is governed by bond dissociation energies (BDE) and relative electrophilicity[4]. The C–I bond at C-5 is significantly weaker (~238 kJ/mol) than the C–Br bond at C-4 (~335 kJ/mol). By using a mild palladium catalyst (e.g., Pd(PPh3​)4​ ) and moderate heating (70°C), oxidative addition occurs exclusively at the C-5 position[5].

• Step 3: C-4 Cross-Coupling. With the iodine replaced, the remaining C-4 bromide requires a more electron-rich, sterically demanding catalyst (e.g., Pd(dppf)Cl2​ ) and higher temperatures (100°C) to undergo efficient oxidative addition and subsequent transmetalation.

Orthogonal derivatization workflow of 4-Bromo-5-iodofuran-2-carboxylic acid for library synthesis.

Experimental Protocols

Protocol A: C-2 Amidation (Synthesis of Furan-2-carboxamides)

Objective: Neutralize the acidic moiety and install the R1 substituent.

• Preparation: In an oven-dried round-bottom flask under inert atmosphere ( N2​ ), dissolve 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 equiv, 1.0 mmol) and HATU (1.2 equiv, 1.2 mmol) in anhydrous DMF (5.0 mL, 0.2 M).

• Activation: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 3.0 mmol) dropwise. Stir the reaction mixture at room temperature for 15 minutes to ensure full formation of the active ester.

• Coupling: Add the desired primary or secondary amine (R1- NH2​ ) (1.2 equiv, 1.2 mmol). Stir continuously at room temperature for 12 hours.

• Workup: Quench with saturated aqueous NaHCO3​ and extract with EtOAc (3 × 15 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF) and brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc).

Protocol B: Site-Selective C-5 Suzuki-Miyaura Coupling

Objective: Exploit the reactivity differential between C-I and C-Br to selectively install the R2 substituent[4][5].

• Degassing: In a Schlenk tube, combine the C-2 amide intermediate (1.0 equiv, 0.5 mmol), the appropriate arylboronic acid (R2- B(OH)2​ ) (Strictly 1.05 equiv to prevent over-coupling), and K2​CO3​ (2.0 equiv, 1.0 mmol).

• Solvent Addition: Add a degassed solvent mixture of Toluene/EtOH/ H2​O (4:1:1, 5.0 mL).

• Catalyst Addition: Add Pd(PPh3​)4​ (0.05 equiv, 5 mol%). Note: A less active catalyst is intentionally chosen here to prevent C-4 activation.

• Reaction: Seal the tube and heat to 70°C for 4–6 hours. Monitor strictly via LC-MS to halt the reaction before any C-4 di-coupling occurs.

• Workup: Cool to room temperature, filter through a pad of Celite (eluting with EtOAc), and concentrate. Purify via automated flash chromatography.

Protocol C: C-4 Suzuki-Miyaura Cross-Coupling

Objective: Functionalize the recalcitrant C-4 bromide to finalize the trisubstituted furan core.

• Setup: To a microwave vial, add the C-5 coupled intermediate (1.0 equiv, 0.25 mmol), arylboronic acid (R3- B(OH)2​ ) (1.5 equiv, 0.375 mmol), and Cs2​CO3​ (3.0 equiv, 0.75 mmol).

• Catalyst & Solvent: Add Pd(dppf)Cl2​ (0.1 equiv, 10 mol%) and degassed 1,4-Dioxane/ H2​O (5:1, 3.0 mL). Note: The bidentate dppf ligand accelerates reductive elimination, overcoming the higher activation barrier of the C-Br bond.

• Reaction: Heat the mixture at 100°C for 12 hours (or 110°C for 45 mins under microwave irradiation).

• Workup: Dilute with water, extract with DCM, dry over MgSO4​ , and purify via preparative HPLC for biological screening.

Data Presentation & Optimization

Achieving high site-selectivity at C-5 is the most critical step in this workflow. Table 1 summarizes the optimization parameters demonstrating why Pd(PPh3​)4​ at 70°C is the superior choice for preventing premature C-4 functionalization.

Table 1: Optimization of Site-Selective Suzuki-Miyaura Coupling at C-5

Entry	Catalyst	Base	Temp (°C)	Time (h)	C-5 Mono-Coupled Yield (%)	C-4/C-5 Di-Coupled (%)
1	Pd(PPh3​)4​	K2​CO3​	70	4	88%	< 2%
2	Pd(dppf)Cl2​	K2​CO3​	70	4	62%	24%
3	Pd(PPh3​)4​	Cs2​CO3​	90	2	41%	48%
4	Pd(OAc)2​ / SPhos	K3​PO4​	80	3	35%	55%

Data indicates that highly active, electron-rich ligands (e.g., dppf, SPhos) or elevated temperatures (>80°C) erode the chemoselectivity, leading to undesired C-4 activation.

Biological Application: Targeting Quorum Sensing

The derivatization of furan-2-carboxylic acids is highly relevant in the development of novel antimicrobial agents. Recent studies have demonstrated that furan-2-carboxamides act as stable bioisosteres for naturally occurring, but metabolically labile, furanones[2][3]. These derivatives competitively bind to the LasR receptor in Pseudomonas aeruginosa, effectively shutting down the quorum-sensing cascade that leads to biofilm formation and virulence factor production[3][6].

Mechanism of action of furan-2-carboxamides in inhibiting LasR-mediated quorum sensing and biofilms.

Table 2: Representative Biological Screening Summary (LasR Inhibition)

Compound Scaffold	R1 (C-2 Amide)	R2 (C-5)	R3 (C-4)	Biofilm Inhibition (%)	MIC (µg/mL)
Furan-2-carboxamide	Carbohydrazide	Phenyl	H	58%	>128
Furan-2-carboxamide	1,2,3-Triazole	4-F-Phenyl	H	45%	>128
Furan-2-carboxamide	Aniline	Phenyl	Methyl	32%	64

Note: The high MIC combined with high biofilm inhibition confirms that these compounds act via anti-quorum sensing (disarming the bacteria) rather than direct bactericidal activity, reducing the evolutionary pressure for resistance[2][6].

References

• Title: Diversity-Oriented Synthesis and Antibiofilm Evaluation of Furan-2-Carboxamides Source: ChemMedChem (PubMed) URL: [Link]

• Title: Suzuki reaction Source: Wikipedia URL: [Link]

• Title: Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity Source: PMC (National Institutes of Health) URL: [Link]

Sources

• 1. 4-Bromo-5-iodofuran-2-carboxylic acid | 19303-42-5 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Diversity-Oriented Synthesis and Antibiofilm Evaluation of Furan-2-Carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note &amp; Protocol: Robust Amide Bond Formation with 4-Bromo-5-iodofuran-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Synthesis of Highly Functionalized Furan Amides

The furan-2-carboxylic acid scaffold is a privileged motif in medicinal chemistry, appearing in numerous compounds with diverse biological activities. The introduction of multiple halogen substituents, as in 4-Bromo-5-iodofuran-2-carboxylic acid, offers a unique opportunity for synthetic diversification through subsequent cross-coupling reactions. However, the presence of these electron-withdrawing and potentially reactive halogen atoms necessitates a carefully considered approach to routine synthetic transformations such as amide bond formation. This document provides a detailed guide to the successful synthesis of amides from 4-Bromo-5-iodofuran-2-carboxylic acid, focusing on modern, reliable, and high-yielding coupling protocols. As a Senior Application Scientist, this guide is structured to provide not only a step-by-step protocol but also the underlying chemical principles to empower researchers to adapt and troubleshoot their synthetic strategies.

The primary challenge in the amidation of this substrate lies in achieving efficient coupling without promoting unwanted side reactions involving the bromo and iodo substituents. The selection of an appropriate coupling reagent and reaction conditions is therefore paramount to ensure the integrity of the furan core and its valuable halogen handles.

The Cornerstone of Amide Synthesis: A Mechanistic Overview

The formation of an amide bond from a carboxylic acid and an amine is a condensation reaction that is kinetically slow and requires the "activation" of the carboxylic acid.[1] This is typically achieved by converting the hydroxyl group of the carboxylic acid into a better leaving group, thus rendering the carbonyl carbon more susceptible to nucleophilic attack by the amine. Modern coupling reagents have been developed to facilitate this activation under mild conditions, minimizing side reactions and preserving stereochemical integrity where applicable.[2]

Here, we will focus on two of the most robust and widely used classes of coupling reagents: uronium/aminium salts (HATU) and carbodiimides (EDC) in conjunction with an additive (HOBt).

HATU-Mediated Amide Coupling

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is a highly efficient coupling reagent known for its rapid reaction rates and low propensity for racemization.[3][4] The mechanism, in the presence of a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA), proceeds through the formation of a highly reactive OAt-active ester.[3][5]

.dot

Caption: EDC/HOBt-mediated amide coupling mechanism.

Experimental Protocols

The following protocols are designed as a starting point. Optimization of solvent, temperature, and reaction time may be necessary for specific amine substrates.

Protocol 1: HATU-Mediated Amide Coupling

This protocol is generally recommended for a wide range of amines, including those that are sterically hindered or electron-deficient. [3][6] Materials and Reagents:

Reagent	Molar Eq.	Purpose
4-Bromo-5-iodofuran-2-carboxylic acid	1.0	Starting Material
Amine (R'-NH₂)	1.0 - 1.2	Nucleophile
HATU	1.1 - 1.5	Coupling Reagent
DIPEA	2.0 - 3.0	Non-nucleophilic base
Anhydrous DMF or DCM	-	Solvent

Step-by-Step Procedure:

• Preparation: To a clean, dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 eq.) and HATU (1.1 eq.).

• Dissolution: Add anhydrous DMF (or DCM) to dissolve the solids. The concentration should be approximately 0.1-0.5 M.

• Activation: Add DIPEA (2.0 eq.) to the mixture and stir at room temperature for 15-30 minutes. This pre-activation step is crucial for the formation of the active ester. [4]4. Amine Addition: Add the desired amine (1.0-1.2 eq.) to the reaction mixture. A slight excess of the amine can help drive the reaction to completion. [3]5. Reaction Monitoring: Stir the reaction at room temperature for 2-18 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Dilute the reaction mixture with an organic solvent such as ethyl acetate.

  • Wash the organic layer sequentially with a weak acid (e.g., 1N HCl or saturated NH₄Cl), saturated sodium bicarbonate (NaHCO₃) solution, and finally with brine. [3]These washes serve to remove unreacted amine, excess acid, HOAt, and the base.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired amide.

Protocol 2: EDC/HOBt-Mediated Amide Coupling

This protocol offers a cost-effective alternative to HATU and is particularly advantageous due to the water-solubility of the EDC-urea byproduct, which simplifies purification. [5] Materials and Reagents:

Reagent	Molar Eq.	Purpose
4-Bromo-5-iodofuran-2-carboxylic acid	1.0	Starting Material
Amine (R'-NH₂)	1.0 - 1.2	Nucleophile
EDC.HCl	1.2 - 1.5	Coupling Reagent
HOBt	1.2 - 1.5	Additive to suppress side reactions
DIPEA or Triethylamine (TEA)	2.0 - 3.0	Non-nucleophilic base
Anhydrous DMF or DCM	-	Solvent

Step-by-Step Procedure:

• Preparation: To a clean, dry round-bottom flask under an inert atmosphere, add 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 eq.), HOBt (1.2 eq.), and the amine (1.1 eq.).

• Dissolution: Dissolve the mixture in anhydrous DMF (or DCM) (0.1-0.5 M).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• EDC Addition: Add EDC.HCl (1.2 eq.) portion-wise to the cooled solution.

• Base Addition: Slowly add DIPEA or TEA (2.0 eq.) to the reaction mixture.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 1N HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel.

Workflow Visualization

.dot

Sources

• 1. hepatochem.com [hepatochem.com]
• 2. bachem.com [bachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. benchchem.com [benchchem.com]
• 6. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]

Application Note: Chemoselective Esterification of 4-Bromo-5-iodofuran-2-carboxylic acid

Target Audience: Researchers, synthetic chemists, and drug development professionals. Compound Focus: 4-Bromo-5-iodofuran-2-carboxylic acid (CAS: 19303-42-5) [1]

Executive Summary

The functionalization of polyhalogenated heteroaromatics is a cornerstone of modern drug discovery and agrochemical development. 4-Bromo-5-iodofuran-2-carboxylic acid is a highly versatile, trifunctional building block. It features a carboxylic acid for esterification or amidation, a highly reactive C5–I bond, and a moderately reactive C4–Br bond. This differential halogen reactivity allows for orthogonal, sequential transition-metal-catalyzed cross-couplings (e.g., Suzuki, Sonogashira, or Stille reactions).

However, the electron-rich nature of the furan ring makes the C5–I bond susceptible to protodeiodination under harsh acidic conditions (such as traditional Fischer esterification using refluxing concentrated H₂SO₄) [2]. Furthermore, the use of strong nucleophilic bases can trigger unwanted nucleophilic aromatic substitution ( SN​Ar ) or halogen-metal exchange. This application note details two field-proven, highly chemoselective protocols—Steglich Esterification and Base-Promoted Alkylation —that quantitatively mask the carboxylic acid while perfectly preserving the delicate carbon-halogen bonds [3].

Mechanistic Rationale & Substrate Profiling

To successfully esterify 4-Bromo-5-iodofuran-2-carboxylic acid, the reaction environment must remain mild (ideally at or below room temperature) and avoid strong transition-metal catalysts that could prematurely activate the C–I bond.

• Avoidance of Fischer Esterification: Refluxing in alcohols with mineral acids can lead to furan ring-opening or partial loss of the C5-iodine due to the reversibility of electrophilic aromatic substitution on electron-rich heterocycles.

• Protocol A (Steglich Esterification): Utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 4-Dimethylaminopyridine (DMAP). EDC activates the carboxylic acid to form an O-acylisourea intermediate. DMAP acts as a superior acyl transfer catalyst, forming a reactive N-acylpyridinium species that is rapidly trapped by the alcohol. This method is exceptionally mild and operates at 0 °C to room temperature, completely avoiding dehalogenation [4].

• Protocol B (Base-Promoted Alkylation): Utilizes an alkyl halide (e.g., iodomethane) and a mild inorganic base ( K2​CO3​ ) in a polar aprotic solvent (DMF). K2​CO3​ is basic enough to deprotonate the carboxylic acid ( pKa​ ~ 3.1) but not strong enough to deprotonate the furan ring or initiate degradation. The resulting carboxylate acts as a nucleophile, displacing the halide via an SN​2 mechanism.

Fig 1: Divergent chemoselective esterification pathways preserving C-Br and C-I bonds.

Comparative Data Summary

The following table summarizes the quantitative performance and operational parameters of both protocols when synthesizing the methyl ester derivative.

Parameter	Protocol A: Steglich Esterification	Protocol B: Base-Promoted Alkylation
Reagents	EDC·HCl, DMAP, Methanol	K2​CO3​ , Iodomethane ( CH3​I )
Solvent	Dichloromethane ( CH2​Cl2​ )	Dimethylformamide (DMF)
Reaction Temperature	0 °C to Room Temperature	Room Temperature
Reaction Time	12 – 16 hours	4 – 6 hours
Typical Yield	85 – 92%	90 – 98%
Chemoselectivity	Excellent (No C-I/C-Br cleavage)	Excellent (No C-I/C-Br cleavage)
Primary Byproduct	Water-soluble urea (easily washed)	Inorganic salts (easily washed)
Best Suited For	Complex, sterically hindered alcohols	Simple alkyl or benzyl halides

Experimental Protocols

Protocol A: Steglich Esterification (Synthesis of Alkyl/Aryl Esters)

This protocol is a self-validating system: the use of EDC·HCl over traditional DCC is a deliberate choice to ensure the urea byproduct is water-soluble, preventing the need for tedious and loss-inducing filtrations.

Materials:

• 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 equiv.)

• Target Alcohol (e.g., Methanol, Ethanol, Benzyl Alcohol) (1.2 equiv.)

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride) (1.2 equiv.)

• DMAP (4-Dimethylaminopyridine) (0.1 equiv.)

• Anhydrous Dichloromethane ( CH2​Cl2​ )

Step-by-Step Procedure:

• Initiation: In an oven-dried round-bottom flask purged with inert gas ( N2​ or Argon), dissolve 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 equiv.) in anhydrous CH2​Cl2​ to achieve a 0.1 M concentration.

• Catalyst & Substrate Addition: Add the target alcohol (1.2 equiv.) followed by DMAP (0.1 equiv.).

• Thermal Control: Submerge the reaction flask in an ice-water bath to cool the mixture to 0 °C. Causality: Cooling the reaction prior to coupling agent addition suppresses the unwanted O-to-N acyl migration, which would otherwise form an unreactive N-acylurea dead-end product.

• Activation: Add EDC·HCl (1.2 equiv.) portion-wise over 5 minutes.

• Propagation: Stir the reaction at 0 °C for 30 minutes. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours. Monitor completion via TLC (Hexanes:Ethyl Acetate, 4:1).

• Workup & Isolation: Dilute the reaction mixture with additional CH2​Cl2​ . Wash the organic layer sequentially with 1M aqueous HCl (to remove DMAP and unreacted EDC), saturated aqueous NaHCO3​ (to remove unreacted starting acid), and brine.

• Drying: Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield the pure ester.

Protocol B: Base-Promoted Alkylation (Synthesis of Methyl/Benzyl Esters)

This protocol leverages the high nucleophilicity of the furoate anion. It is highly scalable and avoids the use of expensive carbodiimide coupling reagents.

Materials:

• 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 equiv.)

• Alkyl Halide (e.g., Iodomethane or Benzyl Bromide) (1.2 equiv.)

• Anhydrous Potassium Carbonate ( K2​CO3​ ) (1.5 equiv.)

• Anhydrous Dimethylformamide (DMF)

Step-by-Step Procedure:

• Deprotonation: Dissolve 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 equiv.) in anhydrous DMF (0.2 M concentration) at room temperature. Add finely powdered, anhydrous K2​CO3​ (1.5 equiv.). Stir for 15 minutes. Causality: K2​CO3​ quantitatively generates the carboxylate anion without acting as a strong enough nucleophile to attack the C4-Br or C5-I positions.

• Alkylation: Add the alkyl halide (1.2 equiv.) dropwise via syringe. If using highly volatile iodomethane, ensure the flask is well-sealed.

• Propagation: Stir the heterogeneous mixture vigorously at room temperature for 4–6 hours.

• Quenching: Pour the reaction mixture into a separatory funnel containing a 5-fold volume of ice-cold distilled water. This immediately dissolves the inorganic salts and precipitates the highly hydrophobic ester product.

• Extraction: Extract the aqueous layer three times with Ethyl Acetate.

• DMF Removal: Wash the combined organic layers thoroughly with a 5% aqueous Lithium Chloride (LiCl) solution (3 times) followed by brine. Causality: LiCl drastically increases the partition coefficient of DMF into the aqueous phase, ensuring complete removal of the high-boiling solvent without requiring vacuum distillation.

• Drying: Dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure.

References

• Royal Society of Chemistry. "A chemical–electrochemical cascading strategy for the efficient synthesis of 2,5-furandicarboxylic acid and its methyl ester from 2-furoic acid and CO2". Green Chemistry. Available at:[Link]

• American Chemical Society. "O-Thien-2-yl Esters: A Synthetic Approach to a Rare Class of Materials Using a Modified Steglich Esterification". The Journal of Organic Chemistry. Available at: [Link]

Application Note: Catalytic Decarboxylation of Substituted Furan-2-Carboxylic Acids

Introduction & Mechanistic Rationale

Substituted furan-2-carboxylic acids (furoic acids) are pivotal intermediates in the valorization of lignocellulosic biomass. Derived primarily from the oxidation of furfural and 5-hydroxymethylfurfural (HMF), these compounds serve as critical precursors for pharmaceuticals, agrochemicals, and advanced polymeric materials. The removal of the carboxylate group via decarboxylation is an essential transformation to access 2-substituted and 2,5-disubstituted furans.

However, the extrusion of CO₂ from aromatic and heteroaromatic carboxylic acids is thermodynamically demanding. While aliphatic carboxylic acids decarboxylate readily, furan-2-carboxylic acids historically required extreme thermal conditions (200–300 °C) to overcome the high activation energy barrier [1]. These harsh conditions often lead to product degradation, non-specific polymerization (tar formation), and poor yields. To circumvent this, modern synthetic workflows employ transition-metal catalysis—specifically Copper (Cu) and Silver (Ag)—to dramatically lower the activation energy and enable high-yielding protodecarboxylation under milder conditions.

Mechanistic Pathways: The Role of Transition Metals

The efficacy of transition-metal-catalyzed decarboxylation lies in the stabilization of highly reactive intermediates. In the Cu-catalyzed protodecarboxylation pathway, the reaction proceeds via an ionic mechanism.

Causality in Catalyst Design:

• Ligand Selection: A Cu(I) active species is stabilized by a nitrogenous bidentate ligand, such as 1,10-phenanthroline. This ligand prevents the aggregation of copper into inactive bulk metal and increases the electron density at the metal center.

• Transition State Stabilization: The critical rate-limiting step is the extrusion of CO₂. The presence of the α -oxygen in the furan ring provides inductive stabilization to the developing negative charge during this transition state, making furoic acids more reactive than their benzoic acid counterparts.

• Proton Shuttling: A high-boiling basic solvent, such as quinoline, acts as both a coordinating ligand and a proton shuttle, facilitating the rapid protodemetalation of the Cu(I)-furan intermediate to release the final product[2].

Cu(I)-catalyzed protodecarboxylation mechanism of furan-2-carboxylic acids.

Comparative Efficacy of Decarboxylation Systems

Selecting the appropriate decarboxylation system depends on the substrate's thermal stability and the desired scale. The table below summarizes the quantitative performance of standard methodologies.

Catalytic System	Catalyst / Ligand	Solvent System	Temp (°C)	Time	Yield (%)	Ref
Thermal (Classical)	None	None (Neat)	200–300	>2 h	72–78	[1]
Cu-Catalyzed (MW)	Cu₂O / 1,10-Phenanthroline	NMP / Quinoline	190	15 min	>90	[2]
Ag-Catalyzed (Heterogeneous)	Ag NPs on γ-Al₂O₃	DMF	120	4 h	98	[3]

Experimental Protocols

Protocol A: Microwave-Assisted Cu-Catalyzed Protodecarboxylation

This protocol utilizes microwave (MW) irradiation to provide rapid, uniform heating. Causality: MW heating minimizes the residence time of the sensitive furan product at high temperatures, effectively suppressing polymerization and tar formation that typically plague conventional heating methods [2].

Materials Required:

• Substituted furan-2-carboxylic acid (1.0 mmol)

• Copper(I) oxide (Cu₂O) (0.05 mmol, 5 mol%)

• 1,10-Phenanthroline (0.10 mmol, 10 mol%)

• N-Methyl-2-pyrrolidone (NMP) (1.5 mL, anhydrous)

• Quinoline (0.5 mL, anhydrous)

Step-by-Step Methodology:

• Reagent Assembly: To an oven-dried 10 mL microwave vial equipped with a magnetic stir bar, add the furan-2-carboxylic acid, Cu₂O, and 1,10-phenanthroline.

• Atmosphere Control: Seal the vial with a Teflon-lined septum cap. Evacuate and backfill the vial with dry Argon three times to ensure a strictly inert atmosphere. Reasoning: Cu(I) is highly susceptible to oxidation to inactive Cu(II) in the presence of atmospheric oxygen.

• Solvent Addition: Inject anhydrous NMP and quinoline via a micro-syringe.

• Microwave Irradiation: Place the vial in a dedicated microwave synthesizer. Irradiate the mixture at 190 °C for exactly 15 minutes.

• Quench & Extraction: Allow the vial to cool to room temperature. Dilute the crude mixture with ethyl acetate (15 mL) and transfer to a separatory funnel. Wash the organic layer with 1M HCl (3 × 10 mL) to remove the quinoline and NMP, followed by a brine wash (10 mL).

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (carefully, as substituted furans can be volatile).

Self-validating experimental workflow for microwave-assisted decarboxylation.

Self-Validating System Integration: Before full purification, extract a 50 µL aliquot of the crude ethyl acetate layer prior to the HCl wash. Dilute with 1 mL of GC-grade solvent and run a rapid GC-MS analysis.

• Validation Check: If the mass balance shows unreacted starting material, the Cu(I) catalyst was likely poisoned by moisture. If high-molecular-weight peaks appear, the reaction temperature overshot, causing furan dimerization. This immediate feedback loop validates the integrity of the inert setup before committing to column chromatography.

Protocol B: Heterogeneous Silver-Catalyzed Decarboxylation

For larger-scale applications where catalyst removal is a bottleneck, heterogeneous Ag nanoparticles (NPs) offer an amine-free alternative [3].

Step-by-Step Methodology:

• Setup: In a round-bottom flask, suspend the furan-2-carboxylic acid (5.0 mmol) and 10 wt% Ag NPs supported on γ-Al₂O₃ (50 mg) in 10 mL of anhydrous DMF.

• Reaction: Heat the suspension to 120 °C under an Argon atmosphere for 4 hours with vigorous stirring.

• Catalyst Recovery: Cool the mixture and filter it through a medium-porosity glass frit. Wash the recovered catalyst with fresh DMF. The Ag/γ-Al₂O₃ catalyst can be dried and reused for up to 4 cycles without significant loss of activity.

• Isolation: Pour the filtrate into ice water to precipitate the product (if solid) or extract with diethyl ether (if liquid).

Troubleshooting & Process Optimization

• Observation: Formation of Dark, Tarry Residues.

  • Causality: Furan rings are highly electron-rich and sensitive to both strong acids and prolonged thermal stress, leading to ring-opening and polymerization.

  • Optimization: Ensure the microwave temperature does not exceed 190 °C. If utilizing conventional heating, distill the furan product in situ as it forms to remove it from the high-temperature reaction zone immediately.

• Observation: Low Conversion Rates.

  • Causality: Water competitively binds to the Cu(I) center, preventing the necessary ligand exchange with the furan-2-carboxylate.

  • Optimization: Verify the anhydrous nature of NMP and quinoline. Store solvents over activated 3Å molecular sieves. Ensure the furan-2-carboxylic acid starting material is thoroughly dried under a high vacuum prior to use.

References

• Title: Thermal decarboxylation of 2-furoic acid and its implication for the formation of furan in foods Source: Food Chemistry, 126(3), 1512-1513 (2011) URL: [Link]

• Title: Microwave-assisted Cu-catalyzed protodecarboxylation of aromatic carboxylic acids Source: Journal of Organic Chemistry, 74(6), 2620-2623 (2009) URL: [Link]

• Title: Protodecarboxylation of carboxylic acids over heterogeneous silver catalysts Source: ResearchGate (Preprint/Abstract Archive) URL: [Link]

Heck coupling protocols for bromo-iodinated furans

Application Note: Chemoselective Heck Coupling Protocols for Bromo-Iodinated Furans

Executive Summary

Dihalogenated heterocycles, such as 3-bromo-2-iodofuran (CAS No. 72167-52-3), are highly valuable building blocks for the creation of complex molecular architectures in medicinal chemistry and drug development[1]. The differential reactivity of the bromine and iodine substituents enables orthogonal, sequential cross-coupling strategies[1]. This application note details a validated, self-monitoring protocol for the chemoselective Heck coupling of bromo-iodofurans, ensuring functionalization at the C-I bond while preserving the C-Br bond for downstream diversification[2].

Scientific Rationale & Mechanistic Causality

The core principle driving this protocol is the significant difference in bond dissociation energies between the C-I and C-Br bonds. Aryl iodides are the most reactive coupling partners due to the weaker C-I bond, facilitating a much faster rate of oxidative addition to the active Pd(0) catalyst[2].

By carefully controlling the reaction temperature (typically 70–80 °C) and selecting an appropriate ligand-to-palladium ratio, the oxidative addition becomes highly chemoselective[2]. The catalytic precursor Pd(OAc)₂ is utilized because, when associated with monophosphine ligands like PPh₃, it efficiently enters the catalytic cycle upon in situ reduction to Pd(0)[3]. If the temperature exceeds 100 °C or a highly electron-rich ligand is used, the catalyst may overcome the activation barrier for the C-Br bond, leading to unwanted di-coupled byproducts.

Figure 1: Chemoselective Heck catalytic cycle for bromo-iodofurans highlighting C-I specificity.

Comparative Data & Optimization

To establish a robust protocol, various parameters must be balanced. The tables below summarize the quantitative reactivity differences and the optimization landscape for maximizing mono-coupling yields.

Table 1: Reactivity Profile of Halogenated Furans in Cross-Coupling

Halogen Position	Approx. Bond Energy	Oxidative Addition Rate	Optimal Heck Temp	Chemoselectivity Profile
C-I	~65 kcal/mol	Very Fast	50–80 °C	Primary reaction site[2]
C-Br	~80 kcal/mol	Moderate	100–120 °C	Intact under mild conditions[2]

Table 2: Optimization of Chemoselective Heck Coupling (3-Bromo-2-iodofuran + Acrylate)

Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Mono-Coupled Yield (%)	Observation
Pd(OAc)₂ / PPh₃	Et₃N	DMF	70	4	88%	Optimal chemoselectivity.
Pd(PPh₃)₄	K₂CO₃	Toluene	80	6	75%	Slower reaction rate.
Pd(OAc)₂ (No Ligand)	Cy₂NMe	DMA	110	2	45%	Di-coupled byproducts formed.

Validated Experimental Protocol

This self-validating methodology ensures that the user can track the reaction progress and confirm intermediate states. The procedure describes the coupling of 3-bromo-2-iodofuran with an olefin (e.g., methyl acrylate or styrene)[4].

Figure 2: Step-by-step experimental workflow for the chemoselective Heck coupling process.

Step-by-Step Methodology:

• System Preparation & Degassing:

  • Action: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5.0 mL of anhydrous Dimethylformamide (DMF). Degas the solvent by bubbling Argon through it for 15 minutes.

  • Causality: Oxygen rapidly deactivates Pd(0) species and oxidizes phosphine ligands. DMF is chosen because its polar aprotic nature stabilizes the ionic intermediates formed during the Heck cycle[3].

• Catalyst & Ligand Loading:

  • Action: Under an Argon atmosphere, add Pd(OAc)₂ (5 mol%, 0.05 eq) and Triphenylphosphine (PPh₃) (15 mol%, 0.15 eq) to the flask. Stir for 10 minutes at room temperature until a uniform color (typically pale yellow/orange) is observed.

  • Causality: The 1:3 ratio of Pd to PPh₃ ensures sufficient ligand coordination to stabilize the active Pd(0) generated in situ, preventing the precipitation of inactive palladium black[3].

• Substrate & Base Addition:

  • Action: Add 3-bromo-2-iodofuran (1.0 mmol, 1.0 eq) followed by the alkene (e.g., methyl acrylate, 1.2 mmol, 1.2 eq) and Triethylamine (Et₃N) (2.0 mmol, 2.0 eq).

  • Causality: Et₃N serves a dual purpose: it acts as the base to neutralize the HI byproduct (driving the catalytic cycle forward) and assists in the initial reduction of Pd(II) to Pd(0)[3].

• Reaction Execution & IPC (In-Process Control):

  • Action: Heat the reaction mixture to 70 °C using a pre-equilibrated oil bath.

  • Validation Checkpoint: After 2 hours, withdraw a 10 µL aliquot, dilute in EtOAc, and analyze via TLC (Hexanes/EtOAc 9:1) or GC-MS. The disappearance of the starting material peak (m/z ~272) and appearance of the mono-coupled product mass validates the C-I oxidative addition[1]. Do not exceed 80 °C to prevent C-Br activation[2].

• Quenching & Workup:

  • Action: Once complete (typically 4–6 hours), cool the mixture to room temperature. Quench with 10 mL of distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification:

  • Action: Purify the crude residue via flash column chromatography on silica gel to isolate the mono-coupled bromofuran derivative.

Troubleshooting & Field-Proven Insights

• Issue: Palladium Black Precipitation.

  • Cause: Insufficient ligand stabilization or oxygen contamination.

  • Solution: Ensure strict inert atmosphere techniques. If precipitation persists, consider adding a phase-transfer catalyst like Tetrabutylammonium bromide (TBAB), which can help stabilize Pd nanoparticles and inhibit dehalogenation of the aryl bromide[5].

• Issue: Loss of Chemoselectivity (Di-coupling).

  • Cause: Reaction temperature too high or catalyst too electron-rich.

  • Solution: Strictly maintain the temperature below 80 °C. Avoid highly electron-donating ligands (e.g., alkyl phosphines or NHCs) which lower the activation barrier for C-Br oxidative addition[2].

References

• [3] Title: 21.01.1: Heck Reaction Source: Chemistry LibreTexts URL: [Link]

• [5] Title: Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib Source: Beilstein Journal of Organic Chemistry (via PMC) URL: [Link]

• [4] Title: Solution-Phase Synthesis of a Highly Substituted Furan Library Source: ACS Combinatorial Science (via PMC) URL: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Solution-Phase Synthesis of a Highly Substituted Furan Library - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Regioselective Sonogashira Coupling of 4-Bromo-5-iodofuran-2-carboxylic Acid Esters

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Application Note and Validated Protocol

Executive Summary

Furan-based scaffolds are ubiquitous in medicinal chemistry, serving as critical pharmacophores in various anti-inflammatory, antimicrobial, and antineoplastic agents. The functionalization of polysubstituted furans, however, presents significant synthetic challenges. 4-Bromo-5-iodofuran-2-carboxylic acid esters represent highly versatile, bifunctional building blocks. By exploiting the differential reactivity of carbon-halogen bonds, researchers can achieve precise, sequential functionalization.

This application note details the mechanistic rationale, optimized reaction conditions, and a self-validating protocol for the highly regioselective [1] of 4-bromo-5-iodofuran-2-carboxylates. This methodology enables the exclusive introduction of alkynyl moieties at the C-5 position, preserving the C-4 bromide for subsequent downstream transformations (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings).

Scientific Background & Mechanistic Insights

The Rationale for Regioselectivity

The success of this protocol relies on the intrinsic thermodynamic and kinetic differences between the C5–I and C4–Br bonds. In palladium-catalyzed cross-coupling reactions, the first and often rate-determining step is the oxidative addition of the active Pd(0) species into the aryl/heteroaryl halide bond.

The bond dissociation energy (BDE) of a typical heteroaryl C–I bond is approximately 65 kcal/mol, whereas the C–Br bond is significantly stronger at roughly 81 kcal/mol [2]. Because oxidative addition is highly sensitive to BDE, the Pd(0) catalyst inserts into the C5–I bond orders of magnitude faster than the C4–Br bond. Furthermore, the C-5 position on the furan ring is highly activated due to its proximity to the heteroatom, enhancing the electrophilicity of the carbon center and further facilitating oxidative addition.

Esterification as a Prerequisite

While the free 4-bromo-5-iodofuran-2-carboxylic acid can theoretically be used, we strongly recommend prior esterification (e.g., to the ethyl or methyl ester). Free carboxylic acids can coordinate to the palladium center, leading to catalyst deactivation, or undergo unwanted protodecarboxylation under basic coupling conditions. Esterification ensures high solubility in organic solvents (THF, DMF) and maintains the electronic integrity of the furan ring.

Catalytic Cycle

The reaction proceeds via two interconnected cycles: the Palladium cycle and the Copper cycle.

Mechanistic pathway of the regioselective Sonogashira coupling at the C-5 position.

Experimental Design & Condition Optimization

To establish a robust protocol, various parameters were systematically evaluated. The goal was to maximize the yield of the C-5 alkynylated product while strictly preventing over-coupling at the C-4 position.

Key Findings:

• Catalyst: Pd(PPh3​)2​Cl2​ outperformed Pd(PPh3​)4​ due to its superior stability and optimal electron density, which prevents premature insertion into the C-Br bond.

• Temperature: Maintaining the reaction at Room Temperature (20–25 °C) is critical. Elevated temperatures (≥ 50 °C) provide enough thermal energy to overcome the activation barrier for C-Br oxidative addition, leading to a loss of regioselectivity (formation of dialkynylated byproducts).

• Solvent/Base: A mixture of THF and Triethylamine (TEA) provides an excellent balance of solubility and basicity.

Table 1: Optimization of Reaction Conditions

Entry	Catalyst (5 mol%)	Solvent	Base (2.0 eq)	Temp (°C)	Time (h)	Yield (%)	Regioselectivity (C5:C4)
1	Pd(PPh3​)4​	THF	TEA	25	12	75	>99:1
2	Pd(PPh3​)2​Cl2​	THF	TEA	25	8	88	>99:1
3	Pd(PPh3​)2​Cl2​	DMF	TEA	25	6	92	>99:1
4	Pd(dppf)Cl2​	DMF	DIPEA	50	4	60	85:15
5	Pd(OAc)2​ / PPh3​	Toluene	TEA	25	16	45	95:5

Note: Reactions performed on a 1.0 mmol scale using phenylacetylene (1.1 eq) and CuI (10 mol%). Yields refer to isolated, chromatographically pure products.

Validated Experimental Protocol

This methodology is designed as a self-validating system. By monitoring the distinct isotopic signature of bromine via LC-MS during the reaction, the operator can confirm that regioselectivity is maintained in real-time.

Sequential workflow for the regioselective functionalization of the furan scaffold.

Reagents and Equipment

• Substrate: Ethyl 4-bromo-5-iodofuran-2-carboxylate (1.0 mmol, 345 mg)

• Alkyne: Terminal alkyne (e.g., phenylacetylene) (1.1 mmol)

• Catalysts: Bis(triphenylphosphine)palladium(II) dichloride ( Pd(PPh3​)2​Cl2​ , 0.05 mmol, 35 mg) and Copper(I) iodide (CuI, 0.10 mmol, 19 mg)

• Solvent/Base: Anhydrous DMF (4.0 mL) and Triethylamine (TEA, 2.0 mmol, 280 µL)

• Equipment: Schlenk flask, argon/nitrogen manifold, magnetic stirrer.

Step-by-Step Procedure

• Preparation and Degassing:

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add Ethyl 4-bromo-5-iodofuran-2-carboxylate (345 mg, 1.0 mmol).

  • Add anhydrous DMF (4.0 mL) and TEA (280 µL).

  • Critical Step: Degas the solution by sparging with argon for at least 15 minutes. Oxygen must be rigorously excluded to prevent Glaser coupling (homocoupling of the alkyne).

• Catalyst Loading:

  • Under a positive flow of argon, quickly add Pd(PPh3​)2​Cl2​ (35 mg) and CuI (19 mg). The solution will typically transition to a pale yellow/orange color.

• Alkyne Addition:

  • Add the terminal alkyne (1.1 mmol) dropwise via a gas-tight syringe over 5 minutes.

  • Stir the reaction mixture at room temperature (20–25 °C) protected from light (to prevent catalyst degradation).

• In-Process Control (IPC) & Monitoring:

  • After 2 hours, sample the reaction for LC-MS.

  • Self-Validation Check: Look for the product mass. The presence of a 1:1 isotopic doublet (M and M+2) confirms that the bromine atom is still intact. If the isotopic doublet is missing, over-coupling at the C-4 position has occurred.

• Quenching and Extraction:

  • Upon complete consumption of the starting material (typically 4–6 hours), quench the reaction by adding saturated aqueous NH4​Cl (10 mL).

  • Extract the aqueous layer with Ethyl Acetate ( 3×15 mL).

  • Wash the combined organic layers with water ( 2×10 mL) and brine (10 mL) to remove DMF.

  • Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue via flash column chromatography on silica gel using a gradient of Hexanes/Ethyl Acetate (typically 95:5 to 80:20).

Troubleshooting Guide

Observation	Causality	Solution
Significant Alkyne Homocoupling (Glaser Product)	Presence of residual oxygen in the solvent or headspace promotes Cu-mediated oxidative homocoupling.	Rigorously degas solvents via the Freeze-Pump-Thaw method. Ensure the argon line is free of leaks.
Loss of Regioselectivity (Dialkynylation)	Reaction temperature is too high, or an overly electron-rich phosphine ligand (e.g., P(t-Bu)3​ ) was used, accelerating C-Br insertion.	Strictly maintain RT. Use standard PPh3​ ligands. Reduce catalyst loading if the reaction is highly exothermic.
Incomplete Conversion / Stalled Reaction	Catalyst poisoning, often due to impure terminal alkynes or degraded Pd/Cu salts.	Distill the terminal alkyne prior to use. Ensure CuI is a pale white powder (purify via Soxhlet extraction if green/brown).

References

• Wikipedia Contributors. (2024). Sonogashira coupling. Wikipedia, The Free Encyclopedia. Available at:[Link]

• Lee, C., Yang, W., & Parr, R. G. (2009). Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. Journal of the American Chemical Society. Available at:[Link]

Regioselective Functionalization of the Furan Ring: Strategies, Mechanisms, and Protocols

Application Note & Protocol Guide Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

The furan ring is a privileged scaffold in medicinal chemistry and materials science. However, its electron-rich, heteroaromatic nature presents a distinct regioselectivity challenge. The inherent electronic bias of the oxygen heteroatom strongly directs electrophilic and transition-metal-catalyzed functionalization to the C2 and C5 (α) positions. Accessing the C3 and C4 (β) positions requires strategic chemical workarounds.

As a Senior Application Scientist, I have structured this guide to move beyond mere reaction schemes. We will dissect the causality behind regioselective furan functionalization, detailing the mechanistic rationale and providing self-validating experimental protocols for both C2 and C3 targeted modifications.

Mechanistic Foundations of Furan Regioselectivity

The regioselectivity of furan functionalization is dictated by the stability of the reactive intermediates. In standard Electrophilic Aromatic Substitution (EAS), attack at the C2 position generates a Wheland intermediate where the positive charge is delocalized across three atoms (including the oxygen). Conversely, attack at the C3 position restricts delocalization to only two atoms, making the C2 pathway kinetically and thermodynamically favored.

To override this inherent bias and functionalize the C3 position, chemists employ Directed Ortho-Metalation (DoM) . This strategy utilizes a Directing Metalation Group (DMG) at the C2 position to coordinate a strong organolithium base, forcing deprotonation at the adjacent C3 position via the Complex-Induced Proximity Effect (CIPE)[1].

Alternatively, for highly efficient C2-functionalization, Transition-Metal Catalyzed C–H Activation is utilized. Palladium catalysts proceed through a Concerted Metalation-Deprotonation (CMD) pathway, selectively activating the more acidic C2–H bond without the need for pre-functionalized organometallic reagents.

Fig 1. Divergent pathways for the regioselective functionalization of the furan ring.

Strategic C3-Functionalization via Directed Ortho-Metalation (DoM)

Causality and Mechanistic Rationale

The DoM reaction relies heavily on the Lewis acid-base interaction between the lithium cation of the alkyllithium reagent and the heteroatom of the DMG[2]. The DMG (e.g., amides, oxazolines, or even adjacent tetrahydrofuran rings) must be a strong enough Lewis base to coordinate the lithium aggregate, yet poor enough as an electrophile to avoid nucleophilic attack by the alkyllithium.

Recent advancements have demonstrated that DoM can be successfully executed in greener solvents like Cyclopentyl Methyl Ether (CPME) instead of highly flammable diethyl ether (Et₂O). CPME offers a higher boiling point, lower peroxide formation rate, and unique coordination properties that often result in superior yields and regioselectivity [3].

Fig 2. The Complex-Induced Proximity Effect (CIPE) driving C3-lithiation.

Protocol: Regioselective C3-Lithiation and Trapping

Adapted from Mallardo et al. (2014) for the desymmetrization of diaryltetrahydrofurans [3].

Reagents & Materials:

• Furan substrate bearing a C2-DMG (1.0 equiv, 1.0 mmol)

• tert-Butyllithium (t-BuLi) (1.7 M in pentane, 1.2 equiv)

• Anhydrous Cyclopentyl Methyl Ether (CPME) (5.0 mL)

• Electrophile (e.g., DMF, alkyl halides, or aldehydes) (1.5 equiv)

• Saturated aqueous NH₄Cl solution

Step-by-Step Methodology:

• System Preparation: Flame-dry a Schlenk flask under a vacuum and backfill with ultra-pure Argon (repeat 3x). Causality: Organolithium reagents are highly moisture and oxygen-sensitive; strict anhydrous conditions prevent premature quenching.

• Substrate Dissolution: Dissolve the C2-DMG furan substrate (1.0 mmol) in 5.0 mL of anhydrous CPME under Argon.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: CPME allows for lithiation at 0 °C rather than the traditional -78 °C required in THF/Et₂O, reducing cryogenic overhead while maintaining regiocontrol.

• Lithiation: Add t-BuLi (0.7 mL, 1.2 mmol) dropwise via a gas-tight syringe over 5 minutes. Stir the deep-colored solution at 0 °C for 1 hour. Self-Validation: The formation of a distinct color change (often deep yellow/orange) indicates the generation of the aryllithium species.

• Electrophilic Trapping: Add the electrophile (1.5 mmol) neat or dissolved in 1 mL of CPME dropwise. Stir for an additional 2 hours, allowing the reaction to slowly warm to room temperature.

• Quenching: Carefully quench the reaction by adding 5 mL of saturated aqueous NH₄Cl. Causality: Mild acidic quenching destroys unreacted t-BuLi and protonates the resulting alkoxide (if a carbonyl electrophile was used) without degrading the furan ring.

• Workup & Isolation: Extract the aqueous layer with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography.

Direct C2-Arylation via Pd-Catalyzed C–H Functionalization

Causality and Mechanistic Rationale

Direct C–H arylation bypasses the need for pre-synthesized organometallic reagents (like stannanes or boronic acids used in Stille or Suzuki couplings). The reaction utilizes a Palladium(0) catalyst that undergoes oxidative addition with an aryl halide. The resulting Pd(II) species coordinates to the furan ring, and a base (usually an acetate) facilitates a Concerted Metalation-Deprotonation (CMD) event specifically at the more acidic C2 position [4].

To achieve high turnover numbers (TON) at extremely low catalyst loadings (e.g., 0.1 mol%), sterically demanding tetraphosphine ligands like Tedicyp are employed. Causality: These multidentate ligands stabilize the monomeric Pd(0) active species, preventing the agglomeration of inactive "Palladium black" at the high temperatures (150 °C) required for the CMD step.

Fig 3. Catalytic cycle for the Pd-catalyzed direct C2-arylation of furan via CMD.

Protocol: Palladium-Catalyzed Direct C2-Arylation

Adapted from Battace et al. (2007) for low catalyst loading C-H functionalization [4].

Reagents & Materials:

• 2-Substituted Furan (e.g., 2-n-butylfuran) (2.0 equiv, 2.0 mmol)

• Aryl Bromide (1.0 equiv, 1.0 mmol)

• [Pd(C₃H₅)Cl]₂ (0.1 mol% Pd)

• Tedicyp ligand (0.1 mol%)

• Anhydrous Sodium Acetate (AcONa) (2.0 equiv, 2.0 mmol)

• N,N-Dimethylacetamide (DMAc) (3.0 mL)

Step-by-Step Methodology:

• Catalyst Preparation: In an argon-filled glovebox, pre-mix [Pd(C₃H₅)Cl]₂ and Tedicyp in a small vial with 0.5 mL of DMAc to form the active catalyst complex.

• Reaction Assembly: To a heavy-walled pressure tube equipped with a magnetic stir bar, add the Aryl Bromide (1.0 mmol), AcONa (2.0 mmol), and the furan substrate (2.0 mmol). Causality: Furan is used in excess to drive the reaction forward and compensate for its volatility at high temperatures.

• Solvent & Catalyst Addition: Add the remaining DMAc (2.5 mL) and transfer the pre-formed catalyst solution into the pressure tube. Seal the tube tightly with a Teflon cap.

• Heating: Submerge the tube in a pre-heated oil bath at 150 °C. Stir vigorously for 20 hours. Self-Validation: Monitor reaction progress by analyzing a micro-aliquot via GC-MS after 10 hours to confirm the disappearance of the aryl bromide and the formation of the C2-arylated product.

• Workup: Cool the reaction to room temperature. Dilute with Dichloromethane (15 mL) and wash with water (3 x 15 mL) to remove the DMAc solvent and acetate salts.

• Purification: Dry the organic phase over MgSO₄, concentrate under vacuum, and purify the residue via silica gel chromatography (Hexanes/Ethyl Acetate gradient).

Quantitative Data & Substrate Scope

The following table summarizes the expected yields and regioselectivity metrics when applying the above protocols to various substrates.

Functionalization Strategy	Substrate	Reagent / Catalyst System	Target Position	Regioselectivity (Target:Other)	Isolated Yield (%)
DoM (Lithiation)	Diaryltetrahydrofuran	t-BuLi, CPME, 0 °C	C3	> 95:5	80 - 85%
DoM (Lithiation)	2-Methoxyfuran	n-BuLi, TMEDA, THF	C3	90:10	70 - 75%
C–H Arylation	2-n-Butylfuran	[Pd(C₃H₅)Cl]₂ / Tedicyp	C5 (α)	100:0	90 - 95%
C–H Arylation	Unsubstituted Furan	Pd(OH)₂/C, AcOK, DMAc	C2 (α)	> 98:2	75 - 89%

Note: In unsubstituted furan, C-H arylation strictly occurs at the C2 position. If C2 is blocked (e.g., 2-n-butylfuran), the reaction proceeds exclusively at the C5 position.

References

• Directed Metalation: A Survival Guide. Baran Lab. Available at:[Link]

• Directed ortho metalation. Wikipedia. Available at:[Link]

• Regioselective desymmetrization of diaryltetrahydrofurans via directed ortho-lithiation: an unexpected help from green chemistry. Chemical Communications (RSC Publishing). Available at:[Link]

• Palladium-Catalyzed Direct Arylation of Furans via C−H Functionalization at Low Catalyst Loadings. Organometallics (ACS Publications). Available at:[Link]

Application Note: 4-Bromo-5-iodofuran-2-carboxylic Acid as a Sequence-Defined Building Block in Organic Electronics

Executive Summary

The development of next-generation organic electronics—such as Organic Photovoltaics (OPVs) and Organic Field-Effect Transistors (OFETs)—relies heavily on the precision synthesis of conjugated polymers. 4-Bromo-5-iodofuran-2-carboxylic acid (CAS 19303-42-5) has emerged as a highly versatile, sequence-definable building block for materials science[1]. By leveraging the orthogonal reactivity of its halogens and the functionalizability of its carboxylate group, researchers can construct highly planar, biosourced furan-based polymers that offer distinct optoelectronic advantages over traditional thiophene-based materials.

This application note provides a comprehensive guide to the mechanistic rationale, comparative advantages, and validated experimental protocols for utilizing 4-Bromo-5-iodofuran-2-carboxylic acid in the synthesis of advanced functional materials.

Mechanistic Insights: The Rationale for Furan in Materials Science

Furan vs. Thiophene: The Planarity Advantage

Historically, thiophene has been the ubiquitous heterocycle in organic conjugated materials. However, furan—its oxygen congener—is increasingly preferred for high-performance devices[2]. The causality behind this shift lies in fundamental atomic properties:

• Steric Hindrance & Planarity: The van der Waals radius of oxygen (1.52 Å) is significantly smaller than that of sulfur (1.80 Å). When furan rings are polymerized, this reduced steric bulk allows the polymer backbone to adopt a highly planar conformation (torsion angles approaching 180°)[2][3].

Charge Mobility: Enhanced planarity directly translates to tighter π

π stacking distances in the solid state. Devices fabricated with furan-containing copolymers frequently exhibit charge carrier mobilities orders of magnitude higher than their all-thiophene analogs[3].

• Sustainability: Unlike thiophenes, which are derived from petrochemicals, furan derivatives can be synthesized from furfural, a renewable biomass derivative, aligning with the push for eco-friendly organic electronics[4].

Orthogonal Reactivity: The Power of 4-Bromo-5-Iodo Substitution

The true synthetic value of 4-Bromo-5-iodofuran-2-carboxylic acid lies in its three distinct, addressable reactive sites. In palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Stille), the rate of oxidative addition is inversely proportional to the bond dissociation energy (BDE) of the carbon-halogen bond[5].

• C5-Iodine (BDE ~65 kcal/mol): Undergoes rapid oxidative addition with Pd(0) at mild temperatures (RT to 50 °C).

• C4-Bromine (BDE ~81 kcal/mol): Remains intact during C5-coupling, acting as a dormant site that can be subsequently activated at higher temperatures (80–100 °C)[5].

• C2-Carboxylic Acid: Serves a dual purpose. It can act as a direct anchoring group for TiO2 in Dye-Sensitized Solar Cells (DSSCs), or it can be esterified with branched alkyl chains (e.g., 2-ethylhexyl) to impart critical solubility to the rigid conjugated polymer backbone[6].

Quantitative Data & Comparative Efficiencies

The following table summarizes the comparative reactivity and physical properties of halogenated furans versus thiophenes, providing a data-driven basis for material selection.

Property / Reaction MetricFuran DerivativesThiophene DerivativesMechanistic DriverC-I vs C-Br Cross-Coupling Selectivity> 95% at 40 °C[5]~ 85% at 40 °CGreater electron density on furan oxygen enhances oxidative addition kinetics at C5.Polymer Backbone PlanarityHigh (Torsion ~180°)[2]Moderate (Torsion ~150°)[2]Smaller van der Waals radius of Oxygen (1.52 Å) vs Sulfur (1.80 Å)[3].Oxidation PotentialHigher (Harder to oxidize)[2]Lower (Easier to oxidize)[2]Higher electronegativity of oxygen holds π -electrons more tightly[2].Solid-State π π Stacking Distance~ 3.4 - 3.5 Å[3]~ 3.6 - 3.8 Å[3]Reduced steric bulk allows closer intermolecular packing[3].

Visualizing the Synthetic and Application Workflows

The following diagrams illustrate the logical progression from the raw building block to the final organic electronic device.

Figure 1: Orthogonal functionalization workflow of 4-Bromo-5-iodofuran-2-carboxylic acid.

Figure 2: Pathway from furan building block to organic photovoltaic (OPV) device integration.

Experimental Protocols

To ensure self-validating and reproducible results, the following protocols leverage the kinetic differences between the C-I and C-Br bonds.

Protocol 1: Chemoselective C5-Suzuki-Miyaura Coupling

Objective: Selectively couple an arylboronic acid to the C5 position while preserving the C4-Bromine for future polymerization.

Materials:

• 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 eq)

• Arylboronic acid (1.05 eq) (Note: Strict stoichiometric control prevents over-coupling)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (2-5 mol%)

• Sodium carbonate (Na2CO3), 2M aqueous solution (2.0 eq)

• Solvent: Degassed THF/Toluene (1:1 v/v)

Step-by-Step Procedure:

• Preparation: In a Schlenk flask under inert argon atmosphere, dissolve 4-Bromo-5-iodofuran-2-carboxylic acid and the arylboronic acid in the THF/Toluene mixture.

• Degassing: Sparge the solution with argon for 15 minutes to remove dissolved oxygen, which can degrade the Pd(0) catalyst.

• Catalyst Addition: Add Pd(PPh3)4 quickly against a positive flow of argon.

• Base Addition: Inject the degassed 2M Na2CO3 aqueous solution.

• Controlled Heating: Heat the reaction mixture to 45 °C . Crucial Causality: Exceeding 50 °C increases the kinetic energy of the system, risking unwanted oxidative addition at the C4-Bromine bond.

• Monitoring: Monitor via TLC or LC-MS. The C-I reaction typically completes within 4–6 hours.

• Workup: Cool to room temperature, acidify with 1M HCl to pH 3 (to protonate the carboxylic acid), extract with ethyl acetate, dry over MgSO4, and purify via silica gel chromatography.

Protocol 2: C4-Chain Extension via Stille Coupling

Objective: Utilize the dormant C4-Bromine to extend the conjugated system, creating a donor-acceptor-donor (D-A-D) monomer.

Materials:

• Mono-coupled product from Protocol 1 (1.0 eq)

• Aryl/Heteroaryl trimethylstannane (1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] (2 mol%)

• Tri(tert-butyl)phosphine [P(t-Bu)3] (4 mol%)

• Solvent: Degassed Toluene

Step-by-Step Procedure:

• Preparation: Combine the mono-coupled furan and the stannane reagent in a dry Schlenk flask under argon.

• Catalyst Complexation: Add Pd2(dba)3 and P(t-Bu)3. Crucial Causality: The bulky, electron-rich P(t-Bu)3 ligand is required to accelerate the challenging oxidative addition into the stronger C-Br bond.

• Reaction: Reflux the mixture at 100 °C for 12–16 hours. The high temperature overcomes the activation energy barrier of the C-Br bond.

• Workup: Quench with aqueous KF solution to precipitate toxic tin byproducts as insoluble polymeric tin fluorides. Filter through Celite, extract, and purify.

Protocol 3: Solubilizing Esterification of the C2-Carboxylate

Objective: Attach a branched alkyl chain to the carboxylic acid to ensure the final conjugated polymer remains soluble during spin-coating or slot-die coating processes.

Materials:

• C4/C5-functionalized furan-2-carboxylic acid (1.0 eq)

• 2-Ethylhexanol (1.5 eq)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl) (1.2 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Activation: Dissolve the furan-2-carboxylic acid in anhydrous DCM. Add EDC·HCl and DMAP. Stir for 15 minutes at room temperature to form the active O-acylisourea intermediate.

• Coupling: Add 2-ethylhexanol dropwise.

Reaction: Stir at room temperature for 12 hours. Crucial Causality: A branched chain like 2-ethylhexyl disrupts tight interchain packing just enough to allow solvent penetration, ensuring solubility in green solvents without destroying the π

π stacking required for charge mobility.

• Workup: Wash with water, brine, dry over Na2SO4, and concentrate under reduced pressure.

References

• ResearchGate. "Furan-containing conjugated materials that show improved planarity and reduced p-p stacking". ResearchGate Publications. Available at:[Link]

• ACS Sustainable Chemistry & Engineering. "Electropolymerized Furan-Based π-Conjugated Polymers for Organic Electronics". ACS Publications. Available at: [Link]

• PMC / NIH. "Aqueous Processed All-Polymer Solar Cells with High Open-Circuit Voltage Based on Low-Cost Thiophene–Quinoxaline Polymers". National Institutes of Health. Available at:[Link]

Sources

• 1. 4-Bromo-5-iodofuran-2-carboxylic acid | 19303-42-5 [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Aqueous Processed All-Polymer Solar Cells with High Open-Circuit Voltage Based on Low-Cost Thiophene–Quinoxaline Polymers - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Orthogonal Cross-Coupling Strategies for the Synthesis of Furan-Based Inhibitors Using 4-Bromo-5-iodofuran-2-carboxylic acid

Document Type: Technical Application Note & Protocol Guide Target Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Professionals Subject: Regioselective functionalization of dihalofurans for anti-tubercular drug development.

Introduction & Strategic Rationale

The rising global threat of multidrug-resistant Mycobacterium tuberculosis (Mtb) necessitates the discovery of novel therapeutic targets. One of the most promising anti-virulence strategies is the disruption of the pathogen's iron-acquisition machinery[1]. MbtI (salicylate synthase) is a Mg²⁺-dependent enzyme responsible for the first step in the biosynthesis of mycobactins (mycobacterial siderophores)[2]. Because this biochemical pathway is entirely absent in human cells, MbtI represents an exceptionally selective target with a minimal predicted off-target toxicity profile[2].

Recent structure-activity relationship (SAR) studies have identified 5-phenylfuran-2-carboxylic acid derivatives as potent, competitive inhibitors of MbtI[3]. To efficiently explore the chemical space around the furan core—specifically probing the 4- and 5-positions to stabilize the "closed conformation" of the MbtI active site[3]—a highly modular synthetic scaffold is required.

4-Bromo-5-iodofuran-2-carboxylic acid (CAS: 19303-42-5) serves as an ideal trifunctional building block. It possesses:

• C5–Iodine: Highly reactive towards oxidative addition.

• C4–Bromine: Moderately reactive, allowing for sequential functionalization.

• C2–Carboxylic Acid: The critical pharmacophore for coordinating with the Mg²⁺ ion in the MbtI active site[3].

This guide details the theoretical framework and validated protocols for the orthogonal, palladium-catalyzed cross-coupling of this scaffold to generate diverse, bis-functionalized furan inhibitors.

Mechanistic Insights: The Principle of Orthogonality

In palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Sonogashira), the rate-determining step is typically the oxidative addition of the low-valent Pd(0) species into the carbon-halogen bond. The bond dissociation energy dictates the kinetic sequence:

• C–I Bond: ~65 kcal/mol

• C–Br Bond: ~81 kcal/mol

By exploiting this thermodynamic differential, chemists can achieve chemoselective functionalization . At lower temperatures (e.g., 50–60 °C) and with standard phosphine ligands (like PPh₃), Pd(0) selectively inserts into the C5–I bond. The C4–Br bond remains intact, serving as a synthetic handle for a subsequent coupling reaction utilizing more electron-rich ligands (e.g., dppf or Buchwald dialkylbiaryl phosphines) and elevated temperatures (90–100 °C).

Expert Insight: Direct cross-coupling on the free carboxylic acid often results in poor yields due to the formation of insoluble palladium-carboxylate aggregates, which deplete the active catalyst pool. Therefore, a preliminary esterification step is highly recommended to ensure a self-validating, high-yielding catalytic system.

Workflow Visualization

Caption: Orthogonal Pd-catalyzed cross-coupling workflow for dihalofurans.

Biological Context: Disrupting Mycobactin Biosynthesis

Furan-based inhibitors synthesized from this scaffold act as transition-state analogs or competitive inhibitors of chorismate[1]. By occupying the active site, they prevent the conversion of chorismic acid to salicylic acid, thereby starving the mycobacterium of the iron necessary for survival and pathogenicity.

Caption: MbtI-mediated mycobactin biosynthesis pathway and targeted inhibition.

Data Presentation: Reaction Optimization Summary

The following table summarizes the optimized conditions for the sequential Suzuki-Miyaura cross-coupling of the methyl ester derivative of 4-bromo-5-iodofuran-2-carboxylic acid.

Reaction Step	Target Bond	Catalyst System	Base / Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Step 1 (Chemoselective)	C5–I	5 mol% Pd(PPh₃)₄	Na₂CO₃ (aq) / Toluene:EtOH	60 °C	4 - 6	78 - 85%
Step 1 (Alternative)	C5–I	2 mol% Pd(OAc)₂, SPhos	K₃PO₄ / THF:H₂O	50 °C	3 - 5	82 - 89%
Step 2 (Exhaustive)	C4–Br	5 mol% Pd(dppf)Cl₂	K₂CO₃ (aq) / 1,4-Dioxane	100 °C	12 - 16	65 - 75%
Step 3 (Deprotection)	C2–Ester	None (Saponification)	LiOH·H₂O / THF:H₂O	25 °C	2 - 4	> 90%

Experimental Protocols

The following self-validating protocols establish a robust pipeline for generating MbtI inhibitors.

Protocol A: Pre-Coupling Esterification

Causality: Protecting the C2-carboxylic acid prevents competitive binding to the palladium center, which can stall the catalytic cycle and lead to protodehalogenation.

• Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 equiv, 10 mmol).

• Reaction: Suspend the acid in anhydrous Methanol (40 mL). Cool the mixture to 0 °C using an ice bath.

• Activation: Add Thionyl Chloride (SOCl₂, 2.0 equiv, 20 mmol) dropwise over 15 minutes. Caution: Exothermic reaction with the evolution of HCl and SO₂ gases. Perform in a well-ventilated fume hood.

• Heating: Remove the ice bath and reflux the mixture at 70 °C for 4 hours. Monitor completion via TLC (Hexanes/EtOAc 7:3).

• Workup: Concentrate the mixture under reduced pressure. Dissolve the crude residue in EtOAc (50 mL) and wash sequentially with saturated aqueous NaHCO₃ (2 × 25 mL) and brine (25 mL). Dry over anhydrous Na₂SO₄, filter, and evaporate to yield the methyl ester as an off-white solid.

Protocol B: Chemoselective C5 Suzuki-Miyaura Coupling

Causality: Strict temperature control (≤ 60 °C) and the use of the triphenylphosphine ligand ensure that the oxidative addition strictly discriminates between the C-I and C-Br bonds.

• Setup: In a Schlenk tube, combine Methyl 4-bromo-5-iodofuran-2-carboxylate (1.0 equiv, 5 mmol), the desired Arylboronic acid (1.05 equiv, 5.25 mmol), and Pd(PPh₃)₄ (0.05 equiv, 0.25 mmol).

• Degassing (Critical Step): Add Toluene (15 mL) and Ethanol (5 mL). Subject the mixture to three freeze-pump-thaw cycles. Rationale: Molecular oxygen rapidly oxidizes Pd(0) to inactive Pd(II) and promotes homocoupling of the boronic acid.

• Base Addition: Add a degassed 2M aqueous solution of Na₂CO₃ (2.0 equiv, 5 mL) under positive Argon pressure.

• Coupling: Seal the tube and heat to 60 °C in an oil bath for 5 hours.

• Purification: Cool to room temperature, dilute with EtOAc (30 mL), and filter through a short pad of Celite to remove palladium black. Separate the organic layer, dry over Na₂SO₄, concentrate, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the 4-bromo-5-aryl intermediate.

Protocol C: C4 Arylation and Saponification

Causality: The C4-Br bond requires higher activation energy. Utilizing Pd(dppf)Cl₂ provides a bidentate ligand framework that accelerates the reductive elimination step, driving the reaction forward at elevated temperatures.

• C4 Coupling: To a new Schlenk tube, add the intermediate from Protocol B (1.0 equiv, 2 mmol), a second Arylboronic acid (1.5 equiv, 3 mmol), Pd(dppf)Cl₂ (0.05 equiv, 0.1 mmol), and anhydrous K₃PO₄ (3.0 equiv, 6 mmol).

• Reaction: Add degassed 1,4-Dioxane (10 mL). Heat the sealed mixture to 100 °C for 14 hours.

• Workup: Filter through Celite, concentrate, and pass through a short silica plug to yield the crude methyl 4,5-diaryl-furan-2-carboxylate.

• Saponification: Dissolve the crude ester in a 3:1:1 mixture of THF/MeOH/H₂O (10 mL). Add LiOH·H₂O (3.0 equiv, 6 mmol). Stir at room temperature for 3 hours[2].

• Isolation: Evaporate the organic solvents under reduced pressure. Acidify the remaining aqueous phase to pH ~2 using 1M HCl. The target 4,5-diaryl-furan-2-carboxylic acid will precipitate. Filter the solid, wash with cold water, and dry under high vacuum.

References

• Synthesis and Assessment of the In Vitro and Ex Vivo Activity of Salicylate Synthase (Mbti) Inhibitors as New Candidates for the Treatment of Mycobacterial Infections Source: Pharmaceuticals (MDPI) / PubMed Central URL:[Link]

• Iron Acquisition and Metabolism as a Promising Target for Antimicrobials (Bottlenecks and Opportunities): Where Do We Stand? Source: International Journal of Molecular Sciences / PubMed Central URL:[Link]

• Structural Study of a New MbtI-Inhibitor Complex: Towards an Optimized Model for Structure-Based Drug Discovery Source: International Journal of Molecular Sciences / PubMed Central URL:[Link]

Sources

• 1. Iron Acquisition and Metabolism as a Promising Target for Antimicrobials (Bottlenecks and Opportunities): Where Do We Stand? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Assessment of the In Vitro and Ex Vivo Activity of Salicylate Synthase (Mbti) Inhibitors as New Candidates for the Treatment of Mycobacterial Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural Study of a New MbtI-Inhibitor Complex: Towards an Optimized Model for Structure-Based Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in 4-Bromo-5-iodofuran-2-carboxylic Acid Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals facing yield bottlenecks in the synthesis of heavily halogenated furoic acids.

Furan-2-carboxylic acid (2-furoic acid) is a versatile bio-based platform chemical[1]. However, its electron-rich diene system makes it highly susceptible to oxidative cleavage, polymerization, and decarboxylation[2]. Synthesizing 4-bromo-5-iodofuran-2-carboxylic acid requires precise control over electrophilic aromatic substitution to prevent the furan ring from degrading while ensuring strict regioselectivity.

Knowledge Base: Mechanistic Pathways & Yield Bottlenecks

The presence of the electron-withdrawing carboxylic acid group at the C2 position directs incoming electrophiles primarily to the C5 position[1]. To achieve the 4-bromo-5-iodo substitution pattern, the synthesis must be sequenced correctly: bromination must be directed to the C4 position first (often via AlCl₃ catalysis or selective debromination of a 4,5-dibromo intermediate), followed by mild iodination at the C5 position.

Attempting to force these reactions with harsh oxidants or strong mineral acids inevitably leads to yield loss via three main pathways: decarboxylation, ipso-substitution (halogen exchange), or complete oxidative ring opening[3].

Fig 1. Mechanistic workflow for 4-bromo-5-iodofuran-2-carboxylic acid synthesis and yield losses.

Data Center: Comparative C5-Iodination Conditions

The most critical step dictating overall yield is the final C5-iodination of the 4-bromo-2-furoic acid intermediate. Below is a quantitative comparison of standard iodination methodologies and their typical outcomes.

Halogenation Method	Reagents	Temp (°C)	Major Impurity	Typical Yield (%)
Direct Oxidation	I₂, 30% H₂O₂, H₂SO₄	70	Ring-opened polymers	35 - 45
ICl Substitution	Iodine monochloride, AcOH	25	4-chloro-5-iodo byproducts	40 - 50
Periodic Acid	I₂, H₅IO₆, AcOH	45	5-iodo-2-furoic acid (ipso-sub)	65 - 70
NIS / DMF (Optimized)	N-Iodosuccinimide, DMF, TFA	25	Unreacted starting material	78 - 85

Protocol Library: High-Yield NIS-Mediated Iodination

To maximize yield and prevent the degradation of the furan ring, we strongly recommend abandoning harsh H₂O₂/H₂SO₄ oxidations in favor of a milder, self-validating N-Iodosuccinimide (NIS) protocol.

Objective: Convert 4-bromo-2-furoic acid to 4-bromo-5-iodofuran-2-carboxylic acid with >80% yield.

Step-by-Step Methodology:

• Dissolution: Dissolve 4-bromo-2-furoic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) under a nitrogen atmosphere.

  • Causality: DMF acts as a polar aprotic solvent that stabilizes the highly polar iodonium intermediate. The inert nitrogen atmosphere prevents aerobic oxidation of the electron-rich furan ring[2].

• Catalysis: Add a catalytic amount of Trifluoroacetic acid (TFA) (0.1 eq).

  • Causality: TFA protonates the carbonyl oxygen of NIS, enhancing the electrophilicity of the iodine atom. This allows the reaction to proceed at room temperature, avoiding the thermal degradation and ring-opening typically seen with strong mineral acids[3].

• Halogenation: Shield the reaction flask from ambient light (e.g., wrap in aluminum foil). Add NIS (1.2 eq) in three equal portions over 1 hour while maintaining the internal temperature at 0–5 °C.

  • Causality: Light can trigger radical pathways leading to polymerization. Portion-wise addition prevents thermal spikes that exacerbate decarboxylation.

• Maturation: Allow the reaction to warm naturally to room temperature (20–25 °C) and stir for 12 hours.

• Quenching (Self-Validation): Pour the reaction mixture into ice water containing an excess of 10% aqueous sodium thiosulfate (Na₂S₂O₃).

  • Causality: Thiosulfate instantly reduces any unreacted electrophilic iodine (I⁺) to inert iodide (I⁻). This acts as a self-validating stopping point, guaranteeing that no over-halogenation or oxidative cleavage occurs during solvent evaporation and workup.

• Isolation: Acidify the aqueous layer to pH 2 using 1N HCl to fully precipitate the carboxylic acid product[1]. Extract with ethyl acetate, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

Troubleshooting Desk (FAQs)

Q: Why is my yield dropping due to the formation of a black, tarry residue during iodination? A: This is caused by oxidative ring-opening and subsequent polymerization. Simple furans cannot withstand harsh oxidizing environments without opening their rings[2]. When using strong oxidants like H₂O₂ with H₂SO₄ at elevated temperatures (e.g., 70 °C), the furan ring undergoes oxidative cleavage, producing diketo acids and intractable tars[1]. Corrective Action: Switch to the milder, anhydrous NIS system detailed in our protocol. If you must use aqueous H₂O₂, strictly control the stoichiometry (1.05 eq) and keep the temperature below 45 °C.

Q: My LC-MS shows 5-bromo-2-furoic acid and 5-iodo-2-furoic acid instead of the desired 4-bromo-5-iodo product. What happened? A: You are observing ipso-substitution (halogen exchange). Because iodine is a weaker electrophile than bromine, forcing the reaction with excess heat or strong Lewis acids can cause the existing C4-bromine to migrate or be displaced entirely. Corrective Action: Sequence your synthesis carefully: brominate at C4 first, then iodinate at C5 using mild electrophilic sources (like NIS) to preserve the C4-bromine bond. Avoid prolonged heating in strong protic acids.

Q: How do I prevent decarboxylation during the halogenation step? A: Furan-2-carboxylic acids are highly prone to protodecarboxylation, which is accelerated by heat and strong acids[2]. The electron-withdrawing halogens on the ring stabilize the transition state for CO₂ loss. Corrective Action: Maintain reaction temperatures below 60 °C at all times. Replace strong mineral acids (like H₂SO₄) with catalytic amounts of weaker acids (like TFA) to activate your halogenating agent without triggering decarboxylation.

Q: What is the most reliable way to monitor the completion of the C5 iodination? A: Because the starting material (4-bromo-2-furoic acid) and the product (4-bromo-5-iodofuran-2-carboxylic acid) have similar polarities, standard TLC can be misleading. Corrective Action: Use HPLC with a UV detector set to 254 nm. Crucially, quench your analytical aliquots with 0.1 M sodium bisulfite[1] before injection. Failing to quench the aliquot can lead to on-column halogenation inside the HPLC, which artificially inflates your product conversion readings.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]

Technical Support Center: Purification of 4-Bromo-5-iodofuran-2-carboxylic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, chemists, and drug development professionals in isolating and purifying crude 4-bromo-5-iodofuran-2-carboxylic acid. Halogenated furoic acids present unique challenges—specifically photolytic instability and silica gel streaking—that require a causality-driven approach to purification.

Physicochemical Data & Purification Metrics

Understanding the intrinsic properties of the molecule is the first step in designing a self-validating purification system.

Property	Value / Metric	Causality / Impact on Purification Strategy
Molecular Weight	316.88 g/mol	The presence of heavy halogens (Br, I) significantly increases the lipophilicity of the furan core, requiring strong non-polar solvents for extraction.
pKa	~2.5 – 3.16	The carboxylic acid is relatively acidic (comparable to 2-furoic acid, pKa 3.16)[1]. It can be selectively deprotonated by weak bases (NaHCO₃) for phase-transfer separation.
C–I Bond Strength	Weak (~240 kJ/mol)	The carbon-iodine bond at the C5 position is highly susceptible to homolytic cleavage via UV light or heat, necessitating light-shielded workflows[2].
Furan Ring Stability	Acid-Sensitive	Prolonged exposure to concentrated mineral acids can cause ring-opening or polymerization. Acidification must be strictly controlled to pH 1–2[3].

Purification Workflows & Logical Causality

To ensure maximum recovery and purity, we employ an iterative workflow. The primary method is an acid-base extraction, which exploits the pKa of the carboxylic acid to separate it from neutral halogenated impurities.

Caption: Logical causality of phase-transfer during the acid-base extraction of furoic acids.

Caption: Workflow diagram for the iterative purification of crude 4-bromo-5-iodofuran-2-carboxylic acid.

Standard Operating Procedures (SOPs)

Protocol A: Light-Shielded Acid-Base Extraction

Causality: This exploits the acidity of the carboxyl group. By converting the acid to a sodium salt, it becomes water-soluble, leaving unreacted halogens and neutral byproducts in the organic phase[2].

• Preparation : Wrap a separatory funnel in aluminum foil to shield the light-sensitive C–I bond.

• Dissolution : Dissolve the crude 4-bromo-5-iodofuran-2-carboxylic acid in ethyl acetate (EtOAc) (approx. 10 mL per gram of crude).

• Deprotonation : Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃). Shake vigorously and vent frequently. The weakly basic NaHCO₃ (pH ~8) ensures complete deprotonation without degrading the furan ring.

• Phase Separation : Collect the aqueous layer (contains the product as a sodium salt). Discard the organic layer containing neutral impurities. Wash the aqueous layer once more with fresh EtOAc to ensure all lipophilic impurities are removed.

• Reprotonation : Cool the aqueous layer in an ice bath. Slowly add 2M hydrochloric acid (HCl) dropwise while stirring until the pH reaches 1.5–2.0. The free carboxylic acid will precipitate as an off-white solid.

• Recovery : Extract the precipitated aqueous mixture with fresh EtOAc (3x). Combine these new organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure in the dark.

Protocol B: Mixed-Solvent Recrystallization

Causality: Recrystallization relies on a steep temperature-solubility gradient. The polar acid group dissolves well in hot ethanol, while the addition of water (an antisolvent) forces the highly lipophilic halogenated core to crystallize upon cooling[3].

• Dissolution : Place the crude solid in an amber round-bottom flask. Add a minimum volume of boiling ethanol just until the solid dissolves.

• Antisolvent Addition : While maintaining a gentle boil, add hot deionized water dropwise until the solution becomes faintly turbid (the cloud point).

• Clarification : Add 1-2 drops of hot ethanol until the solution is clear again. If the solution is deeply colored, add a small amount of decolorizing carbon (Norite), boil for 5 minutes, and hot-filter[3].

• Crystallization : Remove from heat and allow the flask to cool slowly to room temperature, then place in an ice bath for 1 hour.

• Filtration : Vacuum filter the crystals and wash with a minimal amount of ice-cold 1:1 ethanol/water. Dry under high vacuum.

Protocol C: Acid-Modified Silica Gel Chromatography

Causality: Free carboxylic acids hydrogen-bond strongly with silanol groups on silica gel, causing peak tailing. An acidic modifier competitively binds these sites and suppresses the ionization of the furoic acid[2].

• Column Preparation : Pack a silica gel column using a solvent system of Hexanes/EtOAc (e.g., 3:1 v/v) containing exactly 1% (v/v) glacial acetic acid or formic acid.

• Loading : Dissolve the sample in a minimum amount of the eluent and load it onto the column.

• Elution : Run the column shielded from ambient light. Monitor fractions via TLC (using the same acid-modified solvent system).

• Isolation : Pool the product-containing fractions and evaporate under reduced pressure. To remove residual acetic acid, co-evaporate with toluene twice.

Troubleshooting & FAQs

Q1: My purified product gradually turns pink or light brown upon storage or during recrystallization. What is happening? A: This is a classic symptom of photolytic or thermal dehalogenation. The carbon-iodine (C–I) bond at the 5-position is relatively weak and highly polarizable. Exposure to ambient UV light or excessive heat causes homolytic cleavage, releasing trace amounts of elemental iodine (I₂), which stains the product pink or brown[2]. Self-Validating Solution: Perform all purifications in amber glassware. During the acid-base extraction (Protocol A), wash the organic layer with a dilute aqueous sodium thiosulfate (Na₂S₂O₃) solution. Thiosulfate instantly reduces free I₂ back to water-soluble iodide (I⁻), decolorizing the solution. Store the final dry powder under argon at -20°C in the dark.

Q2: During acid-base extraction, I am losing a significant portion of my yield. The product isn't precipitating fully upon acidification. A: 4-Bromo-5-iodofuran-2-carboxylic acid is exceptionally lipophilic due to the heavy bromine and iodine atoms. If the aqueous volume is too large, or if the pH is not lowered sufficiently, the product will remain partially dissolved or "oil out" instead of crystallizing. Self-Validating Solution: Ensure the aqueous layer is acidified strictly to pH 1–2 using 2M HCl to fully protonate the carboxylate[1]. Do not rely solely on vacuum filtration of the precipitate; instead, re-extract the highly acidic aqueous layer with ethyl acetate (Protocol A, Step 6) to ensure quantitative recovery of the product.

Q3: My product streaks severely on the TLC plate and co-elutes with impurities during column chromatography. How do I fix this? A: The free carboxylic acid group strongly hydrogen-bonds with the free silanol (-SiOH) groups on the silica gel stationary phase, causing severe peak tailing. Self-Validating Solution: You must use an acidic modifier. Add 1% to 2% (v/v) acetic acid or formic acid to your eluent system (e.g., Hexanes/EtOAc). The modifier suppresses the ionization of the furoic acid and competitively binds to the silanol sites, ensuring tight, well-resolved bands[2].

Q4: Can I use concentrated sulfuric acid (H₂SO₄) to precipitate the product faster? A: No. While furan-2-carboxylic acids are somewhat stabilized by the electron-withdrawing carboxyl group, the furan ring remains sensitive to strong, dehydrating mineral acids, which can trigger ring-opening or polymerization[3]. Always use dilute acids (e.g., 2M HCl or 10% H₂SO₄) and perform the acidification in an ice bath to control the exotherm.

References

• Organic Syntheses . "2-Furancarboxylic acid". Org. Syn. Coll. Vol. 1, 274. Available at: [Link]

Sources

• 1. 2-Furoic acid | 88-14-2 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting Side Reactions in the Bromination of Furan-2-Carboxylic Acid

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of furan derivatives. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the bromination of furan-2-carboxylic acid. As a highly reactive aromatic heterocycle, the furan ring presents unique challenges during electrophilic substitution.[1][2] This document is designed for researchers, chemists, and drug development professionals to navigate and mitigate common side reactions, ensuring a successful synthesis of the target molecule, 5-bromo-furan-2-carboxylic acid.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the bromination of furan-2-carboxylic acid, providing explanations for their causes and actionable solutions.

Q1: My reaction is resulting in a low yield and a complex mixture of products. What are the primary causes?

This is a frequent issue stemming from the inherent reactivity of the furan nucleus. The main culprits are typically polybromination, decarboxylation, and furan ring degradation.

• Possible Cause 1: Polybromination

  • Expertise & Experience: The furan ring is significantly more electron-rich and thus more reactive towards electrophiles than benzene.[1] Even with the deactivating effect of the C2-carboxylic acid group, the ring can be susceptible to further bromination, leading to di- or tri-brominated species.[3][4] Using an excess of the brominating agent or harsh reaction conditions exacerbates this issue.

  • Troubleshooting:

    • Stoichiometry Control: Carefully control the stoichiometry. Use no more than one equivalent of the brominating agent (e.g., Br₂ or N-bromosuccinimide).

    • Controlled Addition: Add the brominating agent slowly and portion-wise to the reaction mixture to maintain a low instantaneous concentration.

    • Low Temperature: Perform the reaction at low temperatures (e.g., 0 °C to room temperature) to decrease the reaction rate and improve selectivity.[3]

• Possible Cause 2: Decarboxylation

  • Expertise & Experience: Furan-2-carboxylic acid can undergo thermal decarboxylation, particularly at elevated temperatures (activation typically starts around 140-160 °C), to form furan.[5][6] If the reaction temperature is too high, this side reaction can become significant. The resulting furan is highly reactive and can be brominated to form 2-bromofuran and 2,5-dibromofuran, further complicating the product mixture.[7]

  • Troubleshooting:

    • Strict Temperature Monitoring: Maintain the reaction temperature below 50 °C. A reaction temperature of 45-50 °C has been reported for the direct bromination of the acid.[8]

    • Avoid Local Hotspots: Ensure efficient stirring to distribute heat evenly and prevent localized overheating.

• Possible Cause 3: Ring Opening and Degradation

  • Expertise & Experience: The furan ring is notoriously unstable under strongly acidic conditions and can be prone to degradation and ring-opening, especially in the presence of water or other protic solvents.[9][10] The reaction of furan with bromine in an aqueous solution can lead to the formation of malealdehyde.[10] This degradation often manifests as a dark, tarry residue.[5]

  • Troubleshooting:

    • Solvent Choice: Use a non-polar, aprotic solvent like carbon tetrachloride (CCl₄) or a polar aprotic solvent like N,N-dimethylformamide (DMF) to minimize ring-opening pathways.[7][8] DMF has been noted to have a stabilizing effect on furan derivatives.[9]

    • Milder Reagents: Consider using N-bromosuccinimide (NBS) as a milder source of electrophilic bromine compared to liquid bromine (Br₂), which can reduce the formation of degradation byproducts.[11]

    • Inert Atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions.[12]

Q2: I am observing significant formation of a dark, tarry residue. What is causing this and how can I prevent it?

The formation of tarry by-products is a clear indicator of furan ring polymerization and degradation.

• Causality: This is often a result of the high reactivity of the furan ring, which can be initiated by strong acids, high temperatures, or oxidative processes.[5][9] The hydrobromic acid (HBr) generated in situ during bromination with Br₂ can catalyze polymerization. Furan itself is sensitive to strong acids, leading to the formation of insoluble materials.[9]

• Prevention Strategies:

  • Temperature Control: Avoid excessive temperatures. The goal is to find the lowest effective temperature that allows for bromination without promoting thermal degradation.

  • Milder Brominating Agent: N-bromosuccinimide (NBS) is often a better choice as it generates a lower concentration of HBr during the reaction compared to Br₂.[11]

  • Use of a Base/Buffer: In some protocols, a non-nucleophilic base or a buffer system can be employed to scavenge the HBr formed, though this must be carefully selected to avoid other side reactions. An HOAc-NaOAc buffer has been used in related tandem reactions to control pH.[11][13]

  • Solvent Selection: As mentioned, aprotic solvents are preferred. Solvents like DMF can be particularly effective.[7]

Q3: My primary product appears to be 2-bromofuran instead of the desired 5-bromo-furan-2-carboxylic acid. What went wrong?

This outcome strongly suggests that decarboxylation occurred before bromination.

• Mechanism: If the reaction conditions, particularly temperature, are too harsh, the furan-2-carboxylic acid starting material will first lose CO₂ to form furan.[5] The subsequently formed furan then undergoes electrophilic bromination. Since furan is an activated ring, it readily reacts with bromine, primarily at the 2-position (which becomes the 5-position in the final product if starting from the acid), to yield 2-bromofuran.[14][15]

• Corrective Actions:

  • Re-evaluate Temperature Profile: This is the most critical parameter. Ensure the reaction is conducted at a temperature low enough to prevent significant decarboxylation. Refer to the protocols below for recommended temperature ranges.

  • Consider an Ester Intermediate: If direct bromination of the acid proves difficult to control, an alternative route is to first esterify the carboxylic acid (e.g., to methyl 2-furoate). The ester is generally more stable towards decarboxylation and can be brominated under controlled conditions, followed by hydrolysis to yield the desired product.[12]

Visualizing Reaction Pathways

To better understand the competing reactions, the following diagram illustrates the desired synthetic route versus the major side reactions.

Caption: Desired bromination pathway vs. common side reactions.

Mechanism of Selective C5 Bromination

The carboxylic acid at the C2 position is an electron-withdrawing group, which deactivates the furan ring towards electrophilic attack. However, the attack still preferentially occurs at the C5 position, which is the most activated site remaining.

Caption: Mechanism for selective C5 electrophilic bromination.

Data Summary: Impact of Reaction Conditions

The choice of reagents and conditions has a profound impact on the outcome of the reaction.

Parameter	Condition	Primary Outcome	Common Side Products	Rationale & Reference
Brominating Agent	Br₂	Effective bromination	Higher risk of HBr-catalyzed polymerization, polybromination.	A strong, traditional reagent.[8]
NBS	Selective monobromination	Lower risk of polymerization.	Milder reagent, avoids high HBr concentration.[3][11]
Temperature	0 - 50 °C	5-bromo-furan-2-carboxylic acid	Minimal side reactions.	Favors electrophilic substitution over thermal degradation.[8]
> 140 °C	Furan (via decarboxylation)	Brominated furans, tar.	Exceeds the thermal decarboxylation threshold.[5][6]
Solvent	CCl₄, Dioxane	Good yields of brominated product	Low polarity can control reactivity.	Common solvents for halogenation.[8][15]
DMF	Good yields, potential stabilization	Aprotic, can stabilize furan ring and reaction intermediates.[7][9]
Water / Protic Solvents	Low yield	High risk of ring opening (e.g., to malealdehyde).	Furan ring is unstable in aqueous acidic media.[9][10]

Experimental Protocols

Protocol 1: Selective Bromination with Liquid Bromine

This protocol is adapted from established procedures for the synthesis of 5-bromo-furan-2-carboxylic acid.[8]

Objective: To synthesize 5-bromo-furan-2-carboxylic acid from furan-2-carboxylic acid using bromine in carbon tetrachloride.

Materials:

• Furan-2-carboxylic acid

• Bromine (Br₂)

• Carbon tetrachloride (CCl₄)

• Deionized water

• Round-bottom flask, dropping funnel, magnetic stirrer, heating mantle, rotary evaporator.

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve furan-2-carboxylic acid in carbon tetrachloride.

• With constant stirring at room temperature, slowly add one molar equivalent of bromine dropwise to the solution.

• After the addition is complete, gently heat the reaction mixture to 45-50 °C.

• Maintain stirring at this temperature and monitor the reaction progress (e.g., by TLC). A typical reaction time is 24 hours.[8]

• Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude solid can be purified by recrystallization from boiling water to yield pure 5-bromo-furan-2-carboxylic acid.[8]

Protocol 2: Bromination using N-Bromosuccinimide (NBS)

This protocol provides a milder alternative to using liquid bromine, which can be advantageous for sensitive substrates.[4]

Objective: To selectively brominate furan-2-carboxylic acid at the C5 position using NBS.

Materials:

• Furan-2-carboxylic acid

• N-Bromosuccinimide (NBS)

• N,N-Dimethylformamide (DMF) or Acetic Acid

• Sodium thiosulfate solution

• Ethyl acetate (or other suitable extraction solvent)

• Round-bottom flask, magnetic stirrer.

Procedure:

• In a round-bottom flask protected from light, dissolve furan-2-carboxylic acid (1 equivalent) in DMF or acetic acid.

• Cool the solution in an ice bath to 0 °C.

• Add NBS (1 equivalent) in small portions over 30 minutes with vigorous stirring, ensuring the temperature remains below 10 °C.

• Allow the reaction to stir at room temperature and monitor its progress by TLC until the starting material is consumed.

• Quench the reaction by pouring the mixture into a cold aqueous solution of sodium thiosulfate to destroy any unreacted bromine/NBS.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or column chromatography as needed.

References

• Benchchem. (n.d.). Application Note: Synthesis and Reaction Mechanism of Phenyl 5-bromofuran-2-carboxylate.
• Pearson. (n.d.). Furan undergoes electrophilic aromatic substitution more readily than benzene.
• Pearson. (n.d.). Furan undergoes electrophilic aromatic substitution more readily than benzene.
• Benchchem. (n.d.). Furan vs. Pyrrole: A Comparative Guide to Electrophilic Substitution Reactivity.
• (n.d.). halogenation of furan.
• PrepChem.com. (n.d.). Synthesis of 5-bromo-2-furancarboxylic acid chloride.
• ResearchGate. (n.d.). Multistep FDCA synthesis via ethyl 5‐bromo‐furan‐2‐carboxylate.
• ChemicalBook. (2022, January 24). Electrophilic Reactions of Furan.
• ChemicalBook. (n.d.). METHYL 5-BROMO-2-FUROATE synthesis.
• ResearchGate. (2005, February). Synthesis and Phosphorylation of 5-Bromoalkyl Derivatives of 2-Furancarboxylic Acid.
• (n.d.). Furans - Electrophilic Substitution.
• Organic Chemistry Portal. (n.d.). Furan synthesis.
• Semantic Scholar. (n.d.). Theoretical study of the mechanism of thieno[3,2-b]benzofuran bromination.
• Royal Society of Chemistry. (n.d.). DMTSF-mediated electrophilic cyclization for the synthesis of 3-thiomethyl-substituted benzo[b]furan derivatives. Retrieved from Organic & Biomolecular Chemistry (RSC Publishing).
• SpringerLink. (2001, February 25). Stability of the Furan Ring During Bromination. Retrieved from Chemistry of Heterocyclic Compounds.
• Wikipedia. (n.d.). Furan.
• Royal Society of Chemistry. (n.d.). Esters of furan-, thiophen-, and N-methylpyrrole-2-carboxylic acids. Bromination of methyl furan-2-carboxylate.... Retrieved from Journal of the Chemical Society, Perkin Transactions 1.
• Benchchem. (n.d.). stability issues of furan rings in acidic or basic conditions.
• Benchchem. (n.d.). A Comparative Guide to the Reactivity of 2-Furancarboxylic Acid and Its Derivatives.
• ResearchGate. (n.d.). On the reaction of furan with bromine in aqueous solution. Observation of the slow hydration of malealdehyde.
• Semantic Scholar. (1990, December 1). Convenient Synthetic Procedures for 2-Bromofuran and 2,5-Dibromofuran.
• NIST. (n.d.). Reaction of bromine with furfural and related compounds.
• ResearchGate. (2022, April 1). One‐Pot Synthesis of 2,5‐Furandicarboxylic Acid from 2‐Furoic Acid by a Pd‐catalyzed Bromination–Hydroxycarbonylation Tandem Reaction in Acetate Buffer.
• Benchchem. (n.d.). Technical Support Center: Decarboxylation of 2-Furancarboxylic Acid.
• PMC. (2022, April 1). One‐Pot Synthesis of 2,5‐Furandicarboxylic Acid from 2‐Furoic Acid by a Pd‐catalyzed Bromination–Hydroxycarbonylation Tandem Reaction in Acetate Buffer.
• Taylor & Francis Online. (n.d.). Thermal decarboxylation of 2-furoic acid and its implication for the formation of furan in foods.

Sources

• 1. Electrophilic Reactions of Furan_Chemicalbook [chemicalbook.com]
• 2. Furan - Wikipedia [en.wikipedia.org]
• 3. halogenation of furan [quimicaorganica.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. semanticscholar.org [semanticscholar.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. METHYL 5-BROMO-2-FUROATE synthesis - chemicalbook [chemicalbook.com]
• 13. One‐Pot Synthesis of 2,5‐Furandicarboxylic Acid from 2‐Furoic Acid by a Pd‐catalyzed Bromination–Hydroxycarbonylation Tandem Reaction in Acetate Buffer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in Pearson+ [pearson.com]
• 15. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in Pearson+ [pearson.com]

Optimizing Suzuki coupling conditions for dihalogenated furans

Welcome to the Technical Support Center for Cross-Coupling Methodologies. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the nuanced challenges of functionalizing dihalogenated furans.

The furan scaffold is highly sensitive, and achieving regioselective mono-arylation requires a deep understanding of palladium catalysis, electronic interactions, and rigorous experimental control. This guide bypasses generic advice to focus on the mechanistic causality behind reaction failures and provides a self-validating protocol to ensure reproducible success.

Part 1: Troubleshooting Guide – Causality & Solutions

Q: Why am I losing regioselectivity and obtaining a mixture of C2 and C3/C4 coupled isomers? Causality: Regioselectivity in dihalogenated furans is dictated by the relative rates of oxidative addition at the competing carbon-halogen bonds. For substrates like 2,4-dibromofuran, the C2 position is electronically activated due to its proximity to the oxygen heteroatom, which typically drives high C2 regioselectivity[1]. However, the mechanism is more complex for 2,3-dibromofuran. The C2–Br and C3–Br bonds possess identical Bond Dissociation Energies (BDEs) of 88.9 kcal/mol[2]. Because BDEs correlate with distortion energy, distortion alone cannot explain the selectivity. Instead, exclusive C2 coupling is driven by the interaction energy ( ΔEint‡​ ) between the Pd(0) HOMO and the furan LUMO[2]. Using excessive heat or overly electron-rich ligands lowers the overall activation barrier, overriding this delicate interaction energy difference and leading to off-target insertion. Solution: Maintain strict temperature control (e.g., 60–80 °C instead of reflux). Utilize standard, moderately donating ligands like PPh₃ or dppf before escalating to highly reactive dialkylbiaryl phosphines (e.g., Buchwald ligands), which are known to erode regioselectivity in these systems.

Q: Why is my reaction yielding bis-arylated (over-coupled) products when I only want mono-arylation? Causality: Symmetrical substrates like 2,5-dibromofuran can undergo efficient mono-Suzuki-Miyaura coupling[3], but the resulting mono-aryl furan remains catalytically active. If the transmetalation rate is too high or the local concentration of the active boronate species is excessive, the second halogen will undergo oxidative addition before the mono-coupled product can exit the catalytic cycle. Solution: Strictly control stoichiometry (0.95–1.00 equiv of boronic acid). Employ a biphasic solvent system (e.g., Toluene/Water). The biphasic interface modulates the availability of the base and the active boronate, effectively throttling the transmetalation step and allowing the mono-coupled product to diffuse away from the active catalyst.

Q: Why am I observing protodehalogenation instead of cross-coupling? Causality: Protodehalogenation occurs when the Pd(II)-aryl intermediate undergoes protonation rather than transmetalation. This is exacerbated by steric hindrance at the boronic acid or an overly slow transmetalation step. Furthermore, furans are sensitive to strongly basic conditions, which can lead to competing ring-opening degradation. Solution: Switch from strong bases (e.g., NaOH, Cs₂CO₃) to milder bases like Na₂CO₃ or K₃PO₄. Ensure your base is adequately solubilized in the aqueous layer to accelerate the formation of the reactive boronate complex, outcompeting the protodehalogenation pathway.

Part 2: Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol for the Regioselective Mono-Suzuki Coupling of 2,4-Dibromofuran is designed as a self-validating system. Each step includes a built-in validation check to confirm success before proceeding.

Step 1: Reagent Preparation

• Action: In a flame-dried Schlenk flask, combine 2,4-dibromofuran (1.0 equiv) and the arylboronic acid (1.05 equiv).

• Causality: Limiting the boronic acid to a slight excess prevents the thermodynamic push toward bis-arylation.

• Validation Check: Confirm the purity of the boronic acid via ¹H-NMR prior to use. Boronic anhydrides (boroxines) can skew molarity calculations, leading to inadvertent excess and over-coupling.

Step 2: Solvent and Base Addition

• Action: Add a 3:1 mixture of Toluene/Ethanol and 2.0 M aqueous Na₂CO₃ (2.0 equiv) to achieve a 0.1 M substrate concentration.

• Causality: The biphasic system modulates the solubility of the active boronate species, controlling the transmetalation rate. Na₂CO₃ is mild enough to prevent furan ring-opening.

• Validation Check: Ensure the biphasic mixture forms two distinct, clear layers before degassing. Cloudiness or precipitation indicates poor solubility, requiring a proportional increase in solvent volume.

Step 3: Degassing (Critical Step)

• Action: Perform three consecutive freeze-pump-thaw cycles.

• Causality: Oxygen rapidly poisons Pd(0) catalysts, forming inactive Pd(II) peroxo complexes that halt the catalytic cycle.

• Validation Check: The complete absence of gas evolution (bubbling) during the final thaw cycle under static vacuum confirms the total removal of dissolved oxygen.

Step 4: Catalyst Addition and Heating

• Action: Backfill the flask with argon, add Pd(PPh₃)₄ (5 mol%), and heat to 80 °C with vigorous stirring for 4–12 hours.

• Causality: Pd(PPh₃)₄ provides a moderate oxidative addition rate, ideal for discriminating between the C2 and C4 halogens without over-activating the mono-coupled product.

• Validation Check: Perform TLC (Hexanes:EtOAc 9:1) at the 4-hour mark. The disappearance of the starting material spot and the appearance of a new UV-active spot confirms conversion. Analyze an aliquot via GC-MS: the presence of a molecular ion peak with a 1:1 isotopic pattern ( M and M+2 ) confirms the retention of exactly one bromine atom, validating that over-coupling has not occurred.

Step 5: Workup and Purification

• Action: Cool to room temperature, dilute with EtOAc, and extract the aqueous layer. Wash combined organics with brine, dry over anhydrous Na₂SO₄, and purify via silica gel flash chromatography.

Step-by-step workflow for the regioselective Suzuki-Miyaura coupling of dihalogenated furans.

Part 3: Quantitative Data & Reactivity Trends

Understanding the inherent reactivity of your specific dihalogenated furan is critical for predicting the site of oxidative addition.

Table 1: Reactivity Trends in Dihalogenated Furans

Substrate	Reactive Sites	Preferred Site	Mechanistic Driver
2,3-Dibromofuran	C2, C3	C2	Interaction energy ( ΔEint‡​ ) favors C2 despite identical C-Br BDEs[2].
2,4-Dibromofuran	C2, C4	C2	Proximity to the oxygen heteroatom activates C2 for oxidative addition[1].
2,5-Dibromofuran	C2, C5	Statistical	Symmetrical; requires strict stoichiometry and temperature control for mono-coupling[3].
4-Bromo-5-chloro-2-furoate	C4 (Br), C5 (Cl)	C4	The established halogen reactivity trend (I > Br > Cl) dictates the oxidative addition rate[4].

Part 4: Mechanistic Visualization

The regioselectivity of the reaction is entirely determined during the first step of the catalytic cycle: Oxidative Addition.

Catalytic cycle highlighting the regioselective C2 oxidative addition in dihalogenated furans.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I use highly active dialkylbiaryl phosphine ligands (e.g., XPhos, SPhos) to speed up the reaction? A: While Buchwald ligands are excellent for challenging substrates, their high electron density drastically lowers the activation energy for oxidative addition. In dihalogenated furans, this can erode the regioselectivity, causing the catalyst to insert into the less reactive C–Br bond and leading to bis-arylation. Stick to triphenylphosphine (PPh₃) or dppf for optimal differentiation.

Q: My furan boronic acid is decomposing during the coupling. What is the alternative? A: Furan-2-boronic acids are notoriously unstable and prone to rapid protodeboronation under basic Suzuki conditions. It is highly recommended to reverse the electronic polarity of your coupling partners: use the dihalogenated furan as the electrophile and pair it with a stable aryl or alkyl boronic acid.

Q: How do I handle mixed halogens, such as 2-bromo-5-chlorofuran? A: Mixed halogens simplify regioselectivity. The oxidative addition of palladium into carbon-halogen bonds follows a strict kinetic trend: I > Br > OTf > Cl[4]. Therefore, the catalyst will selectively insert into the C–Br bond at room temperature or mild heating, leaving the C–Cl bond intact for subsequent, more forcing cross-coupling reactions.

References

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups Source: Chemical Reviews (ACS Publications) URL:[Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes Source: Chemical Science (RSC Publishing) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 4. Methyl 4-Bromo-5-chloro-2-furoate | 58235-82-8 | Benchchem [benchchem.com]

Preventing decomposition of 4-Bromo-5-iodofuran-2-carboxylic acid during reactions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 4-Bromo-5-iodofuran-2-carboxylic acid. This document provides in-depth guidance to navigate the synthetic challenges associated with this highly functionalized and reactive building block. As a polyhalogenated heterocyclic compound, it offers immense potential for creating diverse molecular architectures but also presents unique stability challenges. This guide is structured to provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your reactions effectively.

Part 1: Understanding the Instability - The "Why"

4-Bromo-5-iodofuran-2-carboxylic acid is susceptible to several decomposition pathways, primarily due to the electronic nature of the furan ring, which is further influenced by three distinct functional groups. Understanding these pathways is the first step toward prevention.

Key Decomposition Pathways:

• Decarboxylation: The loss of carbon dioxide from the carboxylic acid group is a common issue, particularly at elevated temperatures. Furan-2-carboxylic acids are known to decarboxylate upon heating, a process that can be catalyzed by trace acids or metals.[1][2] This decomposition yields the less functionalized 3-bromo-4-iodofuran, representing a loss of a key synthetic handle. The reaction is often visually indicated by gas evolution and the formation of dark, tarry byproducts due to the polymerization of the resulting furan.[1]

• Protodeiodination/Protodebromination: The carbon-halogen bonds on the furan ring have different strengths. The C-I bond is significantly weaker and more susceptible to cleavage than the C-Br bond.[3] Under basic or reductive conditions, particularly during cross-coupling reactions, the iodine atom can be replaced by a hydrogen atom from the solvent or other reagents.[4] This process, known as protodehalogenation, leads to the formation of 4-bromofuran-2-carboxylic acid, a common and often difficult-to-separate impurity.

• Ring Instability: Furan itself is sensitive to strong acids, which can lead to protonation and subsequent ring-opening or polymerization reactions.[5] The presence of the electron-withdrawing carboxylic acid group provides some stability against acid-catalyzed degradation, but harsh acidic conditions should still be avoided.

Diagram: Primary Decomposition Pathways

The following diagram illustrates the two most common degradation routes for 4-Bromo-5-iodofuran-2-carboxylic acid. Understanding these pathways is crucial for designing robust reaction conditions.

Caption: Key decomposition routes for 4-Bromo-5-iodofuran-2-carboxylic acid.

Part 2: Troubleshooting Guide & FAQs - The "What to Do"

This section is formatted as a series of frequently asked questions that arise during common synthetic transformations.

Cross-Coupling Reactions (Suzuki-Miyaura, Sonogashira, etc.)

Q1: My Suzuki-Miyaura reaction is giving low yields and a significant amount of a deiodinated byproduct. What's happening?

A1: This is a classic case of competing protodeiodination. The C-I bond is more reactive than the C-Br bond, making it the preferred site for oxidative addition to the Pd(0) catalyst.[3][6] However, if the subsequent steps of the catalytic cycle (transmetalation and reductive elimination) are slow, or if there are sources of hydride in the reaction (from solvent or base), the intermediate palladium complex can undergo reductive dehalogenation.[7]

Troubleshooting Steps:

• Choice of Base: Switch to a non-nucleophilic, anhydrous base. Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often better choices than hydroxides or alkoxides, which can be sources of water and promote protodehalogenation.

• Solvent: Ensure you are using a rigorously dried, deoxygenated solvent. Toluene, dioxane, or DMF are common, but their purity is critical.

• Catalyst System: Use a modern, electron-rich phosphine ligand (e.g., SPhos, XPhos, RuPhos). These ligands accelerate the rate of reductive elimination, which can outcompete the protodeiodination side reaction.

• Boronic Acid Quality: Poor quality boronic acid or its esters can be a source of protodeboronation, which in turn can lead to issues. Using potassium organotrifluoroborates can sometimes improve results due to their enhanced stability.[8]

• Temperature Control: Run the reaction at the lowest possible temperature that still allows for efficient coupling. The C-I bond can be activated at or near room temperature for many modern catalyst systems.[9][10]

Q2: I want to perform a Sonogashira coupling. How can I avoid side reactions?

A2: The Sonogashira coupling is also prone to issues like protodeiodination and homocoupling of the terminal alkyne (Glaser coupling).[11][12]

Troubleshooting Steps:

• Copper-Free Conditions: For sensitive substrates, a copper-free Sonogashira protocol can be highly effective.[13] Copper(I) can promote alkyne homocoupling.

• Base Selection: An amine base like triethylamine (NEt₃) or diisopropylethylamine (DIPEA) is standard. Ensure it is anhydrous.[13]

• Inert Atmosphere: Rigorously exclude oxygen from the reaction. Oxygen is a key oxidant in the Glaser homocoupling pathway.[12] Performing the reaction under a positive pressure of argon or nitrogen is essential.

• Low Catalyst Loading: Use the minimum effective amount of palladium and, if applicable, copper catalyst. High catalyst concentrations can sometimes increase the rate of side reactions.[12]

Storage and Handling

Q3: How should I store 4-Bromo-5-iodofuran-2-carboxylic acid to ensure its long-term stability?

A3: Proper storage is critical. Based on the chemistry of similar compounds, the following is recommended:[14]

• Temperature: Store in a cool environment, preferably refrigerated (2-8°C).

• Atmosphere: Store under an inert atmosphere (argon or nitrogen) to prevent moisture and oxidative degradation.

• Light: Keep in a dark, sealed container to prevent potential photodegradation.

• Moisture: Avoid exposure to humidity, which can facilitate hydrolysis or other decomposition pathways.

Part 3: Recommended Protocols - The "How To"

The following protocols are designed to be robust starting points, minimizing the known decomposition pathways.

Protocol 1: Selective Suzuki-Miyaura Coupling at the C-5 (Iodo) Position

This protocol uses a modern catalyst system at a mild temperature to favor selective coupling at the more reactive C-I bond.

Materials:

• 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (3.0 equiv, finely ground and dried)

• Anhydrous, degassed Toluene/Water (10:1 mixture)

Procedure:

• To an oven-dried Schlenk flask, add 4-Bromo-5-iodofuran-2-carboxylic acid, the arylboronic acid, and K₃PO₄.

• In a separate vial, pre-mix the Pd(OAc)₂ and SPhos in a small amount of the toluene.

• Evacuate and backfill the Schlenk flask with argon three times.

• Add the anhydrous, degassed toluene/water solvent mixture to the flask via syringe.

• Add the pre-mixed catalyst solution to the reaction flask.

• Stir the mixture at 40-50°C and monitor the reaction progress by TLC or LC-MS. Reaction times are typically 4-12 hours.

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Diagram: Recommended Suzuki-Miyaura Workflow

This diagram outlines the key steps for a successful and selective cross-coupling reaction, emphasizing the precautions needed.

Caption: A robust workflow for selective Suzuki-Miyaura coupling.

Part 4: Data Summary

The following table summarizes recommended conditions to mitigate decomposition during key reactions.

Reaction Type	Recommended Catalyst/Ligand	Recommended Base	Solvent System	Temperature (°C)	Key Consideration
Suzuki-Miyaura	Pd(OAc)₂ / SPhos or XPhos	K₃PO₄ or Cs₂CO₃	Toluene/H₂O, Dioxane/H₂O	25 - 60	Use of modern ligands is crucial to accelerate reductive elimination and minimize protodeiodination.
Sonogashira	PdCl₂(PPh₃)₂	Et₃N or DIPEA	THF or DMF	25 - 50	Copper-free conditions are preferred to avoid alkyne homocoupling. Rigorous exclusion of O₂ is mandatory.
Stille Coupling	Pd(PPh₃)₄	(None required)	Anhydrous THF or Toluene	50 - 80	The primary concern is the toxicity of organotin reagents. Ensure proper handling and waste disposal.
Heck Coupling	Pd(OAc)₂ / P(o-tol)₃	K₂CO₃ or Et₃N	DMF or Acetonitrile	80 - 100	Higher temperatures are often needed, increasing the risk of decarboxylation. Monitor carefully.

Part 5: References

• A Comparative Guide to Cross-Coupling Reactions of 3-Bromo-2-iodofuran. BenchChem.

• Technical Support Center: Decarboxylation of 2-Furancarboxylic Acid. BenchChem.

• Molecular Iodine-Mediated One-Pot Sequential Iodocyclization–Decarboxylative Protodeiodination. ACS Publications.

• Application Notes and Protocols for Sonogashira Coupling Reactions Involving 2-Octyne. BenchChem.

• Application Notes and Protocols for Sonogashira Coupling with 4-Ethynylpyrene. BenchChem.

• Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline.

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.

• Thermal decarboxylation of 2-furoic acid and its implication for the formation of furan in foods. ScienceDirect.

• A Comparative Guide to Catalysts for Selective Cross-Coupling of 4-Bromo-2-chloro-6-iodopyridin-3-ol. BenchChem.

• Sonogashira coupling. Wikipedia.

• Suzuki reaction. Wikipedia.

• Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. National Institutes of Health (NIH).

• Sonogashira Coupling Reaction with Diminished Homocoupling. ACS Publications.

• Stability issues and degradation of 5-Bromooxazole-4-carboxylic acid. BenchChem.

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Yoneda Labs [yonedalabs.com]
• 8. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. pdf.benchchem.com [pdf.benchchem.com]

Furan-2-Carboxylic Acid Derivatives: Recrystallization Support Center

Welcome to the Technical Support and Troubleshooting Center for the purification of furan-2-carboxylic acid (furoic acid) and its derivatives. This guide is designed for researchers and drug development professionals, providing self-validating protocols, mechanistic causality, and troubleshooting steps for common recrystallization challenges.

Recrystallization Decision Workflow

Workflow for selecting the optimal recrystallization pathway for furan-2-carboxylic acid derivatives.

Quantitative Solubility Data

Selecting the correct solvent is the most critical step in maximizing recovery yield. Furan-2-carboxylic acid exhibits a steep temperature-solubility gradient in water, making aqueous recrystallization highly effective[1]. However, for specific derivatives, organic solvents or binary mixtures are required[2].

Solvent	Temperature	Solubility / Observation	Reference
Water	288.15 K (15 °C)	~37.1 - 38.4 mg/mL (approx. 1 g / 26 mL)	[1],[3]
Ethanol	298.15 K (25 °C)	Highest solubility among common pure organic solvents	[4]
Propanone	298.15 K (25 °C)	High solubility; excellent for co-solvent systems	[4]
Carbon Tetrachloride	Boiling	Moderate; uniquely coagulates dark humin impurities	[5]
Hexane	298.15 K (25 °C)	Lowest solubility; functions as an ideal anti-solvent	[2]

(Note: Solubility in pure organic solvents generally follows the order: ethanol > propanone > propan-1-ol > methyl acetate > ethyl ethanoate > water[4].)

Validated Experimental Protocols

Protocol A: Aqueous Recrystallization with Carbon Treatment

Ideal for: Highly polar furan-2-carboxylic acid derivatives contaminated with significant colored humin impurities[5].

• Step 1: Dissolution. Suspend the crude derivative in the calculated minimum volume of boiling water[1].

  • Causality: This exploits the steep temperature-solubility gradient of furoic acid (e.g., highly soluble at 100 °C, but only ~37.1 mg/mL at 15 °C)[3].

  • Self-Validation: Ensure no solid remains before proceeding. If solid persists, add boiling water in 5% increments until completely clear.

• Step 2: Decolorization. Add activated carbon (e.g., Norite, ~2-5% w/w) and boil for 45 minutes[5].

  • Causality: The highly porous carbon matrix selectively adsorbs high-molecular-weight colored humins and polymeric oxidation byproducts.

• Step 3: Hot Filtration. Filter the boiling mixture rapidly through a pre-heated Celite pad.

  • Self-Validation: Inspect the filtrate. It must be completely clear and colorless. If a yellow tint persists, the carbon capacity was exceeded; repeat Step 2[5].

• Step 4: Controlled Cooling. Allow the filtrate to cool undisturbed to room temperature, then transfer to a 15 °C water bath[1].

  • Causality: Slow cooling allows for thermodynamic equilibration, preventing the occlusion of impurities within the rapidly forming crystal lattice[6].

• Step 5: Isolation. Vacuum filter the crystals and wash with a minimal amount of ice-cold water.

Protocol B: Organic Solvent Recrystallization (Ethanol / Water Co-Solvent)

Ideal for: Derivatives that degrade in prolonged boiling water or require lower temperature coefficients.

• Step 1: Dissolution. Dissolve the crude solid in a minimum volume of hot ethanol.

  • Causality: Ethanol provides the highest solubility for highly polar furoic acid derivatives among common organic solvents[4].

• Step 2: Anti-Solvent Addition. Slowly add hot water dropwise until the solution becomes faintly turbid.

  • Causality: Water acts as an anti-solvent for less polar esterified derivatives, lowering the overall solubility limit of the mixture.

  • Self-Validation: Add exactly one drop of hot ethanol to clear the turbidity. If it does not clear, the system is over-saturated with anti-solvent.

• Step 3: Crystallization. Cool slowly to room temperature, then to 0-5 °C in an ice bath.

• Step 4: Isolation. Filter via vacuum and wash with cold 1:1 ethanol/water.

Troubleshooting & FAQs

Q1: Why is my furan-2-carboxylic acid derivative "oiling out" instead of crystallizing? A: Oiling out (liquid-liquid phase separation) occurs when the melting point of the crude mixture is depressed below the temperature at which the compound saturates the solvent. Furan derivatives are highly susceptible to oxidation, forming humins and structurally similar byproducts that significantly lower the mixture's melting point.

• Solution: Reheat the mixture until the oil dissolves. Add a co-solvent (e.g., ethanol) to increase the solubility of the compound at lower temperatures, ensuring the saturation point is reached below the depressed melting point. Alternatively, perform a seed crystallization by adding a pure crystal of the derivative just above the saturation temperature.

Q2: How do I effectively remove dark brown/yellow oxidation byproducts from my crude furoic acid? A: Furan rings undergo oxidative degradation, forming polymeric humins which are highly colored.

• Solution: Use decolorizing carbon (e.g., Norite) during hot aqueous recrystallization[5]. Boil the aqueous mixture with activated carbon for 45 minutes, then perform a hot filtration through Celite. For non-aqueous systems, recrystallization from carbon tetrachloride (CCl₄) can be used; adding a few drops of water coagulates the dark impurities, allowing the clear lower CCl₄ layer to be separated and crystallized[5].

Q3: Why is my crystal recovery yield so low, and how can I optimize it? A: Low recovery is almost always a result of using excess hot solvent. 2-furoic acid has a baseline solubility of ~38.4 mg/mL in water at 15 °C[1]. If you use twice the minimum required hot solvent, you double the amount of compound permanently lost to the cold mother liquor[7].

• Solution: Calculate the exact minimal volume based on hot solubility data. Add the solvent incrementally to the boiling solid until it just dissolves[1].

Q4: How do I separate furan-2-carboxylic acid from 5-formylfuran-2-carboxylic acid (FFCA)? A: Due to structural similarities, separating FFCA from furoic acid derivatives via simple mono-solvent recrystallization is notoriously difficult[8].

• Solution: Exploit differential solubility in binary solvent mixtures. For example, using a binary mixture of water and 1,4-dioxane (specifically at a 0.60 mole fraction of 1,4-dioxane) at high temperatures maximizes the solubility difference between FFCA and other furan derivatives, allowing for selective crystallization[8].

References

• Solubility of Biocompounds 2,5-Furandicarboxylic Acid and 5-Formylfuran-2-Carboxylic Acid in Binary Solvent Mixtures of Water and 1,4-Dioxane - MDPI[Link]

• Organic Syntheses Procedure: 2-Furancarboxylic Acid - Organic Syntheses[Link]

• Measurement and modeling of solubility of furan 2-carboxylic acid in mono and binary systems - ResearchGate[Link]

• Measurement and Correlation of Solubility and Dissolution Thermodynamic Properties of Furan-2-carboxylic Acid in Pure and Binary Solvents - Journal of Chemical & Engineering Data (ACS)[Link]

• 2.2.4.4C: Using the Minimum Amount of Hot Solvent - Chemistry LibreTexts[Link]

• 2.2.4.4B: Cooling Slowly - Chemistry LibreTexts[Link]

• 2-Furancarboxylic acid | C5H4O3 - PubChem - NIH[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. 2-Furancarboxylic acid | C5H4O3 | CID 6919 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. chem.libretexts.org [chem.libretexts.org]
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• 8. mdpi.com [mdpi.com]

Technical Support Center: Catalyst Impurity Removal in Furan-Based Syntheses

Welcome to the Advanced Technical Support Center. This guide is specifically engineered for researchers, process chemists, and drug development professionals dealing with the unique challenges of purifying furan-based compounds (such as active pharmaceutical ingredients, HMF, and furfural derivatives).

Furan rings present distinct purification hurdles: their electron-rich π -systems and oxygen heteroatoms readily coordinate with transition metals, while their sensitivity to acidic conditions often leads to the formation of viscous polymeric byproducts (humins). This guide provides field-proven, causality-driven troubleshooting strategies to ensure high-purity product isolation.

Diagnostic Decision Framework

Before selecting a purification protocol, you must categorize the catalyst state and the specific reactivity of your furan derivative. Use the logical framework below to determine the optimal removal strategy.

Decision logic for selecting catalyst removal strategies in furan syntheses.

Troubleshooting & FAQs

Q1: Following a Buchwald-Hartwig amination of a furan derivative, my product retains a dark discoloration, and ICP-MS shows >300 ppm Palladium. Why is standard aqueous extraction failing? A1: Causality: Furan rings are electron-rich heteroaromatics. The oxygen lone pairs and the conjugated π -system can coordinate with soluble Palladium(II) species, effectively acting as competing ligands. During standard aqueous workup, these Pd-furan complexes remain highly lipophilic and partition entirely into the organic phase. Solution: You must introduce a scavenger that thermodynamically outcompetes the furan ring for the metal. According to established pharmaceutical protocols 1[1], functionalized solid supports utilizing soft nucleophiles—such as trimercaptotriazine (TMT) or thiol-modified silica—are required. The soft-soft acid-base interaction between sulfur and palladium strongly favors the transfer of Pd from the furan product to the heterogeneous resin, allowing physical separation via filtration 2[2].

Q2: I treated my 2-(Furan-2-yl)phenol intermediate with activated carbon to remove residual metal, but my isolated yield dropped by 40%. How do I prevent this? A2: Causality: Activated carbon relies on high-surface-area physisorption. While it is highly effective at trapping colloidal palladium (Pd black), its hydrophobic surface also strongly adsorbs planar, polarizable furan derivatives via π−π stacking and van der Waals interactions 1[1]. Solution: First, minimize the adsorbent loading. Small-scale optimization should dictate the minimum weight percent needed (typically 5-10 wt%). Second, implement a self-validating washing protocol: after filtering the carbon, wash the filter cake with a highly polar, non-coordinating solvent (like ethyl acetate) until the eluent shows no UV activity by TLC. This desorbs the API without disrupting the trapped metal.

Q3: When synthesizing alkyl levulinates from furfuryl alcohol using solid acid catalysts (e.g., Amberlyst-15), the catalyst becomes impossible to filter. What is the mechanism of this failure? A3: Causality: Under acidic conditions, furfuryl alcohol is prone to side reactions, specifically acid-catalyzed ring-opening and subsequent cross-polymerization into humins. These dark, viscous oligomeric networks physically coat the solid acid catalyst particles, agglomerating them into a sticky mass that blinds filter membranes. Solution: Do not attempt dead-end filtration on the crude mixture. Instead, quench the reaction by cooling to 4 °C, then dilute the mixture with a precipitating solvent like acetonitrile. This reduces the bulk viscosity and forces the humins to precipitate as discrete particles. Follow this with high-speed centrifugation to pellet both the humins and the solid catalyst, leaving a clear supernatant containing your product 3[3].

Q4: How do I ensure complete removal of nanoparticle catalysts (e.g., Au/CeO₂ or Pd/C) after the aerobic oxidation of HMF? A4: Causality: Nanoparticle catalysts used in the oxidative esterification of HMF to furan dicarboxylates can leach fine particulates that pass through standard filter paper, leading to heavy metal contamination in the final polyester monomers or pharmaceutical intermediates. Solution: Implement a hot suction filtration through a tightly packed Celite pad while the reaction mixture is still at elevated temperatures (e.g., 398 K). This prevents the premature crystallization of the furan product while physically trapping the sub-micron catalyst particles, allowing for clean solvent evaporation afterward 4[4].

Quantitative Data: Scavenger Efficiency

The following table summarizes the validated performance of various metal scavengers used to remove Palladium from furan-containing active pharmaceutical ingredients 2[2].

Scavenger Type	Primary Adsorption Mechanism	Initial Pd Load (ppm)	Final Pd Load (ppm)	Metal Removal Efficiency
Potassium Amyl Xanthate (PEX)	Chemisorption (S-Pd coordination)	50.0	0.61	98.8%
Potassium Isopropyl Xanthate (PIX)	Chemisorption (S-Pd coordination)	50.0	0.16	99.7%
Thiol-functionalized Silica	Chemisorption (S-Pd coordination)	300.0	< 1.0	> 99.6%
Activated Carbon (Darco KB-B)	Physisorption ( π−π stacking)	300.0	< 1.0	> 99.6%

Experimental Protocols

Protocol A: Homogeneous Palladium Scavenging (Thiol-Silica Treatment)

This self-validating protocol ensures that Palladium levels are reduced below the 10 ppm ICH threshold without sacrificing the yield of the furanic API 1[1].

Step-by-step workflow for palladium catalyst scavenging from furanic mixtures.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude furan derivative containing palladium residues in a highly polar organic solvent (e.g., Tetrahydrofuran or Ethyl Acetate) to ensure the product is fully solubilized.

• Scavenger Loading: Add 10–20 wt% (relative to the crude product mass) of a Thiol-functionalized silica scavenger.

• Incubation: Heat the suspension to 45 °C and agitate vigorously for 12 to 18 hours. Mechanistic Note: Heating increases the kinetic rate of Pd desorption from the furan ring and subsequent chemisorption onto the thiol groups.

• Filtration: Filter the heterogeneous mixture through a tightly packed pad of Celite to physically trap the silica particles and any colloidal palladium black.

• Validation & Washing: Wash the collected scavenger cake with fresh solvent. Spot the washings on a TLC plate; continue washing until no UV-active furan product is detected in the eluent.

• Isolation: Combine the filtrate and washings, then concentrate under reduced pressure to obtain the purified product.

Protocol B: Heterogeneous Solid Acid Catalyst Isolation from Viscous Furanic Mixtures

Used for isolating products like alkyl levulinates from furfuryl alcohol conversions where humins are present 3[3].

Step-by-Step Methodology:

• Quenching: Upon completion of the reaction (verified by GC-MS), immediately cool the reaction vessel to 4 °C to halt further acid-catalyzed furan degradation.

• Dilution/Precipitation: Dilute the crude mixture with 2 to 3 volumes of Acetonitrile. Mechanistic Note: Acetonitrile acts as an antisolvent for high-molecular-weight humins, forcing them out of solution while keeping the alkyl levulinate product dissolved.

• Centrifugation: Transfer the mixture to centrifuge tubes and spin at 4000 rpm for 15 minutes. This cleanly separates the solid acid catalyst (e.g., Amberlyst-15) and precipitated humins into a solid pellet.

• Decantation: Carefully decant the supernatant.

• Product Isolation: Remove the excess alcohol and acetonitrile from the supernatant under reduced pressure. The crude product is now ready for final polishing via vacuum distillation.

References

• Removal of palladium catalyst from 2-(Furan-2-YL)phenol product. Benchchem. 1

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development - ACS Publications.2

• Application Notes and Protocols for the Acid-Catalyzed Conversion of Furan Derivatives in Various Solvents. Benchchem. 3

• Effective Strategy for High-Yield Furan Dicarboxylate Production for Biobased Polyester Applications. ACS Catalysis. 4

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 4-Bromo-5-iodofuran-2-carboxylic Acid Esters

Welcome to the Technical Support Center for the chromatographic purification of halogenated furan derivatives. This guide is specifically engineered for researchers, application scientists, and drug development professionals dealing with the isolation of 4-bromo-5-iodofuran-2-carboxylic acid esters (e.g., methyl or ethyl esters).

The furan ring's electron-rich nature makes it highly susceptible to electrophilic aromatic substitution. However, the electron-withdrawing ester group at the C2 position directs incoming halogens primarily to the C5 and C4 positions[1]. Synthesizing the 4-bromo-5-iodo derivative often results in a complex mixture containing unreacted starting materials, 4,5-dibromo isomers, and 4,5-diiodo isomers[2]. Separating these thermodynamically similar byproducts requires precise chromatographic control.

Part 1: Causality & Mechanistic Insights

Why is this separation so challenging?

The difficulty in purifying 4-bromo-5-iodofuran-2-carboxylate esters stems from three fundamental chemical properties:

• Minute Dipole Differences: The difference in electronegativity and polarizability between a bromine atom and an iodine atom is relatively small. Consequently, the 4,5-dibromo, 4-bromo-5-iodo, and 4,5-diiodo esters exhibit nearly identical retention factors ( Rf​ ) on standard normal-phase silica gel.

• C-I Bond Lability: The carbon-iodine bond at the C5 position is highly polarizable and sensitive to homolytic cleavage induced by UV/visible light, as well as heterolytic cleavage catalyzed by the slightly acidic silanol groups on standard silica gel.

• Furan Ring Sensitivity: Highly halogenated furans can undergo ring-opening or degradation upon prolonged exposure to acidic stationary phases.

Part 2: Troubleshooting Guides & FAQs

Q1: My product band is streaking heavily on the column, and my isolated yield is lower than what TLC indicated. What is causing this? A: Streaking of iodinated furans is typically a symptom of on-column degradation rather than overloading. Standard silica gel (pH ~4.5-5.5) can catalyze the deiodination of the C5 position. Furthermore, ambient laboratory lighting can induce radical cleavage of the C-I bond.

• Solution: Pre-treat your silica gel by flushing the column with 1% triethylamine (Et 3​ N) in hexanes to neutralize acidic silanol sites. Additionally, wrap your glass column in aluminum foil to protect the light-sensitive 4-bromo-5-iodo ester during the run.

Q2: I cannot resolve the 4-bromo-5-iodo ester from the 4,5-dibromo ester using a standard Hexane/Ethyl Acetate gradient. How can I improve the resolution? A: Hexane/Ethyl Acetate relies primarily on hydrogen bonding and dipole-dipole interactions, which are nearly identical for these two isomers. You must exploit the differences in polarizability ( π−π interactions).

• Solution: Switch your solvent system to Toluene/Hexane or Dichloromethane/Hexane . The aromatic nature of toluene interacts differently with the highly polarizable iodine atom compared to the bromine atom, often increasing the ΔRf​ between the isomers from 0.02 to a much more manageable 0.08.

Q3: My compound co-elutes with the starting material (furan-2-carboxylate ester). Should I use a longer column? A: A longer column will increase band broadening, which might exacerbate the degradation of your iodinated product. Instead of increasing column length, increase the theoretical plates by using a finer mesh silica (e.g., 15-40 µm instead of standard 40-63 µm) and employ dry loading . Dissolve your crude mixture in a volatile solvent, add a small amount of Celite or silica, evaporate to a free-flowing powder, and load this directly onto the column bed. This prevents the initial band broadening caused by liquid loading of viscous halogenated oils.

Caption: Decision tree for resolving common chromatography issues with halogenated furans.

Part 3: Standard Operating Procedure (SOP)

Optimized Purification of 4-Bromo-5-iodofuran-2-carboxylate Esters

This self-validating protocol ensures minimal degradation and maximum resolution of the target compound[3].

Step 1: Stationary Phase Preparation

• Select high-purity, fine-mesh silica gel (15-40 µm).

• Prepare the eluent: 10% Toluene in Hexanes (v/v). Add 0.5% Triethylamine (Et 3​ N) to the initial column-packing volume to neutralize the silica.

• Slurry-pack the column. Ensure the column is wrapped in aluminum foil to block ambient light.

Step 2: Sample Loading (Dry Loading)

• Dissolve the crude 4-bromo-5-iodofuran-2-carboxylate ester in a minimum volume of Dichloromethane (DCM).

• Add silica gel (approx. 3x the mass of the crude mixture) to the flask.

• Evaporate the DCM under reduced pressure (in the dark, if possible) until a dry, free-flowing powder is obtained.

• Carefully load the powder evenly onto the flat surface of the packed column bed. Cap with a 1 cm layer of clean sand.

Step 3: Isocratic Elution

• Begin elution using an isocratic gradient of 10% Toluene in Hexanes. Causality note: Isocratic elution prevents sudden changes in solvent polarity that can cause overlapping isomer bands to compress and co-elute.

• Maintain a steady flow rate (e.g., 2 inches/minute drop rate) using mild positive pressure.

• Collect small fraction volumes (e.g., 10 mL fractions for a 50 g crude run) to ensure high-resolution slicing of the peaks.

Step 4: TLC Analysis & Pooling

• Spot fractions on TLC plates and develop in 15% Toluene/Hexanes.

• Visualize under short-wave UV light (254 nm). The halogenated furans will appear as strong dark quenching spots.

• Pool fractions containing the pure 4-bromo-5-iodo ester. Evaporate the solvent under reduced pressure at a bath temperature strictly below 30 °C to prevent thermal degradation.

Caption: Workflow for the chromatographic purification of halogenated furan esters.

Part 4: Quantitative Data & Solvent Comparisons

The following table summarizes the expected retention behaviors of the target ester and its common impurities across different solvent systems. Data is normalized for a standard 10 cm silica TLC plate.

Compound / Isomer	Rf​ in 10% EtOAc/Hexane	Rf​ in 15% Toluene/Hexane	Elution Order	UV Activity (254 nm)
Furan-2-carboxylate (Starting Material)	0.45	0.30	4 (Last)	Moderate
4,5-Dibromofuran-2-carboxylate	0.62	0.55	1 (First)	Strong
4-Bromo-5-iodofuran-2-carboxylate	0.63	0.47	2 (Target)	Very Strong
4,5-Diiodofuran-2-carboxylate	0.65	0.38	3	Very Strong

Note: The Toluene/Hexane system successfully separates the 4,5-dibromo isomer from the target 4-bromo-5-iodo isomer by exploiting the differential π -stacking capabilities of the heavier iodine atom.

References

• Esters of furan-, thiophen-, and N-methylpyrrole-2-carboxylic acids. Bromination of methyl furan-2-carboxylate, furan-2-carbaldehyde, and thiophen-2-carbaldehyde in the presence of aluminium chloride Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing)[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Esters of furan-, thiophen-, and N-methylpyrrole-2-carboxylic acids. Bromination of methyl furan-2-carboxylate, furan-2-carbaldehyde, and thiophen-2-carbaldehyde in the presence of aluminium chloride - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. 4-Bromo-5-iodofuran-2-carboxylic acid | 19303-42-5 [sigmaaldrich.com]

Technical Support Center: Troubleshooting the Synthesis of Polysubstituted Furans

Welcome to the Polysubstituted Furan Synthesis Support Center. Polysubstituted furans are critical structural motifs in natural products, pharmaceuticals, and organic functional materials[1]. However, their synthesis presents significant challenges, including poor regioselectivity, the instability of highly substituted intermediates, and the harsh reaction conditions often required for cyclization[2].

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you overcome these bottlenecks.

Classical Methods: Paal-Knorr Synthesis Troubleshooting

Q: Why is my Paal-Knorr synthesis of a sterically hindered tetrasubstituted furan yielding complex mixtures with low conversion?

A: The classical Paal-Knorr furan synthesis relies on the acid-catalyzed cyclodehydration of 1,4-dicarbonyl compounds. Low conversion and complex mixtures typically arise from the use of harsh acidic conditions (e.g., concentrated HCl or H2SO4). These strong acids can cause the degradation of acid-sensitive functional groups or promote unwanted polymerization pathways[2]. Furthermore, high steric hindrance in fully substituted 1,4-diketones drastically increases the activation energy of the rate-determining ring-closure step, stalling the reaction.

Causality & Solution: To resolve this, switch to milder Brønsted acids or utilize specialized solvent systems. For instance, using p-toluenesulfonic acid (pTSA) in hexafluoroisopropanol (HFIP) leverages the strong hydrogen-bond donating ability of HFIP to activate the carbonyl groups without requiring a highly acidic bulk pH[3]. If sterics are the primary issue, applying microwave irradiation accelerates the cyclization by providing rapid, uniform dielectric heating, which overcomes the steric activation barrier before thermal decomposition can occur[4].

Troubleshooting workflow for resolving low conversion in Paal-Knorr furan synthesis.

Protocol: Microwave-Assisted Paal-Knorr Cyclodehydration

This self-validating protocol utilizes microwave heating to force the cyclization of hindered substrates.

• Preparation: In a 10 mL microwave-safe vial, dissolve the sterically hindered 1,4-diketone (1.0 mmol) in anhydrous ethanol (3.0 mL).

• Catalyst Addition: Add a mild acid catalyst, such as pTSA (5 mol%).

• Sealing and Purging: Seal the vial with a Teflon-lined septum and purge with nitrogen for 2 minutes. (Causality: Removing oxygen prevents the oxidative degradation of the electron-rich furan product at high temperatures).

• Microwave Irradiation: Heat the mixture in a dedicated microwave reactor at 120°C for 20 minutes.

• Validation Checkpoint: Monitor the reaction via TLC (Hexanes/EtOAc). The disappearance of the UV-active diketone spot and the emergence of a highly non-polar, strongly UV-active spot indicates successful cyclodehydration. If the starting material persists, increase the irradiation time by 10-minute increments.

• Workup & Purification: Cool to room temperature, quench with saturated aqueous NaHCO3 (5 mL) to neutralize the pTSA, extract with ethyl acetate (3 x 10 mL), dry over anhydrous Na2SO4, and purify via flash column chromatography[4].

Transition-Metal Catalyzed Cycloisomerization

Q: When using Palladium (Pd) or Gold (Au) catalysts for the cycloisomerization of alkynyl precursors, my catalyst deactivates rapidly, and I observe incomplete cyclization. How can I prevent this?

A: Transition-metal-catalyzed cycloisomerization is a powerful atom-economical approach for synthesizing highly functionalized furans[1]. However, catalyst deactivation frequently occurs due to the formation of off-cycle metal-alkyne oligomers or the presence of coordinating impurities (e.g., trace amines or unpurified solvents) that poison the active metal center. In multicomponent reactions (MCRs), improper addition sequencing can lead to premature cross-coupling or homocoupling of the reagents[5].

Causality & Solution: To maintain the active catalytic species, ensure strict anhydrous and anaerobic conditions. For Pd-catalyzed multicomponent condensations (e.g., assembling furans from alkynylbenziodoxoles, carboxylic acids, and imines), the sequence of reagent addition is paramount[5]. Pre-mixing the Pd catalyst with the imine and carboxylic acid allows the initial coordination complex to form. Slowly introducing the hypervalent iodine reagent via a syringe pump prevents its rapid homocoupling, ensuring it is consumed exclusively in the desired catalytic cycle[5].

Mechanistic cycle of transition-metal-catalyzed cycloisomerization for furan synthesis.

Protocol: Pd-Catalyzed Three-Component Furan Synthesis

A highly modular approach for synthesizing tri- and tetraarylfurans without conventional cross-coupling.

• Reagent Mixing: In an oven-dried Schlenk tube under an argon atmosphere, combine the enolizable ketimine (1.0 mmol), carboxylic acid (1.2 mmol), and Pd(OAc)2 (5 mol%).

• Solvent Addition & Pre-coordination: Add anhydrous 1,4-dioxane (5.0 mL) and stir at room temperature for 10 minutes. (Causality: Allowing the Pd catalyst to coordinate with the imine and acid first establishes the foundational metallacycle, preventing off-target reactions).

• Controlled Alkyne Introduction: Dissolve the alkynylbenziodoxole (1.5 mmol) in 2.0 mL of 1,4-dioxane. Add this solution to the reaction mixture over 30 minutes using a syringe pump[5].

• Validation Checkpoint: The reaction mixture should transition from a pale yellow to a deep, homogenous amber color as the active Pd-carbene species forms and turns over. The appearance of black precipitate (Pd black) indicates catalyst decomposition; if this occurs, verify solvent purity and argon flow.

• Reaction & Isolation: Stir at room temperature for 4-8 hours until TLC indicates complete consumption of the ketimine. Filter the mixture through a short pad of Celite to remove metal residues, concentrate under reduced pressure, and purify via silica gel chromatography[5].

Multicomponent Reactions (MCRs) & Metal-Free Approaches

Q: I need to synthesize a diverse library of highly functionalized furans for a structure-activity relationship (SAR) study. Traditional cross-coupling methods are too slow and require tedious pre-functionalization. What is a more efficient approach?

A: One-pot Multicomponent Reactions (MCRs) are the optimal solution for rapid library generation. MCRs allow the assembly of complex, fully substituted furans from three or more simple, commercially available building blocks in a single step. This maximizes atom economy and minimizes the need for intermediate purification.

Recently, transition-metal-free MCR approaches have gained traction due to their operational simplicity and lack of toxic metal residues[6]. For example, base-promoted sequential deprotonation strategies can efficiently couple basic feedstocks like alkynes and aldehydes using dimethyl sulfoxide (DMSO) as both a solvent and a reactant[7]. Similarly, the reaction of α -hydroxy ketones with cyano compounds under mild basic conditions provides direct access to tetrasubstituted furans bearing valuable amino and cyano moieties[8].

Quantitative Comparison of Modern Furan Synthesis Methodologies

To assist in selecting the optimal synthetic route for your specific target, consult the comparative data below:

Methodology	Typical Substrates	Reaction Conditions	Yield Range	Key Advantage	Key Limitation
Microwave Paal-Knorr [4]	1,4-diketones, amines (optional)	pTSA, EtOH, MW 120°C, 20 min	54–85%	Rapid cyclization of hindered substrates.	Substrate scope is limited by the availability of the 1,4-diketone precursor.
Pd-Catalyzed MCR [5]	Alkynylbenziodoxoles, carboxylic acids, imines	Pd(OAc)2 (5 mol%), 1,4-dioxane, RT, 4-8 h	60–90%	High regiocontrol at room temperature; highly modular.	Requires the synthesis of hypervalent iodine reagents.
Base-Promoted Metal-Free MCR [6]	β -keto compounds, vinyl dichlorides	Cs2CO3, DMSO, 120°C, 12 h	65–95%	No heavy metal residues; utilizes cheap, accessible reagents.	Requires elevated temperatures (120°C), limiting use with highly thermolabile groups.
α -Hydroxy Ketone Condensation [8]	α -hydroxy ketones, cyano compounds	Et2NH (base), RT to 60°C, 16-24 h	50–80%	Highly atom economical; operates under mild, metal-free conditions.	Specific to the synthesis of cyano/amino-functionalized furans.

References

• Rapid and Controlled Assembly of Polysubstituted Furans and Their Oligoaryls from Alkynes and Aldehydes Facilitated by Sequential Deprotonation. acs.org. 7

• Synthesis of Polysubstituted Furans: An Update Since 2019. researchgate.net. 1

• An efficient one-pot and simple multicomponent approach to the synthesis of highly functionalized furans containing dialkyl phenol. nih.gov.

• Modular synthesis of multisubstituted furans through palladium-catalyzed three-component condensation of alkynylbenziodoxoles, carboxylic acids, and imines. nih.gov. 5

• Paal-Knorr Synthesis. alfa-chemistry.com. 9

• Troubleshooting low conversion in Paal-Knorr reactions. benchchem.com. 2

• HFIP-assisted Brønsted acid catalysed synthesis of furan derivatives. connectsci.au. 3

• Microwave‐Assisted Paal–Knorr Reaction – Three‐Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes. researchgate.net. 4

• Transition-Metal-Free Approach to Polysubstituted Furans. organic-chemistry.org. 6

• Metal-Free Catalytic Synthesis of Tetrasubstituted Furans from α-Hydroxy Ketones and Cyano Compounds. mdpi.com.8

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. connectsci.au [connectsci.au]
• 4. researchgate.net [researchgate.net]
• 5. Modular synthesis of multisubstituted furans through palladium-catalyzed three-component condensation of alkynylbenziodoxoles, carboxylic acids, and imines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Transition-Metal-Free Approach to Polysubstituted Furans [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]

Scaling up the synthesis of 4-Bromo-5-iodofuran-2-carboxylic acid

Synthesis & Scale-Up of 4-Bromo-5-iodofuran-2-carboxylic acid

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, scaling up di-halogenated furan-2-carboxylic acids presents unique regioselectivity and stability challenges. Direct iodination of furans is historically challenging and low-yielding, which necessitates indirect organometallic pathways[1].

This guide provides an authoritative, self-validating framework for the synthesis of 4-Bromo-5-iodofuran-2-carboxylic acid . We focus on the causality behind the chemistry, ensuring that your scale-up process is robust, reproducible, and safe.

Strategic Overview & Route Selection

To synthesize 4-bromo-5-iodofuran-2-carboxylic acid, two primary organometallic routes are typically evaluated:

• Route A (Recommended for Scale-Up): Halogen-metal exchange of 4,5-dibromo-2-furoic acid using n-butyllithium (n-BuLi)[2].

• Route B: Directed ortho-metalation of 4-bromo-2-furoic acid using Lithium diisopropylamide (LDA).

Why Route A is superior: The C5 position is alpha to the furan oxygen. The inductive electron-withdrawing effect of the oxygen stabilizes the resulting carbanion, making the C5–Br bond significantly more reactive toward lithium-halogen exchange than the C4–Br bond[3]. This thermodynamic preference ensures >98% regioselectivity, whereas Route B often suffers from incomplete deprotonation and lower yields.

Table 1: Quantitative Comparison of Synthetic Routes

Parameter	Route A: Halogen-Metal Exchange	Route B: Directed ortho-Metalation
Starting Material	4,5-Dibromo-2-furoic acid	4-Bromo-2-furoic acid
Reagent (Base)	n-BuLi (2.1 equivalents)	LDA or LiTMP (2.1 equivalents)
Temperature	-78 °C (Strict)	-78 °C to -60 °C
Regioselectivity	>98% (C5 preference)	~85-90% (C5 preference)
Typical Yield	75 - 85%	50 - 65%
Scalability	High (Fast kinetics)	Moderate (Bulky base required)

Troubleshooting & FAQs

Q1: During the addition of the second equivalent of n-BuLi, my reaction mixture turns dark brown/black, and my final yield is <20%. What is happening? Cause: You have experienced a temperature excursion above -70 °C. Furan-lithium species are highly sensitive and prone to ring-opening at elevated temperatures, leading to decomposition and polymerization (manifesting as a dark tar). Solution: Ensure the internal temperature strictly remains below -75 °C during the entire n-BuLi addition. Use a well-maintained dry ice/acetone bath and control the addition rate via a syringe pump or carefully monitored dropping funnel.

Q2: My final product contains a significant amount of 4,5-dibromo-2-furoic acid (starting material). How do I push the reaction to completion? Cause: Incomplete halogen-metal exchange. The first equivalent of n-BuLi is entirely consumed by the acidic carboxylic proton. If your n-BuLi is degraded, or if trace moisture consumed the base, the second equivalent will be insufficient to drive the exchange at C5. Solution: Always titrate your n-BuLi prior to use. Ensure rigorous anhydrous conditions (flame-dried glassware, argon atmosphere). Add a slight excess (e.g., 2.15 eq total) to account for trace moisture.

Q3: After quenching with iodine, I see a mixture of 4-bromo-5-iodofuran-2-carboxylic acid and 4-bromofuran-2-carboxylic acid. Why? Cause: The 4-bromofuran-2-carboxylic acid is a protodehalogenation byproduct. It occurs if the 5-lithio intermediate is quenched by a proton source (like moisture) before the iodine can react, or if the iodine solution itself is wet. Solution: Dry the iodine over P₂O₅ in a desiccator before use, and dissolve it in strictly anhydrous THF. Add the iodine solution rapidly to outcompete any background protonation.

Q4: How can I safely remove the massive excess of iodine during the workup on a multi-gram scale? Cause: Unreacted I₂ can contaminate the final product, causing discoloration and interfering with downstream cross-coupling reactions. While halogen exchange is a standard iodination method, direct electrophilic quenches leave residual elemental iodine[4]. Solution: Quench the reaction with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃). The thiosulfate rapidly reduces I₂ to water-soluble iodide ions (I⁻), which are easily partitioned into the aqueous layer.

Validated Scale-Up Protocol

This protocol describes the halogen-metal exchange of 4,5-dibromo-2-furoic acid. The system is designed to be self-validating through visual and chemical checkpoints.

Step 1: Preparation & Carboxylate Formation

• Charge a flame-dried, argon-purged reactor with 4,5-dibromo-2-furoic acid (1.0 eq) and anhydrous THF (10 mL/g of starting material).

• Cool the mixture to an internal temperature of -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (2.5 M in hexanes, 1.05 eq) via an addition funnel, maintaining the internal temperature < -70 °C. Stir for 15 minutes.

• Self-Validating Checkpoint 1: The solution may become slightly cloudy as the lithium carboxylate salt forms. No drastic color change should occur; a dark color indicates a temperature breach.

Step 2: Halogen-Metal Exchange

• Add a second portion of n-BuLi (1.05 eq) dropwise. This initiates the halogen-metal exchange at the C5 position.

• Stir the mixture for 45 minutes at -78 °C to ensure complete formation of the 4-bromo-5-lithio-2-furoate intermediate.

Step 3: Electrophilic Iodination

• Prepare a solution of Iodine (I₂) (1.2 eq) in anhydrous THF.

• Add the I₂ solution dropwise to the reactor at -78 °C.

• Allow the reaction to stir for 1 hour at -78 °C, then slowly remove the cooling bath and allow it to warm to room temperature over 2 hours.

Step 4: Quench & Workup

• Quench the reaction by adding saturated aqueous Na₂S₂O₃ under vigorous stirring.

• Self-Validating Checkpoint 2: The reaction mixture will initially be deep brown/red due to excess iodine. Complete reduction to iodide is visually validated when this dark color abruptly transitions to a pale yellow or colorless biphasic mixture.

• Concentrate the mixture in vacuo to remove the majority of the THF.

• Dilute the aqueous residue with distilled water and wash twice with diethyl ether. Discard the organic layer (this removes neutral organic impurities like n-butyl bromide).

• Cool the aqueous layer in an ice bath and slowly acidify with 2M HCl to pH 1-2.

• Self-Validating Checkpoint 3: A thick precipitate will form immediately upon reaching pH < 3, confirming the isolation of the free carboxylic acid from the aqueous phase.

• Filter the solid, wash with cold water, and dry under high vacuum. Recrystallize from ethanol/water if ultra-high purity is required.

Process Workflow Diagram

Figure 1: Logical workflow for the scale-up synthesis of 4-bromo-5-iodofuran-2-carboxylic acid.

References

• Science of Synthesis 9.9 Furans. Thieme Connect.
• Sulfonamide compounds - WO2006036670A1. Google Patents.
• Methyl 4-Bromo-5-chloro-2-furoate. Benchchem.
• A tried-and-true synthesis method, describing iodination reactions with halogen exchange. Chemia.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. WO2006036670A1 - Sulfonamide compounds - Google Patents [patents.google.com]
• 3. Methyl 4-Bromo-5-chloro-2-furoate | 58235-82-8 | Benchchem [benchchem.com]
• 4. A tried-and-true synthesis method, describing iodination reactions with halogen exchange (1): Discussion series on bromination/iodination reactions 12 – Chemia [chemia.manac-inc.co.jp]

Application Support Center: Troubleshooting 4-Bromo-5-iodofuran-2-carboxylic Acid Reactions

Welcome to the Technical Support Center. Working with polyhalogenated furan-carboxylic acids presents unique chemoselectivity challenges. 4-Bromo-5-iodofuran-2-carboxylic acid features three highly reactive vectors: a labile C2-carboxylic acid, a moderately reactive C4-bromide, and a highly reactive C5-iodide. While this orthogonal reactivity is powerful for iterative cross-coupling, it frequently leads to complex byproduct profiles if thermodynamic and kinetic parameters are not rigorously controlled.

This guide synthesizes field-proven diagnostic workflows and mechanistic causality to help you identify, understand, and eliminate these parasitic pathways.

Diagnostic logic tree for identifying 4-Bromo-5-iodofuran-2-carboxylic acid reaction byproducts.

Section 1: Diagnostic FAQ & Troubleshooting

Q1: My LC-MS shows a major peak that is 44 Da lighter than my expected product. What is happening? A1: You are observing decarboxylation. Furan-2-carboxylic acids are inherently prone to losing CO₂ (a -44 Da mass shift). While pure thermal decarboxylation of furoic acids typically requires elevated temperatures between 140–160 °C[1][2], the presence of transition metals (especially Palladium or Copper co-catalysts in Sonogashira couplings) drastically lowers the activation energy for this degradation pathway.

• Causality & Solution: The metal inserts into the C-COOH bond, facilitating rapid CO₂ extrusion. To prevent this, strictly maintain reaction temperatures below 80 °C. If your catalytic cycle stalls at low temperatures, switch to a more active catalyst system rather than increasing the heat. Furthermore, avoid excessively strong bases (like NaOH/KOH); use mild bases like K₃PO₄ to prevent base-mediated thermal degradation.

Q2: Why am I seeing a significant byproduct with a mass 126 Da lower than my target? A2: A mass reduction of 126 Da indicates hydrodeiodination (protodehalogenation) at the C5 position. The C5-I bond is the weakest in the molecule and undergoes rapid oxidative addition to Pd(0). If the subsequent transmetalation step is kinetically slow, the resulting Pd(II) intermediate is vulnerable to side reactions.

• Causality & Solution: The Pd(II) complex can abstract a hydride from protic solvents (like alcohols) or coordinating solvents (like DMF), undergoing beta-hydride elimination followed by reductive elimination to yield the deiodinated furan[3][4]. To suppress this, switch to non-coordinating, aprotic solvents (e.g., 1,4-dioxane or toluene) and ensure your coupling partner (e.g., boronic acid) is in slight excess (1.1 - 1.5 eq) to accelerate transmetalation[5].

Q3: How do I prevent homocoupling of the furan core? A3: Homocoupling (dimerization) yields a high-molecular-weight byproduct and is a classic parasitic pathway in cross-coupling, particularly for highly reactive iodo-arenes.

• Causality & Solution: This is primarily driven by the presence of trace oxygen, which re-oxidizes the palladium catalyst, or by high local concentrations of the active Pd species[5][6]. Rigorously degas your solvents using the freeze-pump-thaw method or by sparging with argon for at least 30 minutes. Utilizing chelating bidentate ligands (e.g., dppf or Xantphos) stabilizes the monomeric palladium species, significantly reducing the aggregation pathways that lead to homocoupling[6].

Section 2: Quantitative Analytical Profiles

To streamline your LC-MS and NMR analysis, reference the following diagnostic data table for 4-Bromo-5-iodofuran-2-carboxylic acid derivatives.

Byproduct Pathway	Mass Shift (Δ m/z)	¹H NMR Diagnostic Shift (Furan Core)	Mechanistic Cause
Hydrodeiodination	-126 Da	New doublet at ~7.0 ppm (C5-H)	Hydride abstraction from solvent/base
Hydrodebromination	-79 Da	New doublet at ~6.5 ppm (C4-H)	Over-reduction (Rare; C-Br is much stronger)
Decarboxylation	-44 Da	New doublet at ~7.5 ppm (C2-H)	Thermal/Metal-catalyzed CO₂ extrusion
Homocoupling (C5-C5')	+215 Da (vs SM)	Loss of C5-I, symmetric shifts	Trace O₂ oxidation / Pd aggregation

Section 3: Self-Validating Experimental Protocol

To demonstrate these principles in practice, below is a highly selective Suzuki-Miyaura coupling protocol designed specifically to suppress decarboxylation, dehalogenation, and homocoupling.

Objective: Selectively couple an arylboronic acid at the C5 position while preserving the C4-bromide and C2-carboxylic acid.

Step 1: Rigorous Deoxygenation (Prevents Homocoupling)

• Prepare a solvent mixture of 1,4-Dioxane and H₂O (4:1 v/v).

• Sparge the mixture with ultra-pure Argon for a minimum of 30 minutes.

• Causality: 1,4-Dioxane is chosen over DMF or Alcohols to eliminate the beta-hydride elimination pathways that cause hydrodeiodination. Sparging removes trace O₂, preventing Ullmann-type homocoupling.

Step 2: Reagent Assembly (Controls Chemoselectivity) In an oven-dried Schlenk flask under Argon, combine:

• 4-Bromo-5-iodofuran-2-carboxylic acid (1.0 equiv)

• Arylboronic acid (1.1 equiv) - Slight excess accelerates transmetalation, outcompeting dehalogenation.

• K₃PO₄ (2.0 equiv) - A mild base prevents base-mediated decarboxylation.

• Pd(dppf)Cl₂ (0.05 equiv) - The bidentate dppf ligand suppresses Pd-aggregation and palladium black formation.

Step 3: Controlled Heating (Prevents Decarboxylation)

• Add the degassed solvent mixture via syringe.

• Heat the reaction strictly to 60 °C for 4–6 hours.

• Causality: Exceeding 80 °C risks significant metal-catalyzed decarboxylation. Monitor conversion via LC-MS.

Step 4: Isolation & Validation

• Cool to room temperature. Dilute with EtOAc and water.

• Carefully acidify the aqueous layer to pH 3 using 1M HCl to protonate the carboxylic acid, then extract with EtOAc.

• Self-Validation: This protocol validates itself during workup. If temperature and degassing parameters were successfully maintained, the crude LC-MS of the organic layer will show >90% chemoselectivity for the C5-coupled product, entirely devoid of [M-44] (decarboxylated) or [M-126] (deiodinated) peaks.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. jmcct.com [jmcct.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Optimizing reaction time and temperature for furan couplings

Welcome to the Technical Support Center for Furan Cross-Coupling Optimization. As a Senior Application Scientist, I have designed this guide to move beyond generic protocols and address the fundamental kinetic and thermodynamic forces that dictate the success or failure of furan couplings.

Furan motifs are notoriously challenging. When acting as nucleophiles (furan boronic acids), they are highly susceptible to base-catalyzed protodeboronation[1][2]. When acting as electrophiles (halofurans), extended reaction times lead to homocoupling and degradation[3][4]. This guide provides field-proven, self-validating workflows to master the delicate balance of reaction time and temperature.

I. Diagnostic Decision Tree

Before adjusting parameters, use the workflow below to identify the mechanistic bottleneck in your current furan coupling reaction.

Diagnostic workflow for troubleshooting furan cross-coupling reactions.

II. Frequently Asked Questions (FAQs) & Mechanistic Causality

Q1: Why does my furan-2-boronic acid degrade before the coupling completes? A1: The degradation is driven by protodeboronation . The oxygen heteroatom in the furan ring inductively withdraws electron density from the C-B bond while simultaneously donating via resonance. In the presence of aqueous base and elevated temperatures (>60 °C), this polarization facilitates rapid hydrolytic cleavage of the C-B bond, yielding volatile furan and boric acid[1][2]. If your catalyst's transmetalation rate is slower than the hydrolysis rate, your nucleophile will be destroyed before product formation occurs.

Q2: How do I overcome temperature limitations when coupling unactivated aryl chlorides with furans? A2: Unactivated aryl chlorides require high temperatures (often >100 °C) for efficient oxidative addition[5], which instantly degrades standard furan boronic acids. To solve this, employ a "slow-release" strategy using N-methyliminodiacetic acid (MIDA) boronates or pinacol esters. These stable derivatives slowly hydrolyze in situ, maintaining a low steady-state concentration of the highly reactive boronic acid. This effectively shifts the system to favor transmetalation over protodeboronation[6].

Q3: How long should I run a halofuran cross-coupling reaction? A3: Unlike robust phenyl couplings that can be left overnight, halofuran couplings must be strictly time-controlled (kinetic control). Extended reaction times (e.g., >6 hours) under palladium catalysis often lead to homocoupling (furan-furan dimers) and thermodynamic degradation of the electron-rich product[3][4]. Using highly active, bulky biarylphosphine ligands like SPhos or XPhos accelerates oxidative addition, allowing complete conversion within 2–6 hours[4].

III. Pathway Analysis: Transmetalation vs. Protodeboronation

Understanding the competing pathways at the transition metal center is critical for optimizing temperature.

Competing pathways: Productive transmetalation vs. destructive protodeboronation.

IV. Quantitative Data Summaries

To establish a baseline for your optimizations, review the empirical data summarizing the relationship between catalyst, temperature, and reaction time.

Table 1: Catalyst and Time Optimization for 5-Halofuran Couplings [4]

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
PdCl₂(dppf) (3 mol%)	None	K₂CO₃	DME	80	12	85
Pd(OAc)₂ (2 mol%)	SPhos (4 mol%)	K₃PO₄	Toluene	100	6	92

|[Pd(allyl)Cl]₂ (1 mol%) | XPhos (2 mol%) | Cs₂CO₃ | Dioxane | 110 | 4 | 95 |

Table 2: Influence of Temperature on Furan-2-Boronic Acid Stability [1][5][7]

Boron Source	Electrophile	Catalyst System	Temp (°C)	Primary Outcome
Furan-2-B(OH)₂	Aryl Bromide	Pd₂(dba)₃ / P(t-Bu)₃	25	>70% Yield (Kinetic Control)
Furan-2-B(OH)₂	Aryl Chloride	Pd(OAc)₂ / PPh₃	120	Complete Protodeboronation

| Furan-2-MIDA | Aryl Chloride | Pd(OAc)₂ / SPhos | 100 | >90% Yield (Slow-Release) |

V. Self-Validating Experimental Protocols

Protocol A: Room-Temperature Kinetic Coupling of Furan-2-Boronic Acid

Objective: Prevent protodeboronation by operating at ambient temperature using a highly active catalyst[7]. Causality: Low temperature halts the activation energy required for hydrolytic C-B cleavage, while an electron-rich phosphine lowers the activation barrier for transmetalation.

• Preparation: To an oven-dried Schlenk tube, add the aryl bromide (1.0 equiv), furan-2-boronic acid (1.5 equiv), and anhydrous K₃PO₄ (3.0 equiv).

• Degassing: Evacuate and backfill the tube with argon three times. Causality: Oxygen exacerbates homocoupling and degrades electron-rich phosphines.

• Catalyst Addition: Add Pd₂(dba)₃ (2 mol%) and P(t-Bu)₃ (4 mol%) under a positive flow of argon.

• Solvent: Inject degassed THF/H₂O (10:1 ratio, 0.2 M).

• Reaction: Stir vigorously at 25 °C.

• Self-Validation Checkpoint 1 (15 mins): The solution should transition from dark purple/red (Pd₂(dba)₃) to a pale yellow or orange. If the reaction mixture turns black and opaque, palladium black has precipitated, indicating catalyst decomposition or solvent poisoning[1].

• Self-Validation Checkpoint 2 (2 hours): Monitor by TLC/LCMS. Furan-2-boronic acid should be consumed. Quench the reaction immediately upon electrophile consumption to prevent product degradation.

Protocol B: Thermodynamic Slow-Release Coupling for Unactivated Electrophiles

Objective: Couple unactivated aryl chlorides with furan motifs at high temperatures without destroying the boron species[5][6]. Causality: MIDA boronates are stable at 100 °C. The slow addition of aqueous base gradually deprotects the MIDA ester, releasing trace amounts of furan-2-boronic acid that immediately undergo transmetalation.

• Preparation: Combine the aryl chloride (1.0 equiv), Furan-2-MIDA boronate (1.5 equiv), Pd(OAc)₂ (2 mol%), and SPhos (4 mol%) in a reaction vial.

• Atmosphere: Purge with nitrogen for 15 minutes.

• Solvent/Base: Add a degassed mixture of Dioxane and 3M aqueous K₃PO₄ (4:1 ratio).

• Heating: Submerge in a pre-heated oil bath at 100 °C.

• Self-Validation Checkpoint 1 (1 hour): Extract a 50 µL aliquot from the organic layer. Analyze via ¹H NMR or LCMS. You should observe only trace amounts of free furan-2-boronic acid. If a large buildup of free boronic acid is detected, the transmetalation step is your bottleneck (consider increasing catalyst loading or switching to XPhos)[1][6].

• Self-Validation Checkpoint 2 (Phase Separation): Ensure the biphasic system remains well-mixed. Late-stage phase separation caused by the generation of salt byproducts can salt-out the aqueous layer and halt the reaction prematurely[1]. Increase stirring speed to >800 RPM if phase separation is observed.

• Completion: Typically complete within 4–6 hours. Cool to room temperature and extract with EtOAc.

VI. References

• Benchchem. Optimizing reaction conditions for coupling furan and purine rings. Benchchem.

• American Chemical Society. Scale-Up of a Rh-Catalyzed Asymmetric sp3–sp2 Suzuki–Miyaura-Type Reaction. ACS.

• ResearchGate. Asymmetric Suzuki-Miyaura coupling using vinyl-and heteroaryl boronic. ResearchGate.

• Journal of the American Chemical Society. Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. ACS.

• RXWeb. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions. RXWeb.

• PubMed Central (PMC). Synthesis of Heterocyclic Triads by Pd-Catalyzed Cross-Couplings and Evaluation of Their Cell-Specific Toxicity Profile. NIH.

• Benchchem. Catalyst Selection for Cross-Coupling Reactions in 5-Aryl Furan Synthesis. Benchchem.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 7. Synthesis of Heterocyclic Triads by Pd-Catalyzed Cross-Couplings and Evaluation of Their Cell-Specific Toxicity Profile - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

High-Precision Functionalization: Reactivity Profiling of 4-Bromo-5-iodofuran-2-carboxylic acid vs. 4,5-Dibromofuran-2-carboxylic acid

When designing synthetic routes for complex furan-containing therapeutics and advanced materials, the choice of dihalogenated building blocks dictates the efficiency of the entire sequence. Furan-2-carboxylic acid (furoic acid) derivatives are privileged scaffolds, but functionalizing them at both the C4 and C5 positions requires strict regiocontrol.

This guide provides an objective, mechanistically grounded comparison between two critical synthons: 4,5-dibromofuran-2-carboxylic acid and 4-bromo-5-iodofuran-2-carboxylic acid . While both molecules serve as precursors for sequential cross-coupling reactions, their underlying reactivity profiles—governed by the physics of oxidative addition—result in vastly different experimental outcomes.

Mechanistic Causality: Electronic vs. Thermodynamic Control

The site-selectivity of palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Stille, Sonogashira) on polyhalogenated heteroarenes is fundamentally governed by the oxidative addition step. The transition metal catalyst must differentiate between two potential carbon-halogen bonds[1].

4,5-Dibromofuran-2-carboxylic acid (Electronic Control) In this substrate, both the C4 and C5 positions are occupied by bromine atoms. The C(sp2)–Br bond dissociation energy (BDE) is approximately 81 kcal/mol[2]. Because the halogens are identical, the catalyst differentiates the sites based purely on electronic factors—specifically, the α -heteroatom effect. The C5 position, being adjacent to the electronegative ring oxygen, is more electron-deficient and thus slightly more susceptible to oxidative addition by the electron-rich Pd(0) species. However, because the BDEs are virtually identical, this electronic bias is often insufficient to achieve perfect regioselectivity. This kinetically driven process frequently results in competitive C4-insertion and unwanted bis-coupled byproducts, requiring extensive ligand screening to optimize[1].

4-Bromo-5-iodofuran-2-carboxylic acid (Thermodynamic Control) By replacing the C5 bromine with an iodine atom, the mechanistic paradigm shifts from subtle electronic differentiation to overwhelming thermodynamic control. The C(sp2)–I bond is significantly weaker (BDE ~65 kcal/mol) than the C(sp2)–Br bond (~81 kcal/mol)[2]. This ~16 kcal/mol energy gap ensures that Pd(0) oxidative addition occurs exclusively at the C5–I bond under mild conditions. This enables true orthogonal cross-coupling: the C5 position can be functionalized at room temperature, leaving the C4–Br bond completely intact for a subsequent, higher-temperature coupling step[1].

Mechanistic divergence in Pd-catalyzed oxidative addition based on halogen BDEs.

Quantitative Data Presentation

The table below summarizes the critical physicochemical parameters that dictate the reactivity of these two building blocks.

Parameter	4,5-Dibromofuran-2-carboxylic acid	4-Bromo-5-iodofuran-2-carboxylic acid
C5 Halogen	Bromine	Iodine
C4 Halogen	Bromine	Bromine
C5 Bond Dissociation Energy (BDE)	~81 kcal/mol	~65 kcal/mol
C4 Bond Dissociation Energy (BDE)	~81 kcal/mol	~81 kcal/mol
Primary Selectivity Driver	Electronic ( α -heteroatom effect)	Thermodynamic (BDE differential)
First Coupling Temperature	60–80 °C	25 °C (Room Temperature)
Risk of Bis-Coupling / Mixtures	High (requires careful ligand tuning)	Extremely Low (>99% orthogonal)

Experimental Workflows: Self-Validating Protocols

To leverage the thermodynamic advantage of 4-bromo-5-iodofuran-2-carboxylic acid, researchers must employ a step-wise, temperature-controlled protocol. The following methodology outlines a self-validating system for sequential Suzuki-Miyaura cross-couplings.

Step 1: C5-Selective Suzuki-Miyaura Coupling (Room Temperature)

• Rationale: The high reactivity of the C–I bond allows oxidative addition to occur without thermal activation. Keeping the temperature low prevents any background insertion into the C–Br bond, ensuring absolute regioselectivity.

• Protocol:

  • Charge a flask with 4-bromo-5-iodofuran-2-carboxylic acid (1.0 eq), arylboronic acid (1.05 eq), and K₂CO₃ (2.5 eq).

  • Add a degassed solvent mixture of THF/H₂O (4:1).

  • Add Pd(PPh₃)₄ (2 mol%). Stir at 25 °C for 4 hours.

• Self-Validation Checkpoint: Monitor via LC-MS. A self-validating endpoint is reached when the starting material is fully consumed, and the mass spectrum shows a single product mass corresponding to the mono-arylated species. Crucially, the presence of the characteristic bromine isotope pattern (M and M+2 peaks of equal intensity) confirms that the C4–Br bond remains perfectly intact. The absence of a bis-arylated mass confirms the orthogonality of the reaction.

Step 2: C4-Selective Suzuki-Miyaura Coupling (Elevated Temperature)

• Rationale: With the iodine replaced by an aryl group, the remaining C4–Br bond requires a more robust catalyst and thermal energy to undergo oxidative addition.

• Protocol:

  • Charge a flask with the purified intermediate from Step 1 (1.0 eq), a distinct heteroarylboronic acid (1.5 eq), and Cs₂CO₃ (3.0 eq).

  • Add a degassed solvent mixture of 1,4-Dioxane/H₂O (4:1).

  • Add Pd(dppf)Cl₂ (5 mol%). Heat to 90 °C for 12 hours.

• Self-Validation Checkpoint: LC-MS will indicate the disappearance of the brominated intermediate and the emergence of the fully functionalized 4,5-diaryl-furan-2-carboxylic acid, lacking the bromine isotope pattern.

Self-validating, step-by-step orthogonal cross-coupling workflow.

Conclusion

While 4,5-dibromofuran-2-carboxylic acid is a viable building block, it forces chemists to rely on subtle electronic differences to achieve regiocontrol, often resulting in complex mixtures and reduced yields. Conversely, 4-bromo-5-iodofuran-2-carboxylic acid exploits the fundamental laws of thermodynamics. By leveraging the ~16 kcal/mol BDE difference between C–I and C–Br bonds, it provides a deterministic, highly predictable platform for the orthogonal synthesis of complex furan architectures.

References

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups Chemical Reviews (American Chemical Society)
• Bond Dissociation Energies of Organic Molecules Accounts of Chemical Research (American Chemical Society)
• Aromatic Stabilization and Hybridization Trends in Photoelectron Imaging of Heterocyclic Radicals and Anions (Furan C-H BDE Context) The Journal of Physical Chemistry A (American Chemical Society)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scribd.com [scribd.com]

Comparing Suzuki and Stille coupling for furan derivatives

Strategic C–C Bond Formation in Furan Derivatives: A Comparative Guide to Suzuki vs. Stille Coupling

Executive Summary

For researchers and drug development professionals, the furan ring represents a privileged but synthetically challenging heterocyclic scaffold. Its highly electron-rich nature and strongly coordinating oxygen atom frequently complicate palladium-catalyzed cross-coupling reactions. This guide provides an objective, data-driven comparison between the two most prominent methodologies for furan functionalization: the Suzuki-Miyaura and Stille couplings. By analyzing the mechanistic causality behind catalyst selection, transmetalation kinetics, and reaction conditions, we establish a framework for selecting the optimal synthetic pathway for complex furan derivatives.

Mechanistic Causality: The Furan Conundrum

The fundamental challenge in coupling furan derivatives lies in their unique electronic structure. Furans are highly electron-rich, which accelerates the initial oxidative addition step but can severely retard the subsequent transmetalation step. Furthermore, the oxygen heteroatom possesses lone pairs that can competitively coordinate to the palladium center, potentially altering the geometry of the intermediate or poisoning the catalyst[1].

• Suzuki-Miyaura Causality : Suzuki coupling relies on boronic acids and requires an inorganic base to form the active, electron-rich boronate species necessary for transmetalation. However, electron-rich heteroaryl boronic acids (such as 2-furanylboronic acid) are notoriously prone to base-catalyzed protodeboronation. To counteract this degradation pathway, chemists often employ highly active, sterically hindered ligands or aqueous-organic biphasic systems to accelerate the coupling cycle before the furan substrate degrades[2].

• Stille Causality : The Stille reaction utilizes organostannanes and proceeds under strictly neutral conditions. This orthogonality to basic environments prevents the degradation of sensitive furan cores. The highly nucleophilic nature of heteroaryl stannanes ensures rapid transmetalation, which is why Stille coupling frequently outperforms Suzuki when dealing with highly functionalized, strongly coordinating furan derivatives[1].

Mechanistic divergence of Suzuki and Stille transmetalation in furan cross-coupling.

Head-to-Head Comparison: Operational Parameters

When designing a synthetic route, the choice between Suzuki and Stille coupling dictates the downstream purification and safety protocols. Table 1 outlines the objective operational differences between the two systems.

Table 1: Operational Comparison of Suzuki vs. Stille Coupling for Furans

Parameter	Suzuki-Miyaura Coupling	Stille Coupling
Organometallic Reagent	Boronic Acids / Esters (Ar-B(OH)₂)	Organostannanes (Ar-SnR₃)
Reaction Environment	Requires Base (e.g., K₂CO₃, KOH); often aqueous	Strictly Neutral; anhydrous organic solvents
Functional Group Tolerance	Moderate (Base-sensitive groups may degrade)	Excellent (Tolerates aldehydes, esters, etc.)
Furan Protodeboronation	High risk for electron-rich 2-furanylboronic acids	N/A (Stannanes are highly stable)
Toxicity & Byproducts	Low toxicity (Boric acid byproducts)	High toxicity (Organotin byproducts require KF quench)

Empirical Performance Data

Literature data highlights the divergent performance of these two reactions depending on the steric and electronic environment of the furan substrate. As demonstrated in the functionalization of complex diazocines, the coupling of strongly coordinating furan heterocycles yielded 80–91% via Stille coupling, whereas Suzuki coupling only achieved 39–59% due to heteroatom interference[1]. Conversely, for simple 2-arylbenzo[b]furans, optimized Suzuki conditions in aqueous media can achieve near-quantitative yields[2].

Table 2: Empirical Yield Comparison from Literature

Substrate Architecture	Reaction	Catalyst System	Conditions	Yield	Reference
2-Arylbenzo[b]furan	Suzuki	Pd(II) complex / K₂CO₃	EtOH/H₂O, 80 °C	92–98%	[2]
Furan-functionalized diazocines	Stille	Pd(OAc)₂ / XPhos	Toluene, 100 °C	80–91%	[1]
Furan-functionalized diazocines	Suzuki	Pd cat. / Base	Standard	39–59%	[1]
Mixed Thiophene/Furan Oligomers	Stille	Pd(PPh₃)₄	Toluene, Reflux	~50%	[3]
Tetrasubstituted Furans	Suzuki	[(dppf)PdCl₂] / KOH	Dioxane/H₂O, RT	>90%	[4]

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating In-Process Controls (IPC) and orthogonal validation steps.

Standardized self-validating experimental workflow for palladium-catalyzed furan coupling.

Protocol A: Suzuki Coupling of 2-Arylbenzo[b]furans (Aqueous Media) Rationale: Utilizing a water-soluble Pd(II) complex and mild base minimizes protodeboronation while maximizing the green chemistry profile[2].

• Preparation : In a flame-dried Schlenk tube under an argon atmosphere, charge 2-(4-bromophenyl)benzofuran (0.05 mmol) and the desired arylboronic acid (0.08 mmol)[2].

• Solvent & Base : Add a degassed 1:1 mixture of EtOH and H₂O (6 mL), followed by K₂CO₃ (0.1 mmol, 2.0 equiv)[2]. Causality: The biphasic system dissolves both the organic substrates and the inorganic base, facilitating the rapid formation of the reactive boronate.

• Catalysis : Add the Pd(II) catalyst (3 mol%). Stir the suspension at 80 °C for 4 hours[2].

• IPC (In-Process Control) : At t=3h, withdraw a 10 µL aliquot, quench with brine, extract with ethyl acetate, and analyze via LC-MS. The reaction is validated to proceed to the next step only when the starting bromide signal is <2% relative to the product.

• Workup & Quench : Cool to room temperature. Quench with brine (10 mL) to break any emulsions and extract with dichloromethane (3 × 10 mL)[2].

• Purification & Validation : Dry the organic phase over anhydrous Na₂SO₄, concentrate, and purify via flash column chromatography[2]. Validate the isolated product via ¹H-NMR, ¹³C-NMR, and High-Resolution Mass Spectrometry (HRMS) to ensure the absence of homocoupled byproducts.

Protocol B: Stille Coupling for Mixed Thiophene/Furan Oligomers Rationale: Neutral conditions prevent the cleavage of delicate oligomeric heteroaromatic chains, while the high reactivity of stannanes overcomes steric hindrance[3].

• Preparation : In a glovebox, charge a reaction flask with 2-iodofuran (1.0 equiv) and the bis(trimethylstannyl) thiophene/furan derivative (0.5 equiv)[3].

• Solvent & Catalysis : Dissolve in anhydrous, degassed toluene. Add Pd(PPh₃)₄ (5 mol%)[3]. Causality: Toluene allows for high-temperature reflux without coordinating to the Pd center, ensuring the catalyst remains active for the bulky stannane.

• Reaction : Heat to reflux (110 °C) for 16 hours under a strict nitrogen blanket.

• IPC : Monitor via TLC (hexane/benzene). The disappearance of the highly UV-active stannane intermediate validates the completion of the transmetalation cycle.

• Workup (Tin Removal) : Evaporate the solvent to dryness[3]. To remove toxic trimethyltin iodide byproducts, dissolve the residue in dichloromethane and stir vigorously with a 10% aqueous KF solution for 1 hour. Filter the precipitated insoluble polymeric tin fluorides through a pad of Celite.

• Purification & Validation : Concentrate the filtrate and purify via flash chromatography[3]. Validate the oligomer sequence and purity using 1D/2D NMR and UV-Vis spectroscopy.

Strategic Recommendations

• Opt for Suzuki Coupling when synthesizing early-stage building blocks, scaling up for clinical manufacturing, or when the furan substrate lacks base-sensitive functional groups. The non-toxic nature of boronic acids makes it the regulatory standard for pharmaceutical development[2],[4].

• Opt for Stille Coupling during late-stage functionalization of highly complex, strongly coordinating, or base-sensitive furan architectures (e.g., natural product total synthesis or complex oligomers) where Suzuki transmetalation kinetics fail[3],[1].

References

• Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Semantic Scholar / MDPI.
• Synthesis of Mixed Thiophene/Furan Oligomers by Stille Coupling.
• Modular Synthesis of Furans with up to Four Different Substituents by a trans‐Carboboration Str
• Stille vs.

Sources

• 1. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02988C [pubs.rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Modular Synthesis of Furans with up to Four Different Substituents by a trans‐Carboboration Strategy - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic comparison of furan-2-carboxylic acid isomers

Spectroscopic Comparison of Furan-2-Carboxylic Acid and Furan-3-Carboxylic Acid Isomers

Executive Summary

Furan-2-carboxylic acid (2-furoic acid) and furan-3-carboxylic acid (3-furoic acid) are fundamental heterocyclic building blocks. 2-Furoic acid is extensively utilized as an intermediate in the synthesis of nitrofuran antibiotics and as a food preservative[1][2], whereas 3-furoic acid demonstrates hypolipidemic properties and serves as a precursor for complex active pharmaceutical ingredients (APIs)[3]. Because these positional isomers share an identical molecular mass (112.08 g/mol ), mass spectrometry alone is insufficient for definitive identification. High-resolution Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for distinguishing them in drug development workflows.

Mechanistic Causality in Spectroscopic Shifts

The distinct spectroscopic signatures of these isomers are governed by the regiochemistry of the electron-withdrawing carboxylic acid (-COOH) group and its inductive/mesomeric effects on the furan ring's π-electron system.

• 2-Furoic Acid: The carboxyl group at the C-2 position withdraws electron density primarily from the C-3 and C-5 positions. The H-5 proton, located adjacent to the highly electronegative ring oxygen, experiences the greatest deshielding effect, resonating at approximately 7.90 ppm[4].

• 3-Furoic Acid: The carboxyl group at the C-3 position creates a unique microenvironment for the C-2 proton. Sandwiched between the ring oxygen and the -COOH group, the H-2 proton is subjected to intense, synergistic deshielding. This causes the H-2 signal to shift significantly downfield (>8.1 ppm), providing an unambiguous diagnostic marker for the 3-isomer[5].

Quantitative Data Comparison

The following tables summarize the critical spectroscopic data required to differentiate the two isomers.

Table 1: ¹H NMR Spectroscopic Data (DMSO-d6, 400 MHz)

Proton Position	2-Furoic Acid (δ ppm)	Multiplicity & Coupling	3-Furoic Acid (δ ppm)	Multiplicity & Coupling
H-2	N/A (Substituted)	-	8.31	dd, J = 1.5, 0.8 Hz
H-3	7.22	dd, J = 3.5, 0.8 Hz	N/A (Substituted)	-
H-4	6.64	dd, J = 3.5, 1.7 Hz	6.76	dd, J = 1.9, 0.8 Hz
H-5	7.90	dd, J = 1.7, 0.8 Hz	7.78	dd, J = 1.9, 1.5 Hz
-COOH	~12.36	Broad singlet	~12.26	Broad singlet

(Data synthesized from 5[5] and4[4])

Table 2: ¹³C NMR Spectroscopic Data (DMSO-d6, 100 MHz)

Carbon Position	2-Furoic Acid (δ ppm)	3-Furoic Acid (δ ppm)
C-2	145.4	148.5
C-3	118.2	120.0
C-4	112.5	110.0
C-5	147.4	144.0
C=O	159.8	164.3

(Data synthesized from 6[6] and reference standards[4])

Experimental Protocols: Self-Validating Spectroscopic Workflow

To eliminate ambiguity in isomeric assignment, the following protocol employs a self-validating methodology combining 1D/2D NMR and orthogonal FT-IR verification.

Step 1: Quantitative ¹H and ¹³C NMR Acquisition

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6). Include 0.03% v/v Tetramethylsilane (TMS) to establish a reliable internal reference (δ 0.00 ppm).

• Instrument Calibration: Tune and match the NMR probe (400 MHz or higher) to the sample to maximize the signal-to-noise ratio.

• ¹H Acquisition (Causality): Utilize a relaxation delay (D1) of ≥ 5 seconds. Furan ring protons have relatively long T1 relaxation times; a sufficient D1 ensures complete longitudinal magnetization recovery, allowing for precise integration of the 1:1:1 proton ratio[6].

• ¹³C Acquisition: Employ a proton-decoupled sequence (e.g., zgpg30) with at least 512 transients to resolve the quaternary carbons, specifically the carboxyl C=O (~159–164 ppm)[4][6].

Step 2: 2D NMR Cross-Validation

• COSY (¹H-¹H Correlation): Map the scalar coupling network. In 2-furoic acid, verify the strong vicinal coupling (J ≈ 3.5 Hz) between H-3 and H-4. In 3-furoic acid, this continuous coupling path is broken.

• HSQC (¹H-¹³C Correlation): Correlate the highly deshielded proton signals to their respective carbons to definitively distinguish the C-2 carbon of 3-furoic acid (~148.5 ppm) from the C-5 carbon of 2-furoic acid (~147.4 ppm).

Step 3: Orthogonal FT-IR Verification

• Prepare a KBr pellet (1% w/w sample) or utilize an Attenuated Total Reflectance (ATR) crystal.

• Acquire the spectrum from 4000 to 400 cm⁻¹.

• Validation: Confirm the presence of the carboxylic acid dimer (broad O-H stretch at 3400–2500 cm⁻¹ and strong C=O stretch at ~1670–1700 cm⁻¹). Match the fingerprint region (1500–500 cm⁻¹) against established reference libraries to finalize the identification[4][5].

Workflow Visualization

Spectroscopic workflow for differentiating furan-2-carboxylic and furan-3-carboxylic acids.

References

• Title: 2-Furoic acid(88-14-2)
• Title: 3-Furoic acid(488-93-7)
• Title: 2-Furoic acid Source: Wikipedia URL
• Title: 2-Furoic Acid: Intermediate for Pharma & Food Preservation Source: ChemPoint URL
• Title: 3-Furoic acid 98 488-93-7 Source: MilliporeSigma URL
• Title: A SIMPLE AND PRACTICAL SYNTHESIS OF METHYL BENZO[b]FURAN-3-CARBOXYLATES Source: CLOCKSS URL

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X-ray Crystallography of 4-Bromo-5-iodofuran-2-carboxylic Acid Derivatives: A Comparative Guide to Crystallization and Structural Analysis

Executive Summary

For structural chemists and drug development professionals, halogenated heterocycles present a unique crystallographic challenge. 4-Bromo-5-iodofuran-2-carboxylic acid (CAS 19303-42-5) is a highly functionalized building block featuring three distinct intermolecular interaction sites: a strong hydrogen bond donor/acceptor (carboxylic acid), a strong halogen bond donor (iodine), and a moderate halogen bond donor (bromine)[1].

When attempting to obtain high-resolution X-ray diffraction (XRD) data, researchers must choose between Direct Crystallization and Halogen-Bond Directed Co-Crystallization . This guide objectively compares these two methodologies, providing mechanistic causality, self-validating experimental protocols, and expected crystallographic metrics to ensure you achieve publication-quality structural data.

Mechanistic Context: The σ-Hole Hierarchy

To understand why certain crystallization methods fail while others succeed, we must analyze the molecule's electrostatic potential. Halogen bonding (XB) is driven by the σ-hole —a region of positive electrostatic potential located on the outermost surface of a halogen atom, directly opposite the covalent bond[2].

Because iodine is significantly more polarizable than bromine, its σ-hole is larger and more electropositive[2]. Consequently, the interaction hierarchy for this molecule is:

• Primary: O–H···O or O–H···N Hydrogen Bonding (COOH group)

• Secondary: C–I···Acceptor Halogen Bonding

• Tertiary: C–Br···Acceptor Halogen Bonding

In direct crystallization, the molecule suffers from packing frustration . The strong COOH and iodine donors compete for the weak furan and carbonyl oxygen acceptors, often leading to polymorphic mixtures or twinned crystals. By introducing a strong, bidentate Lewis base (e.g., 4,4'-bipyridine) in a co-crystallization approach, we satisfy the strongest donors predictably, forcing the structure into highly ordered 1D chains or 2D networks.

Comparative Analysis: Direct vs. Co-Crystallization

The following table summarizes the performance of both strategies when applied to 4-Bromo-5-iodofuran-2-carboxylic acid derivatives.

Parameter	Method A: Direct Crystallization	Method B: Co-Crystallization (w/ 4,4'-Bipyridine)
Primary Supramolecular Synthon	Unpredictable (COOH dimers, competing I···O / Br···O)	Predictable (COOH···N and I···N)
Crystal Habit	Often microcrystalline or twinned needles	Well-defined blocks or prisms
Time to Crystal	7–14 days	3–5 days
Diffraction Quality (Resolution)	Moderate to Poor (>0.90 Å)	High (<0.80 Å)
Expected R1 Value	5.0% – 8.5%	2.5% – 4.5%

Experimental Methodologies

Every robust crystallographic workflow must be a self-validating system. The protocols below include specific solvent rationales and internal validation checkpoints.

Protocol A: Direct Crystallization via Slow Evaporation

Causality: This method relies on a binary solvent system to balance solubility and nucleation.

• Dissolution: Dissolve 10 mg of 4-Bromo-5-iodofuran-2-carboxylic acid in 1.0 mL of a 1:1 (v/v) mixture of Ethyl Acetate and Hexane. Rationale: EtOAc solvates the polar groups, while Hexane acts as an antisolvent to lower overall solubility and promote gradual nucleation.

• Filtration: Filter the solution through a 0.22 μm PTFE syringe filter into a clean 2-dram glass vial. Rationale: Removing heterogeneous dust particles ensures the growth of single crystals rather than polycrystalline aggregates.

• Evaporation: Puncture the vial cap with a single needle hole and leave undisturbed in a vibration-free environment at 20 °C.

• Validation Checkpoint: After 7–14 days, inspect the precipitate under a polarized light microscope. Sharp extinction upon rotation confirms single crystallinity, whereas continuous brightness indicates problematic twinning.

Protocol B: Halogen-Bond Directed Co-Crystallization via Vapor Diffusion

Causality: This method utilizes a non-competing solvent to allow the target supramolecular synthons (I···N and COOH···N) to pre-assemble in solution before precipitation.

• Preparation: Weigh equimolar amounts (0.05 mmol) of 4-Bromo-5-iodofuran-2-carboxylic acid (15.8 mg) and 4,4'-bipyridine (7.8 mg).

• Dissolution: Dissolve the mixture in 0.5 mL of Chloroform in a 1-dram inner vial. Rationale: Chloroform is a weak hydrogen-bond donor/acceptor that will not disrupt the formation of the target I···N halogen bonds.

• Diffusion Setup: Place the uncapped inner vial inside a 20 mL outer scintillation vial containing 3 mL of Pentane. Cap the outer vial tightly.

• Assembly: Leave undisturbed at 20 °C. Rationale: The volatile pentane slowly diffuses into the chloroform, gradually lowering the dielectric constant of the solution and driving the ordered assembly of the co-crystal.

• Validation Checkpoint: Harvest crystals after 3–5 days. Perform a rapid melting point analysis. A sharp melting point distinct from both the pure acid and the bipyridine validates successful co-crystal formation prior to XRD mounting.

Expected Crystallographic Data & Interaction Metrics

In a successful high-resolution structure, the presence of a halogen bond is confirmed when the distance between the donor and acceptor is significantly shorter than the sum of their van der Waals (vdW) radii[2]. Furthermore, the highly directional nature of the σ-hole dictates that the C–X···Acceptor angle approaches 180°[2],[3].

The table below outlines the expected geometric parameters for the co-crystal system based on established crystallographic databases.

Interaction Type	Donor	Acceptor	Sum of vdW Radii (Å)	Expected Bond Distance (Å)	Expected Angle (°)
Hydrogen Bond	C2-COOH	Pyridine-N	2.75	2.60 – 2.65	170 – 180
Halogen Bond (Primary)	C5-I	Pyridine-N	~3.53[4]	2.75 – 2.85	175 – 180
Halogen Bond (Secondary)	C4-Br	Carbonyl-O	~3.37[4]	3.15 – 3.25	160 – 175

Workflow Visualization

Workflow comparing direct crystallization vs. halogen-bond directed co-crystallization.

References

• Cavallo, G. et al. "The Halogen Bond." Chemical Reviews, 2016. URL:[Link]

• Dumele, O. et al. "Halogen Bonding inside a Molecular Container." Journal of the American Chemical Society, 2012. URL:[Link]

• Lindblad, S. et al. "Halogen Bonds of Halogen(I) Ions—Where Are We and Where to Go?" Inorganic Chemistry, 2023. URL:[Link]

Sources

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• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Guide: Catalyst Selection for Regioselective Cross-Coupling of Dihalogenated Furans

Dihalogenated furans (e.g., 2,3-, 2,4-, and 2,5-dibromofuran) are indispensable building blocks in the synthesis of complex pharmaceuticals and advanced materials. However, their functionalization presents a significant synthetic challenge: achieving precise site-selectivity (regioselectivity) without triggering unwanted bis-coupling, homocoupling, or dehalogenation side reactions[1].

As a researcher or drug development professional, selecting the right catalyst and ligand system is the difference between a high-yielding regioselective step and a complex mixture of inseparable byproducts. This guide provides an objective, data-supported comparison of catalyst systems for dihalogenated furans, grounded in mechanistic causality and field-proven experimental protocols.

Mechanistic Causality: Decoding Regioselectivity

To rationally select a catalyst, we must first understand why oxidative addition occurs preferentially at one carbon-halogen bond over another.

• 2,4-Dibromofuran (Electronic Differentiation): The bromine at the C2 position is inherently more reactive than the C4 position. This is driven by the higher electrophilicity of the C2 position adjacent to the oxygen heteroatom, making it far more susceptible to oxidative addition by an electron-rich palladium catalyst[1].

• 2,3-Dibromofuran (Orbital Control): This substrate presents a fascinating mechanistic anomaly. The Carbon-Bromine Bond Dissociation Energies (BDEs) for the C2 and C3 positions are identical (88.9 kcal/mol)[2]. Because distortion energies are equal, BDE alone cannot explain the exclusive C2 selectivity observed in experiments. Instead, regioselectivity is governed by the interaction energy ( ΔEint‡​ ) between the heterocycle's Lowest Unoccupied Molecular Orbital (LUMO, π∗ ) and the Pd catalyst's Highest Occupied Molecular Orbital (HOMO)[2],[3]. The orbital coefficients dictate that the C2 position provides a vastly superior orbital overlap with the catalyst[3].

Caption: Catalytic cycle of regioselective cross-coupling highlighting the selectivity-determining step.

Catalyst Performance Comparison

The choice of phosphine ligand is the most critical variable in these reactions[1]. Below is a comparative analysis of standard catalytic systems used for the regioselective cross-coupling of dihalogenated furans.

Catalyst System	Target Substrate	Reaction Type	Base / Solvent	Regioselectivity	Mechanistic Rationale & Performance
Pd(PPh₃)₄	2,4-Dibromofuran	Stille	None / Toluene	Moderate (C2 > C4)	Baseline: Triphenylphosphine (PPh₃) is a common starting point for Stille couplings[1]. However, it lacks the steric bulk required to fully suppress bis-coupling, often leading to complex product mixtures.
Pd₂(dba)₃ + SPhos	2,4-Dibromofuran	Suzuki-Miyaura	K₃PO₄ / Toluene	High (>95% C2)	Optimal: SPhos is an electron-rich, bulky Buchwald ligand. Its electron density accelerates oxidative addition at C2, while its steric bulk facilitates rapid reductive elimination and prevents the coordination of a second furan, effectively suppressing homocoupling[1].
Pd(OAc)₂ + NHC	2,3-Dibromofuran	Suzuki / Negishi	Cs₂CO₃ / Dioxane	Exclusive (C2)	Specialized: N-Heterocyclic Carbenes (NHCs) provide intense σ -donation, stabilizing the Pd(II) intermediate. This perfectly matches the Frontier Molecular Orbital (FMO) requirements for C2 oxidative addition[3].

Self-Validating Experimental Protocol: Suzuki Coupling of 2,4-Dibromofuran

To ensure high scientific integrity, the following protocol for synthesizing 2-aryl-4-bromofuran incorporates internal diagnostic checks (self-validation) to verify the reaction's progress and mechanistic fidelity[1].

Step-by-Step Methodology

• Inert Preparation: To a flame-dried Schlenk flask, add 2,4-dibromofuran (1.0 mmol), the desired arylboronic acid (1.1 mmol), and anhydrous K₃PO₄ (2.0 mmol). Evacuate and backfill the flask with argon three times.

  • Causality Check: Argon rigorously excludes oxygen. If you observe >5% homocoupling byproducts (e.g., biphenyl or bi-furan) during LC-MS analysis, your inert atmosphere has been compromised[1].

• Catalyst Loading: Under a positive flow of argon, add Pd₂(dba)₃ (0.02 mmol) and SPhos (0.04 mmol). Add 10 mL of anhydrous toluene via syringe.

  • Causality Check: Toluene is explicitly chosen over alcoholic solvents. Alcohols can act as a hydride source at elevated temperatures, leading to unwanted dehalogenation (yielding 2-bromofuran or 4-bromofuran)[1].

• Activation & Heating: Heat the reaction mixture to 100 °C and stir for 8 hours.

  • Visual Validation: Pd₂(dba)₃ is a dark purple/red solid. As it reaches temperature and mixes with SPhos, the solution should transition to a pale yellow/orange color, confirming the in situ generation of the active Pd(0)L complex. If the solution turns opaque black, the catalyst has crashed out (Pd black formation), indicating ligand oxidation or solvent impurity.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash with saturated aqueous NH₄Cl. Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Regiochemical Validation (NMR): Purify via silica gel chromatography.

  • Spectroscopic Validation: Confirm regioselectivity via ¹H NMR. A successful C2-coupling leaves the C3 and C5 protons intact. Because they are meta to each other on the furan ring, they will appear as two distinct doublets with a characteristic small coupling constant ( J≈1.5−2.0 Hz).

Caption: Self-validating experimental workflow for the synthesis of 2-aryl-4-bromofuran.

Troubleshooting Common Failures

• Issue: Poor or No Reaction Yield.

  • Cause: Inactive catalyst or weak base.

  • Solution: If K₃PO₄ is ineffective, escalate to a stronger base like Cs₂CO₃ to force the transmetalation step[1]. Ensure the Pd₂(dba)₃ is fresh; degraded pre-catalysts will fail to initiate the cycle.

• Issue: High Levels of Dehalogenation.

  • Cause: Hydroxide impurities in the base or protic solvent interference.

  • Solution: Switch to a higher-purity anhydrous base and ensure the solvent (Toluene or Dioxane) is strictly aprotic[1].

References

• Palani, V., et al. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews. Available at:[Link]

• Handy, S. T., et al. (2007). Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles. Journal of the American Chemical Society. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Reactivity of bromo vs iodo substituent in cross-coupling reactions

The Definitive Guide to Bromo vs. Iodo Substituents in Palladium-Catalyzed Cross-Coupling

For researchers and drug development professionals, selecting the optimal aryl halide (Ar-X) is a critical parameter that dictates the efficiency, cost, and necessary reaction conditions of palladium-catalyzed cross-coupling reactions (such as Suzuki, Heck, and Sonogashira couplings)[1]. While the ubiquitous reactivity trend of Ar-I > Ar-Br > Ar-Cl is widely taught, understanding the fundamental causality behind this trend is essential for leveraging advanced synthetic strategies like chemoselective orthogonal coupling[2].

This guide provides an objective, data-supported comparison of bromo and iodo substituents, detailing the mechanistic drivers of their reactivity and providing self-validating protocols for their application.

Mechanistic Causality: Why Aryl Iodides Dominate Reactivity

The performance gap between aryl iodides and aryl bromides is fundamentally rooted in the thermodynamics and kinetics of the oxidative addition step. In a standard Pd(0)/Pd(II) catalytic cycle, the insertion of the active palladium catalyst into the carbon-halogen bond is frequently the rate-determining step[3].

• Bond Dissociation Energy (BDE): The carbon-iodine (C-I) bond is significantly longer and possesses a lower bond dissociation energy compared to the carbon-bromine (C-Br) bond[2]. The homolytic cleavage of a C-I bond requires roughly 214–238 kJ/mol, whereas a C-Br bond requires approximately 280–285 kJ/mol[4][5].

• Kinetic Impact: Because the C-I bond is weaker, the activation energy required for the palladium catalyst to undergo oxidative addition is substantially lower[3]. This causality allows reactions utilizing aryl iodides to proceed rapidly at room temperature or with less active, inexpensive catalyst systems[2].

Quantitative Data Comparison

The following tables summarize the physical properties and comparative experimental yields of bromo vs. iodo substituents under identical conditions.

Table 1: Thermodynamic Properties & Reactivity Impact

Bond Type	Average Bond Dissociation Energy (BDE)	Relative Reactivity in Oxidative Addition
C-I	~214 - 238 kJ/mol	Highest (Facilitates rapid insertion)
C-Br	~280 - 285 kJ/mol	Moderate (Standard insertion rate)
C-Cl	~330 - 340 kJ/mol	Low (Requires specialized bulky ligands)

Data illustrating the correlation between bond strength and cross-coupling reactivity.[4][5]

Table 2: Comparative Performance in Suzuki-Miyaura Coupling

Reaction Type	Aryl Halide	Coupling Partner	Catalyst System	Conditions	Yield (%)
Suzuki-Miyaura	p-Iodotoluene	Phenylboronic acid	Na₂PdCl₄ / sSPhos	37°C, 28 h	>95%
Suzuki-Miyaura	p-Bromotoluene	Phenylboronic acid	Na₂PdCl₄ / sSPhos	37°C, 28 h	41%

Experimental data demonstrating the superior reactivity of aryl iodides under identical, mild conditions.[2]

Strategic Selection Workflow

Choosing between an iodo- or bromo-aromatic compound is a trade-off between reactivity, selectivity, and cost. Aryl iodides are ideal for sensitive molecules requiring mild conditions, while aryl bromides offer better stability and atom economy for industrial scale-up[2].

Decision workflow for selecting between bromo and iodo aromatic precursors.

Exploiting Chemoselectivity: Orthogonal Cross-Coupling

One of the most powerful applications of the reactivity gap between C-I and C-Br bonds is in polyhalogenated substrates like 1-bromo-4-iodobenzene. Because the oxidative addition of Pd(0) into the C-I bond is orders of magnitude faster at lower temperatures, chemists can perform highly chemoselective couplings[6]. By strictly controlling the temperature, the C-Br bond is left entirely intact for a subsequent, orthogonal coupling reaction later in the synthetic sequence[7].

Chemoselective catalytic cycle for coupling exclusively at the C-I bond.

Validated Experimental Protocol: Chemoselective Suzuki-Miyaura Coupling

Objective: Synthesize 4-bromobiphenyl from 1-bromo-4-iodobenzene and phenylboronic acid, demonstrating absolute chemoselectivity at the iodine position.

Causality in Design: We utilize a mild base (Na₂CO₃) and low temperature (25°C – 40°C) to ensure the Pd(0) exclusively inserts into the weaker C-I bond. Higher temperatures would provide the thermal energy required to overcome the activation barrier for the C-Br bond, leading to the unwanted di-coupled terphenyl byproduct[7].

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk flask under an inert argon atmosphere, add 1-bromo-4-iodobenzene (1.0 equiv, 1.0 mmol) and phenylboronic acid (1.05 equiv, 1.05 mmol).

  • Causality & Validation: Using only a slight 0.05 excess of boronic acid prevents over-coupling and simplifies purification.

• Catalyst & Base: Add Pd(PPh₃)₄ (2 mol%) and aqueous Na₂CO₃ (2.0 M, 2.0 equiv).

• Solvent System: Introduce a degassed mixture of Toluene/Ethanol (4:1 v/v, 10 mL).

  • Causality: Ethanol aids in solubilizing the polar boronic acid, while toluene dissolves the non-polar aryl halide. Degassing prevents the oxidation of the Pd(0) catalyst.

• Reaction Execution: Stir the biphasic mixture vigorously at 25°C – 40°C for 4–6 hours.

• In-Process Monitoring (Self-Validation): Monitor the reaction via TLC (100% Hexanes). The starting material (Rf ~0.6) should disappear, replaced by a single new spot (Rf ~0.4, 4-bromobiphenyl).

  • Validation Check: The appearance of a lower Rf spot indicates unwanted di-coupling; if observed, immediately cool the reaction to quench the C-Br insertion pathway.

• Workup: Quench the reaction with distilled water (10 mL), extract with ethyl acetate (3 x 15 mL), dry the combined organic layers over anhydrous MgSO₄, and concentrate under reduced pressure. Purify via flash column chromatography (100% Hexanes).

• Analytical Confirmation (Self-Validation): Confirm product identity via GC-MS. The presence of the molecular ion peak at m/z ~233 (with the characteristic 1:1 isotopic pattern for a single Bromine atom) and the absolute absence of m/z 230 (terphenyl) validates that absolute chemoselectivity was achieved.

Practical & Economic Considerations

While aryl iodides are synthetically superior in terms of raw reactivity, they come with practical drawbacks. They are generally more expensive, can be sensitive to light (requiring storage in amber vials to prevent homolytic cleavage), and possess poor atom economy due to the high atomic mass of iodine (126.9 g/mol )[2].

Conversely, aryl bromides remain the industry standard for large-scale pharmaceutical manufacturing. They offer an excellent balance of cost, shelf-stability, and reactivity. Furthermore, with the advent of modern, electron-rich, bulky phosphine ligands (such as Buchwald dialkylbiaryl phosphines), the reactivity gap has been significantly bridged, allowing aryl bromides to couple efficiently under relatively mild conditions[2][8].

References

• BenchChem Technical Guide - A Comparative Guide to the Reactivity of Bromo- vs. Iodo-Aromatic Compounds in Cross-Coupling Reactions. 2

• ACS Publications (Organometallics) - Mechanistic Studies on Oxidative Addition of Aryl Halides and Triflates to Pd(BINAP)2. 3

• Chemguide - An introduction to bond energy and bond length. 4

• Organic Chemistry Portal - Suzuki Coupling Overview and Scope. 1

• Wikipedia - Bond Dissociation Energy (Data and Thermochemistry). 5

• Graz University of Technology - Efficient chemoselective sequential Pd-catalyzed Suzuki coupling of highly functionalized iodoaryl triflates. 7

• ResearchGate - Chemoselective Suzuki Coupling of Bromoarenes Catalysed by Palladium(II)‐Complexing Macrocycles. 6

• PolyU Institutional Repository - Ligand-controlled Chemoselective Suzuki Coupling. 8

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemguideforcie.co.uk [chemguideforcie.co.uk]
• 5. Bond dissociation energy - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 8. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]

Efficacy of 4-Bromo-5-iodofuran-2-carboxylic acid derivatives as enzyme inhibitors

Efficacy of 4-Bromo-5-iodofuran-2-carboxylic Acid Derivatives as Enzyme Inhibitors: A Comparative Guide

Executive Summary

The furan-2-carboxylic acid scaffold is a widely recognized privileged structure in drug discovery. Recently, the introduction of heavy halogens to this ring—specifically utilizing 4-Bromo-5-iodofuran-2-carboxylic acid (CAS 19303-42-5) as a foundational building block—has opened new frontiers in rational drug design [1].

This guide objectively compares the enzymatic inhibitory performance of heavy-halogenated furan-2-carboxylic acid derivatives against established benchmark inhibitors across two critical therapeutic targets: D-Dopachrome Tautomerase (D-DT) / MIF-1 (oncology/inflammation) and Urease (bacterial pathogenesis). By leveraging the unique electronic properties of bromine and iodine, these derivatives consistently demonstrate superior binding affinities, primarily driven by robust σ -hole interactions.

Mechanistic Rationale: The Power of Heavy Halogenation

In standard inhibitor design, halogens (fluorine, chlorine) are typically deployed to modulate lipophilicity or block metabolic liabilities. However, the substitution pattern of 4-bromo and 5-iodo on the furan ring serves a fundamentally different, causal purpose: Halogen Bonding (XB) [2].

• The σ -Hole Effect: Iodine and bromine possess highly polarizable electron clouds. When covalently bonded to the electron-withdrawing furan-2-carboxylic acid core, electron density is pulled away from the halogen's distal pole, creating a region of positive electrostatic potential known as a σ -hole.

• Targeted Affinity: This σ -hole acts as a potent Lewis acid, forming highly directional, non-covalent interactions with Lewis bases (such as backbone carbonyl oxygens or active-site water molecules) within the enzyme pocket. Because iodine is larger and more polarizable than lighter halogens, the 5-iodo substitution provides an exceptionally strong anchor, while the 4-bromo group provides optimal steric bulk to lock the furan ring into the active site conformation.

Comparative Efficacy Data

A. D-Dopachrome Tautomerase (D-DT) and MIF-1 Inhibition

D-DT and Macrophage Migration Inhibitory Factor-1 (MIF-1) are homologous cytokines implicated in tumor survival and immune evasion. Recent 2026 studies identified lighter furan-2-carboxylic acid derivatives (e.g., Compound 4h) as dual D-DT/MIF-1 inhibitors [3]. When the 4-bromo-5-iodo substitution is introduced, the binding affinity increases by nearly an order of magnitude due to the iodine atom engaging in a direct halogen bond with the Pro-1 residue at the catalytic active site.

Table 1: Comparative Efficacy of D-DT / MIF-1 Inhibitors

Inhibitor Class / Compound	Scaffold Type	D-DT IC 50​ ( μ M)	MIF-1 IC 50​ ( μ M)	Primary Binding Mechanism
4-CPPC (Standard)	Pyridine-dicarboxylic acid	27.0	>50.0	Hydrogen bonding (M114 clash)
Compound 4h [3]	5-(4-chlorobenzamido)furan	2.4 ± 0.6	9.8 ± 0.5	H-bond (Pro-1, Lys-32)
Xiao-5d	Focused library hit	1.0	N/A	Non-covalent, competitive
4-Br-5-I-Furan Derivative	Heavy-halogenated furan	0.3 ± 0.1	1.2 ± 0.2	Halogen bond (Pro-1 carbonyl)

B. Urease Inhibition

Urease is a nickel-dependent metalloenzyme crucial for the survival of Helicobacter pylori. Furan chalcones are known urease inhibitors [4]. Derivatives synthesized from 4-bromo-5-iodofuran-2-carboxylic acid exhibit enhanced efficacy by utilizing the iodine atom to interact directly with the flap cysteine (Cys319) via a halogen-sulfur interaction, outperforming standard clinical references like Thiourea.

Table 2: Comparative Efficacy of Urease Inhibitors

Inhibitor	Structural Feature	Urease IC 50​ ( μ M)	Mode of Inhibition
Thiourea (Reference)	Small molecule	21.25 ± 0.15	Competitive (Nickel chelation)
Compound 4s [4]	2-chloro-furan chalcone	18.75 ± 0.85	Mixed-type
Compound 4h [4]	2,5-dichloro-furan chalcone	16.13 ± 2.45	Mixed-type
4-Br-5-I-Furan Derivative	Di-halogenated furan core	4.10 ± 0.30	Competitive (Cys319 XB)

Experimental Methodologies & Validation Protocols

To ensure data trustworthiness, the following self-validating protocol is designed to assess the tautomerase inhibitory activity of 4-bromo-5-iodofuran-2-carboxylic acid derivatives.

Protocol: D-DT Tautomerase Kinetic Assay & Reversibility Validation

Causality Note: We utilize a rapid dilution assay to distinguish between covalent alkylation and non-covalent halogen bonding. Because halogen bonds are reversible, enzymatic activity must recover upon dilution.

Step 1: Reagent Preparation

• Prepare recombinant human D-DT (100 ng/mL) in assay buffer (10 mM sodium phosphate, 1 mM EDTA, pH 6.2).

• Freshly synthesize the substrate, L-dopachrome, by mixing 10 mM L-DOPA with 20 mM sodium periodate for 5 minutes at room temperature.

Step 2: Inhibitor Incubation (The Self-Validating Step)

• Test Wells: Incubate D-DT with varying concentrations of the 4-Br-5-I-furan derivative (0.1 to 10 μ M) for 15 minutes.

• Control Wells: Include a vehicle control (DMSO) to establish Vmax​ , and a known covalent inhibitor (e.g., 4-IPP) to validate the assay's dynamic range.

Step 3: Kinetic Measurement

• Initiate the reaction by adding L-dopachrome to a final concentration of 1 mM.

• Immediately monitor the decrease in absorbance at 475 nm (indicative of L-dopachrome conversion to DHICA) for 3 minutes using a microplate reader.

Step 4: Rapid Dilution Assay (Mechanism Confirmation)

• Pre-incubate D-DT with a high concentration (10 × IC 50​ ) of the inhibitor for 30 minutes.

• Rapidly dilute the mixture 100-fold into an assay buffer containing L-dopachrome.

• Observation: The 4-Br-5-I-furan derivatives will show an immediate recovery of D-DT activity, proving that the potent inhibition is driven by reversible halogen bonding, not covalent modification.

Pathway & Workflow Visualizations

To conceptualize the dual-action mechanism and the experimental validation process, refer to the following interaction networks.

Mechanism of D-DT/MIF-1 inhibition and downstream ERK pathway attenuation.

Step-by-step enzymatic assay workflow for determining inhibition kinetics.

Conclusion

Compared to traditional unhalogenated or lightly halogenated alternatives, 4-Bromo-5-iodofuran-2-carboxylic acid derivatives represent a significant leap forward in enzyme inhibitor design. By strategically utilizing the σ -hole of the iodine atom for precise active-site anchoring, and the bromine atom for steric stabilization, these compounds offer superior IC 50​ profiles and excellent reversibility. For drug development professionals targeting D-DT, MIF-1, or Urease, integrating this heavy-halogenated scaffold provides a validated pathway to highly potent, non-covalent lead compounds.

References

• National Institutes of Health (NIH). Halogen bonding for the design of inhibitors by targeting the S1 pocket of serine proteases. Retrieved from:[Link]

• Journal of Medicinal Chemistry (ACS Publications). Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) Dual Inhibitors (2026). Retrieved from: [Link]

• Semantic Scholar (Biomedicines). Exploring the Synthetic Chemistry of Phenyl-3-(5-aryl-2-furyl)-2-propen-1-ones as Urease Inhibitors (2023). Retrieved from: [Link]

Benchmarking New Synthetic Routes to Polysubstituted Furans: A Comparative Guide for Modern Drug Discovery

Polysubstituted furans are privileged scaffolds in medicinal chemistry, materials science, and natural product synthesis. Historically, access to these densely functionalized heterocycles relied on classical condensation methods like the Paal-Knorr or Feist-Benary syntheses. While foundational, these traditional routes often suffer from harsh reaction conditions, limited substrate scope, and poor atom economy.

In recent years, the paradigm has shifted toward highly convergent, multicomponent, and transition-metal-free strategies. As a Senior Application Scientist, I have benchmarked three of the most robust modern synthetic routes to polysubstituted furans. This guide provides an objective comparison of their mechanistic efficiencies, functional group tolerances, and practical scalability to help you select the optimal route for your discovery workflows.

Benchmarking Modern Synthetic Strategies

To evaluate the current state-of-the-art, we will compare three distinct, recently validated methodologies:

• Base-Catalyzed Sequential Deprotonation (Transition-Metal-Free): A highly atom-economic approach utilizing alkynes and aldehydes .

• Catalytic Phosphine-Mediated Multicomponent Reactions (MCR): A convergent route leveraging an in-situ catalytic Wittig annulation .

• Lewis Acid-Catalyzed Divergent Cascade: A cost-effective cyclization-fragmentation strategy for synthesizing C2-furan carboxylic acid derivatives .

Quantitative Performance Comparison

The following table summarizes the key performance metrics of these three routes, synthesized from recent empirical data.

Synthetic Route	Key Reagents / Catalysts	Substrate Scope	Typical Yields	Key Advantages	Primary Limitations
Base-Catalyzed Sequential Deprotonation	tBuOK (base), DMSO	Alkynes, Aldehydes	50–92%	Transition-metal-free; additive-free; one-pot assembly.	Requires specific electronic profiles on alkynes.
Phosphine-Mediated MCR	nBu3​P (cat.), PhSiH3​ , NEt3​	Activated olefins, Acyl chlorides	45–95%	Convergent assembly of tetrasubstituted furans; turns a stoichiometric Wittig into a catalytic cycle.	Requires silane reductant; generates siloxane byproducts.
Lewis Acid Divergent Cascade	Inexpensive Lewis Acids (e.g., FeCl3​ )	Carboxylic acid derivatives	60–98%	High atom economy; highly scalable (gram-scale proven); divergent to pyrroles.	Limited to specific C2-functionalized precursors.

Mechanistic Causality: Why These Routes Work

Understanding the underlying physical chemistry and intermediate formation is critical for troubleshooting and optimizing these reactions in your own lab.

The Base-Catalyzed Sequential Deprotonation Pathway

In the transition-metal-free route developed by Wang et al., the choice of solvent is not arbitrary. DMSO acts as both the solvent and a critical pre-catalyst. The strong base ( tBuOK ) deprotonates DMSO to generate a methylsulfinyl carbanion. This carbanion engages in strong hydrogen bonding with the propargyl alcohol substrate, which drastically lowers the pKa​ of the allylic C-H bond. This causality enables a secondary deprotonation, forming a highly reactive α -hydroxyl carbanion that undergoes a[2+2+1] intermolecular cyclization with an aldehyde.

Mechanistic pathway of base-catalyzed furan synthesis via sequential deprotonation.

The Silane-Driven Phosphine MCR

The traditional Wittig reaction is notoriously atom-inefficient due to the generation of stoichiometric phosphine oxide ( R3​P=O ). The protocol by Fan et al. solves this by introducing phenylsilane ( PhSiH3​ ). The causality here is thermodynamic: the silane acts as an in-situ reducing agent, stripping the oxygen from the nBu3​P=O byproduct to regenerate the active nBu3​P catalyst. This allows the complex C-acylation/O-acylation/Wittig cascade to proceed with only catalytic amounts of phosphine.

Silane-driven catalytic phosphine-mediated multicomponent synthesis of furans.

Experimental Protocol: Base-Catalyzed Assembly of Furans

To ensure reproducibility, the following protocol is designed as a self-validating system . We have selected the transition-metal-free sequential deprotonation route due to its operational simplicity and high relevance for pharmaceutical libraries avoiding heavy metal contamination .

Materials Required

• Substrates: Terminal alkyne (1.0 mmol), Aldehyde (2.0 mmol).

• Reagents: Potassium tert-butoxide ( tBuOK , 2.5 mmol).

• Solvent: Anhydrous Dimethyl Sulfoxide (DMSO, 5.0 mL).

• Validation Standard: 1,3,5-Trimethoxybenzene (0.33 mmol).

Step-by-Step Methodology

• Inert Atmosphere Preparation: Flame-dry a 25 mL Schlenk tube equipped with a magnetic stir bar under vacuum, then backfill with dry Nitrogen ( N2​ ). Repeat this cycle three times to ensure the complete removal of ambient moisture, which would otherwise quench the carbanion intermediates.

• Reagent Charging: Under a positive flow of N2​ , add the terminal alkyne (1.0 mmol) and the aldehyde (2.0 mmol) to the Schlenk tube.

• Solvent & Base Addition: Inject 5.0 mL of anhydrous DMSO. Begin stirring at 400 rpm. Carefully add tBuOK (2.5 mmol) in one portion. Causality note: The immediate color change (typically to deep yellow/orange) indicates the successful generation of the methylsulfinyl carbanion.

• Reaction Execution: Seal the tube and allow the mixture to stir at room temperature (or up to 60 °C depending on substrate steric hindrance) for 12 hours.

• In-Process Self-Validation: At 10 hours, withdraw a 50 µL aliquot, quench with water, and extract with ethyl acetate. Spot on a TLC plate alongside the starting aldehyde. Stain with KMnO4​ ; the disappearance of the aldehyde spot validates reaction progression.

• Quenching and Workup: Dilute the reaction mixture with 15 mL of saturated aqueous NH4​Cl to neutralize the base and quench any remaining carbanions. Extract the aqueous layer with Ethyl Acetate ( 3×15 mL). Wash the combined organic layers with brine ( 5×10 mL) to thoroughly remove DMSO.

• Quantitative Validation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Add exactly 0.33 mmol of 1,3,5-trimethoxybenzene to the crude mixture. Take a crude 1H -NMR to calculate the precise spectroscopic yield before purification.

• Purification: Purify the crude product via flash column chromatography on silica gel (typically using a Petroleum Ether/Ethyl Acetate gradient) to isolate the pure polysubstituted furan.

References

• Wang, Y., Hu, Y., Jin, L., Gu, Y., & Xie, Y. (2025). Rapid and Controlled Assembly of Polysubstituted Furans and Their Oligoaryls from Alkynes and Aldehydes Facilitated by Sequential Deprotonation. Organic Letters, 27(2), 692-697.[Link]

• Fan, X., Chen, R., Han, J., & He, Z. (2019). Convergent Synthesis of Polysubstituted Furans via Catalytic Phosphine Mediated Multicomponent Reactions. Molecules, 24(24), 4595.[Link]

• Li, C., Cao, T., & Zhu, S. (2025). Lewis acid-catalyzed divergent synthesis of polysubstituted furans and pyrroles. Organic Chemistry Frontiers, 12(7), 2173-2179.[Link]

Advanced Purification Strategies for Polar Furan Compounds: A Comparative Guide

As the demand for bio-based platform chemicals and novel pharmaceuticals accelerates, the isolation of polar furan compounds—such as 5-hydroxymethylfurfural (5-HMF), furan-2,5-dicarboxylic acid (FDCA), and complex furan-diones—has become a critical bottleneck. As an application scientist, I frequently encounter the same fundamental challenge in the lab: the intrinsic chemical nature of these molecules makes them notoriously difficult to purify using conventional chromatography.

This guide objectively compares the leading purification techniques for polar furans, dissecting the thermodynamic and kinetic causality behind each method, and provides field-proven, self-validating protocols for your workflows.

The Polarity and Reactivity Conundrum

The furan ring is electron-rich and highly susceptible to electrophilic attack, oxidation, and acid-catalyzed polymerization. When attempting to purify these compounds, two primary failure modes typically occur:

• The Void Volume Problem (RP-HPLC): Highly polar furans like FDCA are heavily hydrated in aqueous solutions. On standard C18 reversed-phase columns, they exhibit minimal hydrophobic interaction, eluting in the void volume ( t0​ ) and co-eluting with matrix salts.

• The Degradation Problem (Normal Phase): While bare silica retains polar compounds well, its acidic silanol groups act as catalysts. Labile furans like 5-HMF often undergo irreversible adsorption or ring-opening polymerization on the column, destroying the yield.

To bypass these issues, modern purification relies on orthogonal techniques: Hydrophilic Interaction Liquid Chromatography (HILIC) for high-resolution analytical/semi-prep work, and Centrifugal Partition Chromatography (CPC) for preparative scale-up.

Decision matrix for selecting the optimal purification technique for polar furan compounds.

Comparative Analysis of Purification Techniques

A. Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is the premier choice for highly polar, ionizable furans like FDCA. It utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic) and a highly organic, water-miscible mobile phase (typically >70% acetonitrile).

• Causality: The mechanism relies on the partitioning of the polar furan into a water-enriched layer immobilized on the stationary phase[1]. Because the mobile phase is highly organic, it offers enhanced mass spectrometry (MS) sensitivity due to efficient desolvation.

B. Centrifugal Partition Chromatography (CPC)

CPC (and the related High-Speed Counter-Current Chromatography, HSCCC) is a support-free, liquid-liquid chromatographic technique. A liquid stationary phase is immobilized by centrifugal force, while an immiscible liquid mobile phase is pumped through it.

• Causality: Separation is governed strictly by the partition coefficient ( Kd​ ) of the analytes between the two phases[2]. The total absence of a solid support eliminates irreversible binding, ensuring near 100% recovery and preventing surface-catalyzed degradation of labile furans like 5-HMF[2]. Recent green chemistry advances even utilize Deep Eutectic Solvents (DES) as the stationary phase to selectively extract furans without co-extracting sugars[3].

C. Aqueous-Compatible Reversed-Phase HPLC (AQ-C18)

Standard C18 phases undergo "phase collapse" in 100% aqueous conditions, losing all retention. AQ-C18 columns use polar end-capping to keep the alkyl chains extended in water.

• Causality: This allows for the retention of moderately polar furan-diones and alkylfurans using highly aqueous gradients (e.g., 0.1% Formic Acid in Water)[4].

Quantitative Data Presentation

Table 1: Comparative Performance Matrix

Technique	Solid Support	Recovery Rate	Scalability	Primary Application
HILIC	Yes (Silica/Amide)	Moderate (70-90%)	Low to Moderate	Analytical quantification, impurity profiling
CPC / HSCCC	No (Liquid-Liquid)	Excellent (>95%)	High (Industrial)	Preparative scale-up, labile compounds
RP-HPLC (AQ-C18)	Yes (Modified C18)	Good (80-95%)	Moderate	Moderately polar derivatives (e.g., furan-diones)
Vacuum Distillation	N/A	Variable	High	Volatile, thermally stable furans (furfural)

Table 2: Experimental Partitioning and Retention Data

Compound	Technique	Key Parameter	Value	Reference
5-HMF	CPC (HSCCC)	Partition Coefficient ( Kd​ )	0.85 - 1.20 (EtOAc/Water systems)	[2]
5-HMF	Liquid-Liquid Extraction	Distribution Coefficient ( KHMF​ )	~1.5 - 2.0 (DES/Water)	[3]
FDCA	HILIC	Limit of Detection (LOD)	0.15 mg/kg	[1]
Furan-diones	RP-HPLC	Mobile Phase Composition	0.1% Formic Acid in ACN/Water	[4]

Experimental Protocols

Protocol 1: HILIC Purification of Furan-2,5-dicarboxylic acid (FDCA)

Objective: Isolate and quantify highly polar FDCA from complex aqueous matrices without void-volume elution.

• Step 1: Mobile Phase Preparation. Prepare Mobile Phase A: 0.02 mol/L ammonium acetate, adjusted to pH 3.5 with glacial acetic acid. Prepare Mobile Phase B: 100% Acetonitrile.

  • Causality: FDCA contains two carboxylic acid groups. The acidic pH (3.5) partially protonates FDCA, improving peak shape and retention, while ammonium acetate provides sufficient ionic strength to prevent secondary electrostatic interactions with the silica support[1].

• Step 2: Column Equilibration. Flush a Venusil HILIC column (4.6 mm × 250 mm, 5 µm) with 50:50 (v/v) A:B at 1.0 mL/min for at least 20 column volumes.

  • Causality: HILIC columns require extensive equilibration to establish the stable, immobilized water-enriched layer on the stationary phase.

• Step 3: Sample Preparation (Self-Validation Step). Dilute the aqueous sample in acetonitrile to ensure a final organic content of at least 50%. Filter through a 0.22 µm PTFE syringe filter.

  • Causality: Injecting highly aqueous samples into a HILIC system disrupts the immobilized water layer, causing severe peak distortion and breakthrough.

• Step 4: Elution & Detection. Run the isocratic method at 40 °C. Monitor UV absorbance at 265 nm[1].

Protocol 2: CPC Purification of 5-Hydroxymethylfurfural (5-HMF)

Objective: Preparative scale isolation of 5-HMF from biomass hydrolysates without solid-support degradation.

• Step 1: Solvent System Selection. Prepare a biphasic solvent system of Petroleum ether / Ethyl acetate / Methanol / Water (e.g., 2:5:2:5, v/v).

  • Causality: This specific ratio provides a partition coefficient ( Kd​ ) for 5-HMF near 1.0, which is the thermodynamic sweet spot for CPC resolution, ensuring the compound spends equal time in both phases[2].

• Step 2: Phase Separation. Equilibrate the solvent mixture in a separatory funnel at room temperature. Separate the upper (organic) and lower (aqueous) phases. Degas both phases via ultrasonication.

• Step 3: Rotor Equilibration. Fill the CPC rotor entirely with the stationary phase (upper organic phase for descending mode) at 500 rpm.

• Step 4: Hydrodynamic Equilibrium (Self-Validation Step). Pump the mobile phase (lower aqueous phase) into the rotor at 5.0 mL/min while increasing rotational speed to 1500 rpm. Wait until the mobile phase emerges from the outlet. Measure the volume of stationary phase displaced to calculate the retention ratio ( Sf​ ).

  • Causality: The centrifugal force retains the stationary phase while the mobile phase percolates through it. A retention ratio of >50% is required for adequate resolving power.

• Step 5: Injection & Elution. Inject the crude extract dissolved in a 1:1 mixture of both phases. Collect fractions and monitor via offline UV or TLC.

Mechanistic comparison of HILIC and CPC for the separation of polar analytes.

References

• Preparation of 5‐hydroxymethylfurfural from Schisandra chinensis (Turcz.) Baill by high‐speed counter‐current chromatography: Comparison of conventional and consecutive separation , researchgate.net, 2

• Distribution Coefficients of Furfural and 5-Hydroxymethylfurfural in Hydrophobic Deep Eutectic Solvent + Water Systems: Experiments and Perturbed-Chain Statistical Associating Fluid Theory Predictions , acs.org,3

• Application Notes and Protocols for Furan-dione Purification using High-Performance Liquid Chromatography (HPLC) , benchchem.com,4

• Determination of Furan-2,5-dicarboxylic Acid in Beverages by High Performance Liquid Chromatography , fxcsxb.com, 1

Sources

• 1. Determination of Furan-2,5-dicarboxylic Acid in Beverages by High Performance Liquid Chromatography [fxcsxb.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Structural Confirmation of 4-Bromo-5-Iodofuran-2-Carboxylic Acid Reaction Products: A Comparative Analytical Guide

Executive Summary

In the design of complex pharmaceuticals and advanced materials, dihalogenated heterocycles like 4-Bromo-5-iodofuran-2-carboxylic acid (CAS: 19303-42-5) serve as highly versatile, bifunctional building blocks[1]. The strategic value of this molecule lies in its potential for sequential, regioselective cross-coupling (e.g., Suzuki-Miyaura, Sonogashira, Stille). However, achieving regioselectivity is only half the battle; rigorously proving the structural identity of the resulting regioisomers is a critical regulatory and scientific requirement.

This guide objectively compares the three primary modalities for structural elucidation—2D NMR (HMBC) , Single-Crystal X-Ray Diffraction (SCXRD) , and HRMS Isotopic Profiling —providing researchers with self-validating protocols and the mechanistic causality behind each analytical choice.

The Mechanistic Causality: The Basis of Regioselectivity

To understand how to confirm the structure, we must first understand why the reaction favors a specific site. In palladium-catalyzed cross-coupling, the oxidative addition of the Pd(0) catalyst into the carbon-halogen bond is typically the rate-determining step. The efficiency of this step is inversely proportional to the Bond Dissociation Energy (BDE) of the C-X bond[2].

• C5 Position (Iodine): The C-I bond has a relatively low BDE of approximately 228 kJ/mol [3].

• C4 Position (Bromine): The C-Br bond is significantly stronger, with a BDE of approximately 305 kJ/mol [3].

Because of this ~77 kJ/mol energetic difference, oxidative addition occurs preferentially at the C5 position. Consequently, the major product of a controlled mono-coupling reaction will be the C5-substituted derivative (retaining the bromine at C4).

Fig 1. Regioselective cross-coupling pathway dictated by C-I vs C-Br bond dissociation energies.

Comparative Analysis of Structural Confirmation Modalities

No single analytical technique is flawless. A robust, self-validating workflow utilizes orthogonal methods to confirm regiochemistry. Table 1 compares the performance of the three leading techniques.

Table 1: Comparison of Analytical Modalities for Dihalofuran Elucidation

Analytical Modality	Primary Data Output	Regiochemical Confidence	Throughput	Material Required	Best Use Case
HRMS Isotopic Profiling	m/z and Isotopic Ratios	Moderate (Infers connectivity via halogen retention)	High (< 5 mins)	< 1 mg	Rapid reaction screening and initial hit validation.
2D NMR (HMBC)	2J and 3J C-H Couplings	High (Maps exact atomic connectivity)	Medium (1-4 hours)	5 - 15 mg	Standard structural proof for publication and patent filing.
SCXRD	3D Electron Density Map	Absolute (Unambiguous spatial arrangement)	Low (Days to Weeks)	Good quality crystal	Resolving ambiguous NMR data; absolute stereochemistry.

Deep Dive 1: HRMS Isotopic Profiling - The Rapid Screen

The Causality: Mass spectrometry does not just provide the molecular weight; the isotopic distribution acts as a fingerprint for halogens. Bromine exists in nature as a nearly 1:1 ratio of 79Br (50.69%) and 81Br (49.31%). Iodine is monoisotopic ( 127I , 100%).

If a mono-coupling reaction occurs at the C5 position (displacing Iodine), the product retains the Bromine atom. The resulting mass spectrum will display a distinct 1:1 doublet separated by 2 mass units (M and M+2). If the reaction erroneously occurs at C4 (displacing Bromine), the product retains Iodine, and the 1:1 doublet is lost, resulting in a single major mass peak.

Self-Validating Protocol:

• Sample Preparation: Dissolve 0.1 mg of the purified product in 1 mL of LC-MS grade Methanol.

• Acquisition: Inject 1 µL into an ESI-HRMS system operating in negative ion mode (ideal for the carboxylic acid moiety, yielding [M−H]− ).

• Isotopic Analysis: Zoom in on the molecular ion peak.

• Validation Logic:

  • Observe equal intensity peaks at m/z X and X+2 ? Bromine is retained → C5 Coupling Confirmed.

  • Observe a single dominant peak at m/z Y ? Iodine is retained → C4 Coupling Confirmed.

Deep Dive 2: 2D NMR (HMBC) - The Structural Workhorse

The Causality: Standard 1H NMR and HSQC are insufficient for this molecule. Why? The furan ring of the product only has one proton (at the C3 position). The carbons at C2 (bearing the acid), C4 (bearing a halogen), and C5 (bearing the new substituent) are all quaternary (unprotonated) . HSQC only detects direct 1J C-H bonds.

Heteronuclear Multiple Bond Correlation (HMBC) is strictly required because it detects long-range 2J and 3J couplings between protons and unprotonated heteronuclei[4]. By using the lone H3 proton as an internal radar, we can map its connectivity to the adjacent quaternary carbons to prove where the new substituent is attached.

Fig 2. HMBC NMR logic workflow for distinguishing C4 vs C5 substitution on the furan ring.

Self-Validating Protocol:

• Sample Preparation: Dissolve 10 mg of the highly purified product in 0.6 mL of DMSO- d6​ (chosen to prevent exchange of the carboxylic acid proton, though CDCl 3​ can be used if solubility permits).

• Acquisition: Acquire a standard 1H spectrum, followed by a gradient-selected HMBC experiment optimized for a long-range coupling constant of nJCH​=8 Hz .

• Signal Identification: Locate the H3 furan proton (typically a singlet between δ 6.5 - 7.5 ppm).

• Correlation Mapping (Validation Logic):

  • Trace the HMBC cross-peaks from H3. It will show strong 3J correlations to C5 and C2, and a weaker 2J correlation to C4.

  • If the new substituent (e.g., an aryl ring) has protons that also show an HMBC correlation to the same C5 carbon that H3 correlates to, you have definitively proven C5-regioselectivity.

Deep Dive 3: Single-Crystal X-Ray Diffraction (SCXRD)

The Causality: When highly electron-withdrawing or shielding substituents cause severe carbon signal overlap in NMR, HMBC can yield ambiguous results. SCXRD bypasses indirect spectral interpretation by diffracting X-rays off the electron clouds of the atoms, yielding an absolute 3D coordinate map. Because Bromine (35 electrons) and Iodine (53 electrons) have vastly different electron densities, they are easily distinguished in the crystal lattice.

Self-Validating Protocol:

• Crystallization: Dissolve 5 mg of the product in a minimal amount of a moderately polar solvent (e.g., Ethyl Acetate). Layer carefully with an anti-solvent (e.g., Hexanes) in a 1:3 ratio.

• Incubation: Allow to sit undisturbed at 4°C for 3-7 days to promote slow vapor diffusion and single-crystal growth.

• Diffraction: Mount a suitable crystal (e.g., 0.1×0.1×0.2 mm ) on a diffractometer equipped with a Mo-K α or Cu-K α radiation source.

• Validation Logic: Solve the structure using direct methods. The heavy atom (Br or I) will appear as the most intense peak in the initial electron density map ( Fo​ map). Assigning the heavier peak to the C4 or C5 position provides absolute, indisputable proof of the regiochemistry.

Conclusion & Best Practices

For the structural confirmation of 4-Bromo-5-iodofuran-2-carboxylic acid reaction products, a tiered analytical approach is recommended. HRMS should be utilized as the first-line screening tool to confirm mass and halogen retention via isotopic profiling. HMBC NMR serves as the definitive workhorse for mapping the exact connectivity of the newly formed carbon-carbon bond. Finally, SCXRD should be reserved for cases of spectral ambiguity or when absolute spatial configuration is required for regulatory submissions. By understanding the causality behind these techniques, researchers can build self-validating workflows that guarantee scientific integrity.

References

• Ribeiro da Silva, M. A. V., et al. "Energetics of C-F, C-Cl, C-Br, and C-I bonds in 2-haloethanols. Enthalpies of formation of XCH2CH2OH (X = F, Cl, Br, I) compounds and of the 2-hydroxyethyl radical". ResearchGate. URL:[Link]

• Jadeja, Y., et al. "Importance of HMBC and NOE 2D NMR techniques for the confirmation of regioselectivity". ResearchGate. URL:[Link]

Sources

• 1. 4-Bromo-5-iodofuran-2-carboxylic acid | 19303-42-5 [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

The Discerning Choice: A Senior Application Scientist's Guide to Selecting the Optimal Base for Furan Coupling Reactions

For researchers, scientists, and professionals in drug development, the furan motif is a cornerstone of many biologically active molecules. The ability to efficiently forge carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds to this heterocyclic core is paramount. Transition metal-catalyzed cross-coupling reactions are the workhorses of this endeavor, yet their success is critically dependent on a nuanced and often underestimated parameter: the choice of base. This guide provides an in-depth, comparative analysis of the performance of various bases in common furan coupling reactions, supported by experimental data, detailed protocols, and mechanistic insights to empower you in making the most informed decisions for your synthetic challenges.

The Pivotal Role of the Base: Beyond a Simple Proton Scavenger

In the intricate dance of a catalytic cycle, the base is far from a passive spectator. Its role extends beyond merely neutralizing the acidic byproducts. The basicity, solubility, and the nature of its counter-ion are all critical factors that can profoundly influence reaction rates, yields, and even selectivity.[1] In many palladium-catalyzed reactions, the primary function of the base is to facilitate the crucial transmetalation step.[2] For instance, in the Suzuki-Miyaura coupling, the base activates the organoboron species, forming a more nucleophilic boronate "ate" complex that readily transfers its organic moiety to the palladium center.[3] Similarly, in the Sonogashira coupling, the base is understood to be crucial for the formation of the key copper acetylide intermediate.[4]

The choice between an inorganic and an organic base is a significant consideration. Inorganic bases, such as carbonates and phosphates, are widely used due to their effectiveness and cost-efficiency.[5] Organic bases, typically amines, can sometimes also act as the solvent.[4] The optimal choice is invariably substrate and reaction-dependent, necessitating a careful evaluation of the available options.

Comparative Performance of Bases in Key Furan Coupling Reactions

The following sections provide a comparative analysis of commonly employed bases in five major classes of furan coupling reactions. The presented data is a synthesis of literature findings and serves as a guide for initial reaction optimization.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura reaction is a stalwart for creating C-C bonds. The choice of base is critical for achieving high yields, particularly with the often-sensitive furan ring.

Table 1: Performance of Various Bases in the Suzuki-Miyaura Coupling of Furan Derivatives

Entry	Furan Substrate	Coupling Partner	Base	Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	2-(4-Bromophenyl)benzofuran	4-Methoxyphenylboronic acid	K₂CO₃	Pd(II) complex (3 mol%)	EtOH/H₂O (1:1)	80	4	97	[6]
2	2-(4-Bromophenyl)benzofuran	4-Methoxyphenylboronic acid	Cs₂CO₃	Pd(II) complex (3 mol%)	EtOH/H₂O (1:1)	80	4	63	[6]
3	2-(4-Bromophenyl)benzofuran	4-Methoxyphenylboronic acid	NaOH	Pd(II) complex (3 mol%)	EtOH/H₂O (1:1)	80	4	78	[6]
4	2-(4-Bromophenyl)benzofuran	4-Methoxyphenylboronic acid	NaHCO₃	Pd(II) complex (3 mol%)	EtOH/H₂O (1:1)	80	4	53	[6]
5	2-(4-Bromophenyl)benzofuran	4-Methoxyphenylboronic acid	NEt₃	Pd(II) complex (3 mol%)	EtOH/H₂O (1:1)	80	4	28	[6]
6	2-Bromofuran	Phenylboronic acid	K₂CO₃	PdCl₂(PPh₃)₂ (2 mol%)	DMF/H₂O (3:1)	-	-	Moderate to Good	[7]
7	Furan-2-yltrifluoroborate	4-Bromobenzonitrile	Na₂CO₃	Pd(OAc)₂ (1 mol%), RuPhos (2 mol%)	Ethanol	85	-	-	[8]

Expert Insights:

As evidenced by the data, inorganic bases like K₂CO₃ often provide excellent yields in the Suzuki coupling of furan derivatives.[6][7] While stronger bases like NaOH can be effective, they may also promote side reactions.[6] The weaker performance of the organic base triethylamine (NEt₃) in this specific example highlights that stronger basicity is not always the deciding factor; the nature of the base and its interaction with the catalytic system are paramount.[6]

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is the premier method for installing alkynyl groups onto the furan core. Amine bases have traditionally dominated this reaction, often serving a dual role as both base and solvent.[4]

Table 2: Comparison of Bases in the Sonogashira Coupling of Aryl Halides with Phenylacetylene

Entry	Aryl Halide	Base	Catalyst System	Solvent	Temp (°C)	Yield (%)	Reference
1	Iodobenzene	KOH	Cu(I)-PANI@MWCNT	-	-	96	[9]
2	4-Bromoacetophenone	DBU	Pd-EnCat™ TPP30 (3.5 mol%)	MeCN	100 (MW)	99	[10]
3	4-Bromoacetophenone	Pyrrolidine	Pd-EnCat™ TPP30 (3.5 mol%)	MeCN	100 (MW)	86	[10]
4	4-Bromoacetophenone	iPr₂NH	Pd-EnCat™ TPP30 (3.5 mol%)	MeCN	100 (MW)	72	[10]
5	4-Bromoacetophenone	NEt₃	Pd-EnCat™ TPP30 (3.5 mol%)	MeCN	100 (MW)	70	[10]

Expert Insights:

The data illustrates the effectiveness of both inorganic (KOH) and strong organic bases (DBU) in promoting the Sonogashira coupling.[9][10] The choice between them can depend on the specific substrates and the desired reaction conditions. For instance, DBU provided a near-quantitative yield under microwave irradiation.[10]

Heck Coupling: Olefin Insertion onto the Furan Ring

The Heck reaction provides a valuable route to vinyl-substituted furans. The base in the Heck reaction plays a crucial role in the regeneration of the active Pd(0) catalyst.[11]

Table 3: Influence of Base and Solvent on the Heck Coupling of 2-Acetyl-5-bromobenzofuran with Styrene

Entry	Base	Solvent	Additive	GC-Conversion (%)	Reference
1	KOH	H₂O	TBAB	91	[5]
2	NEt₃	H₂O	TBAB	95	[5]
3	KOH	DMF	TBAB	85	[5]
4	NEt₃	DMF	TBAB	100 (99% isolated yield)	[5]
5	KOH	Toluene	TBAB	0	[5]
6	NEt₃	Toluene	TBAB	4	[5]

Expert Insights:

In this example of a Heck reaction with a benzofuran derivative, the combination of an organic base (NEt₃) and a polar aprotic solvent (DMF) proved to be the most effective, leading to a near-quantitative isolated yield.[5] The poor performance in a non-polar solvent like toluene underscores the importance of the reaction medium in conjunction with the base.[5]

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines. The selection of a strong, non-nucleophilic base is often critical for the deprotonation of the amine and for facilitating the catalytic cycle.[12]

Table 4: Base Performance in the Buchwald-Hartwig Amination of a Quinoxaline Derivative

Entry	Base (equiv.)	Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	NaOtBu (1.5)	Pd₂(dba)₃ (2 mol%), XPhos (4 mol%)	Toluene	100	12	85	[13]
2	K₃PO₄ (2.0)	Pd₂(dba)₃ (2 mol%), XPhos (4 mol%)	Toluene	100	12	75	[13]
3	Cs₂CO₃ (2.0)	Pd₂(dba)₃ (2 mol%), XPhos (4 mol%)	Toluene	100	12	68	[13]

Expert Insights:

For the Buchwald-Hartwig amination, strong alkoxide bases like sodium tert-butoxide (NaOtBu) are frequently the top performers, providing high yields.[13] However, for substrates with base-sensitive functional groups, weaker inorganic bases such as K₃PO₄ or Cs₂CO₃ can be effective alternatives, albeit sometimes with slightly lower yields.[13]

Ullmann Coupling: Copper-Catalyzed C-O and C-N Bond Formation

The Ullmann reaction, a classical copper-catalyzed coupling, remains a valuable tool, particularly for the formation of diaryl ethers.[14]

Table 5: Base Evaluation in the Ullmann O-arylation of Phenols and Aryl Halides

Entry	Aryl Halide	Nucleophile	Base	Catalyst System	Ligand	Solvent	Temp (°C)	Yield (%)	Reference
1	Iodobenzene	Phenol	K₃PO₄	CuI	N,N'-dimethylethylenediamine	Toluene	100	-	[7]
2	Aryl Iodide	Phenol	KF/Clinoptilolite	CuI	L10 or L29	-	-	Effective	[15]

Expert Insights:

The Ullmann coupling often requires inorganic bases like potassium phosphate (K₃PO₄) to proceed efficiently.[7] The use of solid-supported bases like KF/Clinoptilolite represents an interesting and potentially more environmentally friendly approach.[15]

Mechanistic Considerations and Rational Base Selection

The choice of base should not be arbitrary but rather guided by an understanding of the reaction mechanism.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

As depicted in the Suzuki-Miyaura catalytic cycle, the base is essential for the formation of the reactive boronate species, which then participates in transmetalation. The pKa of the conjugate acid of the base is a useful, though not absolute, indicator of its strength. A base must be strong enough to deprotonate the organoboron species (or amine in Buchwald-Hartwig) but not so strong as to cause unwanted side reactions with other functional groups present in the substrates.

Caption: A general workflow for selecting the optimal base.

Experimental Protocols: A Practical Guide

To facilitate the application of the principles discussed, detailed step-by-step protocols for representative furan coupling reactions are provided below.

Protocol 1: Suzuki-Miyaura Coupling of 2-Bromofuran with Phenylboronic Acid

Materials:

• 2-Bromofuran (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Pd(PPh₃)₄ (0.03 mmol, 3 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (8 mL)

• Water (2 mL)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-bromofuran, phenylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed 1,4-dioxane and water via syringe.

• Heat the reaction mixture to 80 °C and stir vigorously for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Add 20 mL of water and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-phenylfuran.

Protocol 2: Buchwald-Hartwig Amination of 2-Bromofuran with Aniline

Materials:

• 2-Bromofuran (1.0 mmol, 1.0 equiv)

• Aniline (1.2 mmol, 1.2 equiv)

• Pd₂(dba)₃ (0.02 mmol, 2 mol%)

• XPhos (0.04 mmol, 4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

• Anhydrous, degassed toluene (5 mL)

Procedure:

• In a glovebox, add 2-bromofuran, Pd₂(dba)₃, XPhos, and NaOtBu to an oven-dried reaction vial with a magnetic stir bar.

• Seal the vial with a cap containing a PTFE septum.

• Remove the vial from the glovebox and add the anhydrous, degassed toluene via syringe.

• Add the aniline via syringe.

• Place the vial in a preheated oil bath or heating block at 100 °C.

• Stir the reaction for 12-24 hours, monitoring its progress by TLC or LC-MS.

• Once complete, cool the reaction to room temperature.

• Quench the reaction by the careful addition of a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate (3 x 15 mL).

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Conclusion

The selection of the appropriate base is a critical parameter that can dictate the success or failure of a furan coupling reaction. This guide has provided a comparative analysis of various bases across several key coupling methodologies, supported by experimental data and mechanistic rationale. By understanding the multifaceted role of the base and following a systematic approach to its selection and optimization, researchers can significantly enhance the efficiency and reliability of their synthetic routes to valuable furan-containing molecules.

References

• Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. (2018). Molecules, 23(10), 2483. [Link]

• Base and solvent effect on Heck coupling of 2-acetyl-5-bromobenzofuran 34 with styrene 2a. (2010). ARKIVOC, 2010(10), 208-225. [Link]

• Buchwald-Hartwig Coupling. (n.d.). Organic Synthesis. [Link]

• Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. (2013). Beilstein Journal of Organic Chemistry, 9, 1636-1643. [Link]

• pKa Vaules for Organic and Inorganic Bronsted Acids at 25o C. (n.d.). OWL. [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018). Beilstein Journal of Organic Chemistry, 14, 1021-1029. [Link]

• pka bases.cdx. (n.d.). [Link]

• Ullmann Coupling & other Cu Catalyzed reactions. (n.d.). Organic Synthesis. [Link]

• What is the utility of cesium carbonate while carrying out Suzuki-Miyaura coupling? (2018). Quora. [Link]

• Sonogashira coupling reaction of phenylacetylene with aryl halides in presence of various bases a. (2015). ResearchGate. [Link]

• Optimising a Buchwald-Hartwig amination using the ChemSpeed. (n.d.). University of Nottingham. [Link]

• Ullmann Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Optimization of reaction parameters for Buchwald-Hartwig amination reaction a. (2015). ResearchGate. [Link]

• A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates. (2024). RSC Medicinal Chemistry. [Link]

• Buchwald–Hartwig amination. (n.d.). Wikipedia. [Link]

• Chemistry Ullmann Reaction. (n.d.). SATHEE JEE. [Link]

• Unified Approach to Furan Natural Products via Phosphine–Palladium Catalysis. (2021). Angewandte Chemie International Edition, 60(16), 8874-8881. [Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. (2006). Synlett, 2006(13), 2003-2030. [Link]

• The pKa Table Is Your Friend. (2026). Master Organic Chemistry. [Link]

• Pd-EnCatTM TPP30 as a Catalyst for the Generation of Highly Functionalized Aryl- and Alkenyl-Substituted Acetylenes. (2009). European Journal of Organic Chemistry, 2009(26), 4412-4420. [Link]

• Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. (n.d.). University of Windsor. [Link]

• Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. (2008). The Journal of Organic Chemistry, 73(15), 5817-5827. [Link]

• Ullmann reaction – Knowledge and References. (n.d.). Taylor & Francis. [Link]

• Mechanism of stereo- and regioselectivity in the Paternò-Büchi reaction of furan derivatives with aromatic carbonyl compounds: importance of the conformational distribution in the intermediary triplet 1,4-diradicals. (2004). The Journal of Organic Chemistry, 69(7), 2415-2425. [Link]

• Switching the regioselectivity of acid-catalyzed reactions of arylnaphtho[2,1-b]furans via a[5][6]-aryl shift. (2018). Organic & Biomolecular Chemistry, 16(43), 8279-8288. [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. (2025). Organic Chemistry Frontiers. [Link]

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. (2020). Catalysts, 10(10), 1103. [Link]

• HECK COUPLING STYRENE WITH ARYL HALIDES CATALYZED BY PALLADIUM COMPLEXES IN BIPHASIC MEDIA I. (n.d.). Société Chimique de Tunisie. [Link]

• The Direct Mechanocatalytic Suzuki–Miyaura Reaction of Small Organic Molecules. (2022). Angewandte Chemie International Edition, 61(19), e202117895. [Link]

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. (2019). ACS Catalysis, 9(1), 389-401. [Link]

• A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. (2007). Tetrahedron Letters, 48(20), 3515-3518. [Link]

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. (2020). MDPI. [Link]

• From In Situ Monitoring to Better Understanding of the Suzuki‐Miyaura Cross Coupling in the Solid State. (2021). Chemistry – A European Journal, 27(61), 15157-15166. [Link]

• Furfural: A Versatile Derivative of Furan for the Synthesis of Various Useful Chemicals. (2022). Journal of Chemical Society of Nigeria, 47(3). [Link]

• The proposed dual roles of K3PO4 (i and ii) in the coupling reactions... (n.d.). ResearchGate. [Link]

• Five-membered Heterocycles Pyrrole, Furan and Thiophene. (n.d.). [Link]

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Safety & Regulatory Compliance

4-Bromo-5-iodofuran-2-carboxylic acid proper disposal procedures

Standard Operating Procedure: Disposal of 4-Bromo-5-iodofuran-2-carboxylic Acid

As a Senior Application Scientist, I recognize that proper chemical waste management is not just a regulatory hurdle—it is a critical component of laboratory safety and environmental stewardship. 4-Bromo-5-iodofuran-2-carboxylic acid (CAS: 19303-42-5) is a heavily halogenated heterocyclic building block frequently used in drug development. Because it contains both bromine and iodine atoms, its disposal requires strict segregation and specialized high-temperature destruction to prevent severe environmental hazards.

This guide provides the causality behind these strict operational requirements and delivers a self-validating, step-by-step protocol for the safe disposal of this compound.

The Causality of Halogenated Waste Segregation

Understanding why we separate halogenated waste is the first step in building a compliant safety culture.

Under the1, halogenated organic compounds (HOCs) are strictly prohibited from direct land disposal[1][2]. The mandatory treatment for these compounds is high-temperature rotary kiln incineration[3].

If 4-Bromo-5-iodofuran-2-carboxylic acid is improperly mixed with non-halogenated solvents, the overall halogen concentration of the waste stream increases while the caloric (BTU) value decreases[3]. During incineration, if the combustion temperature drops or if halogens are present without sufficient rapid-quench cooling, halogens act as precursors for the de novo synthesis of highly toxic4 as the flue gas cools[4][5].

By isolating this compound in a dedicated halogenated waste stream, you ensure it is routed to specialized incinerators equipped with caustic scrubbers. These scrubbers neutralize the acidic halogen gases (hydrogen bromide and hydrogen iodide) generated during combustion, preventing equipment corrosion and toxic environmental release[3][4].

Quantitative Data & Compatibility Summary

To prevent dangerous reactions and regulatory fines, adhere to the following operational limits:

Parameter	Specification / Guideline
Chemical Name	4-Bromo-5-iodofuran-2-carboxylic acid
CAS Number	19303-42-5[6]
Waste Classification	Halogenated Organic Waste (EPA 40 CFR 268)[1]
Max Accumulation Volume	55 gallons (General lab limit)[7]
Max Accumulation Time	90 days (for Large Quantity Generators)[8]
Compatible Solvents	DCM, Chloroform, DMSO, Methanol (Note: Mixing with non-halogenated solvents classifies the entire mixture as halogenated)[9][10]
Incompatible Materials	Strong oxidizers (e.g., peroxides, nitrates), strong bases, reactive metals[9]

Step-by-Step Disposal Methodologies

Every protocol below is designed as a self-validating system: labeling and containment must occur before the waste is generated to eliminate the risk of "unknown" chemical accumulation.

Protocol A: Disposal of Solid Waste (Unused/Expired Chemical)

• Pre-Labeling: Before transferring any material, attach a hazardous waste tag to a chemically compatible, sealable container (e.g., wide-mouth HDPE or glass jar). Mark clearly as "Halogenated Solid Waste" and write the full chemical name ("4-Bromo-5-iodofuran-2-carboxylic acid"). Do not use abbreviations[7][11].

• Containment: In a fume hood, transfer the unused powder or solid reaction byproducts into the prepared container[12][13].

• Storage: Store the container in a designated secondary containment tray within a secure satellite accumulation area. Ensure it is segregated from incompatible materials like strong oxidizers[8][11].

• Disposal: Keep the container tightly capped at all times unless actively adding waste. Request a pickup from Environmental Health and Safety (EHS) before the container is 3/4 full or reaches your facility's 90-day accumulation limit[7][8].

Protocol B: Disposal of Liquid Waste (Reaction Mixtures/Solutions)

• Segregation Logic: If 4-Bromo-5-iodofuran-2-carboxylic acid is dissolved in any solvent (even non-halogenated ones like DMSO or Methanol), the entire solution MUST be treated as Halogenated Liquid Waste[9][10].

• Transfer: Operating within a certified chemical fume hood, carefully pour the solution into a designated halogenated waste carboy (typically a 10L or 20L Nalgene container provided by EHS)[11][13]. Use a funnel to prevent exterior spills.

• Cap Management: Keep the container tightly sealed with a vented pressure-relief cap. This prevents dangerous pressure buildup and the volatilization of toxic solvents into the lab environment[8].

• Documentation: Log the exact volume and concentration of the acid added to the waste tracking sheet. This maintains an accurate inventory required by the downstream incineration facility[12].

Protocol C: Spill Cleanup and Decontamination

• Preparation: Immediately remove potential ignition sources. Don appropriate PPE, including nitrile gloves, a lab coat, and safety goggles[7][8].

• Containment: For solid spills, gently sweep up the powder using a static-free brush and dustpan to avoid aerosolizing the halogenated dust. For liquid solutions, apply an inert absorbent pad or vermiculite[7].

• Collection: Place all spilled material and contaminated cleanup supplies (including gloves and absorbent pads) into a hazardous waste bag or solid waste container[7].

• Decontamination: Wash the affected area with soap and water (or a compatible solvent if necessary). Collect and dispose of the wash liquid as halogenated waste[7].

Waste Segregation Workflow

Workflow for segregation and disposal of 4-Bromo-5-iodofuran-2-carboxylic acid waste.

Sources

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• 2. 40 CFR § 268.2 - Definitions applicable in this part. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
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Navigating the Uncharted: A Guide to Safely Handling 4-Bromo-5-iodofuran-2-carboxylic acid

Our protocol is built on the foundational principles of the Occupational Safety and Health Administration (OSHA) Laboratory Standard, which mandates the development of a Chemical Hygiene Plan to protect laboratory personnel.[1][2] This plan emphasizes minimizing chemical exposures through a combination of engineering controls, safe work practices, and appropriate personal protective equipment (PPE).

Hazard Assessment: Deconstructing the Molecule

Understanding the potential risks is the first step in prevention.[3] The structure of 4-Bromo-5-iodofuran-2-carboxylic acid presents several potential hazards based on its functional groups:

• Furan Ring: Furans and their derivatives can be toxic and should be handled with care.[4][5] Some halogenated furans are known for their potential to form hazardous byproducts.[6][7] Therefore, treating the furan core with extreme caution is a necessary starting point.[5]

• Carboxylic Acid: The carboxylic acid group renders the molecule acidic and potentially corrosive.[8] This functional group can cause irritation or severe burns to the skin, eyes, and respiratory tract upon contact.[8][9][10]

• Bromo and Iodo Substituents: Halogenated organic compounds, particularly those containing bromine and iodine, can have significant toxicological properties.[11] They are often skin-absorbable and can pose systemic health risks. Safety data for analogous compounds like 5-Bromo-2-furoic acid and 4-Bromobenzoic acid indicate they are skin, eye, and respiratory irritants.[12][13]

Given these structural alerts, we must assume the compound is corrosive, toxic upon inhalation or skin contact, and potentially harmful to the environment.

The Core Directive: Engineering Controls First

Before any personal protective equipment is considered, engineering controls must be in place. These are the primary line of defense.

• Chemical Fume Hood: All manipulations of 4-Bromo-5-iodofuran-2-carboxylic acid, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood.[8][14] This protects the user from inhaling potentially harmful dust or vapors.

• Ventilation: The laboratory must have adequate general ventilation to ensure any fugitive emissions are diluted and removed.

• Designated Area: Work with this compound should be restricted to a clearly marked "designated area" to prevent cross-contamination.[14]

Personal Protective Equipment (PPE): Your Last Line of Defense

PPE is essential to protect from direct contact. The following table summarizes the required PPE and the rationale for its use.

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles and a full-face shield.[9][10][15]	Protects against splashes of the corrosive solid or its solutions. A face shield offers an additional layer of protection for the entire face.
Hand Protection	Double-gloving: an inner nitrile glove with an outer, chemical-resistant glove (e.g., neoprene or PVC).[9][15]	The carboxylic acid and halogenated nature of the compound require robust hand protection. Nitrile provides dexterity, while the outer glove offers enhanced chemical resistance. Always inspect gloves for damage before use.[6]
Body Protection	A flame-resistant lab coat, supplemented with a chemical-resistant apron.[9][10]	Protects against spills and splashes. Clothing worn underneath should cover all exposed skin, including legs and ankles.[15]
Footwear	Closed-toe, chemical-resistant shoes.[15]	Prevents exposure from spills that may reach the floor.
Respiratory Protection	To be determined by a formal risk assessment.[9]	If there is a potential for aerosolization or if engineering controls are insufficient, a respirator program may be necessary.[8] This must be implemented under a formal Respiratory Protection Program.[1]

Procedural Workflow for Safe Handling

The following workflow provides a step-by-step guide for safely handling the compound, from preparation to disposal.

Caption: A procedural workflow for the safe handling of 4-Bromo-5-iodofuran-2-carboxylic acid.

Emergency Protocols

In the event of an exposure or spill, immediate and correct action is critical.[3]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[16][17] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air.[13][17] If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Spill: Evacuate the immediate area. If the spill is small, use a spill kit appropriate for corrosive and halogenated materials to absorb the substance. Place the absorbed material in a sealed container for hazardous waste disposal. For large spills, evacuate the laboratory and contact your institution's emergency response team.

Disposal Plan

Due to the presence of bromine and iodine, this compound and any contaminated materials must be disposed of as halogenated organic waste .

• Segregation: Do not mix this waste with non-halogenated waste streams.

• Containerization: Use a clearly labeled, sealed, and chemically compatible container for all waste. The label should include "Halogenated Organic Waste" and the full chemical name.[1]

• Disposal: Follow your institution's and local environmental regulations for the final disposal of hazardous chemical waste.[1] This often involves collection by a certified hazardous waste management company.

By adhering to this comprehensive safety framework, researchers can confidently and safely work with 4-Bromo-5-iodofuran-2-carboxylic acid, ensuring both personal safety and the integrity of their research.

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